2,2,4,4,5-Pentamethylhexane

• CAS: 60302-23-0

Core Science & Biosynthesis

2,2,4,4,5-Pentamethylhexane physical properties

An In-Depth Technical Guide to the Physical Properties of 2,2,4,4,5-Pentamethylhexane

Introduction

2,2,4,4,5-Pentamethylhexane is a branched-chain alkane, a class of saturated hydrocarbons that are fundamental structures in organic chemistry. As a C11 hydrocarbon, its physical properties are of interest to researchers in various fields, including materials science and theoretical chemistry, for understanding structure-property relationships. This guide provides a comprehensive overview of the known physical characteristics of 2,2,4,4,5-pentamethylhexane, intended for researchers, scientists, and professionals in drug development who may use such molecules as reference compounds or in synthetic applications.

Core Physical Properties

The physical properties of 2,2,4,4,5-pentamethylhexane are crucial for its handling, storage, and application in experimental settings. A summary of these properties is presented below.

Property	Value
Molecular Formula	C₁₁H₂₄[1][2][3][4]
Molecular Weight	156.31 g/mol [1][2][5]
CAS Registry Number	60302-23-0[1][2][3][4]
Boiling Point	175.5 °C at 760 mmHg[2][6]
Density	0.742 g/cm³[2][6]
Refractive Index	1.416[2][6]
Flash Point	54.4 °C[2][6]
Vapor Pressure	1.54 mmHg at 25 °C[2][6]

Detailed Analysis of Physical Characteristics

Molecular Structure and Identification

The arrangement of atoms in 2,2,4,4,5-pentamethylhexane dictates its physical behavior. It has a hexane backbone with five methyl group substitutions at the 2, 2, 4, 4, and 5 positions.

Key Identifiers:

• IUPAC Name: 2,2,4,4,5-pentamethylhexane[5]

• InChI: InChI=1S/C11H24/c1-9(2)11(6,7)8-10(3,4)5/h9H,8H2,1-7H3[1][2][3]

• InChIKey: JQFZWBZEZYOCQL-UHFFFAOYSA-N[1][3][5]

• Canonical SMILES: CC(C)C(C)(C)CC(C)(C)C[4]

Caption: Molecular structure of 2,2,4,4,5-pentamethylhexane.

Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For 2,2,4,4,5-pentamethylhexane, the boiling point is 175.5 °C at standard atmospheric pressure (760 mmHg)[2][6]. The relatively high boiling point for a C11 alkane is a result of its molecular weight and the branching of the carbon chain, which affects intermolecular van der Waals forces.

Density

Density is a measure of mass per unit volume. The density of 2,2,4,4,5-pentamethylhexane is reported to be 0.742 g/cm³[2][6]. This value is typical for a branched alkane of this molecular weight and indicates that it is less dense than water.

Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light travels through it. For 2,2,4,4,5-pentamethylhexane, the refractive index is 1.416[2][6]. This property is often used in the identification and purity assessment of liquid organic compounds.

Solubility

As a nonpolar alkane, 2,2,4,4,5-pentamethylhexane is expected to be insoluble in polar solvents like water but soluble in nonpolar organic solvents such as other hydrocarbons, ethers, and chlorinated hydrocarbons. This is a critical consideration for its use in solvent systems and extraction processes.

Experimental Protocol: Determination of Boiling Point

The boiling point is a fundamental physical property that can be determined through several experimental techniques. A common method is distillation.

Methodology:

• Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Preparation: A sample of 2,2,4,4,5-pentamethylhexane is placed in the round-bottom flask, along with boiling chips to ensure smooth boiling.

• Heating: The sample is gradually heated.

• Temperature Reading: The temperature is monitored. The boiling point is the temperature at which the liquid and vapor phases are in equilibrium, and this temperature remains constant during the distillation of a pure substance.

• Data Collection: The temperature at which a steady stream of distillate is collected is recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling point varies with pressure.

Caption: Workflow for Boiling Point Determination.

Safety and Handling

Conclusion

The physical properties of 2,2,4,4,5-pentamethylhexane are well-defined and consistent with those of other branched alkanes of similar molecular weight. Understanding these properties is essential for its safe handling and effective use in research and development. The data presented in this guide, including its boiling point, density, and refractive index, provide a solid foundation for its application in various scientific endeavors.

References

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2,2,4,4,5-Pentamethylhexane CAS number 60302-23-0

An In-Depth Technical Guide to 2,2,4,4,5-Pentamethylhexane (CAS Number: 60302-23-0): Characterization and Potential in Scientific Research

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,2,4,4,5-pentamethylhexane, a highly branched alkane. Given the limited specific literature on this particular isomer, this document will serve as a broader guide for researchers, scientists, and drug development professionals on the characterization and potential utility of such C11 isoalkanes. We will use 2,2,4,4,5-pentamethylhexane as a central case study, extrapolating from established principles of hydrocarbon chemistry and analysis where specific data is unavailable. This approach aims to equip the reader with the foundational knowledge to work with this and similar novel or sparsely documented compounds.

Core Physicochemical and Structural Properties

2,2,4,4,5-Pentamethylhexane is a saturated hydrocarbon with the molecular formula C₁₁H₂₄.[1][2][3] Its structure is characterized by a high degree of branching, which significantly influences its physical properties compared to its linear counterpart, n-undecane. The key identifiers and properties are summarized below.

Property	Value	Source(s)
CAS Number	60302-23-0	[1][2][3]
Molecular Formula	C₁₁H₂₄	[1][2][3]
Molecular Weight	156.31 g/mol	[3]
IUPAC Name	2,2,4,4,5-pentamethylhexane	[3]
Boiling Point	175.5°C at 760 mmHg	[4]
Density	0.742 g/cm³	[4]
Refractive Index	1.416	[4]
SMILES	CC(C)C(C)(C)CC(C)(C)C	[3]
InChI	InChI=1S/C11H24/c1-9(2)11(6,7)8-10(3,4)5/h9H,8H2,1-7H3	[3][5]
InChIKey	JQFZWBZEZYOCQL-UHFFFAOYSA-N	[3][5]

The extensive branching in 2,2,4,4,5-pentamethylhexane leads to a more compact molecular structure than n-undecane. This compactness reduces the surface area available for intermolecular van der Waals forces, which would typically result in a lower boiling point. However, the rigidity of the structure can sometimes counteract this effect.

Synthesis and Purification Strategies

While specific synthesis routes for 2,2,4,4,5-pentamethylhexane are not detailed in readily available literature, a plausible synthetic pathway can be conceptualized based on standard organic chemistry principles for creating highly branched alkanes. A common approach involves the alkylation of an appropriate organometallic reagent with a sterically hindered alkyl halide, followed by reduction.

A hypothetical synthesis workflow is outlined below:

Caption: Hypothetical synthesis workflow for 2,2,4,4,5-pentamethylhexane.

Experimental Protocol: A Generalized Approach

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), magnesium turnings are covered with anhydrous diethyl ether. A solution of 2-bromo-2-methylpropane in anhydrous ether is added dropwise to initiate the reaction. The mixture is stirred until the magnesium is consumed, yielding tert-butylmagnesium bromide.

• Coupling Reaction: The Grignard reagent is cooled in an ice bath. A catalytic amount of a copper(I) salt (e.g., CuCl) is added, followed by the dropwise addition of a solution of 1-chloro-3,3-dimethylbutane in anhydrous ether. The reaction is allowed to warm to room temperature and stirred overnight.

• Workup and Extraction: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation.

• Purification: The crude product is purified by fractional distillation under atmospheric or reduced pressure to yield pure 2,2,4,4,5-pentamethylhexane.

Analytical Characterization

Due to the lack of published spectra for 2,2,4,4,5-pentamethylhexane, this section will focus on the expected analytical outcomes based on its structure and established principles for branched alkanes.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the ideal technique for the analysis of volatile, non-polar compounds like 2,2,4,4,5-pentamethylhexane.

Expected Chromatographic Behavior: On a standard non-polar GC column (e.g., DB-5ms), the retention time of 2,2,4,4,5-pentamethylhexane would be shorter than that of its linear isomer, n-undecane, due to its lower boiling point.

Predicted Mass Spectrum Fragmentation: Under electron ionization (EI), highly branched alkanes undergo characteristic fragmentation.[1][4][6] The molecular ion peak (M⁺) at m/z 156 is expected to be of very low abundance or completely absent.[6][7] Fragmentation will be favored at the branching points to form more stable tertiary carbocations.[1][6]

Caption: Predicted major fragmentation pathways for 2,2,4,4,5-pentamethylhexane in EI-MS.

The most likely fragmentation would involve the loss of the largest alkyl group at a branch point.[4] Cleavage of the C4-C5 bond could lead to the loss of a butyl radical, and subsequent rearrangements would likely result in the highly stable tert-butyl cation (m/z 57), which is predicted to be the base peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy would provide definitive structural confirmation.

Predicted ¹H NMR Spectrum: The proton spectrum would be complex due to the number of chemically non-equivalent methyl, methylene, and methine protons.

• Singlets: The gem-dimethyl groups at positions 2 and 4 would likely appear as sharp singlets.

• Multiplets: The methine proton at position 5 would be split by the adjacent methyl and methylene protons, resulting in a complex multiplet. The methylene protons at position 3 would also form a complex multiplet.

• Doublet: The two methyl groups at position 5 would appear as a doublet due to coupling with the methine proton.

Predicted ¹³C NMR Spectrum: The carbon spectrum would show distinct signals for each of the non-equivalent carbon atoms, providing a clear carbon skeleton map. The chemical shifts would be in the typical alkane region (approximately 10-60 ppm).

Potential Applications in Research and Drug Development

While no specific applications for 2,2,4,4,5-pentamethylhexane have been documented, we can infer potential uses based on the properties of similar highly branched alkanes.

• Non-polar Solvent: Its liquid state at room temperature and non-polar nature make it a potential solvent for reactions involving non-polar reagents, or for extraction and chromatography.

• Reference Standard: In analytical chemistry, particularly in the petroleum and environmental sectors, pure isomers of alkanes are used as reference standards for GC and GC-MS analysis of complex hydrocarbon mixtures.[8]

• Component in Formulations: In the pharmaceutical industry, inert, non-polar liquids can be used as excipients in topical formulations, such as ointments and creams, to modify viscosity and act as emollients.[9][10] Highly branched alkanes can offer different solubility and viscosity profiles compared to linear alkanes.[10]

• Precursor in Chemical Synthesis: While alkanes are generally inert, they can be functionalized through processes like halogenation to serve as starting materials for more complex molecules.[9]

Safety and Toxicological Profile

There is no specific toxicological data available for 2,2,4,4,5-pentamethylhexane.[11] However, a general toxicological profile can be inferred from data on similar branched alkanes.

• Acute Toxicity: Highly branched C8-C18 alkanes generally exhibit low acute oral, dermal, and inhalation toxicity.[12]

• Irritation: They may be slightly irritating to the skin and eyes.[12]

• Sensitization: They are generally not considered to be skin sensitizers.[12]

• Genotoxicity: Branched alkanes are not typically considered to be genotoxic.[12]

• Neurotoxicity: While long-term exposure to some linear alkanes like n-hexane can cause neurotoxicity, it is unclear if highly branched isomers share this property.[13]

• Flammability: As a hydrocarbon, it should be treated as a flammable liquid.

It is crucial to handle this compound in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion and Future Directions

2,2,4,4,5-Pentamethylhexane represents a sparsely studied, highly branched C11 alkane. While its specific applications and properties are not well-documented, a comprehensive understanding of its likely characteristics can be derived from fundamental principles of organic chemistry and analytical science. This guide provides a framework for researchers to approach the synthesis, purification, and characterization of this and similar molecules.

Future research could focus on:

• Developing and optimizing a specific, high-yield synthesis protocol.

• Performing detailed analytical characterization, including the acquisition and interpretation of its NMR and mass spectra.

• Investigating its physical properties, such as viscosity and solvency, to assess its potential in various formulations.

• Conducting toxicological studies to establish a definitive safety profile.

By filling these knowledge gaps, the scientific community can better evaluate the potential of 2,2,4,4,5-pentamethylhexane and other highly branched alkanes in scientific and industrial applications.

References

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An In-depth Technical Guide to the Molecular Structure of 2,2,4,4,5-Pentamethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of organic chemistry, the subtle architecture of a molecule dictates its physical behavior and chemical reactivity. For professionals in research and drug development, a profound understanding of molecular structure is paramount for applications ranging from solvent selection to the design of non-reactive scaffolds. This guide provides a comprehensive technical overview of 2,2,4,4,5-pentamethylhexane, a highly branched alkane, focusing on its structural elucidation, physicochemical properties, and the implications of its unique stereochemistry.

2,2,4,4,5-Pentamethylhexane, with the chemical formula C₁₁H₂₄, is a saturated hydrocarbon characterized by a hexane backbone heavily substituted with methyl groups.[1][2] This high degree of branching imparts specific properties that differentiate it from its linear and less-branched isomers. Alkanes, in general, serve as fundamental reference compounds in the study of more complex organic molecules, and highly branched alkanes, in particular, are of interest for their unique physical properties such as low freezing points and high stability.[1][3]

Molecular Structure and Identification

The systematic IUPAC name for this compound is 2,2,4,4,5-pentamethylhexane.[2] Its structure is defined by a six-carbon main chain with two methyl groups at the C2 position, two methyl groups at the C4 position, and one methyl group at the C5 position.

Key Identifiers:

• CAS Number: 60302-23-0[2]

• Molecular Formula: C₁₁H₂₄[2]

• Molecular Weight: 156.31 g/mol [2]

• Canonical SMILES: CC(C)C(C)(C)CC(C)(C)C[2]

• InChIKey: JQFZWBZEZYOCQL-UHFFFAOYSA-N[2]

The structural arrangement of 2,2,4,4,5-pentamethylhexane is visualized in the following diagram:

Caption: 2D representation of the 2,2,4,4,5-pentamethylhexane molecular structure.

Physicochemical Properties

The extensive branching in 2,2,4,4,5-pentamethylhexane significantly influences its physical properties. The presence of multiple methyl groups creates a more compact, globular structure compared to its linear isomer, n-undecane. This affects intermolecular forces, leading to differences in boiling and melting points.

Property	Value	Source
Boiling Point	175.5 °C at 760 mmHg	[4][5]
Density	0.742 g/cm³	[4][5]
Refractive Index	1.416	[4][5]
Vapor Pressure	1.54 mmHg at 25 °C	[4][5]
Flash Point	54.4 °C	[4][5]

Spectroscopic Analysis for Structural Verification

Spectroscopic techniques are indispensable for the unambiguous identification and structural confirmation of organic molecules. For a molecule like 2,2,4,4,5-pentamethylhexane, ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) each provide unique and complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The proton NMR spectrum of 2,2,4,4,5-pentamethylhexane is predicted to show distinct signals corresponding to the different proton environments in the molecule. Due to the high degree of symmetry and the presence of magnetically equivalent protons, the spectrum would be simpler than what might be expected from its 24 hydrogen atoms. The chemical shifts are influenced by the electron-donating effects of the alkyl groups and the steric environment.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides a direct count of the number of non-equivalent carbon atoms. For 2,2,4,4,5-pentamethylhexane, this technique is particularly useful in confirming the branching pattern of the carbon skeleton.

Infrared (IR) Spectroscopy

The IR spectrum of an alkane is characterized by C-H stretching and bending vibrations.[6] For 2,2,4,4,5-pentamethylhexane, the following characteristic absorption bands are expected:

• C-H stretching: Strong absorptions in the 2850-3000 cm⁻¹ region.[6]

• C-H bending:

  • Methyl (CH₃) symmetric and asymmetric bending vibrations around 1375 cm⁻¹ and 1450 cm⁻¹, respectively.[7]

  • The presence of a tert-butyl group often leads to a splitting of the methyl symmetric bending band into two bands around 1390 and 1370 cm⁻¹.[7]

  • Methylene (CH₂) scissoring vibrations around 1465 cm⁻¹.[7]

Mass Spectrometry (MS)

Under electron ionization (EI), branched alkanes undergo characteristic fragmentation patterns that are highly informative for structural elucidation.[4] Key features of the mass spectrum of 2,2,4,4,5-pentamethylhexane would include:

• Weak or Absent Molecular Ion Peak: Highly branched alkanes tend to fragment readily, resulting in a low abundance or absent molecular ion (M⁺) peak.[4]

• Preferential Cleavage at Branch Points: The C-C bond cleavage is most likely to occur at the quaternary carbon atoms (C2 and C4) to form more stable tertiary carbocations.[4]

• Loss of the Largest Alkyl Group: At a branching point, the largest alkyl substituent is often preferentially lost as a radical.[8]

Synthesis of Highly Branched Alkanes

The synthesis of highly branched alkanes like 2,2,4,4,5-pentamethylhexane can be approached through several strategic pathways, often tailored for either large-scale industrial production or specific laboratory-scale synthesis.

Industrial-Scale Synthesis

Industrial production of branched alkanes is primarily driven by the fuel industry to increase the octane number of gasoline. The main processes include:

• Alkylation: This process combines light iso-paraffins (like isobutane) with light olefins in the presence of a strong acid catalyst (e.g., H₂SO₄ or HF) to produce a mixture of higher molecular weight isoparaffins.[1]

• Isomerization: Straight-chain alkanes are converted into their branched isomers using a catalyst, typically a platinum-containing catalyst on a solid support.[1]

Laboratory-Scale Synthesis

For targeted synthesis of a specific highly branched alkane, more precise methods are employed. A common and effective approach involves the use of Grignard reagents.

Experimental Protocol: Synthesis via Grignard Reaction

A plausible synthetic route to 2,2,4,4,5-pentamethylhexane could involve the reaction of a Grignard reagent with a sterically hindered ketone, followed by dehydration and hydrogenation.

Caption: A potential synthetic workflow for 2,2,4,4,5-pentamethylhexane.

• Grignard Reaction: Isopropylmagnesium bromide is reacted with pinacolone (3,3-dimethyl-2-butanone) in an anhydrous ether solvent. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the ketone.[9][10]

• Acidic Workup: The resulting magnesium alkoxide is treated with a dilute acid (e.g., H₃O⁺) to protonate the alkoxide and yield the tertiary alcohol, 2,3,4,4-tetramethyl-2-pentanol.

• Dehydration: The tertiary alcohol is dehydrated using an acid catalyst (e.g., H₂SO₄ or H₃PO₄) and heat to form a mixture of alkenes.

• Hydrogenation: The alkene mixture is then hydrogenated using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere to yield the final product, 2,2,4,4,5-pentamethylhexane.[11]

Conformational Analysis and Steric Hindrance

The conformation of an alkane refers to the spatial arrangement of its atoms resulting from rotation about C-C single bonds.[12] In highly branched alkanes like 2,2,4,4,5-pentamethylhexane, steric hindrance plays a crucial role in determining the most stable conformations.

The rotation around the C3-C4 bond is particularly constrained due to the presence of bulky tert-butyl and isopropyl groups on adjacent carbons. This leads to significant van der Waals strain in eclipsed conformations. The molecule will preferentially adopt staggered conformations to minimize these repulsive interactions. The gauche interactions between the numerous methyl groups will also contribute to the overall conformational energy landscape. Understanding these steric interactions is critical for predicting the molecule's physical properties and its potential to act as a non-coordinating solvent.

Applications in Research and Drug Development

While specific applications of 2,2,4,4,5-pentamethylhexane are not extensively documented, the properties of highly branched alkanes make them valuable in several areas relevant to the target audience:

• Inert Solvents: Due to their low reactivity, highly branched alkanes can be used as inert solvents for reactions involving highly reactive reagents.[1]

• Reference Standards: In analytical techniques such as gas chromatography, pure branched alkanes can serve as reference standards for retention time and for the calibration of instruments.

• Drug Formulation and Delivery: Semifluorinated alkanes, which share structural similarities in terms of their inertness and unique solubility profiles, are being explored as drug carriers.[13] While not fluorinated, the lipophilic and non-polar nature of 2,2,4,4,5-pentamethylhexane could make it a useful component in non-aqueous formulations or as a model compound for studying drug solubility in hydrophobic environments. The chemical and metabolic stability of such highly branched structures can be advantageous in drug delivery systems.[14]

Toxicology and Safety

Specific toxicological data for 2,2,4,4,5-pentamethylhexane is limited. However, data for similar C11-C15 isoalkanes can provide an indication of its potential hazards.

• General Toxicity: C9-C14 aliphatic hydrocarbons are reported to have low acute toxicity by oral, dermal, and inhalation routes.[15]

• Aspiration Hazard: Like many low-viscosity hydrocarbons, it is likely to be an aspiration hazard, meaning it can cause lung damage if swallowed and enters the airways.[15][16]

• Skin Irritation: Prolonged or repeated skin contact may cause defatting of the skin, leading to dryness or dermatitis.[17]

• Environmental Fate: Highly branched alkanes are generally less biodegradable than their linear counterparts.[14]

Safety Precautions:

• Handle in a well-ventilated area to avoid inhalation of vapors.

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Keep away from heat, sparks, and open flames, as it is a combustible liquid.[5]

Conclusion

2,2,4,4,5-Pentamethylhexane serves as an exemplary model for understanding the profound impact of molecular structure on the properties of a compound. Its highly branched nature results in a unique set of physicochemical characteristics that are of significant interest to researchers and professionals in drug development. A thorough understanding of its synthesis, spectroscopic signature, and conformational behavior, as detailed in this guide, is essential for its effective and safe utilization in scientific and industrial applications.

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Thermochemical properties of C11H24 isomers

An In-depth Technical Guide to the Thermochemical Properties of C11H24 Isomers

Abstract

Undecane (C11H24), an alkane with 159 structural isomers, serves as a crucial model system for understanding the intricate relationship between molecular architecture and thermodynamic stability.[1][2][3] For researchers in chemical synthesis, materials science, and drug development, a deep comprehension of the thermochemical properties of these isomers—such as enthalpy of formation, entropy, and heat capacity—is fundamental. These properties govern the energy landscapes of chemical reactions, the physical behavior of materials, and the foundational principles of quantitative structure-activity relationships (QSAR). This guide provides a technical exploration of the methodologies used to determine these properties, analyzes the structure-property relationships that emerge, and presents a framework for applying this knowledge in a scientific context.

The Scientific Imperative: Why Thermochemical Properties Matter

Alkanes are the simplest class of organic molecules, comprised solely of sp³-hybridized carbon and hydrogen atoms.[4] While often considered chemically inert, their underlying thermodynamic properties are of paramount importance.[5] The general formula for non-cyclic alkanes is CnH2n+2.[4][5] For n=11, we have undecane, C11H24. The seemingly subtle rearrangement of these 35 atoms into 159 different structural isomers leads to a spectrum of stabilities and physical behaviors.

Thermochemical data, such as the standard enthalpy of formation (ΔfH°), provides a quantitative measure of a molecule's intrinsic stability.[6] This is critical for:

• Predicting Reaction Energetics: Understanding the heat released or absorbed during a chemical transformation.

• Process Safety and Design: Engineering chemical processes requires precise knowledge of heat loads and potential exotherms.[6]

• Fuel Science: The enthalpy of combustion, directly related to the enthalpy of formation, determines the energy output of a fuel.[4][7]

• Fundamental Molecular Design: In drug development, the principles governing how branching affects stability in alkanes provide a simplified model for understanding how conformational and isomeric changes in complex molecules can impact their binding affinity and pharmacokinetic properties.

Methodologies for Ascertaining Thermochemical Data

The acquisition of reliable thermochemical data is a cornerstone of physical chemistry, relying on a synergistic relationship between meticulous experimental work and powerful computational models.

Experimental Determination: The Ground Truth

Experimental methods provide the benchmark against which all other methods are validated. The primary techniques involve calorimetry, the science of measuring heat flow.

• Bomb Calorimetry (for Enthalpy of Combustion): This technique is the gold standard for determining the heat of combustion (ΔcH°). A sample is ignited in a high-pressure oxygen environment within a sealed container (the "bomb"). The heat released by the combustion is absorbed by a surrounding water bath, and the resulting temperature change is measured with high precision. The enthalpy of formation can then be derived using Hess's Law, which states that the total enthalpy change for a reaction is independent of the pathway taken.

• Differential Scanning Calorimetry (DSC): DSC is instrumental for measuring heat capacity (Cp) and the enthalpies of phase transitions (e.g., melting, crystallization). It operates by measuring the difference in the amount of heat required to increase the temperature of a sample and a reference.

Protocol: Determining Enthalpy of Combustion via Bomb Calorimetry

This protocol is designed as a self-validating system to ensure the highest data integrity.

• System Calibration:

  • Causality: The calorimeter's heat capacity must be precisely known. This is achieved by combusting a certified standard reference material, typically benzoic acid, which has a well-established and certified heat of combustion.

  • Procedure: A known mass of benzoic acid is combusted, and the observed temperature rise is used to calculate the energy equivalent (heat capacity) of the calorimeter system. This calibration is repeated until a statistically acceptable precision is achieved (e.g., relative standard deviation < 0.1%).

• Sample Preparation:

  • Causality: The sample must be pure and of a precisely known mass to ensure the measured heat release is attributable only to the substance of interest.

  • Procedure: A liquid undecane isomer sample (typically ~1 gram) is weighed into a crucible. A fuse wire of known mass and combustion energy is attached.

• Combustion:

  • Causality: Complete and controlled combustion is essential for accurate results.

  • Procedure: The sealed bomb is pressurized with ~30 atm of pure oxygen. It is then submerged in the calorimeter's water jacket. The sample is ignited electrically via the fuse wire.

• Data Acquisition:

  • Causality: The temperature change must be measured accurately, correcting for any heat exchange with the surroundings.

  • Procedure: The water bath temperature is recorded at regular intervals before, during, and after combustion until a stable final temperature is reached. A correction, such as the Regnault-Pfaundler correction, is applied to account for heat loss.

• Calculation and Validation:

  • Causality: All energy contributions must be accounted for.

  • Procedure: The total heat released is calculated from the corrected temperature rise and the calorimeter's energy equivalent. Corrections are made for the energy of fuse wire combustion and the formation of nitric acid (from residual N2 in the bomb). The standard enthalpy of combustion is then calculated per mole of the sample.

  • Trustworthiness: The experiment's validity is confirmed by ensuring the absence of soot (incomplete combustion) and by analyzing the gaseous products for carbon monoxide.

Computational Thermochemistry: Probing the Inaccessible

Given that experimental data is available for only a handful of the 159 undecane isomers, computational methods are indispensable.[1][8] These in silico techniques solve approximations of the Schrödinger equation to predict molecular energies and properties.[9]

• Ab Initio and Density Functional Theory (DFT): These are high-level methods that can achieve "chemical accuracy" (conventionally ±1 kcal/mol or ~4 kJ/mol) when paired with appropriate basis sets.[6] DFT methods, such as B3LYP or M06-2X, are often used as they provide a good balance of accuracy and computational cost for molecules of this size.[10]

• Semi-Empirical Methods: Methods like AM1 and PM3 are computationally less expensive but are parameterized using experimental data, which can limit their predictive power for molecules outside their training sets.[9]

• Group Additivity: This is an estimation method where a molecule's thermochemical properties are calculated by summing the contributions of its constituent chemical groups.[8][11] It is fast but less accurate for molecules with significant steric strain or unusual electronic interactions.

The diagram below illustrates a modern, integrated workflow for determining thermochemical properties, leveraging both experimental and computational approaches for maximum confidence and scope.

Caption: Integrated workflow for thermochemical property determination.

Structure-Property Relationships in C11H24 Isomers

The core principle governing the stability of alkane isomers is that branching increases thermodynamic stability .[4][10]

Enthalpy of Formation (Stability)

A more negative standard enthalpy of formation (ΔfH°) indicates a more stable molecule. Compared to the straight-chain n-undecane, branched isomers are invariably more stable.[12] For instance, the highly branched 2,2,3,3-tetramethylbutane is significantly more stable than its linear isomer, n-octane.[4] This phenomenon, once counterintuitive, is now understood to arise from a combination of factors. While classic explanations centered on steric hindrance, modern analysis using DFT suggests that favorable electrostatic and quantum mechanical exchange-correlation effects in branched structures play a decisive role.[10]

Boiling Point and Intermolecular Forces

In contrast to thermodynamic stability, branching lowers the boiling point.[13][14]

• n-Undecane: The linear structure allows for a large surface area of contact between molecules, maximizing the effect of the weak intermolecular van der Waals (London dispersion) forces.[14]

• Branched Isomers: Branching leads to a more compact, spherical molecular shape. This reduces the effective surface area for intermolecular interactions, weakening the overall van der Waals forces. Less energy is therefore required to overcome these forces and transition to the gas phase, resulting in a lower boiling point.[1][13]

The following diagram illustrates this fundamental trade-off.

Caption: Relationship between alkane branching and key properties.

Quantitative Data Summary

The following table summarizes available thermochemical data for n-undecane and a few of its isomers at standard conditions (298.15 K and 1 atm). The scarcity of experimental data for branched isomers is evident.[8]

Isomer Name	Formula	State	ΔfH° (kJ/mol)	S° (J/mol·K)	Cp (J/mol·K)	Source
n-Undecane	C11H24	liquid	-329.8 to -324.6	458.15	345.05	[2][7]
n-Undecane	C11H24	gas	-275.9 ± 1.8	557.56 ± 2.09	227.15 ± 0.46	[15]
2-Methyldecane	C11H24	liquid	-	-	-	[1]
3-Methyldecane	C11H24	liquid	-	-	-	[1]
4-Methyldecane	C11H24	liquid	-	-	-	[1]
5-Methyldecane	C11H24	liquid	-	-	-	[1]

Note: Data for branched isomers is largely unavailable in major databases like the NIST WebBook, highlighting the reliance on computational predictions and group additivity methods for these compounds.

Conclusion and Future Outlook

The thermochemical landscape of C11H24 isomers provides a rich case study in the fundamental principles of physical organic chemistry. The key takeaway is the dichotomy driven by branching: branched isomers are thermodynamically more stable but exhibit lower boiling points due to diminished intermolecular forces .

For the practicing scientist, this understanding is not merely academic. It informs the rational design of molecules, the prediction of physical properties for uncharacterized compounds, and the engineering of chemical processes. The path forward lies in the continued synergy of experimental and computational chemistry. High-precision calorimetry on a wider range of purified isomers is needed to expand our benchmark database. Simultaneously, the refinement of computational models will enhance our predictive capabilities, allowing for the rapid and reliable screening of all 159 undecane isomers and, by extension, other complex molecular systems relevant to research and development.

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An In-Depth Technical Guide to the Predicted ¹H NMR Spectrum of 2,2,4,4,5-Pentamethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, first-principles prediction of the proton nuclear magnetic resonance (¹H NMR) spectrum of 2,2,4,4,5-pentamethylhexane. As a senior application scientist, this document moves beyond a simple recitation of expected peaks to deliver a detailed analysis grounded in the fundamental principles of NMR spectroscopy. The guide is designed to be a self-validating educational tool, elucidating the causal relationships between molecular structure and spectral appearance. By dissecting the chemical environment of each proton, we will systematically predict the chemical shift, integration, and multiplicity for every signal. This in-depth approach serves as a valuable reference for researchers in organic synthesis, quality control, and drug development who rely on NMR for structural elucidation.

I. Introduction to ¹H NMR Spectroscopy: The Pillars of Structural Determination

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds. The power of ¹H NMR lies in its ability to probe the chemical environment of individual protons within a molecule. Three key parameters are extracted from a ¹H NMR spectrum:

• Chemical Shift (δ): This indicates the electronic environment of a proton. The position of a signal along the x-axis (measured in parts per million, ppm) is influenced by the shielding and deshielding effects of neighboring atoms and functional groups. Protons in electron-rich environments are shielded and appear at a lower chemical shift (upfield), while those in electron-poor environments are deshielded and appear at a higher chemical shift (downfield).[1][2][3][4][5][6][7]

• Integration: The area under a signal is directly proportional to the number of protons giving rise to that signal.[8][9] This provides a quantitative measure of the relative abundance of each type of proton in the molecule.

• Spin-Spin Splitting (Multiplicity): The interaction of the magnetic fields of non-equivalent neighboring protons causes signals to split into multiple peaks. This splitting pattern, or multiplicity, is governed by the n+1 rule , where 'n' is the number of equivalent protons on adjacent carbons.[10] For example, a proton with two neighbors will appear as a triplet (2+1=3).

By systematically analyzing these three components, a detailed picture of a molecule's connectivity and stereochemistry can be constructed.

II. Molecular Structure Analysis of 2,2,4,4,5-Pentamethylhexane

To predict the ¹H NMR spectrum, we must first meticulously examine the structure of 2,2,4,4,5-pentamethylhexane and identify all chemically non-equivalent protons. Protons are considered chemically equivalent if they can be interchanged by a symmetry operation (e.g., rotation or reflection).

The structure of 2,2,4,4,5-pentamethylhexane is as follows:

Caption: Molecular structure of 2,2,4,4,5-pentamethylhexane with non-equivalent protons labeled (a-f).

Based on the molecular symmetry, we can identify six distinct sets of chemically non-equivalent protons, which are labeled as a, b, c, d, e, and f .

• Protons (a): The nine protons of the three methyl groups attached to the quaternary carbon C2 are chemically equivalent. These form a tert-butyl group.

• Protons (b): The two protons on the methylene group at C3 are chemically equivalent.

• Protons (c): The six protons of the two methyl groups attached to the quaternary carbon C4 are chemically equivalent.

• Proton (d): The single proton on the methine group at C5.

• Protons (e): The three protons of the methyl group attached to the methine carbon C5.

• Protons (f): The three protons of the terminal methyl group at C6.

III. Predicted ¹H NMR Spectrum of 2,2,4,4,5-Pentamethylhexane

The following sections detail the predicted chemical shift, integration, and multiplicity for each of the six non-equivalent proton signals.

Signal a: C2-(CH₃)₃ Protons

• Chemical Shift (δ): These protons are part of a tert-butyl group, which is a bulky alkyl group. Protons in such environments are highly shielded and are expected to appear in the upfield region of the spectrum. A typical chemical shift for a tert-butyl group is around 0.9-1.0 ppm .[11]

• Integration: There are three equivalent methyl groups, totaling 9 protons .

• Multiplicity: The adjacent carbon (C3) has two protons (b). However, these protons are separated by a quaternary carbon (C2), and coupling across a quaternary carbon is typically not observed in ¹H NMR. Therefore, these protons have no neighboring protons to couple with and will appear as a singlet .

Signal b: C3-CH₂ Protons

• Chemical Shift (δ): These methylene protons are situated between two quaternary carbons (C2 and C4). This sterically hindered environment will influence their chemical shift. They are expected to resonate in the typical alkane region, estimated to be around 1.2-1.4 ppm .[12]

• Integration: There are two protons in this environment, so the integration value will be 2H .

• Multiplicity: The adjacent carbons are both quaternary and thus have no protons. Therefore, these methylene protons have no neighbors to couple with and will appear as a singlet .

Signal c: C4-(CH₃)₂ Protons

• Chemical Shift (δ): These two methyl groups are attached to a quaternary carbon (C4). Similar to the protons at (a), they are in a shielded environment. Their chemical shift is predicted to be slightly downfield from the tert-butyl group due to the different substitution pattern further down the chain, estimated at approximately 1.0-1.1 ppm .

• Integration: There are two equivalent methyl groups, resulting in an integration value of 6H .

• Multiplicity: The adjacent carbon (C3) has two protons, but they are separated by the quaternary carbon C4. The other adjacent carbon is C5, which has one proton (d). However, coupling across the quaternary C4 is not expected. Thus, these protons will appear as a singlet .

Signal d: C5-CH Proton

• Chemical Shift (δ): This is a methine proton, which is generally more deshielded than methyl or methylene protons.[7] It is bonded to a carbon attached to a quaternary carbon, a methyl group, and another methyl group. This substitution pattern will place its chemical shift further downfield in the alkane region, likely around 1.5-1.7 ppm .[12]

• Integration: There is only one proton in this environment, so the integration is 1H .

• Multiplicity: This proton has three neighboring protons on the adjacent methyl group (e) and three neighboring protons on the terminal methyl group (f). According to the n+1 rule, this signal will be split by a total of six neighboring protons. Therefore, it will appear as a septet (6+1=7).

Signal e: C5-CH₃ Protons

• Chemical Shift (δ): These methyl protons are attached to a methine carbon (C5). They are in a typical alkane environment and are expected to resonate at approximately 0.8-0.9 ppm .

• Integration: This is a single methyl group, so the integration value is 3H .

• Multiplicity: The adjacent methine carbon (C5) has one proton (d). Applying the n+1 rule (1+1=2), this signal will be split into a doublet .

Signal f: C6-CH₃ Protons

• Chemical Shift (δ): These are the protons of a terminal methyl group. They are in a relatively unhindered and shielded environment, similar to protons (e). Their chemical shift is predicted to be in the range of 0.8-0.9 ppm . It is possible that the signals for protons (e) and (f) may overlap.

• Integration: This is a methyl group, integrating to 3H .

• Multiplicity: The adjacent carbon (C5) is a methine with one proton (d). Therefore, according to the n+1 rule (1+1=2), this signal will also be a doublet .

IV. Summary of Predicted ¹H NMR Data

The predicted ¹H NMR data for 2,2,4,4,5-pentamethylhexane is summarized in the table below for easy reference.

Signal Label	Proton Environment	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity
a	C2-(CH ₃)₃	0.9 - 1.0	9H	Singlet
b	C3-CH ₂	1.2 - 1.4	2H	Singlet
c	C4-(CH ₃)₂	1.0 - 1.1	6H	Singlet
d	C5-CH	1.5 - 1.7	1H	Septet
e	C5-CH ₃	0.8 - 0.9	3H	Doublet
f	C6-CH ₃	0.8 - 0.9	3H	Doublet

V. Experimental Workflow for ¹H NMR Spectrum Acquisition

To experimentally verify the predicted spectrum, the following protocol should be followed:

• Sample Preparation: Dissolve approximately 5-10 mg of 2,2,4,4,5-pentamethylhexane in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of an internal standard, such as tetramethylsilane (TMS), to calibrate the chemical shift scale to 0.00 ppm.

• NMR Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution.

  • Lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0 to 10 ppm).

  • Use an appropriate number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption signals.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the signals to determine the relative proton ratios.

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Navigating the Labyrinth: A Technical Guide to the Mass Spectrometry Fragmentation of Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides an in-depth exploration of the principles and practices governing the fragmentation of branched alkanes in mass spectrometry. Designed for professionals in research and development, this document moves beyond a simple recitation of rules to explain the underlying chemical logic that dictates fragmentation pathways. By understanding these core principles, scientists can more effectively elucidate the structure of unknown branched alkanes and interpret complex mass spectra with greater confidence.

The Energetic Dance of Ionization and Fragmentation

The journey of a branched alkane through a mass spectrometer begins with ionization, most commonly through Electron Ionization (EI). In this process, the analyte molecule is bombarded with high-energy electrons (typically 70 eV), leading to the ejection of one of its own electrons and the formation of a molecular ion (M⁺•).[1][2] This molecular ion is a radical cation, possessing both an unpaired electron and a positive charge. The excess energy imparted during ionization leaves the molecular ion in a highly energetic and unstable state, often leading to its immediate fragmentation.[1]

For branched alkanes, this propensity for fragmentation is particularly pronounced. The presence of tertiary or quaternary carbon atoms creates energetically favorable sites for bond cleavage. Consequently, the molecular ion peak in the mass spectra of highly branched alkanes is often of very low abundance or entirely absent.[3][4][5] This stands in contrast to their linear counterparts, which typically exhibit a more discernible molecular ion.[6][7]

The Guiding Principle: Carbocation Stability

The fragmentation of the molecular ion is not a random process. It is governed by the fundamental principles of carbocation stability. The positive charge of the fragment ion is preferentially localized on the carbon atom that can best accommodate it. The stability of carbocations follows the well-established order: tertiary > secondary > primary.[3][4] This principle is the cornerstone of interpreting the mass spectra of branched alkanes.

Key Fragmentation Rules for Branched Alkanes:

• Preferential Cleavage at Branch Points: Carbon-carbon bond cleavage is most likely to occur at a branch point. This is because such a cleavage can lead to the formation of a more stable secondary or tertiary carbocation.[3][4][8][9]

• Loss of the Largest Alkyl Group: At a branching point, the largest alkyl substituent is preferentially lost as a neutral radical. This rule is a direct consequence of the carbocation stability principle; the loss of the largest group results in the formation of the most substituted, and therefore most stable, carbocation.[3][5][10]

The following diagram illustrates the preferential cleavage at a branch point, leading to the formation of a more stable carbocation.

Caption: Preferential cleavage at a branch point to form a stable carbocation.

Deciphering the Spectral Fingerprint: Common Fragmentation Pathways

The mass spectrum of a branched alkane is a unique fingerprint characterized by a series of fragment ions. These ions typically appear in clusters of peaks separated by 14 Da, corresponding to a CH₂ group.[3] However, unlike the relatively smooth, exponentially decaying pattern seen in linear alkanes, the spectra of branched alkanes are dominated by intense peaks corresponding to the stable carbocations formed at branch points.[5][10]

Case Study: Isomers of Hexane (C₆H₁₄)

To illustrate these principles, let's examine the fragmentation patterns of three isomers of hexane: 2-methylpentane, 3-methylpentane, and 2,3-dimethylbutane.

Compound	Molecular Weight	Key Fragmentation Pathways & Resulting Ions (m/z)	Base Peak (m/z)
2-Methylpentane	86	Cleavage at the C2-C3 bond to lose a propyl radical (•C₃H₇), forming a secondary carbocation at m/z 43 . Cleavage at the C2-methyl bond to lose a methyl radical (•CH₃), forming a secondary carbocation at m/z 71 .	43[11][12]
3-Methylpentane	86	Cleavage at the C3-C4 bond to lose an ethyl radical (•C₂H₅), forming a secondary carbocation at m/z 57 .	57[13][14]
2,3-Dimethylbutane	86	Symmetrical cleavage between C2 and C3 to lose a propyl radical (•C₃H₇), forming a stable secondary carbocation at m/z 43 .	43[4]

The following diagrams depict the primary fragmentation pathways for 2-methylpentane and 3-methylpentane.

Caption: Primary fragmentation pathways of 2-methylpentane.

Caption: Primary fragmentation pathway of 3-methylpentane.

Experimental Protocol: A Self-Validating Workflow for GC-MS Analysis

A robust analytical method is crucial for obtaining high-quality, interpretable mass spectra. Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice for analyzing volatile and semi-volatile compounds like branched alkanes.[3] The following protocol outlines a self-validating workflow for the analysis of branched alkanes.

Sample Preparation

Proper sample preparation is paramount to prevent contamination and ensure accurate results.

• Sample Dissolution: Dissolve the branched alkane sample in a high-purity, volatile organic solvent such as hexane or dichloromethane.[3][11] A typical concentration is around 10 µg/mL.[6]

• Filtration/Centrifugation: Ensure the sample is free of particulates by filtering through a 0.22 µm filter or by centrifugation.[6][11][15] This prevents clogging of the GC inlet and column.

• Vialing: Transfer the final solution to a 2 mL glass autosampler vial.[6][11] Avoid plastic vials to prevent leaching of contaminants.[6]

GC-MS Instrumentation and Parameters

The following parameters are a general starting point and should be optimized for the specific analytes and instrumentation.

• Gas Chromatograph:

  • Column: A non-polar capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5 or equivalent), is typically used for hydrocarbon analysis.[13][16] A longer column (e.g., 30-100 m) can improve the separation of isomers.[16]

  • Injector: Split/splitless injector, typically operated in split mode to avoid column overloading. An injector temperature of 250-300 °C is common.[13]

  • Carrier Gas: Helium or hydrogen at a constant flow rate.[16][17]

  • Oven Temperature Program: A temperature ramp is used to elute the compounds. A typical program might start at a low temperature (e.g., 40-50 °C), hold for a few minutes, and then ramp up to a final temperature (e.g., 250-300 °C).[7][18]

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: A mass range of m/z 35-500 is typically sufficient for common branched alkanes.

  • Ion Source Temperature: Typically around 230 °C.[16]

The overall workflow for the GC-MS analysis of branched alkanes is depicted below.

Caption: General workflow for the GC-MS analysis of branched alkanes.

Data Interpretation

• Chromatogram Analysis: Examine the total ion chromatogram (TIC) to identify the retention times of the separated components.[10][19]

• Mass Spectrum Extraction: Extract the mass spectrum for each chromatographic peak.

• Library Matching: Compare the experimental mass spectrum against a spectral library (e.g., NIST/EPA/NIH Mass Spectral Library) for tentative identification.[10]

• Manual Interpretation: Manually interpret the fragmentation pattern based on the principles of carbocation stability to confirm the structure, especially for distinguishing between isomers.[10] The use of retention indices (Kovats indices) can provide an additional layer of confirmation for isomeric compounds.[3][16][20]

Conclusion: From Fragmentation to Function

A thorough understanding of the mass spectrometric fragmentation of branched alkanes is an indispensable tool for chemists in diverse fields. By moving beyond rote memorization of fragmentation patterns and embracing the underlying principles of carbocation stability, researchers can confidently tackle the structural elucidation of these important molecules. The combination of a robust experimental workflow with a logical, principle-based approach to data interpretation ensures the generation of reliable and defensible results, ultimately accelerating research and development efforts.

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• University of Massachusetts Amherst. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

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• Homework.Study.com. (n.d.). 2-Methylpentane (C6H14) has the mass spectrum shown. Which peak represents M+? Which is the base.... Retrieved from [Link]

• Filo. (2023, November 3). 2,3-Dimethylbutane and 2,2-dimethylbutane have the same molecular ion in the mass spectrum, but only one of these isomers gives a significant fragment at m/z = 57. (a) Whichi. Retrieved from [Link]

• Hiden Analytical. (n.d.). Mass spectral fragments of common hydrocarbons. Retrieved from [Link]

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Conformational analysis of highly branched alkanes

An In-Depth Technical Guide to the Conformational Analysis of Highly Branched Alkanes: Integrating Computational and Experimental Approaches

For Researchers, Scientists, and Drug Development Professionals

Abstract

The three-dimensional structure of highly branched alkanes dictates their physical properties, reactivity, and, critically in the pharmaceutical context, their interaction with biological targets. Unlike their linear counterparts, the dense substitution in these molecules creates a complex energetic landscape of conformational isomers, governed by a subtle interplay of steric hindrance and weak intramolecular forces. A comprehensive understanding of this landscape is therefore essential for rational molecular design. This guide provides a deep dive into the synergistic application of computational modeling and experimental validation, primarily through Nuclear Magnetic Resonance (NMR) spectroscopy, to elucidate the conformational preferences of highly branched alkanes. We detail field-proven protocols, explain the causality behind methodological choices, and present an integrated workflow designed to deliver a robust and validated model of a molecule's conformational ensemble.

The Significance and Challenge of Branched Alkane Conformation

The principle that structure dictates function is fundamental to chemistry. For flexible molecules like alkanes, this "structure" is not a single static entity but rather a dynamic equilibrium of multiple, interconverting three-dimensional shapes known as conformations. The specific conformations a molecule preferentially adopts can dramatically influence its properties. In drug development, for instance, a molecule's ability to bind to a receptor is often dependent on it adopting a specific "bioactive conformation".[1][2] Understanding and controlling these conformational preferences is a cornerstone of modern drug design.[3][4]

While the conformational analysis of simple linear alkanes like butane is a textbook example of torsional and steric strain, the introduction of extensive branching creates a far more complex scenario.[5][6] The presence of multiple bulky substituents introduces severe steric crowding and a network of competing gauche interactions, leading to a rugged and complex potential energy surface with numerous local minima.[7][8] Predicting which of these many possible conformers are energetically accessible, and which one is the most stable global minimum, is a non-trivial challenge that demands a sophisticated, multi-faceted approach.[9]

Theoretical Foundations and Computational Modeling

The cornerstone of modern conformational analysis is in silico modeling. A robust computational workflow allows for the exploration of the entire conformational space and provides quantitative predictions of the relative stabilities of different conformers. This process is a self-validating system when performed correctly, moving from a broad search to a highly accurate energetic refinement.

The Integrated Computational Workflow

A successful computational analysis follows a logical progression from a low-cost, broad search to a high-cost, high-accuracy energy calculation on a limited number of promising candidates.

Caption: A typical workflow for the computational conformational analysis of flexible molecules.

Step 1: The Conformational Search

Causality: The goal of the conformational search is to identify all energetically plausible conformers. A failure at this stage will irrevocably bias the entire analysis, as a conformer that is never found cannot be evaluated. The choice of method is a trade-off between computational expense and the exhaustiveness of the search. For highly branched alkanes, the complexity of the energy landscape necessitates a robust search protocol.

Methodologies:

• Systematic Search: Involves rotating all rotatable bonds by a defined increment (e.g., 30°).[10] This method is exhaustive but becomes computationally prohibitive for molecules with more than 8-10 rotatable bonds.

• Stochastic & Monte Carlo Methods: These methods randomly sample conformational space, making them more efficient for larger and more complex molecules.[11]

• Molecular Dynamics (MD): This technique simulates the Newtonian motion of atoms over time, allowing the molecule to naturally explore different conformations. It is particularly useful for overcoming energy barriers and finding conformations that might be missed by other methods.

The Critical Role of the Force Field: The "engine" driving these search methods is a Molecular Mechanics (MM) force field . A force field is a set of potential energy functions and associated parameters that calculate the steric energy of a given conformation.[12][13] The choice of force field is critical for obtaining meaningful results.

Force Field	Atom Representation	Key Strengths & Characteristics	Primary Application
MMFF94s	All-Atom	Excellent for a broad range of organic molecules; well-parameterized for common functional groups.	General-purpose organic molecule conformational analysis.
OPLS (e.g., OPLS4)	All-Atom	Optimized for condensed-phase properties, particularly liquid simulations. Good for intermolecular interactions.	Solvated systems, protein-ligand binding.
CHARMM36	All-Atom	Extensively used for biomolecular simulations (proteins, lipids). Well-validated for alkyl chains in a biological context.[14][15]	Biomolecular simulations, lipid bilayers.
TraPPE-UA	United-Atom (CHn as one bead)	Computationally very efficient. Accurate for predicting liquid densities and phase behavior of alkanes.[14][15]	Large-scale simulations of hydrocarbon systems.

Expert Insight: For a standalone, highly branched alkane in the gas phase or an implicit solvent, MMFF94s provides an excellent balance of speed and accuracy for the initial search. For analyses where the alkane is part of a larger biological system or in explicit solvent, force fields like CHARMM or OPLS are more appropriate. United-atom force fields like TraPPE-UA are generally reserved for very large systems where atomic detail is less critical than computational speed.[14][15][16]

Step 2: Quantum Mechanical (QM) Refinement

Causality: While MM force fields are excellent for rapidly searching conformational space, they are approximations. To obtain highly accurate relative energies, we must turn to more fundamental, first-principles quantum mechanics methods.

Protocol: QM Refinement of Candidate Conformers

• Geometry Optimization: For each unique low-energy conformer identified in the MM search, perform a full geometry optimization using Density Functional Theory (DFT). A common and reliable choice is a functional that includes dispersion corrections, such as B3LYP-D3(BJ) , paired with a Pople-style basis set like 6-31G(d) .[17] Dispersion corrections are essential for accurately modeling the weak van der Waals forces that govern alkane conformations.[9]

• Frequency Calculation: Perform a frequency calculation at the same level of theory. This step is a critical self-validation check:

  • Trustworthiness: A true energy minimum will have zero imaginary frequencies.[17] The presence of an imaginary frequency indicates a transition state, and the optimization must be redone.

  • Thermodynamics: This calculation provides the zero-point vibrational energy (ZPVE) and thermal corrections needed to compute the Gibbs Free Energy (ΔG) from the electronic energy.

• (Optional) Single-Point Energy Refinement: To achieve the highest accuracy, a single-point energy calculation can be performed on the optimized geometry using a larger basis set (e.g., cc-pVTZ ).

Step 3: Thermodynamic Analysis

Causality: The electronic energy (E) from a QM calculation represents the molecule at 0 Kelvin. To understand the system at room temperature, we must consider the Gibbs Free Energy (G), which includes enthalpic and entropic contributions. The relative populations of different conformers are governed by their differences in Gibbs Free Energy (ΔG).

Boltzmann Distribution: The population percentage of each conformer at a given temperature (T) is calculated using the Boltzmann distribution equation.[17]

Population(i) = (exp(-ΔG(i)/RT) / Σexp(-ΔG(j)/RT)) * 100%

Where ΔG(i) is the relative Gibbs free energy of conformer i with respect to the global minimum, R is the gas constant, and the sum is over all conformers j. An experimentally measured property will be the population-weighted average of the properties of the individual conformers.

Experimental Validation via NMR Spectroscopy

Computational models, no matter how sophisticated, are predictions. They must be validated by experimental data. For conformational analysis in solution, NMR spectroscopy is the most powerful and information-rich technique available.[18][19]

The Experimental Validation Workflow

The experimental process is designed to extract specific geometric constraints from the molecule, which can then be directly compared to the predictions from the computational model.

Caption: An integrated workflow for validating computational models with experimental NMR data.

Key NMR Parameters for Geometric Insight

• ³J Coupling Constants (The Karplus Relationship): The magnitude of the coupling constant between two protons separated by three bonds (³JHH) is highly dependent on the dihedral angle between them.[20][21] This relationship is described by the Karplus equation :

  J(φ) = A cos²φ + B cosφ + C

  Where φ is the dihedral angle, and A, B, and C are empirically derived parameters.[22] In practice, this means that anti-periplanar protons (φ ≈ 180°) show a large coupling constant (typically 10-14 Hz), while gauche protons (φ ≈ 60°) show a small coupling constant (typically 2-5 Hz).[23][24] By measuring the ³JHH values from a high-resolution 1D ¹H NMR spectrum, we can directly infer the dominant dihedral angles in the molecule.

• Nuclear Overhauser Effect (NOE): The NOE is a through-space phenomenon that results from the dipolar coupling between nuclei. An enhancement in the signal of one proton when another is irradiated indicates they are close in space (typically < 5 Å). A 2D NOESY (or ROESY) experiment provides a map of all such interactions in the molecule.[25][26]

Expert Insight: The NOE is the ultimate arbiter of conformation. While J-couplings provide information about bond rotations, NOEs provide direct, unambiguous evidence of the spatial proximity of different parts of the molecule. A strong NOE between two groups that are predicted to be far apart in a computed conformer is definitive evidence that the computed conformer is incorrect or not the major one in solution.

Protocol: Acquiring and Analyzing 2D NMR Data

• Sample Preparation: Prepare a sample of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) at a concentration sufficient for 2D NMR (typically 5-10 mg in 0.6 mL).

• Initial 1D Spectra: Acquire standard 1D ¹H and ¹³C{¹H} spectra to confirm the structure and assess signal dispersion.

• COSY (Correlation Spectroscopy): Acquire a ¹H-¹H COSY spectrum. This experiment identifies which protons are spin-coupled to each other, establishing the through-bond connectivity of the carbon skeleton. Cross-peaks in the COSY spectrum connect coupled protons.[27][28]

• HSQC (Heteronuclear Single Quantum Coherence): Acquire a ¹H-¹³C HSQC spectrum. This experiment generates a cross-peak for each proton and the carbon to which it is directly attached. It is the primary method for assigning carbon resonances based on their known proton assignments.[25][26]

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): Acquire a 2D NOESY (for small to medium molecules) or ROESY (for medium-sized molecules or those with tumbling correlation times near zero) spectrum.

  • Trustworthiness: This is the key validation experiment. Cross-peaks in this spectrum connect protons that are close in 3D space, irrespective of their bonding.[29]

  • Analysis: Systematically identify all NOE cross-peaks. Compare this list of through-space proximities to the interatomic distances in your computationally generated low-energy conformers. The correct conformational model must be consistent with all observed NOE constraints.

Case Study: Integrated Analysis of 2,2,4,4-Tetramethylhexane

Let's consider a hypothetical analysis of 2,2,4,4-tetramethylhexane, a molecule with significant steric hindrance around the C3-C4 bond.

Step 1: Computation A conformational search using an MMFF force field followed by DFT optimization (B3LYP-D3/6-31G*) reveals two primary low-energy conformers: an anti conformer and a gauche conformer.

Conformer	Dihedral Angle (C2-C3-C4-C5)	Relative Gibbs Free Energy (ΔG)	Predicted Population (298 K)
Anti	~180°	0.00 kcal/mol	~85%
Gauche	~65°	+1.1 kcal/mol	~15%

Step 2: Prediction of NMR Observables

Conformer	Predicted ³J(H3-H4)	Key Predicted NOEs
Anti	~12 Hz	Strong NOE between C2-methyls and C5 proton.
Gauche	~3 Hz	Strong NOE between C2-methyls and C4-methyls.

Step 3: Experimental Validation The experimental ¹H NMR spectrum is acquired.

• J-Coupling: The coupling constant between the H3 and H4 protons is measured to be 10.5 Hz .

• NOESY Spectrum: A 2D NOESY spectrum shows a clear, strong cross-peak between the protons of the methyl groups on C2 and the proton on C5. No significant cross-peak is observed between the methyl groups on C2 and C4.

Conclusion The large experimental J-coupling (10.5 Hz) is highly consistent with the ~12 Hz predicted for the anti conformer and inconsistent with the ~3 Hz predicted for the gauche conformer. Furthermore, the observed NOE pattern directly matches the spatial proximities predicted for the anti conformer. The combined evidence provides a high degree of confidence that the anti conformation is the overwhelmingly dominant species in solution, validating the computational prediction.

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An In-depth Technical Guide to the Physicochemical Properties of Undecane Isomers

Introduction: The Significance of Isomeric Variation in Undecane

Undecane, a saturated hydrocarbon with the chemical formula C₁₁H₂₄, exists as 159 structural isomers.[1][2] These isomers, while sharing the same molecular formula, exhibit distinct three-dimensional arrangements of their constituent atoms. This structural diversity gives rise to a fascinating array of physicochemical properties, rendering each isomer uniquely suited for specific applications across various scientific and industrial domains. For researchers, scientists, and drug development professionals, a thorough understanding of these properties is paramount for applications ranging from solvent selection and formulation development to their use as reference standards in analytical chemistry.[3] This guide provides a comprehensive exploration of the core physicochemical properties of undecane isomers, delving into the theoretical underpinnings of their behavior and outlining the practical methodologies for their characterization.

As nonpolar hydrocarbons, the interactions between undecane isomer molecules are primarily governed by weak intermolecular van der Waals forces.[3] The nature and magnitude of these forces are intrinsically linked to the molecule's structure, particularly its surface area and symmetry. This guide will systematically examine how isomeric variations, specifically the degree of branching, influence key physicochemical parameters such as boiling point, melting point, density, viscosity, and surface tension.

The Influence of Molecular Structure on Physicochemical Properties

The seemingly subtle differences in the arrangement of carbon and hydrogen atoms among undecane isomers lead to significant and predictable variations in their macroscopic properties. The two primary structural factors at play are the degree of branching and the overall molecular symmetry.

Boiling Point: A Matter of Surface Area

The boiling point of a substance is a measure of the energy required to overcome the intermolecular forces holding its molecules together in the liquid phase. For alkanes, these are predominantly London dispersion forces, a type of van der Waals force. The strength of these forces is directly proportional to the surface area of the molecule.

• Linear vs. Branched Isomers: The linear isomer, n-undecane, possesses the largest surface area among all undecane isomers. This allows for more extensive intermolecular contact, resulting in stronger van der Waals forces and, consequently, the highest boiling point.[1]

• Effect of Increased Branching: As the degree of branching increases, the molecule becomes more compact and spherical. This reduction in surface area limits the points of contact between adjacent molecules, weakening the van der Waals forces and leading to a lower boiling point.[1]

This trend is clearly observable in the experimental data for various undecane isomers.

Melting Point: The Role of Molecular Symmetry and Packing

The melting point is the temperature at which a substance transitions from a solid to a liquid. Unlike boiling points, the trend for melting points is not as straightforward and is heavily influenced by how efficiently the molecules can pack into a crystal lattice.

• Molecular Symmetry: Highly symmetrical molecules tend to have higher melting points. This is because a symmetrical structure allows for a more ordered and compact arrangement in the solid state, leading to stronger intermolecular interactions within the crystal lattice that require more energy to disrupt.

• Branching and Packing: While branching generally lowers the boiling point, its effect on the melting point is more complex. Increased branching can sometimes lead to a more compact, globular shape that packs more efficiently into a crystal lattice than less branched, more flexible isomers. However, highly irregular branching can disrupt efficient packing, leading to a lower melting point.

Density, Viscosity, and Surface Tension: A Reflection of Intermolecular Forces

Density, viscosity, and surface tension are all physical properties that are directly influenced by the strength of intermolecular forces.

• Density: The density of undecane isomers generally follows a trend similar to that of the boiling point. The more compact, branched isomers tend to have a slightly lower density than the linear n-undecane, although this is not a universal rule and depends on the specific packing efficiency in the liquid state.[1]

• Viscosity: Viscosity is a measure of a fluid's resistance to flow. Stronger intermolecular forces lead to higher viscosity. Therefore, n-undecane, with its greater surface area and stronger van der Waals forces, is expected to have a higher viscosity than its more branched and compact isomers.

• Surface Tension: Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible. This property is also a direct consequence of cohesive intermolecular forces. As such, n-undecane is expected to exhibit a higher surface tension compared to its branched counterparts.

Quantitative Data on Undecane Isomers

Isomer Name	CAS Number	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³ at 20°C)
n-Undecane	1120-21-4	196[1][3]	-26[1][3]	0.740[1][3]
2-Methyldecane	6975-98-0	189.3[1]	-	0.737[1]
3-Methyldecane	13151-34-3	188.1 - 189.1[1]	-92.9[1]	0.742[1]
4-Methyldecane	2847-72-5	188.7[1]	-	0.741[1]
5-Methyldecane	13151-35-4	186.1[1]	-57.06 (est.)[1]	0.742[1]
2,3-Dimethylnonane	2884-06-2	186[1]	-57.06 (est.)[1]	0.7438[1]
4,4-Dimethylnonane	17302-18-0	-	-	-
2,2-Dimethylnonane	17302-14-6	-	-	-
3,3-Dimethylnonane	17302-15-7	-	-	-

Note: The absence of data for some isomers highlights the ongoing need for comprehensive experimental characterization of these compounds. Estimated values should be treated with caution.

The following table provides available data on the viscosity and surface tension of n-undecane. Data for branched isomers is scarce.

Property	Value	Conditions
Viscosity of n-Undecane	1.098 mPa·s	25 °C[4]
Surface Tension of n-Undecane	24.21 mN/m	25 °C[4]

Experimental Protocols for Physicochemical Characterization

The accurate determination of the physicochemical properties of undecane isomers relies on well-established experimental techniques. The following protocols provide step-by-step methodologies for key measurements.

Determination of Boiling Point (Capillary Method)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology:

• Sample Preparation: Place a small amount (approximately 0.5 mL) of the undecane isomer into a small test tube.

• Capillary Insertion: Insert a capillary tube, sealed at one end, into the test tube with the open end submerged in the liquid.

• Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or a specialized holder.

• Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil or a melting point apparatus with a heating block).

• Observation: Heat the bath gradually. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Determination: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the liquid just begins to be drawn into the capillary tube.[1]

Determination of Melting Point (Capillary Method)

Principle: The melting point is the temperature at which a solid transitions to a liquid. For a pure crystalline solid, this occurs over a narrow temperature range.

Methodology:

• Sample Preparation: If the undecane isomer is a solid at room temperature, finely powder a small amount.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube into a melting point apparatus.

• Heating and Observation: Heat the sample at a controlled rate (initially rapid for an approximate melting point, then slow, e.g., 1-2 °C per minute, near the expected melting point).

• Melting Point Range: Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.[1]

Determination of Density (Pycnometer Method)

Principle: Density is defined as the mass of a substance per unit volume.

Methodology:

• Pycnometer Calibration:

  • Thoroughly clean and dry a pycnometer (a small glass flask with a precise volume).

  • Weigh the empty, dry pycnometer.

  • Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a specific temperature.

  • Weigh the filled pycnometer and calculate the exact volume of the pycnometer at that temperature.

• Sample Measurement:

  • Empty, clean, and dry the calibrated pycnometer.

  • Fill the pycnometer with the undecane isomer at the same specific temperature used for calibration.

  • Weigh the pycnometer containing the sample.

• Calculation:

  • Subtract the mass of the empty pycnometer from the mass of the pycnometer with the sample to determine the mass of the undecane isomer.

  • Divide the mass of the sample by the calibrated volume of the pycnometer to obtain the density.[1]

Visualizing Structure-Property Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate the key concepts discussed in this guide.

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2,2,4,4,5-Pentamethylhexane synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of 2,2,4,4,5-Pentamethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a robust laboratory-scale synthesis and detailed analytical characterization of 2,2,4,4,5-pentamethylhexane, a highly branched acyclic alkane.[1] As a Senior Application Scientist, this document moves beyond simple protocols to elucidate the underlying chemical principles and rationale behind key experimental decisions. The guide details a multi-step synthetic approach using a Grignard reaction to construct the core carbon skeleton, followed by deoxygenation. Furthermore, it establishes a self-validating analytical workflow for structural confirmation and purity assessment, employing Gas Chromatography (GC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. This document is intended to serve as a practical and authoritative resource for researchers requiring high-purity, structurally defined branched alkanes for specialized applications.

Introduction: The Challenge of Synthesizing Isomerically Pure Alkanes

Highly branched alkanes are crucial as reference compounds in petrochemical analysis, as components in high-performance lubricants, and as building blocks in advanced materials science. While industrial processes like catalytic cracking and isomerization are effective for large-scale production, they typically yield complex mixtures of isomers.[2] For research and development, where isomeric purity is paramount, a targeted, rational synthetic approach is required.

2,2,4,4,5-Pentamethylhexane (C₁₁H₂₄) represents a significant synthetic challenge due to its sterically congested quaternary carbon centers.[3][4][5][6] This guide presents a field-proven strategy for its synthesis, emphasizing control and predictability, followed by a rigorous characterization protocol to ensure the final product's identity and purity.

Rational Synthesis of 2,2,4,4,5-Pentamethylhexane

The chosen synthetic pathway involves the creation of a key tertiary alcohol intermediate via a Grignard reaction, which is subsequently deoxygenated to yield the target alkane. This method offers excellent control over the final carbon skeleton.

Synthetic Strategy and Workflow

The core of the strategy is the formation of the C3-C4 bond of the hexane backbone in a precursor molecule. This is achieved by the nucleophilic addition of a tert-butylmagnesium bromide Grignard reagent to the sterically hindered aldehyde, 2,2,3-trimethylbutanal. The resulting tertiary alcohol, 2,2,4,4,5-pentamethyl-3-hexanol, is then converted to the final alkane.

Caption: Multi-stage workflow for the synthesis of 2,2,4,4,5-pentamethylhexane.

Experimental Protocol: Synthesis

Expertise & Experience: The success of this synthesis hinges on the meticulous exclusion of water and atmospheric oxygen, especially during the formation and reaction of the Grignard reagents.[7][8] All glassware must be flame-dried or oven-dried and cooled under an inert atmosphere (Nitrogen or Argon). Anhydrous solvents are mandatory.[7]

Protocol 1: Synthesis of the Tertiary Alcohol (2,2,4,4,5-Pentamethyl-3-hexanol)

• Step 1: Preparation of tert-Butylmagnesium Bromide.

  • In a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a dropping funnel, place magnesium turnings.

  • Add a small volume of anhydrous diethyl ether to cover the magnesium.

  • Dissolve tert-butyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a few drops of the bromide solution to the magnesium. The reaction should initiate, indicated by bubbling and a gray, cloudy appearance. If it doesn't start, gently warm the flask with a heat gun.

  • Once initiated, add the remaining bromide solution dropwise to maintain a gentle reflux.[8]

  • After the addition is complete, stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Step 2: Grignard Addition to 2,2,3-Trimethylbutanal.

  • Cool the prepared Grignard reagent solution to 0 °C using an ice bath.

  • Dissolve 2,2,3-trimethylbutanal (synthesis assumed from oxidation of the corresponding alcohol) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the aldehyde solution dropwise to the cold, stirring Grignard reagent.[9][10] A thick, white precipitate will form.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature, stirring for an additional 2 hours.

• Step 3: Workup and Purification.

  • Cool the reaction mixture back to 0 °C and slowly quench it by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise. This is a safer alternative to water for hydrolyzing the magnesium alkoxide salt.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude tertiary alcohol.

  • Purify the alcohol via column chromatography on silica gel or distillation under reduced pressure.

Protocol 2: Deoxygenation of the Tertiary Alcohol

• Step 1: Dehydration to Alkenes.

  • Place the purified 2,2,4,4,5-pentamethyl-3-hexanol in a round-bottom flask with a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or phosphoric acid).

  • Heat the mixture to gently distill the resulting alkene mixture. The removal of the product drives the equilibrium forward.

  • Wash the collected distillate with a sodium bicarbonate solution and then water to remove any residual acid. Dry the organic product over anhydrous CaCl₂.

• Step 2: Hydrogenation to the Alkane.

  • Dissolve the alkene mixture in a suitable solvent such as ethanol or ethyl acetate.

  • Add a catalytic amount of 10% Palladium on carbon (Pd/C).[2]

  • Subject the mixture to a hydrogen atmosphere (e.g., using a hydrogen-filled balloon or a Parr hydrogenator) and stir vigorously until hydrogen uptake ceases.

  • Filter the mixture through a pad of Celite to remove the Pd/C catalyst and wash the pad with the solvent.

  • Remove the solvent under reduced pressure. The remaining liquid is the crude 2,2,4,4,5-pentamethylhexane.

  • Final purification can be achieved by fractional distillation.

Comprehensive Spectroscopic and Chromatographic Characterization

Trustworthiness: A single analytical technique is insufficient to confirm the structure and purity of a novel compound. The following multi-technique approach provides a self-validating system, where the results from each analysis must be consistent with the others and with the proposed structure.

Physical and Chromatographic Data

The physical properties and chromatographic behavior are the first indicators of the product's identity and purity.

Property	Value	Method/Instrument
Molecular Formula	C₁₁H₂₄	Calculated
Molecular Weight	156.31 g/mol [6]	Calculated / Mass Spec.
Boiling Point	175.5 °C (at 760 mmHg)[4]	Distillation
Density	0.742 g/cm³[4]	Densitometer
GC Purity	>99%	GC-FID
GC Retention Time	Analyte-specific	GC with non-polar column

Gas Chromatography (GC)

GC is the ideal method for assessing the purity of volatile, nonpolar compounds like alkanes.[11] A single, sharp peak is indicative of a pure sample.

Protocol 3: GC-FID Analysis

• Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: 30 m x 0.25 mm ID, with a 0.25 µm film of a non-polar stationary phase (e.g., DB-1, SE-30).

• Oven Program: 50 °C initial, hold for 2 min, then ramp at 10 °C/min to 200 °C.

• Injector Temp: 250 °C

• Detector Temp: 280 °C

• Carrier Gas: Helium or Hydrogen.

• Sample Prep: Dilute 1 µL of the final product in 1 mL of hexane or pentane. Inject 1 µL.

• Expected Result: A single major peak (>99% by area integration). The presence of minor peaks could indicate residual starting materials, intermediates, or isomers.

Mass Spectrometry (MS)

Electron Impact Mass Spectrometry (EI-MS) provides information about the molecular weight and the fragmentation pattern, which is a molecular fingerprint. For highly branched alkanes, the molecular ion (M⁺) peak may be weak or entirely absent due to the high stability of carbocations formed upon fragmentation.[12]

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Solubility of 2,2,4,4,5-Pentamethylhexane in Organic Solvents: A Physicochemical Analysis

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a detailed examination of the solubility characteristics of 2,2,4,4,5-pentamethylhexane, a highly branched C11 alkane. The document begins by establishing the fundamental physicochemical properties of the molecule, which dictate its behavior in solution. It then delves into the core thermodynamic and intermolecular principles governing solubility, focusing on the "like dissolves like" paradigm. Due to a scarcity of direct experimental solubility data for this specific isomer in public literature, this guide employs a predictive approach based on established chemical principles and provides analogous data for similar non-polar compounds. A comprehensive, step-by-step experimental protocol for determining solubility via the isothermal cloud point method is detailed, offering a practical framework for researchers to generate empirical data. The guide aims to equip scientists with the theoretical foundation and practical methodology required to effectively understand and utilize the solubility properties of 2,2,4,4,5-pentamethylhexane in various research and development contexts.

Introduction: The Significance of a Branched Alkane

2,2,4,4,5-Pentamethylhexane is a saturated hydrocarbon with the molecular formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol .[1][2] As a highly branched alkane, its molecular architecture significantly influences its physical properties, such as boiling point (175.5°C) and density (0.742 g/cm³), distinguishing it from its straight-chain isomer, n-undecane.[3][4] Understanding the solubility of such molecules is paramount in numerous scientific disciplines. In pharmaceutical development, it informs solvent selection for non-polar drug candidates during synthesis, purification, and formulation. In materials science and chemical engineering, solubility data is critical for designing and optimizing processes such as extraction, reaction media selection, and cleaning protocols. This guide provides the foundational knowledge for navigating these challenges.

Physicochemical Profile of 2,2,4,4,5-Pentamethylhexane

A molecule's solubility is a direct consequence of its structure and resulting physical properties.

Table 1: Key Physicochemical Properties of 2,2,4,4,5-Pentamethylhexane

Property	Value	Source
Molecular Formula	C₁₁H₂₄	[1][5]
Molecular Weight	156.31 g/mol	[2]
IUPAC Name	2,2,4,4,5-pentamethylhexane	[2]
CAS Number	60302-23-0	[5]
Boiling Point	175.5°C at 760 mmHg	[3][4]
Density	0.742 g/cm³	[3][4]
Vapor Pressure	1.54 mmHg at 25°C	[4]
Refractive Index	1.416	[4]
Polarity	Non-polar	Inferred

The defining characteristic of 2,2,4,4,5-pentamethylhexane is its non-polar nature. The carbon-carbon and carbon-hydrogen bonds exhibit minimal electronegativity differences, resulting in a molecule with no significant dipole moment. Its highly branched, compact structure also influences its intermolecular interactions compared to linear alkanes.

Theoretical Framework of Solubility

The dissolution of a solute in a solvent is governed by the interplay of intermolecular forces and the thermodynamic favorability of the process.

The "Like Dissolves Like" Principle

This adage is the cornerstone of solubility prediction. Non-polar solutes, such as 2,2,4,4,5-pentamethylhexane, will dissolve best in non-polar solvents.[6][7] The dissolution process involves overcoming solute-solute and solvent-solvent intermolecular forces and forming new solute-solvent interactions.

• In Non-polar Solvents: Both the solute (alkane) and solvent molecules interact primarily through weak van der Waals forces (specifically, London dispersion forces).[8][9] When mixed, the energy required to break the existing solute-solute and solvent-solvent forces is comparable to the energy released upon forming new solute-solvent forces.[9] This minimal energy change, coupled with a significant increase in entropy (disorder), drives the dissolution process.[9][10]

• In Polar Solvents: Polar solvents, like water or ethanol, feature strong intermolecular forces such as hydrogen bonds.[8][11] Introducing a non-polar alkane requires a large amount of energy to break these strong solvent-solvent bonds.[10] The new interactions formed between the non-polar solute and polar solvent are very weak and do not compensate for the energy lost. This energetically unfavorable process means that alkanes are virtually insoluble in highly polar solvents like water.[8]

Thermodynamics of Dissolution

The spontaneity of dissolution is determined by the Gibbs free energy change (ΔG): ΔG = ΔH_sol - TΔS_sol

Where:

• ΔH_sol is the enthalpy of solution (the net energy change). For non-polar solutes in non-polar solvents, ΔH_sol is typically small and slightly positive (endothermic).[12]

• T is the temperature in Kelvin.

• ΔS_sol is the entropy of solution. The mixing of solute and solvent almost always leads to an increase in disorder, making ΔS_sol positive.[9][10]

For non-polar alkanes in non-polar solvents, the large, positive TΔS_sol term typically outweighs the small, positive ΔH_sol, resulting in a negative ΔG and spontaneous dissolution.[9]

Effect of Molecular Structure

The extensive branching in 2,2,4,4,5-pentamethylhexane creates a more compact, quasi-spherical molecule compared to its linear isomer, n-undecane. This affects the surface area available for intermolecular interactions. While branching can sometimes lower the boiling point by reducing surface area and weakening van der Waals forces between molecules, its effect on solubility is more nuanced and depends heavily on the solvent system. In general, its behavior will be dominated by its overall non-polar character.

Predicted Solubility Profile

Based on the principles above, we can predict the solubility of 2,2,4,4,5-pentamethylhexane in various classes of organic solvents.

Table 2: Predicted Qualitative Solubility of 2,2,4,4,5-Pentamethylhexane

Solvent Class	Example Solvents	Dominant Intermolecular Forces	Predicted Solubility	Rationale
Non-polar Aliphatic	Hexane, Heptane, Cyclohexane	London Dispersion	High / Miscible	"Like dissolves like"; energy balance is favorable, and entropy increase drives dissolution.[9]
Non-polar Aromatic	Toluene, Benzene, Xylene	London Dispersion, π-stacking	High / Miscible	Strong dispersion forces allow for effective solvation of the alkane molecule.
Slightly Polar / Halogenated	Dichloromethane (DCM), Chloroform	Dipole-Dipole, London Dispersion	Good to Moderate	The primary London dispersion forces are strong enough to facilitate dissolution, despite some polarity.
Polar Aprotic	Acetone, Tetrahydrofuran (THF), Ethyl Acetate	Dipole-Dipole, London Dispersion	Low to Very Low	The solvent's dipole-dipole interactions are significantly stronger than the potential solute-solvent forces.
Polar Protic	Ethanol, Methanol, Water	Hydrogen Bonding, Dipole-Dipole	Very Low / Immiscible	Strong hydrogen bonding network in the solvent prevents the non-polar solute from entering solution.[8][11]

Experimental Determination of Solubility

To obtain precise, quantitative data, an experimental approach is necessary. The isothermal cloud point method is a reliable technique for determining the solubility of a solid or liquid solute in a solvent at various temperatures.[6]

Causality Behind Experimental Choices

This protocol is designed as a self-validating system. Using a high-precision balance and calibrated temperature probe ensures accuracy. Preparing a range of concentrations allows for the precise identification of the saturation point. Slow, controlled temperature changes and constant stirring are critical to ensure the system reaches thermodynamic equilibrium at each step, preventing misleading results from supersaturation or incomplete dissolution.

Detailed Step-by-Step Methodology

Objective: To determine the temperature at which a known concentration of 2,2,4,4,5-pentamethylhexane becomes fully soluble in a chosen organic solvent.

Materials:

• 2,2,4,4,5-Pentamethylhexane (solute)

• Selected organic solvent

• Analytical balance (±0.0001 g accuracy)

• Sealed, transparent glass vials or test tubes

• Controlled temperature bath (e.g., oil bath) with heating and cooling capabilities

• Calibrated digital thermometer (±0.1°C accuracy)

• Magnetic stirrer and stir bars

• Light source and a dark background for observing clarity/turbidity

Protocol:

• Preparation of Solutions:

  • Accurately weigh a specific mass of 2,2,4,4,5-pentamethylhexane into a series of vials.

  • To each vial, add a precisely weighed mass of the chosen solvent to create solutions of known concentrations (e.g., 5, 10, 15, 20... wt%).

  • Add a small magnetic stir bar to each vial and seal it securely to prevent solvent evaporation.

• Dissolution (Heating Cycle):

  • Place the vials in the temperature bath.

  • Begin stirring at a constant, moderate speed.

  • Slowly increase the temperature of the bath (e.g., 1°C per 5 minutes) to ensure thermal equilibrium.

  • Observe the solutions closely against the light source and dark background.

  • Record the temperature at which each solution becomes perfectly clear and homogenous. This is the dissolution temperature (T_diss) for that concentration.

• Cloud Point Determination (Cooling Cycle):

  • Once all solutions are clear, slowly decrease the temperature of the bath (e.g., 1°C per 5 minutes).

  • Continue constant stirring.

  • Observe the solutions for the first sign of persistent turbidity or cloudiness.

  • Record the temperature at which this turbidity appears. This is the cloud point temperature (T_cloud).

• Data Analysis:

  • For an ideal system at equilibrium, T_diss and T_cloud should be very close. Average the two values for each concentration to get the equilibrium saturation temperature.

  • Plot the solubility (in wt% or mole fraction) as a function of temperature to generate a solubility curve.

Visualizing the Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for determining alkane solubility.

Factors Influencing Solubility: A Conceptual Diagram

The solubility of 2,2,4,4,5-pentamethylhexane is not a singular property but an outcome of a system of interacting factors. This relationship is visualized below.

Caption: Key factors governing the solubility of the target alkane.

Conclusion

While direct, published quantitative solubility data for 2,2,4,4,5-pentamethylhexane is limited, a robust qualitative and predictive understanding can be achieved through the application of fundamental chemical principles. Its non-polar, highly branched nature dictates high solubility in non-polar aliphatic and aromatic solvents and poor solubility in polar media. This guide has provided the theoretical basis for these predictions, a practical and rigorous experimental protocol for generating empirical data, and a conceptual framework for understanding the interplay of molecular properties that govern the dissolution process. For researchers and developers, this knowledge is essential for the informed selection of solvent systems, ensuring efficiency and success in their scientific endeavors.

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• MDPI. Predicted Mutual Solubilities in Water + C5-C12 Hydrocarbon Systems. Results at 298 K. Available at: [Link]

• ResearchGate. Experimental solubility data of various n-alkane waxes: Effects of alkane chain length, alkane odd versus even carbon number structures, and solvent chemistry on solubility. Available at: [Link]

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NIST thermophysical data for 2,2,4,4,5-Pentamethylhexane

An In-Depth Technical Guide to the Thermophysical Properties of 2,2,4,4,5-Pentamethylhexane: A Focus on NIST Methodologies and Data Evaluation

For researchers, scientists, and professionals in drug development, access to accurate and reliable thermophysical data is paramount for process design, safety analysis, and computational modeling. This guide provides a comprehensive overview of the thermophysical properties of 2,2,4,4,5-pentamethylhexane (CAS RN: 60302-23-0, Formula: C₁₁H₂₄), with a special emphasis on the rigorous methodologies employed by the National Institute of Standards and Technology (NIST) for data evaluation.[1] While direct access to the comprehensive datasets for this specific compound is available through the subscription-based NIST/TRC Web Thermo Tables (WTT), this whitepaper illuminates the process by which such high-quality data is generated and validated, empowering users to understand the foundation of this critical information.[1]

The thermophysical properties of a compound like 2,2,4,4,5-pentamethylhexane, a branched alkane, are fundamental to a wide range of applications. In the pharmaceutical industry, for instance, such data is essential for:

• Solvent Selection and Process Optimization: Understanding properties like density, viscosity, and heat capacity is crucial for designing efficient and scalable crystallization, extraction, and purification processes.

• Safety and Hazard Analysis: Vapor pressure data is critical for assessing flammability and explosion risks, ensuring safe handling and storage.

• Computational Modeling and Simulation: Accurate thermophysical data is a prerequisite for reliable results from process simulations, molecular modeling, and computational fluid dynamics (CFD).

Given the high stakes involved, the trustworthiness and accuracy of this data are of utmost importance. This is where the concept of "critically evaluated data," a hallmark of NIST's approach, becomes indispensable.

The NIST Approach: Dynamic Data Evaluation with the ThermoData Engine (TDE)

NIST's commitment to providing the scientific and engineering communities with the most reliable thermophysical property data is embodied in its ThermoData Engine (TDE).[2][3] The TDE represents a paradigm shift from static data compilations to a dynamic data evaluation process.[2] This expert system-based software combines a vast repository of experimental data with advanced property prediction methods and thermodynamic constraints to generate critically evaluated data on demand.[2][4][5]

The core philosophy behind the TDE is to emulate the decision-making process of a human expert in thermophysical data evaluation.[3] This involves a multi-step, self-validating workflow that ensures the highest level of scientific integrity.

NIST ThermoData Engine (TDE) Workflow

This workflow ensures that the final recommended data is not just a simple average of available measurements but a thermodynamically consistent and statistically sound representation of the true physical properties of the compound.

Core Thermophysical Properties and Their Determination

The following sections delve into the key thermophysical properties of 2,2,4,4,5-pentamethylhexane and the experimental and computational methodologies that underpin their determination and evaluation.

Vapor Pressure

Vapor pressure is a fundamental property that dictates the volatility of a substance. For a branched alkane like 2,2,4,4,5-pentamethylhexane, accurate vapor pressure data is crucial for distillation design, safety assessments, and environmental fate modeling.

Experimental Methodologies:

• Static Method: This direct measurement technique involves placing a pure sample of the liquid in a thermostated container and measuring the equilibrium pressure exerted by the vapor phase using a high-precision pressure transducer.[6] The key to this method's accuracy lies in meticulous sample purification to remove volatile impurities and ensuring true vapor-liquid equilibrium.[6]

• Correlation Gas Chromatography (c-GC): This indirect method is particularly useful for low-volatility compounds.[7][8] It relates the retention time of the compound on a gas chromatography column to its vapor pressure.[8] By calibrating the system with compounds of known vapor pressures, the vapor pressure of the target molecule can be accurately determined.[7]

Data Modeling and Evaluation:

NIST often employs sophisticated equations of state to model vapor pressure data over a wide range of temperatures. The Wagner equation is a commonly used model that provides a highly accurate representation of the relationship between vapor pressure and temperature, especially when extrapolating to the critical point.[6][9]

Heat Capacity

Heat capacity, both at constant pressure (Cₚ) and constant volume (Cᵥ), quantifies the amount of heat required to raise the temperature of a substance. This property is vital for energy balance calculations in chemical processes, reactor design, and the development of thermodynamic models.

Experimental Methodologies:

• Adiabatic Calorimetry: This is a highly accurate method for measuring heat capacity. A known amount of energy is supplied to a sample in a thermally isolated container (calorimeter), and the resulting temperature rise is precisely measured.

• Differential Scanning Calorimetry (DSC): DSC is a more common and rapid technique that measures the difference in heat flow between a sample and a reference as a function of temperature. While generally less accurate than adiabatic calorimetry, modern DSC instruments can provide high-quality data when properly calibrated.

• High-Pressure Calorimetry: For determining heat capacity at elevated pressures, specialized calorimeters, such as the Setaram C80, are employed.[10]

Data Evaluation and Correlation:

Experimental heat capacity data is typically fitted to polynomial or other functional forms to allow for interpolation and extrapolation.[11] NIST's evaluation process would involve comparing data from different sources, assessing experimental uncertainties, and ensuring consistency with other thermodynamic properties.[11]

Density

Liquid density is a critical property for mass and volume flow rate calculations, as well as for the design of storage and transportation equipment.

Experimental Methodologies:

• Vibrating Tube Densitometry: This is a highly accurate and widely used technique for measuring liquid density.[12] The principle is based on the fact that the natural frequency of a vibrating U-shaped tube is dependent on the mass, and therefore the density, of the fluid it contains.[12]

• Pycnometry: This classical method involves accurately measuring the mass of a known volume of liquid. While conceptually simple, it can be very accurate when performed with care.

Data Modeling:

Liquid density is a function of both temperature and pressure. The Tait equation is a common and effective model for representing the pressure dependence of liquid density.[12]

Tabulated Data for 2,2,4,4,5-Pentamethylhexane

While a comprehensive set of critically evaluated data from NIST requires a subscription, the following table summarizes some of the publicly available and computed properties for 2,2,4,4,5-pentamethylhexane to provide a baseline understanding of the compound.

Property	Value	Source
Identifiers
IUPAC Name	2,2,4,4,5-Pentamethylhexane	[1]
CAS Registry Number	60302-23-0	[1]
Molecular Formula	C₁₁H₂₄	[1]
Molecular Weight	156.3083 g/mol	[1]
Computed Properties
Boiling Point (Predicted)	171.2 °C at 760 mmHg
Density (Predicted)	0.758 g/cm³ at 20 °C

Note: The predicted values are for illustrative purposes and do not represent NIST's critically evaluated data. They are typically derived from group contribution methods or other estimation techniques.

Conclusion: The Value of Critically Evaluated Data

In the data-driven fields of scientific research and drug development, the quality of input data directly impacts the reliability of the outcomes. The National Institute of Standards and Technology, through its rigorous data evaluation methodologies and tools like the ThermoData Engine, provides a gold standard for thermophysical property data. While direct access to the comprehensive data for 2,2,4,4,5-pentamethylhexane is a subscription service, an understanding of the underlying principles of data collection, evaluation, and modeling empowers researchers to make more informed decisions about the data they use. This in-depth guide serves as a window into that process, highlighting the importance of scientific integrity and trustworthiness in the generation of fundamental chemical data.

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An In-Depth Technical Guide to Intermolecular Forces in Branched vs. Linear Alkanes: Implications for Physical Properties and Drug Development

This guide provides a comprehensive analysis of the nuanced interplay between molecular structure and intermolecular forces in linear and branched alkanes. Primarily targeting researchers, scientists, and professionals in drug development, this document elucidates the fundamental principles governing the physical properties of these hydrocarbons, offering insights crucial for molecular design and formulation.

Introduction: The Primacy of van der Waals Forces in Alkanes

Alkanes, consisting solely of carbon and hydrogen atoms with single bonds, are nonpolar molecules.[1][2] The electronegativity difference between carbon and hydrogen is minimal, resulting in a negligible molecular dipole.[1][3] Consequently, the predominant intermolecular forces (IMFs) governing their physical behavior are the relatively weak London dispersion forces, a subset of van der Waals forces.[4][5][6] These transient forces arise from temporary fluctuations in electron distribution, creating fleeting dipoles that induce corresponding dipoles in adjacent molecules.[4] The strength of these forces is contingent upon two primary factors: the total number of electrons (which correlates with molecular weight) and the available surface area for intermolecular contact.[7][8]

Boiling Point Analysis: The Role of Surface Area

When comparing isomeric alkanes—molecules with the same chemical formula but different structural arrangements—the molecular weight is identical. Therefore, the differentiating factor for the strength of London dispersion forces becomes the molecular surface area.[9][10][11]

2.1 Linear Alkanes: Maximizing Intermolecular Contact

Linear, or straight-chain, alkanes possess an elongated, cylindrical shape. This geometry allows for substantial surface area contact between adjacent molecules, maximizing the opportunities for London dispersion forces to act.[4][12][13] To overcome these cumulative attractive forces and transition from the liquid to the gaseous phase, a significant amount of thermal energy is required, resulting in a higher boiling point.[4][7]

2.2 Branched Alkanes: Steric Hindrance and Reduced Surface Area

In contrast, branching introduces alkyl groups that disrupt the linear chain, leading to a more compact, spherical molecular shape.[1][4][14] This spheroidal geometry reduces the effective surface area available for intermolecular interaction.[4][9][15] The molecules cannot pack as closely together, diminishing the strength of the van der Waals forces.[4][6] Consequently, less energy is needed to separate the molecules, leading to a lower boiling point compared to their linear isomers.[4][5][9]

A classic example is the comparison of pentane isomers (C₅H₁₂). N-pentane, the linear isomer, boils at 36.1°C, whereas the highly branched neopentane (2,2-dimethylpropane) boils at a significantly lower 9.5°C.[4][16] This demonstrates that as branching increases, the boiling point decreases.[3][5][9]

Caption: Relationship between molecular shape, surface area, and boiling point.

Melting Point Analysis: A Tale of Two Factors - Packing Efficiency and Symmetry

The trend for melting points is more complex than for boiling points and is governed by the efficiency with which molecules can pack into a crystal lattice.

3.1 The General Trend: Disruption of Packing

Generally, branching disrupts the regular, tight packing that linear alkanes can achieve in a solid lattice.[17][18] The irregular shape of many branched isomers leads to less efficient packing and weaker intermolecular forces within the crystal, often resulting in a lower melting point compared to their straight-chain counterparts.[17][19] For instance, n-butane melts at -138°C, while its branched isomer, isobutane, melts at -159°C.[17]

3.2 The Exception: The Influence of High Symmetry

However, a significant exception arises with highly symmetrical, compact molecules.[9] Extreme branching can lead to a more spherical shape that, counterintuitively, packs very efficiently into a crystal lattice, much like stacking cannonballs.[9] This high degree of symmetry and efficient packing leads to stronger intermolecular forces in the solid state, requiring more energy to break the lattice structure.

Neopentane serves as a prime example of this phenomenon. Despite its lower boiling point, its high symmetry allows it to pack very efficiently, resulting in a much higher melting point (-16.6°C) compared to the less symmetrical n-pentane (-129.7°C) and isopentane (-159.9°C).[9][20] Therefore, for melting points, the compactness and symmetry of the molecule can override the effect of reduced surface area.[9][14]

Quantitative Data Summary

The following table summarizes the physical properties of pentane (C₅H₁₂) and hexane (C₆H₁₂) isomers, illustrating the principles discussed.

Compound	Structure	Molecular Shape	Boiling Point (°C)	Melting Point (°C)
n-Pentane	Linear	Elongated	36.1[2]	-129.7[20]
Isopentane (2-methylbutane)	Branched	Moderately Compact	27.7[2]	-159.9[20]
Neopentane (2,2-dimethylpropane)	Highly Branched	Spherical	9.5[4]	-16.6[20]
n-Hexane	Linear	Elongated	69.0	-95.0
2,2-Dimethylbutane	Highly Branched	Compact	49.7	-99.9

Data for hexane isomers are included for broader context; specific citations for these values were not present in the provided search results but follow the established trends.

Experimental Protocol: Comparative Boiling Point Determination

To validate these principles, a standard distillation setup can be employed to determine the boiling points of isomeric alkanes.

Objective: To experimentally measure and compare the boiling points of n-pentane and neopentane.

Methodology:

• Apparatus Setup: Assemble a simple distillation apparatus for each isomer in separate fume hoods. This includes a round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Preparation: Place 20 mL of n-pentane and a few boiling chips into one round-bottom flask. In a separate apparatus, place 20 mL of neopentane (maintained at low temperature to ensure it is in a liquid state) and boiling chips.

• Heating: Gradually heat each flask using the heating mantle.

• Data Collection: Record the temperature at which the vapor temperature stabilizes during distillation. This plateau temperature represents the boiling point of the liquid.

• Analysis: Compare the experimentally determined boiling points. The temperature for n-pentane should be significantly higher than that for neopentane, confirming the theoretical relationship between branching and boiling point.

Caption: Experimental workflow for comparative boiling point determination.

Implications for Drug Development

The principles of intermolecular forces in alkanes have direct relevance in medicinal chemistry and drug development:

• Solubility and Lipophilicity: The nonpolar nature of alkyl chains is fundamental to a drug's lipophilicity (LogP). Modifying the branching of alkyl substituents can fine-tune a molecule's solubility in lipid bilayers versus aqueous environments, impacting its absorption, distribution, metabolism, and excretion (ADME) profile.

• Receptor Binding: The shape of a molecule is critical for its interaction with a biological target. The compact, spherical nature of highly branched alkyl groups (like a tert-butyl group) can serve as a "hydrophobic anchor," fitting into specific nonpolar pockets of a receptor or enzyme active site. In contrast, a linear alkyl chain may engage in broader, less specific hydrophobic interactions.

• Crystal Packing and Formulation: The melting point of an active pharmaceutical ingredient (API) is a critical physical property that affects its stability, dissolution rate, and manufacturability. As demonstrated, molecular symmetry and branching can dramatically alter melting points, influencing the choice of crystalline form (polymorphism) and the development of stable formulations.

Conclusion

The relationship between alkane structure and intermolecular forces is a foundational concept with significant practical implications. For isomeric alkanes, boiling points are primarily dictated by surface area, with linear structures exhibiting stronger London dispersion forces and thus higher boiling points. Melting points, however, are more nuanced, with the efficiency of crystal packing and molecular symmetry playing a decisive role. Highly symmetrical, branched alkanes can exhibit unusually high melting points despite their reduced surface area. A thorough understanding of these causal relationships is indispensable for professionals engaged in molecular design, materials science, and pharmaceutical development.

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Unlocking Molecular Insights: A Technical Guide to the Computational Chemistry of Branched Alkanes

Introduction: Beyond the Straight Chain

Branched alkanes, the structural isomers of their linear counterparts, form the backbone of modern chemical industries. Their unique properties, dictated by the degree and nature of their branching, are critical in applications ranging from high-octane fuels and efficient lubricants to the hydrophobic domains of drug molecules. While linear alkanes offer a simple, repeating structure, branching introduces complex three-dimensional arrangements that profoundly influence intermolecular forces, stability, and reactivity. Understanding these structure-property relationships is paramount for designing novel materials and processes. This guide provides a deep dive into the computational chemistry workflows used to predict and rationalize the properties of branched alkanes, offering researchers and drug development professionals a robust framework for in silico investigation.

Part 1: The Foundation - Structure, Isomerism, and Conformational Complexity

The journey into predicting the properties of a branched alkane begins with a thorough understanding of its potential three-dimensional structures. Unlike linear alkanes, branched isomers introduce chiral centers and significantly more complex conformational landscapes.

Conformational Analysis: The rotation around carbon-carbon single bonds gives rise to different spatial arrangements known as conformations.[1][2] For a molecule like 2-methylbutane, rotation around the C2-C3 bond generates a series of staggered and eclipsed conformers, each with a distinct potential energy.[3][4] Identifying the lowest-energy conformer (the global minimum) and the ensemble of low-energy structures is the critical first step in any property calculation, as these are the most populated states under thermal equilibrium.[4]

dot graph TD { graph [rankdir=LR, splines=ortho, nodesep=0.6, fontname="Arial", fontsize=10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [fontname="Arial", fontsize=9];

} enddot Caption: Computational workflow for predicting alkane properties.

Part 2: Choosing the Right Tool - A Hierarchy of Computational Methods

The accuracy of a predicted property is intrinsically linked to the computational method employed. The choice of method represents a trade-off between computational cost and physical realism.

Molecular Mechanics (MM): The High-Throughput Workhorse

Molecular Mechanics treats atoms as spheres and bonds as springs, using a set of parameters known as a force field to calculate the potential energy of a molecule.[4][5][6]

• Core Principle: MM methods rely on classical physics to rapidly calculate molecular energies. The total steric energy is a sum of terms for bond stretching, angle bending, torsional strain, and non-bonded (van der Waals and electrostatic) interactions.[4]

• Prominent Force Fields for Hydrocarbons:

  • MM2/MM3/MM4: Developed by Norman Allinger's group, these are highly parameterized for conformational analysis of hydrocarbons and other small organic molecules.[6][7]

  • OPLS (Optimized Potentials for Liquid Simulations): Designed to accurately reproduce the properties of liquids, making it suitable for simulating bulk properties like boiling point and density.[5]

  • TraPPE-UA (Transferable Potentials for Phase Equilibria - United Atom): A popular choice for simulating vapor-liquid phase equilibria of alkanes, where CH, CH₂, and CH₃ groups are treated as single interaction sites for efficiency.[8][9]

• When to Use MM: Its speed makes it the ideal choice for initial conformational searches on large or numerous molecules.[3] However, it cannot describe properties that depend on electronic structure, such as reaction energies or NMR chemical shifts.

Density Functional Theory (DFT): The Quantum Mechanical Standard

DFT is a quantum mechanical method that calculates the electronic structure of a molecule to determine its energy and properties. It offers a significant step up in accuracy from MM.

• Core Principle: DFT is based on the principle that the energy of a molecule can be determined from its electron density.[10] The choice of the exchange-correlation functional is crucial for accuracy.

• Recommended Functionals for Alkanes:

  • M06-2X: This hybrid meta-GGA functional is highly recommended for main-group thermochemistry and non-covalent interactions, which are dominant in alkanes.[10][11]

  • ωB97X-D/D3: These are range-separated or dispersion-corrected functionals designed to accurately capture the weak van der Waals forces (dispersion) that are critical for describing interactions between alkane chains.[12][13][14]

  • B3LYP with Dispersion Correction (e.g., B3LYP-D3): While the original B3LYP functional is a popular workhorse, it fails to capture dispersion.[13] Adding an empirical dispersion correction (like Grimme's D3) is essential for studying alkanes.[15][16]

• When to Use DFT: DFT is the method of choice for calculating accurate relative energies between isomers, reaction energetics (like bond dissociation energies), and properties derived from the electronic structure, such as NMR and IR spectra.[10][17]

dot graph G { graph [fontname="Arial", fontsize=10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [fontname="Arial", fontsize=9];

} enddot Caption: Decision tree for selecting a computational method.

Part 3: Predicting Key Properties of Branched Alkanes

With an appropriate computational method selected, a wide range of physicochemical properties can be accurately predicted.

Thermodynamic Stability

A long-standing observation is that branched alkanes are thermodynamically more stable than their linear isomers.[18] For instance, isobutane is more stable than n-butane. Computational studies have revealed that this is not due to a reduction in steric strain as one might intuitively assume. In fact, DFT analyses show that the enhanced stability of branched alkanes arises from a combination of more favorable electrostatic and electron correlation effects.[10][11] Some theories also point to stabilizing geminal σ→σ* delocalization effects, which are more prevalent in branched structures.[19]

Isomer Pair	Method	ΔHf (linear) (kcal/mol)	ΔHf (branched) (kcal/mol)	Relative Stability of Branched Isomer (kcal/mol)
Butane	Experimental	-30.0	-32.0	-2.0
Pentane	Experimental	-35.0 (n-pentane)	-36.7 (isopentane)	-1.7
Pentane	Experimental	-35.0 (n-pentane)	-39.7 (neopentane)	-4.7
Hexane	M06-2X/6-311++G(d,p)	-39.9	-41.7 (2-methylpentane)	-1.8

Table 1: Comparison of the heat of formation (ΔHf) for linear vs. branched alkanes. Negative values indicate greater stability. Data is a combination of experimental values and representative computational results.

Physical Properties: The Challenge of the Bulk

Predicting bulk properties like boiling points requires modeling intermolecular interactions, which are dominated by weak van der Waals forces.

• Boiling Point: Branching lowers the surface area of a molecule, reducing the strength of intermolecular London dispersion forces. This leads to lower boiling points for branched alkanes compared to their linear isomers of the same molecular weight. While direct simulation is complex, Quantitative Structure-Property Relationship (QSPR) models are highly effective.[20] These models use statistical methods to correlate calculated molecular descriptors (e.g., molecular weight, surface area, topological indices) with experimental boiling points.[21][22][23]

• Viscosity & Density: These properties can be predicted using molecular dynamics (MD) simulations.[24] Here, a force field (like OPLS or TraPPE) is used to simulate the motion and interaction of hundreds or thousands of alkane molecules in a simulation box, allowing for the calculation of macroscopic properties from the ensemble behavior.[9][25]

Spectroscopic Properties for Isomer Identification

Computational chemistry is a powerful tool for predicting NMR spectra, which can be invaluable for identifying and distinguishing between isomers in a laboratory setting.[26][27]

• Protocol: Predicting ¹³C NMR Spectra

  • Conformational Analysis: Perform a thorough conformational search using a cost-effective method like MMFF94.

  • Geometry Optimization: Re-optimize the geometries of the low-energy conformers using a DFT method (e.g., B3LYP-D3/6-31G(d)).[28]

  • NMR Calculation: For each optimized conformer, perform a single-point NMR calculation using a functional and basis set known for accuracy in chemical shift prediction (e.g., WP04/6-311++G(2d,p) with a solvent model like PCM for chloroform).[17][28] A reference compound, tetramethylsilane (TMS), must also be calculated at the same level of theory.

  • Boltzmann Averaging: Calculate the relative energies of the conformers (including zero-point vibrational energy corrections) to determine their populations according to the Boltzmann distribution. The final predicted spectrum is the population-weighted average of the spectra of the individual conformers.

  • Analysis: The calculated chemical shift (δ) for a given carbon atom is obtained by subtracting its computed shielding constant (σ) from that of the reference (δ = σ_ref - σ).[17]

Reactivity and Combustion

The chemical behavior of alkanes, particularly in combustion, is governed by the strength of their C-H and C-C bonds. Computational models can predict bond dissociation energies (BDEs) and model complex reaction kinetics.

• Bond Dissociation Energies (BDEs): DFT calculations can accurately predict the energy required to homolytically cleave a bond. This helps identify the weakest C-H bond in a molecule, which is typically the initial site of radical attack in combustion or halogenation reactions.

• Combustion Modeling: The combustion of alkanes involves thousands of elementary free-radical reactions.[29] Software packages can automatically generate detailed chemical kinetic models for fuels like n-pentane or n-heptane.[30][31] These models use quantum chemical calculations and group additivity methods to estimate the thermochemistry and reaction rates for a vast network of species and reactions, providing crucial insights for engine design and emissions control.[30][32][33]

Conclusion and Future Outlook

The computational toolkit available to chemists and drug developers for studying branched alkanes is both powerful and versatile. Molecular mechanics provides the speed for conformational exploration, while DFT delivers the quantum mechanical accuracy needed for energetics and electronic properties. By combining these methods in logical workflows, researchers can reliably predict a wide array of properties, from thermodynamic stability to complex combustion behavior. Looking forward, the integration of machine learning and artificial intelligence promises to further accelerate these investigations, with ML models being trained on vast datasets of quantum chemical calculations to predict properties with DFT-level accuracy at a fraction of the computational cost.[34][35][36] This synergy of physics-based simulation and data-driven modeling will continue to unlock new frontiers in molecular design and discovery.

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Protocols & Analytical Methods

Synthesis of 2,2,4,4,5-Pentamethylhexane via Corey-House reaction

Application Note & Protocol

Topic: Synthesis of 2,2,4,4,5-Pentamethylhexane via the Corey-House Reaction

Introduction: The Challenge of Synthesizing Sterically Congested Hydrocarbons

Highly branched alkanes are molecules of significant interest in materials science and petrochemistry, serving as high-octane fuel components, specialty lubricants, and inert solvents.[1] Their unique molecular architecture, characterized by extensive quaternary and tertiary carbon centers, imparts properties such as low freezing points and high chemical stability. However, the very steric congestion that grants these properties also presents a formidable synthetic challenge.

Traditional C-C bond-forming reactions, such as the Wurtz reaction, are ill-suited for preparing unsymmetrical alkanes, often yielding difficult-to-separate product mixtures.[2][3] Direct nucleophilic substitution using Grignard or organolithium reagents on hindered alkyl halides is frequently thwarted by competing elimination and metal-halogen exchange side reactions.[4]

The Corey-House reaction, a cross-coupling methodology developed through the foundational work of Corey, Posner, Whitesides, and House, provides a robust and versatile solution.[5][6][7] This reaction employs a lithium dialkylcuprate (Gilman reagent) to couple with an alkyl halide, demonstrating remarkable efficiency in forming new carbon-carbon bonds under mild conditions.[4][8] Its key advantage lies in its ability to join two different alkyl groups, making it ideal for the synthesis of complex, unsymmetrical alkanes.[2][8]

This application note provides a detailed protocol for the synthesis of 2,2,4,4,5-pentamethylhexane, a highly branched C11 alkane. The chosen strategy highlights the power of the Corey-House reaction by coupling a tertiary-alkyl derived Gilman reagent with a sterically hindered primary (neopentyl-type) halide, a transformation that is challenging for most other synthetic methods.

Reaction Scheme and Mechanism

The synthesis is a multi-step process beginning with the formation of the organometallic reagents, followed by the key C-C bond-forming coupling reaction.

Overall Reaction:

(1,1,2-trimethylpropyl)₂CuLi + (CH₃)₃CCH₂Br → (CH₃)₃CCH₂C(CH₃)₂CH(CH₃)₂

The reaction proceeds through three principal stages:

• Formation of a Tertiary Alkyllithium: 2-Chloro-2,3-dimethylbutane is treated with lithium metal to generate the highly reactive 1,1,2-trimethylpropyllithium. This step requires a non-nucleophilic solvent and rigorous exclusion of air and moisture.

  • (CH₃)₂CHC(CH₃)₂Cl + 2 Li → (CH₃)₂CHC(CH₃)₂Li + LiCl

• Formation of the Gilman Reagent: Two equivalents of the alkyllithium reagent undergo transmetallation with one equivalent of copper(I) iodide to form the lithium di(1,1,2-trimethylpropyl)cuprate. This organocuprate is the key nucleophilic species in the coupling step.[4][6]

  • 2 (CH₃)₂CHC(CH₃)₂Li + CuI → [((CH₃)₂CHC(CH₃)₂)₂Cu]Li + LiI

• Cross-Coupling: The Gilman reagent reacts with neopentyl bromide. The mechanism is analogous to an Sₙ2 displacement, where one of the alkyl groups from the cuprate acts as a nucleophile, attacking the electrophilic carbon of the neopentyl bromide and displacing the bromide ion.[2][3][4] This step forms the target alkane, 2,2,4,4,5-pentamethylhexane.

  • [((CH₃)₂CHC(CH₃)₂)₂Cu]Li + (CH₃)₃CCH₂Br → (CH₃)₃CCH₂C(CH₃)₂CH(CH₃)₂ + (CH₃)₂CHC(CH₃)₂Cu + LiBr

Synthetic Workflow Diagram

Caption: Workflow for the synthesis of 2,2,4,4,5-pentamethylhexane.

Experimental Protocol

Safety Precautions:

• Organolithium reagents are pyrophoric. Handle tert-butyllithium and other alkyllithiums under a strict inert atmosphere (N₂ or Ar). All glassware must be oven- or flame-dried. Transfers should be performed via cannula or syringe.

• Solvents: Diethyl ether and pentane are extremely flammable. Work in a well-ventilated fume hood away from ignition sources.

• Copper Salts: Copper iodide is toxic. Avoid inhalation and skin contact.

• Halogenated Hydrocarbons: Neopentyl bromide and 2-chloro-2,3-dimethylbutane are irritants. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Moles	Equivalents	Amount
2-Chloro-2,3-dimethylbutane	C₆H₁₃Cl	120.62	0.110	2.2	13.27 g
Lithium (wire or shot)	Li	6.94	0.242	4.84	1.68 g
Copper(I) Iodide	CuI	190.45	0.050	1.0	9.52 g
Neopentyl Bromide	C₅H₁₁Br	151.04	0.050	1.0	7.55 g
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	-	-	250 mL
Anhydrous Pentane	C₅H₁₂	72.15	-	-	100 mL
Sat. aq. NH₄Cl Solution	NH₄Cl	53.49	-	-	150 mL

Step-by-Step Procedure

Part A: Preparation of 1,1,2-Trimethylpropyllithium

• Apparatus Setup: Assemble a 500 mL three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser topped with a nitrogen/argon inlet, and a rubber septum. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature.

• Lithium Activation: Cut the lithium wire into small pieces and add it to the flask containing 100 mL of anhydrous pentane.

• Initiation: Add approximately 10% (1.3 g) of the 2-chloro-2,3-dimethylbutane solution to the stirred lithium suspension. The reaction may be sluggish to start. Gentle warming with a heat gun may be required to initiate the reaction, evidenced by cloudiness and gentle reflux.

• Reagent Formation: Once initiated, add the remaining 2-chloro-2,3-dimethylbutane dropwise via syringe over 1 hour, maintaining a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for an additional 3 hours to ensure complete reaction. The resulting greyish suspension is the alkyllithium reagent.

Part B: Preparation of the Gilman Reagent and Coupling

• Apparatus Setup: In a separate 1 L three-necked, round-bottomed flask equipped with a magnetic stirrer, a low-temperature thermometer, and a rubber septum under an inert atmosphere, add the copper(I) iodide (9.52 g).

• Solvent Addition: Add 150 mL of anhydrous diethyl ether to the CuI. Cool the resulting slurry to -78 °C using a dry ice/acetone bath.

• Cuprate Formation: Cannulate the prepared 1,1,2-trimethylpropyllithium suspension (from Part A) into the cold, stirred CuI slurry over 30 minutes. Rationale: This slow addition at low temperature is critical to prevent thermal decomposition of the organometallic species and to favor the formation of the desired Gilman reagent. The mixture will change color, typically to a dark brown or black solution/suspension, indicating the formation of the lithium dialkylcuprate. Stir the mixture at -78 °C for an additional 30 minutes.

• Coupling Reaction: Add neopentyl bromide (7.55 g) dropwise via syringe to the cold Gilman reagent over 20 minutes.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight (approx. 12-16 hours). Rationale: The extreme steric hindrance of both the neopentyl halide and the tertiary-alkyl cuprate necessitates a longer reaction time and gradual warming to achieve a reasonable conversion rate.[4][9]

Part C: Work-up and Purification

• Quenching: Carefully cool the reaction mixture in an ice bath. Slowly add 150 mL of saturated aqueous ammonium chloride solution dropwise to quench any unreacted organometallic reagents. Caution: The initial addition may be exothermic.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Washing: Combine all organic layers and wash sequentially with 100 mL of water and 100 mL of brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent by rotary evaporation. Note: Be cautious during evaporation as the product is volatile.

• Purification: The crude product is a colorless oil. Purify by fractional distillation under atmospheric pressure to yield 2,2,4,4,5-pentamethylhexane. Any remaining unreacted neopentyl bromide and homocoupled byproducts can be separated based on boiling point differences. For ultimate purity, molecular sieves (5Å) can be used to remove any linear alkane impurities.[10][11]

Expected Results and Characterization

Property	Expected Value
Yield	55-70%
Appearance	Colorless liquid
Boiling Point	~175-177 °C
¹H NMR (CDCl₃)	δ ~0.85-0.95 (m, 18H, 6 x CH₃), δ ~1.1-1.3 (m, 2H, CH₂), δ ~1.5-1.7 (m, 1H, CH)
¹³C NMR (CDCl₃)	Multiple signals expected in the aliphatic region (~15-55 ppm)
Mass Spec (EI)	M⁺ not typically observed; characteristic fragmentation pattern.

References

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Application Note: High-Purity Isolation of 2,2,4,4,5-Pentamethylhexane via Fractional Distillation

Abstract

This technical guide provides a comprehensive protocol for the purification of 2,2,4,4,5-pentamethylhexane, a highly branched alkane, utilizing fractional distillation. Addressed to researchers, scientists, and professionals in drug development and chemical synthesis, this document elucidates the theoretical underpinnings and practical considerations for achieving high-purity isolates. Key operational parameters, including the selection of distillation columns, optimization of reflux ratio, and the mitigation of separation challenges posed by isomeric impurities, are discussed in detail. The protocol herein is designed to be a self-validating system, ensuring reproducibility and efficacy.

Introduction: The Challenge of Purifying Highly Branched Alkanes

2,2,4,4,5-Pentamethylhexane is a member of the undecane (C11H24) isomer family. The purification of such highly branched alkanes presents a significant challenge due to the close boiling points of their structural isomers, which are common impurities from synthetic routes.[1] Fractional distillation is the designated method for separating liquid mixtures of compounds with close boiling points, a scenario frequently encountered in the purification of petroleum-derived hydrocarbons and complex synthetic mixtures.[2][3]

The efficacy of fractional distillation hinges on the repeated vaporization and condensation cycles that occur within a fractionating column. Each cycle, or "theoretical plate," enriches the vapor phase with the more volatile component, in accordance with Raoult's Law.[3] For a successful separation of 2,2,4,4,5-pentamethylhexane, a distillation setup with a sufficient number of theoretical plates is paramount to resolve it from its lower and higher boiling point isomers.

Theoretical Framework: Principles of Fractional Distillation

Fractional distillation is a physical separation process that exploits differences in the boiling points of the components in a liquid mixture.[2] When a mixture is heated, the vapor phase becomes enriched in the more volatile component(s). In a fractional distillation column, this vapor rises and cools, condenses, and is re-vaporized multiple times. Each of these vaporization-condensation cycles brings the composition of the vapor closer to that of the pure, more volatile component.

The efficiency of a fractionating column is quantified by the number of theoretical plates. A theoretical plate represents a hypothetical stage where the liquid and vapor phases are in equilibrium.[4] The greater the number of theoretical plates, the better the separation of liquids with close boiling points. The height equivalent to a theoretical plate (HETP) is a measure of the column's efficiency, with a smaller HETP indicating higher efficiency.

The reflux ratio , defined as the ratio of the amount of liquid returned to the column (reflux) to the amount of liquid removed as distillate, is a critical operational parameter.[5] A higher reflux ratio generally leads to a better separation but requires more time and energy.[5] The optimal reflux ratio is a balance between the desired purity of the distillate and the efficiency of the process.[4][6]

Physicochemical Properties and Impurity Profile

A thorough understanding of the physical properties of 2,2,4,4,5-pentamethylhexane and its potential isomeric impurities is fundamental to designing an effective purification strategy. The boiling point of 2,2,4,4,5-pentamethylhexane is approximately 175.5°C. The primary challenge in its purification lies in the presence of other undecane isomers with very similar boiling points.

Compound	CAS Number	Boiling Point (°C)	Notes
2,2,4,4,5-Pentamethylhexane	60302-23-0	175.5	Target Compound
n-Undecane	1120-21-4	196	Higher boiling point, easier to separate.[7][8]
2-Methyldecane	6975-98-0	189.3	Higher boiling point.[1]
3-Methyldecane	13151-34-3	188.1 - 189.1	Higher boiling point.[1]
2,3-Dimethylnonane	2884-06-2	186	Higher boiling point.[1]
2,2,3,5,5-Pentamethylhexane	14739-73-2	~164-166	Lower boiling point, a key impurity to remove.[9]
2,2,3,4,5-Pentamethylhexane	61868-88-0	Not readily available	Expected to have a boiling point close to the target.

Note: The boiling points of all 159 isomers of undecane are not extensively documented. The listed impurities represent common structural motifs that may arise during synthesis.

Experimental Protocol: Fractional Distillation of 2,2,4,4,5-Pentamethylhexane

Materials and Apparatus

• Crude 2,2,4,4,5-Pentamethylhexane: Containing isomeric and other impurities.

• Fractionating Column: A Vigreux or packed column (e.g., with Raschig rings or metal sponge) with a high number of theoretical plates is recommended. The choice of packing will influence the HETP.

• Distillation Flask: Round-bottom flask, appropriately sized for the volume of the crude material.

• Heating Mantle with Stirrer: To ensure uniform heating and prevent bumping.

• Distillation Head with Condenser and Receiving Flask: Standard distillation glassware.

• Thermometer or Temperature Probe: Accurately calibrated.

• Insulating Material: Glass wool or aluminum foil to insulate the column and distillation head.

• Analytical Gas Chromatograph (GC): For assessing the purity of the collected fractions. A non-polar stationary phase is ideal for alkane separation.[10]

Pre-Distillation Setup

• System Assembly: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Charge the Flask: Fill the distillation flask with the crude 2,2,4,4,5-pentamethylhexane, not exceeding two-thirds of its volume. Add a magnetic stir bar.

• Column Insulation: Wrap the fractionating column and the distillation head with glass wool or aluminum foil to minimize heat loss and maintain a proper temperature gradient.

Distillation Procedure

• Initiate Heating: Begin heating the distillation flask gently. Start the magnetic stirrer.

• Establish Reflux: As the mixture heats, vapor will begin to rise into the fractionating column. Adjust the heating rate to allow a steady reflux to be established in the column. This is observed as a ring of condensing vapor rising slowly up the column.

• Equilibration: Allow the column to equilibrate under total reflux (no distillate being collected) for a period of time (e.g., 30-60 minutes). This allows the temperature gradient to stabilize and the separation to begin.

• Initiate Distillation: Begin collecting the distillate at a slow, steady rate. A good starting point for the reflux ratio is high (e.g., 10:1 or greater), meaning for every 10 drops of condensate returning to the column, 1 drop is collected.

• Monitor Temperature: The temperature at the distillation head should remain constant during the collection of a pure fraction. A sharp drop in temperature may indicate the end of a lower-boiling fraction, while a sharp rise indicates the beginning of a higher-boiling fraction.

• Fraction Collection:

  • Fore-run: Collect the initial, lower-boiling fraction. This will contain the more volatile impurities, such as 2,2,3,5,5-pentamethylhexane.

  • Main Fraction: Once the temperature at the distillation head stabilizes at the boiling point of 2,2,4,4,5-pentamethylhexane (approx. 175.5°C), change the receiving flask to collect the main fraction.

  • After-run: As the distillation proceeds, if the temperature begins to rise significantly, it indicates the presence of higher-boiling impurities. Stop the distillation or collect this fraction separately.

• Analysis: Analyze the collected fractions by GC to determine their purity.

Workflow Diagram

Caption: Fractional Distillation Workflow for Purification.

Safety Precautions

• Flammability: 2,2,4,4,5-pentamethylhexane and its isomers are flammable liquids. Keep away from open flames, sparks, and hot surfaces.[11] Use explosion-proof equipment where necessary.[12]

• Inhalation: Perform the distillation in a well-ventilated fume hood to avoid inhalation of vapors.

• Skin and Eye Contact: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case of contact, rinse the affected area with plenty of water.[11]

• Aspiration Hazard: Alkanes can be fatal if swallowed and enter the airways.[11] Do not induce vomiting if swallowed. Seek immediate medical attention.

Troubleshooting

• Bumping: Violent boiling can be mitigated by ensuring adequate stirring and the use of boiling chips if not using magnetic stirring.

• Flooding: If the heating rate is too high, the column may flood with condensate. Reduce the heating rate to allow the column to drain.

• Poor Separation: If the separation is not effective, increase the reflux ratio or use a column with a higher number of theoretical plates. Ensure the column is well-insulated.

Conclusion

The purification of 2,2,4,4,5-pentamethylhexane by fractional distillation is a robust and effective method when the theoretical principles are carefully applied. Success is contingent upon the use of an efficient fractionating column, careful control of the heating rate and reflux ratio, and diligent monitoring of the distillation temperature. The protocol outlined in this application note provides a systematic approach to achieving high-purity 2,2,4,4,5-pentamethylhexane for research and development applications.

References

• National Institute of Standards and Technology. (n.d.). 2,2,4,4,5-Pentamethylhexane. NIST Chemistry WebBook. Retrieved from [Link]

• Optimization of the reflux ratio of benzene toluene stage distillation columns by the Cuckoo algorithm. (n.d.). Retrieved from [Link]

• Economic Optimization of the Reflux Ratio of Two Components Stage Distillation Columns. (n.d.). Retrieved from [Link]

• Chemrevise. (n.d.). 3.2 Alkanes. Retrieved from [Link]

• WebQC.Org. (n.d.). Undecane (C11H24) properties. Retrieved from [Link]

• Grokipedia. (n.d.). Undecane. Retrieved from [Link]

• Study Mind. (n.d.). Obtaining Alkanes (A-Level Chemistry). Retrieved from [Link]

• Gyan Sanchay. (n.d.). Total Minimum and Optimum Reflux Ratios. Retrieved from [Link]

• Wikipedia. (n.d.). Undecane. Retrieved from [Link]

• ResearchGate. (n.d.). Azeotropes-diagram for ester + alkane mixtures. Retrieved from [Link]

• Jeferson Costa. (n.d.). Reflux Ratio Formula in Distillation Column. Retrieved from [Link]

• ACS Publications. (n.d.). Journal of Chemical & Engineering Data Vol. 51 No. 1. Retrieved from [Link]

• McGraw-Hill. (n.d.). Perry's Chemical Engineers' Handbook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2,2,3,5,5-pentamethylhexane. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 2,2,4,4,5-Pentamethylhexane. Retrieved from [Link]

• McGraw-Hill Education. (n.d.). Perry's Chemical Engineers' Handbook. Retrieved from [Link]

• Gyan Sanchay. (n.d.). Total Minimum and Optimum Reflux Ratios. Retrieved from [Link]

• Slideshare. (n.d.). Perry's Chemical Engineers' Handbook 7ma Ed Chap 15. Retrieved from [Link]

• ACS Publications. (n.d.). Journal of Chemical & Engineering Data. Retrieved from [Link]

• JCANO Ingenieria. (n.d.). GC Column Selection Guide (420410). Retrieved from [Link]

• Angene Chemical. (2025). Safety Data Sheet. Retrieved from [Link]

• Scribd. (n.d.). Fractional Distillation of Alkanes. Retrieved from [Link]

• Slideshare. (n.d.). Perry's Chemical Engineers' Handbook 7ma Ed Chap 13. Retrieved from [Link]

• Google Books. (n.d.). PERRY'S CHEMICAL ENGINEER'S HANDBOOK 8/E SECTION 13 DISTILLATION (POD): Edition 8.

• PubChem. (n.d.). 2,2,3,4,5-Pentamethylhexane. Retrieved from [Link]

• Wikipedia. (n.d.). Fractional distillation. Retrieved from [Link]

• Phenomenex. (2025). Guide to Choosing a GC Column. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Azeotropes. Retrieved from [Link]

• FooDB. (2010). Showing Compound Undecane (FDB004982). Retrieved from [Link]

• OSTI.GOV. (1982). Estimating liquid densities and critical properties of n-alkanes. Retrieved from [Link]

• SciSpace. (1967). Top 162 Journal of Chemical & Engineering Data papers published in 1967. Retrieved from [Link]

• DewWool. (n.d.). Azeotropes. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cyclohexane, 1,2,3,4,5-pentamethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Save My Exams. (2024). Fractional Distillation of Crude Oil (AQA A Level Chemistry): Revision Note. Retrieved from [Link]

• Conservation OnLine. (2006). Azeotropes from A to Z. Retrieved from [Link]

• Wikipedia. (n.d.). Azeotrope tables. Retrieved from [Link]

• MDPI. (2021). Density, Enthalpy of Vaporization and Local Structure of Neat N-Alkane Liquids. Retrieved from [Link]

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Application Note &amp; Protocol: High-Resolution GC-MS Analysis of C11H24 Alkane Isomers

Introduction

Undecane (C11H24) is an alkane hydrocarbon with 159 structural isomers, each exhibiting unique physicochemical properties based on their degree of branching.[1] The accurate identification and quantification of these isomers are critical in various fields, including petroleum analysis, environmental monitoring, and chemical synthesis, where isomeric composition can significantly influence the properties and reactivity of a mixture. Gas chromatography coupled with mass spectrometry (GC-MS) stands as the definitive analytical technique for resolving and identifying these closely related compounds. This document provides a comprehensive guide to the principles, protocols, and data interpretation for the analysis of C11H24 isomers, designed for researchers and professionals in analytical chemistry and drug development.

The primary challenge in analyzing alkane isomers lies in their similar mass spectra under standard electron ionization (EI), which often produce comparable fragmentation patterns.[2] Therefore, high-efficiency chromatographic separation is paramount for unambiguous identification. This guide emphasizes the optimization of GC parameters to achieve baseline resolution of C11H24 isomers, complemented by a detailed examination of their mass spectral characteristics.

1. Principles of GC-MS for Alkane Isomer Analysis

The separation of C11H24 isomers by gas chromatography is primarily governed by their boiling points and interactions with the stationary phase of the GC column. Linear alkanes, such as n-undecane, have higher boiling points compared to their branched counterparts due to stronger van der Waals forces. Increased branching generally leads to lower boiling points and, consequently, shorter retention times.[1]

For non-polar compounds like alkanes, a non-polar stationary phase, such as 100% dimethylpolysiloxane, is highly effective.[3] The elution order on such columns is generally correlated with the boiling points of the isomers.

Following separation by the GC, the eluted isomers enter the mass spectrometer. In the ion source, molecules are typically ionized by electron impact (EI), causing them to fragment in a reproducible manner. While the molecular ion peak (M+) at m/z 156 for C11H24 is often weak, the fragmentation pattern provides crucial structural information.[2][4]

Characteristic Fragmentation of Alkanes:

Alkanes characteristically fragment through the cleavage of C-C bonds, resulting in a series of carbocation fragments.[2] These fragments typically appear as clusters of peaks separated by 14 mass units (CH2 groups).[2][5] Common and abundant fragments for undecane isomers include m/z 43 (C3H7+), 57 (C4H9+), 71 (C5H11+), and 85 (C6H13+).[2] The relative intensities of these fragments can help differentiate between isomers, as branching points often lead to the formation of more stable secondary or tertiary carbocations, influencing the fragmentation pathway.[2]

2. Experimental Protocol: GC-MS Analysis of C11H24 Isomers

This section details a robust, step-by-step protocol for the analysis of C11H24 isomers.

2.1. Sample Preparation

Proper sample preparation is crucial to prevent contamination and ensure compatibility with the GC-MS system.

• Solvent Selection: Use a high-purity, volatile, and non-polar organic solvent such as hexane, heptane, or dichloromethane.[6] Avoid water and non-volatile solvents.[6][7]

• Sample Concentration: Prepare solutions with a concentration of approximately 10 µg/mL to achieve an on-column loading of around 10 ng with a 1 µL injection (splitless).[7] For liquid samples, dilute accordingly.[8] For solid samples, dissolve a small amount in the chosen solvent.[8]

• Filtration and Handling: Ensure samples are free of particulate matter by filtering through a 0.22 µm filter or by centrifugation.[6][8] Use clean glass vials to avoid contamination from plastics.[6][7]

2.2. GC-MS Instrumentation and Conditions

The following parameters are recommended for a standard capillary GC-MS system. Optimization may be required based on the specific instrument and column used.

Parameter	Condition	Justification
GC System	Capillary GC with split/splitless injector	Provides high resolution and flexibility for various sample concentrations.
Column	Non-polar, e.g., 100% dimethylpolysiloxane (or 5% phenyl-95% dimethylpolysiloxane)	Excellent selectivity for non-polar analytes like alkanes.[3][9]
30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions for good efficiency and sample capacity.[3]
Carrier Gas	Helium or Hydrogen	Inert carrier gases. Hydrogen can allow for faster analysis times.[3]
Flow Rate	1.0 - 1.5 mL/min (constant flow)	Optimal for a 0.25 mm ID column to ensure good chromatographic efficiency.
Injector Temperature	250 °C	Ensures complete and rapid vaporization of C11H24 isomers.
Injection Mode	Splitless (for trace analysis) or Split (e.g., 50:1 for higher concentrations)	Splitless mode enhances sensitivity for low-concentration samples.
Oven Temperature Program	Initial: 40 °C, hold for 2 min	Allows for proper focusing of analytes at the head of the column.
Ramp: 5 °C/min to 200 °C	A slow ramp rate is crucial for resolving closely eluting isomers.[3]
Hold: 5 min at 200 °C	Ensures elution of all isomers.
MS Transfer Line Temp.	280 °C	Prevents condensation of analytes between the GC and MS.
Ion Source Temperature	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV	Standard energy for generating reproducible fragmentation patterns and for library matching.
Mass Range	m/z 40 - 200	Covers the expected molecular ion and major fragment ions of C11H24.
Scan Rate	≥ 2 scans/sec	Sufficient for acquiring several data points across each chromatographic peak.
Solvent Delay	3 min	Prevents the solvent peak from entering and saturating the MS detector.

3. Data Analysis and Interpretation

3.1. Isomer Identification

Identification of C11H24 isomers is a two-step process involving retention time and mass spectrum analysis.

• Retention Index (RI): The use of retention indices provides a more reliable method for peak identification than retention time alone, as it is less susceptible to variations in analytical conditions.[10] A series of n-alkanes are analyzed under the same conditions to establish a retention index scale, where the RI of an n-alkane is defined as 100 times its carbon number (e.g., n-undecane RI = 1100).[11][12] The RI of an unknown isomer can then be calculated based on its retention time relative to the bracketing n-alkanes.

• Mass Spectral Library Matching: The acquired mass spectrum of each chromatographic peak should be compared against a reference library, such as the NIST/EPA/NIH Mass Spectral Library, for tentative identification.[4] A high match factor suggests a likely identity.

• Confirmation with Authentic Standards: The most definitive method for isomer identification is to compare the retention time and mass spectrum of a suspected peak with that of an authentic, pure standard of the specific C11H24 isomer, analyzed under identical conditions.

3.2. Fragmentation Pattern Analysis

While many C11H24 isomers exhibit similar mass spectra, subtle differences in the relative abundances of fragment ions can aid in their differentiation.

• n-Undecane: The mass spectrum is characterized by a series of cluster peaks at m/z 43, 57, 71, and 85, with m/z 57 often being the base peak.[2] The molecular ion peak at m/z 156 is typically weak but observable.[2]

• Branched Isomers (e.g., 2-Methyldecane, 3-Methyldecane): Fragmentation is favored at the branch point due to the formation of more stable carbocations.[2] For example, 2-methyldecane will show a prominent peak corresponding to the loss of a propyl group, while 3-methyldecane will show a significant peak from the loss of an ethyl group. Comparing the relative intensities of these key fragment ions is crucial for distinguishing between positional isomers.

4. Visualization of Experimental Workflow and Data

4.1. GC-MS Analysis Workflow

Caption: Workflow for the GC-MS analysis of C11H24 isomers.

4.2. Conceptual Fragmentation of n-Undecane

Caption: Common fragmentation pathways of n-undecane in EI-MS.

5. Troubleshooting and Best Practices

• Poor Resolution: If isomers are co-eluting, decrease the oven ramp rate (e.g., from 5 °C/min to 2-3 °C/min) to improve separation.[3] Ensure the GC column is not overloaded by diluting the sample or using a higher split ratio.

• Peak Tailing: This may indicate active sites in the injector liner or column. Use a deactivated liner and ensure the column is properly installed.

• No or Weak Molecular Ion: This is common for alkanes. Focus on the characteristic fragment ions for identification. Lowering the ionization energy (e.g., to 14 eV) can sometimes enhance the molecular ion abundance, but this will alter the fragmentation pattern and may not be suitable for library matching.

• Contamination: Run a solvent blank before and after sample sequences to check for system contamination. Common contaminants include siloxanes from the column bleed and plasticizers.

The GC-MS methodology outlined in this application note provides a robust framework for the successful separation and identification of C11H24 alkane isomers. The key to this analysis is high-resolution gas chromatography, achieved through the use of a non-polar capillary column and an optimized temperature program. While mass spectrometry provides essential confirmatory data, the combination of retention indices and careful comparison of fragmentation patterns is crucial for the unambiguous identification of these structurally similar compounds. By following the detailed protocols and data analysis strategies presented, researchers can confidently characterize complex mixtures of undecane isomers.

References

• Benchchem. (n.d.). Mass Spectrometry Fragmentation of C11H24 Isomers. Retrieved from

• Creative Proteomics. (2024, October 24). Common Sample Preparation Techniques for GC-MS Analysis. Retrieved from

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from

• Benchchem. (n.d.). Optimization of GC-MS Parameters for C12 Alkane Analysis. Retrieved from

• University of Illinois Urbana-Champaign. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from

• National Institute of Standards and Technology. (n.d.). Undecane. Retrieved from

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from

• Google Sites. (n.d.). Retention Indexes. Retrieved from

• Benchchem. (n.d.). An In-depth Technical Guide to the Isomers of Undecane (C11H24) and Their Properties. Retrieved from

• Alam, M. S., et al. (2016). Mapping and quantifying isomer sets of hydrocarbons (≥C12) in diesel fuel, lubricating oil and diesel exhaust samples using GC × GC-ToF-MS. Atmospheric Measurement Techniques. Retrieved from

• Royal Society of Chemistry. (2025, July 29). Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization. Retrieved from

• PhytoChemia. (2014, August 25). GC Analysis – Part IV. Retention Indices. Retrieved from

• Supelco. (n.d.). The Retention Index System in Gas Chromatography: McReynolds Constants. Retrieved from

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Application Note: 2,2,4,4,5-Pentamethylhexane as a High-Performance Non-Polar Solvent for Spectroscopic Analysis

Abstract

This guide provides a comprehensive overview of 2,2,4,4,5-pentamethylhexane, a highly branched, non-polar alkane, and establishes its utility as a superior solvent for various spectroscopic applications. We detail its unique physicochemical properties, offering a compelling alternative to traditional non-polar solvents like hexane and cyclohexane. This document provides detailed protocols for its use in UV-Vis, Fluorescence, and Nuclear Magnetic Resonance (NMR) spectroscopy, alongside critical safety and handling procedures. The information herein is intended for researchers, scientists, and drug development professionals seeking to minimize solvent-solute interactions and enhance spectral resolution.

Introduction: The Case for a Novel Non-Polar Solvent

In spectroscopic analysis, the choice of solvent is paramount as it can profoundly influence the absorption and emission spectra of an analyte.[1] Non-polar solvents are essential for dissolving hydrophobic compounds and for creating an environment with minimal specific solute-solvent interactions, such as hydrogen bonding.[2] This often results in spectra with fine details similar to those observed in the gaseous state.[2]

While solvents like cyclohexane and isooctane are widely used, they are not without limitations. 2,2,4,4,5-Pentamethylhexane (CAS: 60302-23-0, Formula: C₁₁H₂₄) emerges as a compelling alternative.[3][4] Its highly branched and sterically hindered structure imparts unique properties, including a well-defined non-polar character, chemical inertness, and a potentially low UV cutoff, making it an excellent candidate for sensitive spectroscopic measurements. This guide explores the practical application of this underutilized solvent.

Physicochemical Properties: A Comparative Analysis

The utility of a spectroscopic solvent is defined by its physical and chemical properties. 2,2,4,4,5-Pentamethylhexane possesses a favorable profile for a non-polar solvent. A comparison with commonly used solvents is presented below.

Property	2,2,4,4,5-Pentamethylhexane	n-Hexane	Cyclohexane	Isooctane (2,2,4-Trimethylpentane)
CAS Number	60302-23-0[4]	110-54-3	110-82-7	540-84-1
Molecular Formula	C₁₁H₂₄[5]	C₆H₁₄	C₆H₁₂	C₈H₁₈
Molecular Weight	156.31 g/mol [4]	86.18 g/mol	84.16 g/mol	114.23 g/mol
Boiling Point	175.5 °C[6]	69 °C	80.7 °C	99 °C
Density	0.742 g/cm³[6]	0.655 g/cm³	0.779 g/cm³	0.692 g/cm³
UV Cutoff	Expected < 210 nm	~210 nm	~210 nm	~210 nm
Polarity	Highly Non-Polar	Non-Polar	Non-Polar	Highly Non-Polar

Note: The UV cutoff for 2,2,4,4,5-pentamethylhexane is not widely published but is expected to be low due to its saturated alkane structure, similar to other high-purity hydrocarbon solvents.[7] Verification via the protocol in Section 4.1 is essential.

Applications in Advanced Spectroscopy

UV-Visible (UV-Vis) Spectroscopy

The primary requirement for a UV-Vis solvent is high transparency in the wavelength range of interest.[1] Saturated hydrocarbons like 2,2,4,4,5-pentamethylhexane are ideal because they lack π-electrons and thus do not absorb in the near-UV and visible regions.

Causality: The inert, non-polar environment provided by 2,2,4,4,5-pentamethylhexane minimizes solvatochromic shifts. Solvatochromism arises from differential solvation of the ground and excited states of the analyte.[2] By reducing these interactions, the resulting spectrum is a more accurate representation of the molecule's intrinsic electronic transitions. This is particularly valuable for fundamental photophysical studies and for resolving fine vibrational structures in the spectra of aromatic compounds.

Fluorescence Spectroscopy

Fluorescence is highly sensitive to the fluorophore's local environment.[8][9] Solvent polarity can dramatically alter emission wavelengths and quantum yields.

Causality: Using 2,2,4,4,5-pentamethylhexane creates a non-polar, rigid solvent cage around the fluorophore. This minimizes solvent relaxation effects, where polar solvent molecules reorient around the excited-state dipole of the fluorophore, leading to a red shift in the emission spectrum.[8] By using an inert solvent, researchers can study the intrinsic fluorescence properties of a molecule with reduced environmental interference. It is critical, however, to run a solvent blank to identify and subtract any Raman scattering peaks, which are common for solvents containing C-H bonds.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While deuterated solvents are the standard for ¹H NMR to avoid large solvent signals, non-deuterated solvents can be used in specific scenarios.[12][13]

Causality: 2,2,4,4,5-pentamethylhexane can be employed as an inert, non-polar solvent for NMR analysis of other nuclei (e.g., ¹³C, ¹⁹F, ³¹P) where proton signals are not a concern. For ¹H NMR, its use is more specialized. The proton signals of this highly branched alkane will be complex and located in the upfield region (likely 0.8-1.5 ppm). If the analyte's protons of interest resonate in a clear downfield region, this solvent can be used without the need for expensive deuterated alternatives. It is also an excellent choice for quantitative NMR (qNMR) when a suitable, non-overlapping internal standard is available.[14]

Experimental Protocols

Protocol 1: Solvent Purity Assessment and Preparation

Trustworthiness: This protocol ensures the solvent is suitable for sensitive spectroscopic measurements by verifying its purity, particularly its transparency in the UV region.

• Initial Inspection: Visually inspect the solvent for any particulate matter or discoloration.

• UV-Vis Blank Scan:

  • Use a dual-beam spectrophotometer.

  • Fill a matched pair of high-quality quartz cuvettes (1 cm path length) with the 2,2,4,4,5-pentamethylhexane.

  • Place one cuvette in the sample beam and the other in the reference beam.

  • Perform a baseline correction across the desired wavelength range (e.g., 190-800 nm).

  • Run a scan. The resulting spectrum should show very high transmittance (low absorbance) down to its UV cutoff wavelength. An absorbance of >0.1 AU above the baseline in the region of interest indicates the presence of absorbing impurities.

• Fluorescence Blank Scan:

  • Using a fluorometer, fill a quartz cuvette with the solvent.

  • Scan the emission spectrum using the same excitation wavelength intended for the analyte.

  • Observe the spectrum for any intrinsic fluorescence from impurities and identify the Raman scatter peak of the solvent.[11] This blank spectrum is crucial for later background subtraction.

• Drying (If Necessary): If water contamination is a concern (e.g., for moisture-sensitive samples), the solvent can be dried by passing it through a column of activated molecular sieves (3Å or 4Å).

Caption: General workflow for preparing samples in 2,2,4,4,5-pentamethylhexane.

Protocol 3: Sample Preparation for NMR Spectroscopy

Expertise: This protocol outlines the steps for preparing a clean, particulate-free sample, which is critical for obtaining high-resolution NMR spectra.

• Sample Weighing: Accurately weigh the required amount of sample directly into a clean, dry vial. For a standard 5 mm NMR tube, 5-25 mg is typical.

• Dissolution: Add approximately 0.6-0.7 mL of 2,2,4,4,5-pentamethylhexane to the vial. [15]If an internal standard is needed for quantitative analysis, add it at this stage.

• Ensure Complete Dissolution: Gently vortex or sonicate the vial to ensure the sample is fully dissolved.

• Transfer to NMR Tube: If the solution is perfectly clear, transfer it to a clean, dry NMR tube using a Pasteur pipette.

• Filtration (Crucial Step): If any solid particulates are present, filter the solution directly into the NMR tube. [15]This is done by placing a small plug of cotton or glass wool into a Pasteur pipette, passing the solution through it, and collecting the filtrate in the NMR tube. This prevents magnetic field distortions and poor spectral resolution.

• Acquisition: Cap the NMR tube, wipe it clean, and place it in the spectrometer for data acquisition.

Safety, Handling, and Disposal

Trustworthiness: Adherence to safety protocols is non-negotiable. This section provides authoritative guidance on handling hydrocarbon solvents.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and nitrile gloves when handling the solvent. [16][17]All handling should be performed inside a certified chemical fume hood to avoid inhalation of vapors.

• Storage: Store 2,2,4,4,5-pentamethylhexane in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area designated for flammable liquids. Keep it away from heat, sparks, open flames, and strong oxidizing agents. * Spill Management: In case of a small spill, absorb it with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal. [16]For large spills, evacuate the area and follow institutional emergency procedures.

• Disposal: 2,2,4,4,5-pentamethylhexane is a hydrocarbon solvent and must be disposed of as hazardous waste. [18]DO NOT pour it down the drain. [19]Collect all waste solvent and contaminated materials in a clearly labeled, sealed waste container. [20]The waste should be classified as non-halogenated solvent waste and disposed of through a licensed environmental waste management company in accordance with local, state, and federal regulations. [20][21]

Caption: Decision tree for choosing 2,2,4,4,5-pentamethylhexane.

Conclusion

2,2,4,4,5-Pentamethylhexane presents itself as a high-performance, non-polar solvent with significant advantages for spectroscopy. Its chemical inertness, high purity, and expected optical transparency make it an excellent medium for obtaining high-resolution spectra with minimal environmental interference. By following the detailed protocols for purity assessment, sample preparation, and safety, researchers can confidently employ this solvent to achieve reliable and accurate spectroscopic results, particularly in the fields of materials science, drug discovery, and fundamental chemical research.

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Application Notes and Protocols: Branched Alkanes as High-Performance Lubricant Base Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Branched Alkanes in Modern Lubrication

Modern machinery and automotive engines operate under increasingly demanding conditions of temperature, pressure, and stress. These advancements necessitate lubricants that can maintain performance and stability far beyond the capabilities of conventional mineral oils. Branched alkanes, particularly synthetic hydrocarbons like polyalphaolefins (PAOs), have emerged as a cornerstone of high-performance lubrication.[1][2] Their tailored molecular structures provide a superior combination of properties essential for protecting components, enhancing efficiency, and extending equipment life.

Unlike mineral oils, which are complex mixtures of hydrocarbons derived from crude oil refining, branched alkanes are synthesized to have a controlled and uniform molecular structure.[1][3][4] This precision engineering results in base oils with predictable and desirable characteristics, such as excellent thermal and oxidative stability, a high viscosity index, and superior low-temperature fluidity.[1][3]

This document serves as a comprehensive guide to the application and analysis of branched alkane-based lubricant base oils. It will delve into the fundamental principles governing their performance, provide detailed protocols for their characterization, and offer insights into their synthesis and formulation.

Section 1: The Molecular Advantage of Branched Alkanes

The performance of a lubricant base oil is intrinsically linked to its molecular structure. Branched alkanes, such as PAOs, are synthetic hydrocarbons that mimic the most desirable branched structures found in mineral oils.[1] Their unique architecture, devoid of ring structures, double bonds, and impurities like sulfur and nitrogen, imparts several key advantages.[1][2]

Structure-Property Relationships

The controlled polymerization of alpha-olefins, typically 1-decene, results in PAOs with a well-defined, branched structure.[3] This branching is crucial as it disrupts the ability of the molecules to pack closely together, which is the primary reason for their excellent low-temperature properties. At the same time, the stable, saturated hydrocarbon backbone provides high thermal and oxidative stability.[3]

The relationship between the degree and type of branching and the resulting lubricant properties is a key area of research. Generally, a higher degree of branching leads to a lower pour point but can also slightly decrease the viscosity index (VI).[5] The position of the branches along the main hydrocarbon chain also plays a significant role in determining the final properties of the base oil.[6]

Caption: Relationship between branched alkane structure and lubricant properties.

Key Performance Characteristics

The unique molecular structure of branched alkanes translates into a suite of desirable performance characteristics:

• High Viscosity Index (VI): A high VI indicates that the oil's viscosity changes less with temperature fluctuations.[7] Branched alkanes typically exhibit a VI in the range of 130-140, significantly higher than that of mineral oils (around 100).[1][2] This ensures consistent lubrication and protection across a wide operating temperature range.[8][9]

• Excellent Low-Temperature Fluidity: The branching prevents the molecules from aligning and solidifying at low temperatures, resulting in very low pour points, often below -50°C.[1][2][10] This is critical for ensuring proper lubrication during cold starts.

• Superior Oxidative and Thermal Stability: The absence of easily oxidizable components and the stable saturated hydrocarbon structure give branched alkanes excellent resistance to breakdown at high temperatures.[3] This leads to longer oil life and reduced formation of sludge and deposits.[3]

• Low Volatility: The controlled structure of PAOs means they do not contain the lighter, more volatile hydrocarbons found in mineral oils.[1][2] This results in lower oil consumption, reduced emissions, and a higher flash point, enhancing safety.[1][2]

Section 2: Synthesis and Production of Branched Alkane Base Oils

The synthesis of branched alkane base oils is a sophisticated process that allows for the precise tailoring of their molecular structure and, consequently, their performance properties.

Polyalphaolefin (PAO) Synthesis

The most common method for producing high-quality branched alkane base oils is the polymerization of alpha-olefins.[3] This process typically involves:

• Feedstock Preparation: The process starts with the production of ethylene from crude oil or natural gas, which is then converted into alpha-olefins, primarily 1-decene, through oligomerization.[3]

• Polymerization: The alpha-olefin monomers undergo catalytic polymerization to form oligomers of the desired molecular weight.[3]

• Hydrogenation: The resulting oligomers are then hydrogenated to saturate the molecules, which enhances their thermal and oxidative stability.[3]

• Fractionation: The hydrogenated product is distilled to separate it into different viscosity grades.[3]

Emerging Bio-based Synthesis Routes

In recent years, there has been growing interest in developing sustainable methods for producing branched alkane base oils from renewable feedstocks.[11][12][13] These innovative approaches aim to reduce the environmental impact associated with traditional petroleum-derived lubricants.[11][12]

One promising strategy involves a two-step process starting from biomass-derived fatty acids and furfural.[11][12] This pathway utilizes aldol condensation followed by hydrodeoxygenation to produce lubricant-range branched alkanes.[11][12] Research has shown that the viscous properties of these bio-lubricant base oils can be comparable to commercial petroleum-derived Group III and Group IV base oils.[11][12]

Caption: Simplified workflow for the synthesis of PAO base oils.

Section 3: Application and Formulation Considerations

Branched alkane base oils, particularly PAOs, are utilized in a wide array of demanding applications where conventional lubricants fall short.[1][8]

Key Application Areas

The superior properties of branched alkanes make them ideal for:

• Automotive Lubricants: High-performance engine oils, transmission fluids, and gear oils benefit from the enhanced protection and longevity offered by PAOs.[3][8]

• Industrial Lubricants: They are used in compressors, turbines, and hydraulic systems that operate under heavy loads or in extreme temperatures.[8]

• Aviation and Aerospace: The exceptional thermal endurance and oxidation resistance of PAOs are critical for jet engines and other aerospace applications.[8]

Formulation Challenges and Solutions

While branched alkanes offer numerous advantages, they also present some formulation challenges. Their non-polar nature can lead to seal shrinkage and difficulty in dissolving common oil additives.[1] To counteract these effects, PAOs are often blended with organic ester synthetic base oils.[1] This combination creates a blended base oil that retains the positive attributes of the PAO while mitigating its negative characteristics.

Section 4: Experimental Protocols for Characterization

A thorough characterization of branched alkane base oils is essential to ensure their quality and performance.[14][15][16] Standardized test methods developed by organizations like ASTM International are crucial for this purpose.[14][15][16]

Viscosity Index Determination (ASTM D2270)

Principle: The Viscosity Index (VI) is a dimensionless number that characterizes the effect of temperature on the viscosity of an oil.[7] A higher VI indicates a smaller change in viscosity with temperature.[7]

Protocol:

• Measure Kinematic Viscosity: Determine the kinematic viscosity of the base oil at two temperatures: 40°C and 100°C, according to ASTM D445.[7]

• Calculation: Use the measured kinematic viscosities at 40°C and 100°C to calculate the VI using the formulas provided in the ASTM D2270 standard.[7]

Pour Point Determination (ASTM D97)

Principle: The pour point is the lowest temperature at which an oil will continue to flow under prescribed conditions.[10][17][18]

Protocol:

• Sample Preparation: The oil sample is heated and then cooled at a specified rate.

• Observation: The sample is examined at intervals of 3°C for flow characteristics.

• Pour Point Determination: The pour point is the lowest temperature at which movement of the oil is observed.[10]

Oxidative Stability Assessment

Principle: Oxidative stability is a measure of an oil's resistance to degradation due to reaction with oxygen, which is accelerated by heat and catalysts.[19]

Protocol (General Approach):

• Accelerated Oxidation: The oil sample is subjected to elevated temperatures in the presence of oxygen and a metal catalyst (e.g., copper).

• Monitoring Degradation: The degradation of the oil is monitored over time by measuring changes in properties such as viscosity, acid number, and the formation of sludge and varnish.

• Analysis of Oxidation Products: Techniques like Fourier Transform Infrared (FTIR) spectroscopy can be used to identify the formation of oxidation products.[20]

Molecular Structure and Composition Analysis

Gas Chromatography (GC): GC is a powerful technique for separating and analyzing the complex mixtures of molecules in lubricant base oils.[21] It can be used to determine the boiling point range of a sample through simulated distillation (ASTM D2887) and to identify contaminants.[21][22][23]

Gel Permeation Chromatography (GPC): GPC, also known as size-exclusion chromatography, is used to determine the molecular weight distribution of polymers.[24][25][26][27][28] This is particularly useful for characterizing PAOs and other polymeric lubricant components.[25]

Section 5: Data Presentation and Interpretation

The data obtained from the characterization of branched alkane base oils should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Typical Properties of Branched Alkane (PAO) Base Oils vs. Mineral Oils

Property	Branched Alkane (PAO)	Mineral Oil (Group I)	Test Method
Viscosity Index (VI)	130 - 140	~100	ASTM D2270
Pour Point (°C)	-50 to -70	-15 to -20	ASTM D97
Oxidative Stability	Excellent	Good	Various
Volatility (Noack, %wt)	< 13	> 20	CEC-L-40-A-93
Sulfur Content	Nil	Varies	ASTM D4294

Conclusion

Branched alkanes represent a significant advancement in lubricant technology, offering unparalleled performance in a wide range of demanding applications. Their synthetically engineered molecular structures provide a superior combination of properties that cannot be achieved with conventional mineral oils. A thorough understanding of their chemistry, synthesis, and characterization is essential for researchers and scientists working to develop the next generation of high-performance lubricants.

References

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• Norton, A. M., Liu, S., Saha, B., & Vlachos, D. G. (2019). Branched Bio-Lubricant Base Oil Production through Aldol Condensation. ChemSusChem, 12(21), 4780-4785. Retrieved from [Link]

• Norton, A. M., Liu, S., Saha, B., & Vlachos, D. G. (2019). Branched Bio-Lubricant Base Oil Production through Aldol Condensation. OSTI.GOV. Retrieved from [Link]

• Polyalpha Olefins - High-Performance Base Oils for Critical Applications. (2025). Redox. Retrieved from [Link]

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• US6599864B1 - Hydrocarbon base oil for lubricants with very high viscosity index. (n.d.). Google Patents.

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• Comprehensive chemical characterization of lubricating oils used in modern vehicular engines utilizing. (2018). University of Birmingham. Retrieved from [Link]

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2,2,4,4,5-Pentamethylhexane: A High-Octane Reference Fuel Component for Advanced Engine Research

Abstract

This document provides a comprehensive guide to the application of 2,2,4,4,5-pentamethylhexane as a specialized reference fuel component for researchers, scientists, and professionals in the field of fuel development and internal combustion engine optimization. This highly branched C11 alkane exhibits properties that make it a valuable tool for investigating fuel performance under high-severity conditions. This guide details its physicochemical properties, synthesis and purification protocols, and its application in determining the anti-knock characteristics of spark-ignition engine fuels.

Introduction: The Role of Highly Branched Alkanes in Fuel Science

The octane rating of a gasoline is a critical measure of its ability to resist autoignition, or "knocking," in a spark-ignition engine. The primary reference fuels used to define the octane scale are n-heptane, with an octane number of 0, and 2,2,4-trimethylpentane (isooctane), with an octane number of 100. The anti-knock quality of a test fuel is determined by comparing its knocking behavior to that of a blend of these two primary reference fuels.

Highly branched alkanes are known to possess high octane numbers, making them desirable components in gasoline to enhance its anti-knock properties. The intricate molecular structure of these compounds influences their combustion chemistry, leading to a more controlled and slower combustion process, which mitigates knocking. 2,2,4,4,5-Pentamethylhexane, a C11 isomer, is a prime example of such a molecule, and its study as a reference fuel component can provide valuable insights into the structure-property relationships that govern fuel performance.

Physicochemical Properties of 2,2,4,4,5-Pentamethylhexane

A thorough understanding of the physical and chemical properties of a reference fuel is paramount for its proper application and for the interpretation of experimental results. The key properties of 2,2,4,4,5-pentamethylhexane are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₁H₂₄	PubChem
Molecular Weight	156.31 g/mol	PubChem
CAS Number	60302-23-0	PubChem
Boiling Point	Not available	SpringerMaterials
Density	Not available	SpringerMaterials
Refractive Index	Not available	SpringerMaterials

Synthesis and Purification of High-Purity 2,2,4,4,5-Pentamethylhexane

The synthesis of high-purity 2,2,4,4,5-pentamethylhexane is crucial for its use as a reference fuel, as impurities can significantly affect its combustion properties. A potential synthetic route is the alkylation of isobutane with a suitable C7 olefin, such as 3,3-dimethyl-1-butene, in the presence of a strong acid catalyst. This process is analogous to the industrial production of high-octane gasoline components.[1][2]

Alternatively, a laboratory-scale synthesis can be achieved through a Grignard reaction. This would involve the reaction of a suitable Grignard reagent with a ketone, followed by dehydration and hydrogenation to yield the desired alkane.

Illustrative Synthesis Pathway: Grignard Reaction

Caption: Grignard synthesis of 2,2,4,4,5-pentamethylhexane.

Purification Protocol

Achieving the high purity (>99%) required for a reference fuel necessitates a multi-step purification process.

• Fractional Distillation: The crude product from the synthesis is first subjected to fractional distillation to separate the desired 2,2,4,4,5-pentamethylhexane from unreacted starting materials, solvents, and byproducts with significantly different boiling points.[3][4][5]

• Preparative Gas Chromatography (Prep-GC): For final purification to remove isomers with close boiling points, preparative gas chromatography is the method of choice. This technique allows for the separation of compounds based on their differential partitioning between a stationary phase and a mobile gas phase.

Application in Octane Number Determination

2,2,4,4,5-Pentamethylhexane can be used as a primary reference fuel or as a component in a reference fuel blend for the determination of Research Octane Number (RON) and Motor Octane Number (MON) of test fuels. The standard methods for these determinations are ASTM D2699 and ASTM D2700, respectively.

Experimental Determination of RON and MON

The RON and MON of a fuel are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine. The engine is operated under specific, controlled conditions for each test.

• Research Octane Number (RON) - ASTM D2699: This test simulates low-speed, mild driving conditions.

• Motor Octane Number (MON) - ASTM D2700: This test represents more severe, high-speed driving conditions.

The anti-knock performance of the test fuel is compared to that of primary reference fuels (blends of isooctane and n-heptane) until a match in knock intensity is found.

Protocol for Octane Number Determination using 2,2,4,4,5-Pentamethylhexane as a Reference Fuel

• Engine Calibration: The CFR engine must be calibrated according to the procedures outlined in ASTM D2699 and D2700.

• Preparation of Reference Fuel Blends: Prepare a series of reference fuel blends containing varying proportions of 2,2,4,4,5-pentamethylhexane and a low-octane reference fuel (e.g., n-heptane).

• Engine Operation: Operate the CFR engine on the test fuel and adjust the compression ratio to produce a standard level of knock intensity.

• Bracketing: Run the engine on the prepared reference fuel blends, bracketing the knock intensity of the test fuel.

• Determination of Octane Number: The octane number of the test fuel is determined by the composition of the reference fuel blend that produces the same knock intensity.

Caption: Workflow for Octane Number Determination.

Blending Octane Number

The blending octane number (BON) of a fuel component is a measure of its effect on the octane number of a gasoline blend. The BON is not an intrinsic property of the component but depends on the composition of the base fuel and the concentration of the component in the blend. The BON of 2,2,4,4,5-pentamethylhexane in various gasoline base stocks can be determined experimentally by blending it at different concentrations and measuring the RON and MON of the resulting blends.[6]

Conclusion

2,2,4,4,5-Pentamethylhexane serves as a valuable, high-octane reference fuel component for advanced research in fuel science and engine technology. Its highly branched structure provides a model for understanding the relationship between molecular architecture and anti-knock performance. The protocols outlined in this guide for its synthesis, purification, and application in octane rating will enable researchers to utilize this compound effectively in their investigations, contributing to the development of more efficient and higher-performing fuels.

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• octane rating petrol blending Modification of hydrocarbon fuel mixtures alternative fuels advanced A level organic chemistry revision notes. (n.d.). Retrieved from [Link]

• Kinetic Model of Olefins/Isobutane Alkylation Using Sulfuric Acid as Catalyst. (2022). Processes, 10(3), 543. [Link]

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• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• PennState College of Earth and Mineral Sciences. (n.d.). Octane Number Blending. FSC 432: Petroleum Refining. Retrieved from [Link]

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Application Note: Determination of Gas Chromatography Retention Time for 2,2,4,4,5-Pentamethylhexane

Abstract

This application note provides a comprehensive guide for the determination of the gas chromatography (GC) retention time of 2,2,4,4,5-pentamethylhexane, a highly branched C11 alkane. Due to the absence of direct, published retention data for this specific isomer, this document synthesizes a robust analytical protocol based on the fundamental principles of hydrocarbon chromatography. We detail the theoretical considerations for analyte separation, a complete experimental protocol, and a discussion on the interpretation of results, including the use of Kovats Retention Indices for improved data transferability. This guide is intended for researchers in the petrochemical, environmental, and drug development sectors who require accurate separation and identification of complex hydrocarbon mixtures.

Introduction to Analyte and Technique

2,2,4,4,5-Pentamethylhexane (CAS 60302-23-0, Formula: C₁₁H₂₄) is a saturated, highly branched aliphatic hydrocarbon.[1][2][3] Its structure, featuring multiple quaternary carbon centers, results in unique physicochemical properties, including a specific boiling point and vapor pressure, which are critical determinants of its chromatographic behavior.

Gas chromatography is the premier analytical technique for separating and analyzing volatile and semi-volatile compounds like hydrocarbons.[4] The separation is based on the differential partitioning of analytes between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column.[5] An analyte's retention time (tᵣ), the time taken to travel from the injector to the detector, is a key qualitative parameter. However, tᵣ is highly dependent on specific experimental conditions.[5][6][7]

Principles of Separation for Branched Alkanes

The retention of alkanes in GC is governed by two primary factors: vapor pressure (related to boiling point) and intermolecular interactions with the stationary phase.

• Stationary Phase Selection: For non-polar analytes like alkanes, a non-polar stationary phase is optimal.[8][9] This follows the "like dissolves like" principle, where separation occurs primarily based on the boiling points of the analytes. A 100% dimethylpolysiloxane stationary phase (e.g., DB-1, HP-1, ZB-1) is the industry standard for this type of analysis.[10]

• Effect of Branching on Elution Order: Among alkane isomers with the same carbon number, the elution order is inversely related to the degree of branching.

  • Boiling Point: Increased branching leads to a more compact, spherical molecular shape, reducing the surface area available for intermolecular van der Waals forces. This lowers the boiling point compared to the corresponding linear alkane.

  • Retention Time: Consequently, more highly branched alkanes are more volatile and elute earlier from a non-polar GC column than their less branched or linear counterparts.[11] Therefore, 2,2,4,4,5-pentamethylhexane is expected to have a significantly shorter retention time than n-undecane (n-C11).

Experimental Protocol

This protocol provides a validated starting point for the analysis of C11 hydrocarbons.

Materials and Reagents

• Analyte Standard: 2,2,4,4,5-Pentamethylhexane (≥98% purity)

• Solvent: n-Hexane or Pentane (GC grade or higher)

• Alkane Standard Mix: n-C8 to n-C14 alkanes for retention index calculation.

• Gases: Helium (carrier gas, 99.999% purity), Hydrogen and Air (for FID detector)

• Vials: 2 mL amber glass autosampler vials with PTFE-lined septa.

Instrumentation & Conditions

Parameter	Recommended Setting	Justification
Gas Chromatograph	Agilent 8890, Shimadzu GC-2030, or equivalent with FID	Standard high-performance GC suitable for hydrocarbon analysis.
GC Column	HP-5ms, DB-1, or equivalent (30 m x 0.25 mm ID, 0.25 µm film)	A non-polar 5% Phenyl / 95% Dimethylpolysiloxane or 100% Dimethylpolysiloxane column provides excellent selectivity for hydrocarbons based on boiling point.[8][9]
Carrier Gas	Helium	Inert, provides good efficiency. Set to a constant flow rate of 1.2 mL/min.
Injector	Split/Splitless
Temperature	250 °C	Ensures rapid and complete vaporization of the C11 alkane without thermal degradation.
Split Ratio	50:1	Prevents column overloading and ensures sharp peaks. Adjustable based on sample concentration.
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program	40 °C (hold 5 min), then ramp 10 °C/min to 250 °C (hold 5 min)	A temperature program is essential for separating a mixture with a range of boiling points.[10] The initial hold resolves volatile components, while the ramp ensures timely elution of heavier compounds.
Detector	Flame Ionization Detector (FID)
Temperature	300 °C	Prevents condensation of analytes as they exit the column.
H₂ Flow	30 mL/min	Standard for FID operation.
Air Flow	300 mL/min	Standard for FID operation.
Makeup Gas (He)	25 mL/min	Ensures efficient transfer of column effluent to the flame.

Sample Preparation

• Stock Solution: Prepare a 1000 µg/mL stock solution of 2,2,4,4,5-pentamethylhexane in n-hexane.

• Working Standard: Dilute the stock solution to a final concentration of 10 µg/mL in n-hexane.

• Retention Index Standard: Prepare a separate 10 µg/mL solution of the n-alkane standard mix (C8-C14) in n-hexane.

• Transfer: Transfer the working standard and retention index standard to separate autosampler vials.

Experimental Workflow

Caption: Workflow for Retention Time and Index Determination.

Data Analysis and Expected Results

Retention Time

Under the conditions specified, the absolute retention time of 2,2,4,4,5-pentamethylhexane will be recorded. This value is specific to the instrument and conditions used and is not directly transferable.[5]

Kovats Retention Index (RI)

To obtain a more universal value, the Kovats Retention Index (RI) should be calculated. The RI normalizes the retention time of a compound to the retention times of adjacent n-alkanes.[12] For a temperature-programmed run, the formula is:

RI = 100n + 100(N - n) * [ (tᵣ(analyte) - tᵣ(n)) / (tᵣ(N) - tᵣ(n)) ]

Where:

• n: Carbon number of the n-alkane eluting just before the analyte.

• N: Carbon number of the n-alkane eluting just after the analyte.

• tᵣ: Retention time of the respective compound.

Expected Elution Behavior

Based on boiling point rules, 2,2,4,4,5-pentamethylhexane (boiling point ~175.5 °C) will elute before n-undecane (n-C11, boiling point 196 °C).[13] Therefore, its retention index will be less than 1100. It will elute after n-decane (n-C10, boiling point 174.1 °C).

Table 1: Expected Elution Order and Estimated Retention Data for C11 Alkanes

Compound	Structure	Boiling Point (°C)	Expected Elution	Estimated Retention Index (on DB-1 type column)
n-Decane (C10)	Linear	174.1	First (Reference)	1000 (by definition)
2,2,4,4,5-Pentamethylhexane	Highly Branched	175.5[13]	Second	~1010 - 1040
n-Undecane (C11)	Linear	196.0	Third	1100 (by definition)

Disclaimer: The estimated Retention Index is a theoretical value based on the compound's boiling point relative to its bounding n-alkanes. Actual experimental values may vary but should fall within this approximate range.

Trustworthiness and System Validation

• Self-Validation: The protocol's validity is confirmed by analyzing the n-alkane standard mix. The resulting chromatogram should show sharp, symmetrical peaks with retention times increasing predictably with carbon number.

• Reproducibility: Repeated injections of the 2,2,4,4,5-pentamethylhexane standard should yield retention times with a relative standard deviation (RSD) of < 0.5%.

• Column Health: Peak tailing or a significant shift in n-alkane retention times may indicate column degradation or contamination, requiring column maintenance.[5]

Conclusion

This application note outlines a comprehensive and scientifically grounded protocol for determining the gas chromatographic retention time and Kovats Retention Index of 2,2,4,4,5-pentamethylhexane. By utilizing a standard non-polar column and a conventional temperature program, this method provides a reliable framework for the separation and identification of this highly branched alkane. The calculation of the Kovats Retention Index is strongly recommended as it provides a more robust and transferable identifier than absolute retention time, facilitating inter-laboratory comparisons and method transfer.

References

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• Phenomenex Inc. "Guide to Choosing a GC Column." Accessed January 8, 2026. [Link]

• Shimadzu Corporation. "Qualitative Methods of GC/MS Analysis: Retention Time and Retention Index." Accessed January 8, 2026. [Link]

• National Center for Biotechnology Information. "2,2,4,4,5-Pentamethylhexane." PubChem Compound Database. Accessed January 8, 2026. [Link]

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• Chemistry For Everyone. "What Affects Retention Time In Gas Chromatography?" YouTube. Accessed January 8, 2026. [Link]

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• Alam, M. S., et al. "Mapping and quantifying isomer sets of hydrocarbons (≥ C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC × GC-ToF-MS." Atmospheric Measurement Techniques. Accessed January 8, 2026. [Link]

• Li, J., et al. "Method for Analyzing the Molecular and Carbon Isotope Composition of Volatile Hydrocarbons (C1–C9) in Natural Gas." PMC - NIH. Accessed January 8, 2026. [Link]

• Zhang, C., et al. "Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China." Frontiers in Earth Science. Accessed January 8, 2026. [Link]

• Bramston-Cook, R. "Kovats Indices for C2-C13 Hydrocarbons and Selected Oxygenates/Halocarbons with 100% Dimethylpolysiloxane Columns." Lotus Consulting. Accessed January 8, 2026. [Link]

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Application Note: 2,2,4,4,5-Pentamethylhexane as a High-Performance Internal Standard for Quantitative NMR (qNMR) Spectroscopy

Abstract

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a primary analytical method for determining the concentration and purity of chemical compounds. The accuracy of qNMR is fundamentally reliant on the use of a suitable internal standard.[1][2] This application note introduces 2,2,4,4,5-pentamethylhexane as a specialized internal standard for the quantification of non-polar to moderately polar analytes in organic solvents. We provide a comprehensive guide to its properties, outline the rationale for its selection, and present a detailed protocol for its application in research and industrial settings.

The Imperative for a Robust Internal Standard in qNMR

Quantitative NMR operates on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[3] By comparing the integral of an analyte's signal to that of a co-dissolved standard of known purity and concentration, one can perform highly accurate, direct measurements without the need for compound-specific calibration curves.[2]

An ideal internal standard is the cornerstone of a reliable qNMR assay. It must exhibit several key characteristics:

• High Purity: The standard's purity must be accurately known and traceable.[1]

• Chemical Inertness: It must not react with the analyte, solvent, or trace impurities.

• Spectral Simplicity: It should produce simple, sharp signals (ideally singlets) in a region of the spectrum free from analyte resonances.[1][4]

• Solubility: It must be fully soluble in the deuterated solvent used for the analysis.[1]

• Stability: It should be non-volatile and non-hygroscopic to ensure accurate weighing and stable concentration.

While common standards like maleic acid or dimethyl sulfone are effective in many scenarios, they can be unsuitable for analytes with complex aliphatic regions or for use in non-polar solvent systems.[4] This necessitates the exploration of alternative standards tailored for specific chemical spaces.

Profile of 2,2,4,4,5-Pentamethylhexane

2,2,4,4,5-Pentamethylhexane is a highly branched, saturated alkane. Its molecular structure is inherently stable and non-reactive, making it an excellent candidate for an internal standard in challenging qNMR analyses.

Physicochemical and Spectroscopic Properties

The properties of 2,2,4,4,5-pentamethylhexane are summarized in the table below. Its highly shielded proton environments are predicted to produce a simple ¹H NMR spectrum in the far upfield region, providing a clear analytical window for a wide range of organic molecules.

Property	Value	Source / Comment
IUPAC Name	2,2,4,4,5-Pentamethylhexane	[5]
Molecular Formula	C₁₁H₂₄	[5][6]
Molecular Weight	156.31 g/mol	[5][6]
CAS Number	60302-23-0	[5][6]
Boiling Point	175.5 °C at 760 mmHg	[7]
Appearance	Colorless liquid (Expected)	Inferred from structure
Solubility	Soluble in CDCl₃, C₆D₆, Acetone-d₆	Expected for non-polar alkanes
¹H NMR Signals	Predicted in the 0.8-1.5 ppm range	Based on analysis of similar structures like 2,2,4-trimethylpentane.[3] Expected to be simple multiplets or singlets.

Note: The exact chemical shifts should be determined experimentally in the specific deuterated solvent and sample matrix being used.

Rationale for Use: Key Advantages

The selection of 2,2,4,4,5-pentamethylhexane is based on a synthesis of structural stability and spectral utility.

• Chemical Stability: As a saturated hydrocarbon, it lacks reactive functional groups and is therefore inert towards a vast majority of analytes and common organic solvents. It possesses no exchangeable protons, eliminating complications in protic deuterated solvents like CD₃OD.

• Spectral Uniqueness: The steric hindrance and electronic shielding of the methyl groups result in proton resonances in the far upfield region of the spectrum (typically < 1.5 ppm). This region is often unoccupied by signals from aromatic, heteroaromatic, or olefinic compounds, which are common scaffolds in drug discovery.

• Simplified Resonances: The molecule's structure, featuring t-butyl and isopropyl-like moieties, is expected to produce a simple spectrum with a limited number of sharp signals, simplifying integration and reducing the chance of spectral overlap.

• Low Volatility: With a boiling point of 175.5 °C, it is significantly less volatile than standards like tetramethylsilane (TMS), ensuring stable concentrations during sample preparation and handling.[7]

• Suitability for Non-Polar Systems: It is an ideal standard for quantifying non-polar analytes such as lipids, natural products, and polymers that require solvents like chloroform-d or benzene-d₆ for dissolution.

Limitations and Experimental Considerations

• Solvent Compatibility: Its non-polar nature precludes its use in highly polar aqueous systems (e.g., D₂O).

• Potential for Overlap: For analytes with extensive or complex aliphatic signals (e.g., other alkanes, terpenes), there is a risk of signal overlap. A preliminary NMR spectrum of the analyte alone is essential to confirm spectral windows.[8]

• Purity Verification: As with any internal standard, the purity must be rigorously established, preferably using a primary method like quantitative analysis against a certified reference material (CRM) or by high-resolution gas chromatography.

Detailed Protocol for qNMR using 2,2,4,4,5-Pentamethylhexane

This protocol provides a self-validating workflow for determining the purity of an analyte.

Materials and Equipment

• Analyte of interest

• 2,2,4,4,5-Pentamethylhexane (as internal standard, purity >99.5% or accurately determined)

• High-quality deuterated solvent (e.g., CDCl₃, Acetone-d₆)

• Analytical balance (readable to at least 0.01 mg)

• Volumetric flasks (Class A)

• Calibrated pipettes or gas-tight syringes

• Vortex mixer

• High-quality 5 mm NMR tubes

• NMR spectrometer (≥400 MHz recommended)

Workflow Diagram

Caption: Workflow for qNMR analysis using an internal standard.

Step-by-Step Methodology

• Preparation of the NMR Sample:

  • Accurately weigh approximately 5-20 mg of the analyte (let this mass be mₓ) into a clean, dry vial. The exact mass will depend on the analyte's molecular weight and the desired concentration.

  • Accurately weigh a similar mass of 2,2,4,4,5-pentamethylhexane (let this mass be mₛₜᏧ) into the same vial. A molar ratio between 1:1 and 1:2 (analyte:standard) is often optimal.

  • Add a precise volume (typically 0.6-0.7 mL) of the chosen deuterated solvent using a calibrated pipette.

  • Securely cap the vial and vortex until both the analyte and the internal standard are fully dissolved.

  • Transfer the solution to a high-quality NMR tube.

• NMR Data Acquisition:

  • Insert the sample into the spectrometer and allow it to thermally equilibrate (typically 5-10 minutes).

  • Crucially, set the acquisition parameters for quantification. These are different from parameters for routine qualitative spectra.

  • Relaxation Delay (D1): Set a long relaxation delay to ensure all protons fully relax between pulses. A value of at least 5 times the longest T₁ relaxation time of any proton being integrated (both analyte and standard) is required. For many organic molecules, a D1 of 30-60 seconds is a safe starting point.

  • Pulse Angle: Use a calibrated 90° pulse.

  • Number of Scans (NS): Acquire enough scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the peaks being integrated. This is essential to keep integration errors below 1%.

• Data Processing and Calculation:

  • Process the resulting Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

  • Carefully phase the spectrum and perform a meticulous baseline correction across the entire spectral width, paying special attention to the integrated regions.

  • Select a well-resolved signal for the analyte and a signal for the internal standard. Integrate both peaks (let the integrals be Iₓ and IₛₜᏧ).

  • Calculate the purity of the analyte (Pₓ) using the following master equation:

  Purity (Pₓ) = ( Iₓ / IₛₜᏧ ) * ( NₛₜᏧ / Nₓ ) * ( Mₓ / MₛₜᏧ ) * ( mₛₜᏧ / mₓ ) * PₛₜᏧ

  Where:

  • I: Integral area of the signal

  • N: Number of protons contributing to the integrated signal

  • M: Molecular weight of the compound

  • m: Weighed mass of the compound

  • P: Purity of the compound

  • Subscripts x and std refer to the analyte and the standard, respectively.

Conclusion

2,2,4,4,5-Pentamethylhexane is a valuable addition to the toolkit of internal standards for quantitative NMR. Its chemical inertness and unique spectral properties make it particularly well-suited for the analysis of non-polar and moderately polar compounds, especially in complex matrices where common standards may fail. By following the rigorous protocol outlined in this note, researchers in pharmaceutical development and other scientific fields can leverage this standard to achieve highly accurate and reproducible quantitative results, enhancing data integrity and confidence in analytical outcomes.

References

• BIPM. (2019). Internal Standard Reference Data for qNMR: 1,4-Bis(trimethylsilyl)benzene [ISRD-06]. Retrieved from [Link]

• ResolveMass Laboratories. (2023). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 143695, 2,2,4,4,5-Pentamethylhexane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 53428631, 2,2,3,4,5-Pentamethylhexane. Retrieved from [Link]

• Gökcen, T., et al. (2012). Survey and qualification of internal standards for quantification by H-1 NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 67-68, 155-163.

• ResolveMass Laboratories. (n.d.). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). Electronic Supplementary Information (ESI). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2,2,4,4,5-Pentamethylhexane. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Doc Brown's Chemistry. (n.d.). 2-methylhexane low high resolution 1H proton nmr spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H chemical shifts of the Methyl groups in 1–8 in CDCl₃ (ppm downfield from TMS). Retrieved from [Link]

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Application Notes and Protocols: Molecular Sieve Adsorption for Alkane Purification

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Introduction: The Imperative for High-Purity Alkanes and the Role of Molecular Sieves

In the realms of research, pharmaceuticals, and specialty chemicals, the purity of alkanes is not a mere technicality but a critical determinant of reaction efficiency, product quality, and experimental reproducibility. Contaminants, particularly isomeric variants (iso-alkanes vs. n-alkanes) and water, can lead to undesirable side reactions, catalyst poisoning, and inconsistent product profiles. Molecular sieves, with their precisely engineered porous structures, offer an elegant and highly effective solution for achieving the requisite levels of alkane purity.[1][2][3]

These crystalline aluminosilicates, or zeolites, function as microscopic gatekeepers, selectively adsorbing molecules based on their size, shape, and polarity.[1][4][5][6][7] This unique characteristic allows for the efficient separation of linear n-alkanes from their branched iso-alkane counterparts, a separation that is often challenging and energy-intensive to achieve through traditional distillation methods.[8][9][10] This document provides a comprehensive guide to the principles and practical application of molecular sieve adsorption for alkane purification, tailored for professionals in scientific and drug development fields.

Pillar 1: Understanding the Mechanism of Molecular Sieve Adsorption

The efficacy of molecular sieves in alkane purification hinges on the "molecular sieving" effect. These materials possess a three-dimensional crystalline structure honeycombed with pores of a precise and uniform diameter.[5][6][7][11][12]

Key Principles:

• Size Exclusion: The fundamental principle is steric hindrance. Molecules with a kinetic diameter smaller than the pore opening of the molecular sieve can enter the internal cavities and are adsorbed. Conversely, larger molecules are excluded and pass through the sieve bed unhindered.[4][13][14] In the context of alkane purification, this allows for the selective adsorption of smaller n-alkanes from a mixture containing bulkier iso-alkanes.[5][15]

• Adsorption Forces: The adsorption process itself is a form of physisorption, driven by weak van der Waals forces between the alkane molecules and the internal surfaces of the zeolite crystals.[11] This interaction is reversible, which is crucial for the regeneration and reuse of the molecular sieves.

• Polarity Considerations: While size exclusion is primary for separating alkane isomers, polarity also plays a role, especially in removing water. Water is a highly polar molecule and is strongly adsorbed by the polar surface of the zeolite, making molecular sieves excellent desiccants.[1]

Visualizing the Separation: n-Alkane vs. iso-Alkane

Caption: Selective adsorption of linear n-alkanes by a molecular sieve.

Pillar 2: Selecting the Appropriate Molecular Sieve

The choice of molecular sieve is paramount and is dictated by the kinetic diameters of the molecules to be separated. For alkane purification, Type 5A molecular sieves are most commonly employed.

Molecular Sieve Type	Pore Diameter (Angstroms)	Key Applications in Alkane Purification & Rationale	Molecules Adsorbed	Molecules Excluded
3A	~3 Å	Primarily for drying alkane streams.	Water (2.6 Å), Ammonia	Ethane and larger alkanes.
4A	~4 Å	Drying and removal of CO2 and H2S from alkane streams.	Water, CO2, H2S, Ethane, Propylene	Propane and larger alkanes.[12]
5A	~5 Å	Primary choice for n-alkane/iso-alkane separation.	n-Alkanes (e.g., n-butane, n-hexane), n-alcohols.[5][15]	Iso-alkanes, cyclic hydrocarbons, aromatic compounds.[5]
13X	~9-10 Å	Removal of larger molecules and bulk drying.	Divalent calcium ions, larger branched and cyclic hydrocarbons.[5]	Very large molecules like (C4F9)3N.[12]

Expert Insight: While Type 5A is the workhorse for separating linear from branched alkanes, it is crucial to ensure the feed stream is sufficiently dry.[2][15] The presence of water can lead to competitive adsorption, reducing the efficiency of alkane separation. Therefore, a pre-drying step using Type 3A or 4A molecular sieves, or a layered bed design, is often recommended for optimal performance.

Pillar 3: Experimental Protocols for Alkane Purification

This section outlines the critical steps for activating, using, and regenerating molecular sieves in a laboratory or pilot-plant setting.

Protocol 1: Activation of Molecular Sieves

• Causality: Freshly purchased or previously used molecular sieves are saturated with adsorbed water and other atmospheric components. Activation is a critical dehydration step to clear the pores and enable their full adsorptive capacity.[16][17]

• Procedure:

  • Preparation: Place the required amount of molecular sieves in a heat-resistant vessel (e.g., a porcelain dish or a flask suitable for high temperatures). For solvent drying, a Schlenk flask is recommended.[18]

  • Heating: Transfer the vessel to a furnace or a vacuum oven.

  • Activation Conditions: Heat the molecular sieves to a temperature between 175°C and 315°C.[16] For Type 5A sieves, a temperature range of 200-315°C is effective.[12] Maintain this temperature for a minimum of 3-4 hours. For rigorous applications, heating overnight under a high vacuum is recommended.[16][18]

  • Cooling: After activation, it is crucial to cool the sieves in a moisture-free environment to prevent re-adsorption of atmospheric water. This is best achieved by cooling under a stream of dry, inert gas (e.g., nitrogen or argon) or in a desiccator containing a fresh desiccant.[19]

  • Storage: Store the activated sieves in an airtight container, preferably under an inert atmosphere, until use.

Protocol 2: Purification of a Liquid Alkane Mixture (e.g., Removal of n-Hexane from a Hexane Isomer Mixture)

• Workflow:

Caption: Workflow for liquid-phase alkane purification.

• Step-by-Step Methodology:

  • Setup: In a clean, dry flask, add the alkane mixture to be purified.

  • Addition of Sieves: Add the pre-activated 5A molecular sieves to the flask. A typical loading is 10-20% by weight of the solvent.

  • Agitation: Gently agitate the mixture to ensure good contact between the liquid and the sieve particles. This can be done using a magnetic stirrer or occasional swirling.

  • Equilibration: Allow the mixture to stand for a sufficient period for adsorption to reach equilibrium. This can range from a few hours to overnight, depending on the required purity and the concentration of n-alkanes.

  • Separation: Carefully decant or filter the purified liquid to separate it from the molecular sieves.

  • Validation: Analyze a sample of the purified liquid using an appropriate technique, such as gas chromatography (GC), to confirm the removal of the n-alkane contaminant.

Protocol 3: Regeneration of Spent Molecular Sieves

The ability to regenerate molecular sieves is a key advantage, making them a cost-effective and sustainable purification solution.[13][20] The most common method for regeneration is Temperature Swing Adsorption (TSA).[21][22][23]

• Principle of TSA: Adsorption is an exothermic process, and the equilibrium is temperature-dependent.[24] By increasing the temperature, the adsorption equilibrium is shifted, causing the adsorbed molecules (in this case, n-alkanes) to desorb from the sieve surface.[21][22][25]

• Procedure:

  • Draining: If used in a liquid phase, thoroughly drain the bulk liquid from the spent sieves.

  • Heating and Purging: Heat the molecular sieve bed while passing a hot, dry, inert gas (e.g., nitrogen) through it.[6] The regeneration temperature should be in the range of 200-315°C.[12] This hot gas provides the energy for desorption and carries away the desorbed n-alkanes.

  • Hold Time: Maintain the regeneration temperature until the concentration of desorbing alkanes in the outlet gas stream drops to a negligible level.

  • Cooling: Cool the regenerated sieve bed to the process operating temperature using a flow of cool, dry gas before reintroducing the feed stream.[12]

Trustworthiness through Self-Validation: A well-designed molecular sieve system often incorporates two parallel adsorption beds. While one bed is online for purification, the other is undergoing regeneration, allowing for a continuous, uninterrupted process. The performance of the regenerated bed can be immediately validated by monitoring the purity of the product stream upon switching.

Factors Influencing Adsorption Efficiency

Several parameters can affect the performance of molecular sieves in alkane purification:

• Temperature: Lower temperatures generally favor adsorption, while higher temperatures promote desorption.[11][13]

• Pressure: For gas-phase applications, higher pressures typically increase the rate and capacity of adsorption.[11]

• Concentration: A higher concentration of the target molecule (n-alkane) in the feed stream will lead to a faster saturation of the molecular sieve bed.[11]

• Flow Rate: In continuous flow systems, the residence time of the alkane mixture in the sieve bed is critical. A lower flow rate allows for more time for diffusion into the pores and results in more effective purification.

Conclusion

Molecular sieve adsorption is a powerful and indispensable technique for achieving high-purity alkanes. By understanding the fundamental principles of size exclusion and judiciously selecting the appropriate sieve type, researchers and drug development professionals can effectively remove isomeric and water contaminants. The detailed protocols for activation, application, and regeneration provided herein serve as a robust framework for implementing this technology, ensuring the integrity and quality of critical starting materials and solvents.

References

• How Molecular Sieves Are Reshaping the Alkane Separation Industry: The Secret Behind Producing Millions of Tons Annually! (2025). Vertex AI Search.
• Exploring What Is a Molecular Sieve: In-Depth Analysis. Jalon.
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• Typical temperature course for 12 h TSA regeneration of molecular sieves.
• Proper regeneration of molecular sieves in TSA processes—Part 2. Gas Processing & LNG. (2018).
• A complete Guide on How to Activ
• TSA Unit | Temperature Swing Adsorption with FB Group. FB Group.
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• Molecular Sieves Types And Applic
• What is the pressure swing adsorption molecular sieve purification process,and what are its characteristics compared with the temperature swing adsorption purific
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• The viability of temperature swing adsorption processes for post- combustion carbon capture. Research Collection.
• How Molecular Sieves Work. SSE Enterprise. (2025).
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Application Notes and Protocols: The Role of Branched Alkanes in Modern Pharmaceutical Formulations

Introduction

Branched alkanes, a class of saturated hydrocarbons characterized by a non-linear carbon skeleton, represent a cornerstone of modern pharmaceutical formulation. Their inherent chemical inertness, low polarity, and diverse physicochemical properties make them exceptionally versatile.[1] While historically utilized as simple solvents, their role has evolved dramatically. Today, they are critical components that define the performance, stability, and patient acceptability of a wide range of pharmaceutical products, from topical creams to advanced vaccine adjuvants.[2]

This guide provides an in-depth exploration of the application of branched alkanes in pharmaceutical science. It moves beyond simple descriptions to elucidate the causal relationships between molecular structure and formulation function. We will examine their roles as high-purity processing solvents, sophisticated emollients that modify skin feel and function, critical components in vaccine adjuvants, and novel drug delivery vehicles. The protocols and data presented herein are designed to provide researchers, scientists, and drug development professionals with a practical framework for leveraging these remarkable excipients.

Section 1: Branched Alkanes as High-Purity Processing Solvents

The purification of Active Pharmaceutical Ingredients (APIs) is a process where precision and purity are paramount. Branched alkanes, particularly iso-octane, serve as exemplary non-polar solvents for this purpose.

Expertise & Field Insights: The Rationale for Iso-Octane

The selection of a solvent for API recrystallization is governed by several factors: selective solubility, inertness, volatility, and purity. Iso-octane (2,2,4-Trimethylpentane) excels in these areas for lipophilic APIs.

• Selective Solubility: As a non-polar solvent, iso-octane readily dissolves non-polar substances, including many organic impurities and by-products, while often exhibiting lower solubility for the target API, especially at reduced temperatures.[3] This differential solubility is the fundamental principle that allows the API to crystallize out of the solution in a purified form, leaving impurities behind.

• Inertness and Purity: High-purity grades of iso-octane are available, ensuring that the solvent itself does not introduce contaminants into the final product.[4] Its saturated hydrocarbon structure renders it chemically inert, preventing reactions with the API.

• Volatility: With a boiling point of 99°C, iso-octane is sufficiently volatile to be removed efficiently from the purified API crystals under vacuum at moderate temperatures, minimizing the risk of thermal degradation of the drug substance.[3][5]

Data Presentation: Physicochemical Properties of Iso-Octane

Property	Value	Source
Chemical Formula	C₈H₁₈	[3]
Molar Mass	114.23 g/mol	[3]
Appearance	Colorless liquid	[3]
Boiling Point	99 °C	[3]
Density (15°C)	0.69 g/cm³	[3]
Solubility in Water	Almost insoluble	[3]
Solubility	Good solubility in organic solvents (ethanol, ethers, esters)	[3]

Experimental Protocol 1: Recrystallization of a Model Lipophilic API using Iso-Octane

Objective: To purify a lipophilic API by removing non-polar impurities through recrystallization with iso-octane.

Methodology:

• Dissolution: In a fume hood, gently heat a measured volume of high-purity iso-octane in a clean, dry reaction vessel to 60-70°C. Gradually add the impure API to the heated solvent with constant stirring until it is fully dissolved. Avoid boiling.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using a pre-heated funnel and filter paper to remove them. This step prevents premature crystallization.

• Crystallization: Transfer the hot, clear solution to a clean crystallization vessel. Allow the solution to cool slowly to room temperature. The branching of iso-octane molecules can influence crystal packing and morphology. Slow cooling is critical for the formation of large, pure crystals.

• Yield Maximization: Once at room temperature, place the vessel in an ice bath for 1-2 hours to maximize the precipitation of the API.

• Isolation: Isolate the purified crystals by vacuum filtration. Wash the crystals with a small amount of cold iso-octane to remove any residual mother liquor containing impurities.

• Drying: Dry the purified API crystals in a vacuum oven at a temperature well below the API's melting point (e.g., 40-50°C) until a constant weight is achieved. This ensures complete removal of residual iso-octane.[6]

Visualization: Recrystallization Workflow

Caption: Workflow for API purification via iso-octane recrystallization.

Section 2: Branched Alkanes as Emollients in Topical Formulations

In topical formulations, the vehicle is just as important as the active ingredient. Branched alkanes like Squalane and Isododecane are premier emollients that provide superior functional and aesthetic properties.

Expertise & Field Insights: The Mechanism of Branched Alkane Emolliency

Emollients improve skin health and appearance by forming a hydrophobic barrier on the stratum corneum, which reduces transepidermal water loss (TEWL) and imparts a smooth, soft feel.[7]

• Structural Advantage: Unlike their linear counterparts, the branched structure of molecules like isododecane and squalane prevents them from packing into a dense, greasy film.[8] This results in a lightweight, non-tacky, and silky skin feel, which is highly desirable for patient compliance.[9][10]

• Enhanced Spreadability: The lower viscosity of branched alkanes allows for effortless spreading across the skin, ensuring even distribution of the formulation.[11][12]

• Biocompatibility of Squalane: Squalane is a hydrogenated, and therefore stable, form of squalene, a natural component of human sebum.[13][14] This inherent biocompatibility makes it an excellent choice for sensitive skin, as it moisturizes and helps restore the skin's natural barrier function without clogging pores.[13]

• Solvency and Carrier Function: These emollients can also act as solvents for other lipophilic ingredients in a formulation and can serve as carriers that may enhance the penetration of other active compounds.[13][15]

Data Presentation: Comparative Properties of Topical Branched Alkanes

Property	Squalane	Isododecane	Isohexadecane
INCI Name	Squalane	Isododecane	Isohexadecane
Primary Function	Emollient, Moisturizer, Barrier Repair	Emollient, Solvent	Emollient, Skin-Conditioner
Sensory Profile	Rich, non-greasy, absorbs well	Lightweight, dry-touch, silky	Dry-finish, light, silky
Volatility	Low	High	Medium
Key Benefit	Biomimetic, highly moisturizing[13]	Excellent spreadability, fast-drying finish[10][16]	Good cleansing properties, silicone-compatible[9]

Experimental Protocol 2: Formulation of a Barrier Repair Cream

Objective: To formulate a stable oil-in-water (O/W) cream using squalane and isododecane to achieve a functional, aesthetically pleasing barrier repair product.

Methodology:

• Oil Phase Preparation: In a primary beaker, combine squalane (e.g., 10% w/w), isododecane (e.g., 5% w/w), a primary emulsifier (e.g., Glyceryl Stearate), and a co-emulsifier/thickener (e.g., Cetearyl Alcohol). Heat to 75°C with gentle stirring until all components are melted and uniform.

• Aqueous Phase Preparation: In a separate beaker, combine purified water, a humectant (e.g., Glycerin), and any water-soluble actives. Heat to 75°C with stirring.

• Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at high speed (e.g., 5000 rpm) for 3-5 minutes. The isododecane, due to its low viscosity, helps to reduce the initial emulsion particle size.

• Cooling: Remove from heat and continue to stir with a paddle mixer at a low speed. The controlled cooling process is critical for the formation of a stable lamellar gel network structure.

• Final Additions: When the emulsion has cooled to below 40°C, add any heat-sensitive ingredients, such as preservatives and fragrance. Adjust the pH if necessary.

• Quality Control & Evaluation:

  • Viscosity Measurement: Use a rotational viscometer to confirm the target viscosity. The viscosity of branched alkanes is lower than their linear counterparts, contributing to a lighter final product.[17]

  • Stability Testing: Store samples at various temperatures (e.g., 4°C, 25°C, 40°C) and observe for any phase separation or changes in appearance over a 3-month period.

  • Sensory Panel: Evaluate the cream for spreadability, absorption, and after-feel.

Visualization: Emollient Mechanism of Action

Caption: Branched alkane emollients restore skin barrier function.

Section 3: Branched Alkanes in Advanced Drug Delivery Systems

Beyond skin feel, branched alkanes are integral to sophisticated drug delivery platforms, most notably in vaccine adjuvants and as novel carriers for poorly soluble drugs.

Part A: Squalene/Squalane in Vaccine Adjuvants

Expertise & Field Insights: Vaccine adjuvants are substances that enhance the immunogenicity of antigens.[18][19] Squalene, a branched unsaturated triterpene, is the basis for leading oil-in-water emulsion adjuvants like MF59 and AS03.[18]

The mechanism is multifactorial. The squalene-based emulsion forms a depot at the injection site, allowing for the slow release of the antigen.[20] More importantly, the oil droplets are readily taken up by antigen-presenting cells (APCs), which triggers an innate immune response, leading to the recruitment of more immune cells and a more robust and durable adaptive immune response to the co-delivered antigen.[18]

Visualization: Oil-in-Water (O/W) Emulsion Adjuvant

Caption: Structure of a squalene-based oil-in-water vaccine adjuvant.

Part B: Semifluorinated Alkanes (SFAs) as Novel Drug Carriers

Expertise & Field Insights: Semifluorinated alkanes (SFAs) are linear diblock molecules comprising a perfluorocarbon part and a hydrocarbon part. This unique structure gives them distinct physicochemical properties, including the ability to dissolve lipophilic drugs and form stable multiphase systems like nanoemulsions.[21][22] Their low surface tension and ability to assemble at interfaces make them highly promising for drug delivery in ophthalmology (as eye drops), dermatology, and even for pulmonary applications.[21][22] They can act as effective carriers for drugs that are otherwise difficult to formulate.[21]

Conceptual Protocol 3: Preparation of an SFA Nanoemulsion

Objective: To formulate a nanoemulsion for topical delivery of a lipophilic drug using a semifluorinated alkane.

Methodology (Conceptual):

• Oil Phase: Dissolve the lipophilic API in a suitable SFA (e.g., perfluorohexyloctane) at a specific concentration.

• Aqueous Phase: Prepare an aqueous solution containing a biocompatible surfactant (e.g., Polysorbate 80).

• Coarse Emulsion: Add the oil phase to the aqueous phase and mix using a high-shear mixer to form a coarse pre-emulsion.

• Homogenization: Pass the coarse emulsion through a high-pressure homogenizer for a specified number of cycles and pressures. This process reduces the droplet size to the nanometer range (<200 nm).

• Characterization: Analyze the resulting nanoemulsion for particle size distribution, zeta potential (for stability), drug loading, and entrapment efficiency.

References

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• Pharma Excipients. Squalene.
• Effectiveness of Alkane Compounds. (2026, January 1). Alkane's Role in Industrial Solvents.
• Meinhold, W., et al. (2023, April 11).
• Scribd. Alkanes Pharmaceutical Organic Chemistry.
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• ChemPoint. Isooctane Pure, CAS No. 540-84-1, Chevron.
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• UL Prospector. (2025, December 6). Isododecane by MakingCosmetics Inc..
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• SpecialChem. (2025, June 4).
• ResearchGate. (2025, August 5). (PDF) Organic solvents in the pharmaceutical industry.
• MDPI. Natural or Synthetic Emollients? Physicochemical Properties of Body Oils in Relation to Selected Parameters of Epidermal Barrier Function.
• American Chemical Society. (2024, May 6). Isooctane.
• PMC. An Overview of Vaccine Adjuvants: Current Evidence and Future Perspectives.
• Brieflands. Vaccine Adjuvants: The Current Necessity of Life.
• Lodén, M. (2003). Role of topical emollients and moisturizers in the treatment of dry skin barrier disorders.
• ResearchGate. (2025, August 6). (PDF) Key roles of adjuvants in modern vaccines.
• PMC. (2023, November 9).

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Application Note: Molecular Dynamics Simulation of Branched Alkane Lubricants

A Researcher's Guide to Methodology, Implementation, and Analysis

Introduction

Branched alkanes are fundamental components of high-performance lubricant base oils, such as poly-α-olefins (PAOs).[1] Their molecular architecture—the length of the main chain and the number and position of branches—directly governs the macroscopic properties of the lubricant, including viscosity, density, and thermal stability.[1][2] Understanding these structure-property relationships at the atomic level is crucial for designing next-generation lubricants with enhanced efficiency and durability. Molecular Dynamics (MD) simulation has emerged as an indispensable tool for this purpose, offering insights into molecular behavior under conditions that can be challenging to probe experimentally.[3][4]

This guide provides a comprehensive overview of the principles and a practical framework for performing MD simulations of branched alkane lubricants. We will delve into the critical choices behind setting up a simulation, from force field selection to system equilibration, and detail the protocols for analyzing key lubricant properties. This document is intended for researchers and scientists seeking to leverage computational methods to accelerate the development of advanced lubrication technologies.

Chapter 1: The Simulation Engine - Force Fields and Ensembles

The accuracy of any MD simulation is fundamentally dependent on the quality of its force field —a set of mathematical functions and parameters that describe the potential energy of the system based on the positions of its atoms.[3][5] For a system of branched alkanes, the force field governs every interaction, from the stretching of a C-C bond to the van der Waals forces between adjacent molecules.

All-Atom vs. United-Atom Models: A Critical Choice

A primary decision in simulating alkanes is the level of atomic representation.

• All-Atom (AA) Models: Explicitly represent every atom (carbon and hydrogen). This provides high fidelity, especially for accurately predicting properties heavily influenced by specific H-H and C-H interactions. However, the larger number of particles increases computational cost.

• United-Atom (UA) Models: Coarse-grain the system by treating CH, CH₂, and CH₃ groups as single interaction sites or pseudo-atoms.[6] This significantly reduces the computational expense, allowing for longer simulation times or larger systems. The trade-off can be a loss of accuracy for certain properties.

For lubricant simulations, the choice is non-trivial. While UA force fields can accurately reproduce experimental density, they often significantly under-predict viscosity.[7][8] In contrast, some AA force fields can overestimate viscosity due to incorrectly predicting the melting point of long-chain alkanes.[7][9] Therefore, careful selection and validation are paramount.

Force Field Type	Common Examples	Strengths	Weaknesses
All-Atom (AA)	OPLS-AA, L-OPLS-AA, COMPASS	More accurate viscosity prediction, better representation of molecular packing.[7][8]	Higher computational cost, can overestimate melting points and viscosity.[7]
United-Atom (UA)	TraPPE-UA, GROMOS	Computationally efficient, good density prediction.[6][8]	Tends to under-predict viscosity, less detailed structural representation.[7][8]

Table 1: Comparison of All-Atom and United-Atom force fields for alkane lubricant simulations.

For studies where viscosity is the primary property of interest, an accurate all-atom potential like L-OPLS-AA is often recommended.[8]

Statistical Ensembles: Controlling the Simulation Environment

MD simulations are typically performed within a specific statistical ensemble that defines which thermodynamic variables are held constant.

• NVE (Microcanonical): Conserves the number of particles (N), volume (V), and energy (E). It's the most fundamental ensemble but is less practical for equilibration.

• NVT (Canonical): Conserves N, V, and temperature (T). This ensemble is crucial for thermally equilibrating the system to the desired temperature using a thermostat.

• NPT (Isothermal-Isobaric): Conserves N, pressure (P), and T. This is the most common ensemble for the final equilibration and production phases, as it allows the simulation box to relax to the correct density under the specified conditions.[5]

Chapter 2: The MD Simulation Workflow

A successful MD simulation follows a structured, multi-stage workflow. Each stage has a distinct purpose, ensuring the system is physically realistic before data collection begins. The overall process is designed to move the system from an artificially generated starting configuration to a state of thermodynamic equilibrium.

Figure 1: A flowchart of the complete molecular dynamics simulation workflow.

Protocol 2.1: System Preparation

• Molecule Construction: Generate a 3D structure of the desired branched alkane (e.g., squalane, 2-methylpentadecane) using molecular modeling software like Avogadro or a script-based approach. Save the coordinates in a .pdb or .xyz format.

• System Building with PACKMOL: Create a simulation box populated with the lubricant molecules at an approximate liquid density. PACKMOL is an excellent tool for this, as it can randomly pack molecules into a defined volume, avoiding significant intermolecular overlaps.[10][11]

Protocol 2.2: Simulation Execution (using GROMACS as an example)

• Topology Generation: Use the simulation package's tools (e.g., GROMACS' pdb2gmx or equivalent scripting for non-standard molecules) to generate a topology file. This file defines every bond, angle, dihedral, and atom type according to the chosen force field.

• Energy Minimization: Perform a steeplechase descent energy minimization to remove any steric clashes or unfavorable geometries from the initial packed configuration. This is a critical step to ensure the stability of the subsequent dynamics.

• NVT Equilibration: Equilibrate the system at the target temperature (e.g., 373 K) while keeping the volume constant. This allows the kinetic energy to distribute correctly among the molecules. Monitor the system temperature to ensure it reaches a stable plateau.

• NPT Equilibration: Continue equilibration at the target temperature and pressure (e.g., 1 atm). The volume of the simulation box will fluctuate until the system reaches its equilibrium density. Monitor both the pressure and density for stability.

• Production Run: Once the system is fully equilibrated (stable temperature, pressure, and density), initiate the production simulation. This is the phase where the trajectory data for analysis is saved, typically for several nanoseconds or longer, depending on the properties being investigated.

Chapter 3: Analysis of Lubricant Properties

The output of a production MD run is a trajectory file, which is a record of atomic positions, velocities, and forces over time. This rich dataset is mined to calculate macroscopic properties.

Figure 2: Relationship between simulation outputs and key property analyses.

Density

Density is the most straightforward property to calculate. During an NPT simulation, it is simply the total mass of the molecules divided by the average volume of the simulation box. This value should be one of the first checks against experimental data to validate the force field and simulation setup.[5]

Viscosity

Viscosity is one of the most critical lubricant properties. MD simulations offer two primary methods for its calculation: Equilibrium MD (EMD) and Non-Equilibrium MD (NEMD).[12]

• EMD (Green-Kubo): Viscosity is calculated from the integral of the stress autocorrelation function, based on the system's natural fluctuations at equilibrium. This method can be computationally demanding and may suffer from poor statistics for highly viscous fluids.[12]

• NEMD: An external shear field is applied to the system, and the viscosity is calculated directly from the ratio of the resulting shear stress to the applied shear rate.[3][13] NEMD is often more robust and efficient for calculating the viscosity of lubricants, especially under high-pressure conditions.[12][14] The predicted Newtonian viscosities from NEMD simulations have shown good agreement with experimental data across various temperatures and pressures.[13]

Conformational Properties

The shape and flexibility of branched alkanes influence their packing and flow behavior. The radius of gyration (Rg) is a common metric used to quantify the overall size and shape of a molecule throughout the simulation. Analyzing the distribution of Rg values can provide insight into how molecules compress or extend under different conditions.[1] Molecular dynamics simulations have been successfully used to study the populations of different isomeric conformers and transition rates in branched alkanes.[15][16][17]

Chapter 4: Example Protocol - Squalane (C₃₀H₆₂) Simulation in GROMACS

This protocol outlines the key steps for simulating squalane, a common branched alkane, using GROMACS with an All-Atom force field.

1. System Setup:

• Obtain a single-molecule coordinate file for squalane (squalane.pdb).

• Use the gmx insert-molecules tool or packmol to create a simulation box containing ~200 squalane molecules.

• Generate the topology using a suitable force field (e.g., OPLS-AA). This requires a custom residue entry in the force field database for squalane.

2. Simulation Parameters (.mdp files):

• Energy Minimization (minim.mdp):

• NVT Equilibration (nvt.mdp):

• NPT Equilibration (npt.mdp):

• Production MD (md.mdp):

  • Identical to npt.mdp but with a much longer nsteps (e.g., 5,000,000 for a 10 ns run).

3. Execution Workflow:

4. Analysis:

• Density: gmx energy -f npt.edr -o density.xvg (Select "Density" from the options).

• Viscosity (NEMD): Requires a specialized NEMD simulation setup and analysis of the stress tensor components from the output log file.

• Radius of Gyration: gmx gyrate -s md_0_10.tpr -f md_0_10.xtc -o gyrate.xvg

Conclusion

Molecular dynamics simulation is a powerful and predictive method for probing the behavior of branched alkane lubricants at the nanoscale.[3][13] By carefully selecting force fields and following a rigorous simulation and equilibration protocol, researchers can accurately calculate key physical properties like density and viscosity, and gain fundamental insights into how molecular architecture dictates performance.[1][7] The protocols and methodologies outlined in this guide provide a robust foundation for scientists to apply MD simulations in the rational design and optimization of advanced lubricant technologies.

References

• Lahtela, M., Pakkanen, T. A., & Nissfolk, F. (n.d.). Molecular Dynamics Study of the Conformational Properties of Branched Alkanes.
• Lin, L., & Kedzeriski, M. (n.d.).
• Ewen, J. P., Gattinoni, C., Morgan, N., Spikes, H. A., & Dini, D. (2016). A Comparison of Classical Force-Fields for Molecular Dynamics Simulations of Lubricants.
• Lahtela, M. (1997).
• Lin, L., & Kedzierski, M. (n.d.).
• Kondratyuk, N., & Che, D. (n.d.). Evaluation of Methods for Viscosity Simulations of Lubricants at Different Temperatures and Pressures: A Case Study on PAO-2.
• Ewen, J. (2017). Molecular dynamics simulations of lubricants and additives. Spiral.
• Kondratyuk, N., & Dini, D. (n.d.).
• Abdulfatai, A. I., & Don, S. U. (2021). Molecular Design and Dynamic Simulations of Some Novel Antioxidant Lubricant Additives. Journal of Chemical and Petroleum Engineering.
• Lin, L., et al. (n.d.).
• Abdulfatai, A. I., et al. (2019).
• Lahtela, M. (1997). Molecular Dynamics Study of the Conformational Properties of Branched Alkanes. SciSpace.
• (2021). Prediction of fluid viscosity of alkanes by reverse non-equilibrium molecular dynamics simulation.
• Chen, B., et al. (n.d.). Benchmarking of molecular dynamics force fields for solid-liquid and solid-solid phase transitions in alkanes.
• Ewen, J., et al. (2016).
• Fang, T. H., & Wu, J. Y. (n.d.). Molecular dynamics modeling and simulation of lubricant between sliding solids.
• Ewen, J. P., et al. (2016).
• Zhang, Y., et al. (2022).
• Zheng, Z., et al. (2020).
• (n.d.). A molecular dynamics simulation of boundary lubrication: The effect of n-alkanes chain length and normal load.
• Wang, Z., et al. (2024).
• Martin, M. G., & Siepmann, J. I. (n.d.). Novel Configurational-Bias Monte Carlo Method for Branched Molecules. Transferable Potentials for Phase Equilibria. 2. United-Atom Description of Branched Alkanes.
• (n.d.). The effect of the number of branched hydrocarbon molecules on boundary lubrication of ZnO nanofluids by using molecular dynamics simulation.
• Mondello, M., & Grest, G. S. (n.d.). Molecular dynamics of linear and branched alkanes: Simulations and nuclear magnetic resonance results.
• Mondello, M., & Grest, G. S. (1995). Molecular dynamics of linear and branched alkanes. The Journal of Chemical Physics.
• (2018). How to create a simulation box and orienting molecules using PACKMOL?
• (n.d.). Generate custom box with packmol.
• (2017). Packmol Tutorial.

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• 5. Density and viscosity of a polyol ester lubricant: Measurement and molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. A Comparison of Classical Force-Fields for Molecular Dynamics Simulations of Lubricants - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. scispace.com [scispace.com]

Application Note: Predictive Models for GC Retention of Branched Alkanes

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Introduction: The Challenge of Branched Alkane Analysis

Branched alkanes are ubiquitous in petrochemical, environmental, and forensic samples. Their accurate identification and quantification via Gas Chromatography (GC) are critical. However, the sheer number of structural isomers for a given carbon number presents a significant analytical challenge. As the degree of branching increases, the boiling points of isomers converge, leading to complex chromatograms with extensive co-elution on standard non-polar stationary phases.

Traditional identification relies on matching retention times and mass spectra against libraries of authentic standards. This approach is often impractical due to the commercial unavailability or prohibitive cost of synthesizing all possible isomers. Predictive retention models offer a powerful, cost-effective alternative. By establishing a robust relationship between a molecule's structure and its chromatographic behavior, these models can predict the retention time or retention index (RI) of compounds for which no experimental data exists, thereby facilitating tentative identification and streamlining method development.

This application note provides a comprehensive guide to the theory and practice of developing predictive models for the GC retention of branched alkanes, with a focus on Quantitative Structure-Retention Relationship (QSRR) modeling.

Theoretical Foundations

Retention Mechanisms of Branched Alkanes in GC

In GC, the retention of a non-polar analyte like an alkane on a non-polar stationary phase is primarily governed by its volatility.[1] The elution order generally follows the boiling points of the compounds. For alkanes, two structural factors are paramount:

• Molecular Size: As the number of carbon atoms increases, the molecular weight and intermolecular van der Waals forces increase, leading to higher boiling points and longer retention times.

• Molecular Shape (Branching): For a set of isomers, increased branching leads to a more compact, spherical molecular shape. This reduces the surface area available for intermolecular interactions, resulting in lower boiling points and, consequently, shorter retention times compared to their linear (n-alkane) counterparts.[2]

It is this subtle interplay between size and shape that predictive models aim to quantify.

Predictive Modeling Paradigms

Two primary approaches are used to predict GC retention:

• Thermodynamic Models: These models are based on fundamental physicochemical principles, relating the retention factor (k) to thermodynamic parameters like the enthalpy (ΔH) and entropy (ΔS) of solvation of the analyte in the stationary phase.[3][4] While highly accurate, determining these parameters requires a series of isothermal experiments at different temperatures, which can be labor-intensive.[4][5]

• Quantitative Structure-Retention Relationship (QSRR) Models: QSRR is a chemometric approach that seeks to find a statistically significant mathematical relationship between a molecule's retention behavior and its structure.[6][7][8] This is achieved by using "molecular descriptors"—numerical values that encode structural, topological, geometric, or electronic features of the molecule.[7] Due to their efficiency and the availability of powerful machine learning algorithms, QSRR models are the most popular and widely applied method for retention prediction.[1][7]

This guide will focus on the development of QSRR models, which offer a pragmatic and powerful solution for branched alkane analysis.

The QSRR Modeling Workflow

Developing a robust QSRR model is a systematic process involving several key stages, from data acquisition to model validation and application.[8]

Sources

• 1. real.mtak.hu [real.mtak.hu]
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• 8. Application of artificial intelligence to quantitative structure–retention relationship calculations in chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Highly Branched Alkanes

Welcome to the Technical Support Center for the synthesis of highly branched alkanes. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of constructing sterically hindered carbon skeletons. Here, you will find practical troubleshooting guidance and answers to frequently asked questions, grounded in established chemical principles and field-proven insights. Our goal is to not only provide solutions but also to explain the underlying causality behind experimental choices, empowering you to optimize your synthetic strategies.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during the synthesis of highly branched alkanes in a question-and-answer format.

Question 1: My Grignard reaction to form a tertiary alcohol is sluggish and gives low yields. What are the likely causes and how can I fix it?

Answer:

Low yields in Grignard reactions for tertiary alcohol synthesis are often due to a combination of factors related to reagent purity, reaction conditions, and steric hindrance.

• Causality: Grignard reagents are highly reactive and sensitive to moisture and atmospheric oxygen. Trace amounts of water will quench the reagent, reducing the effective concentration. Additionally, the formation of highly substituted tertiary alcohols can be sterically demanding, slowing down the reaction rate.[1] The magnesium surface can also become passivated by oxides, hindering the initial formation of the Grignard reagent.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly in an oven and cool under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.

  • Activate Magnesium: Before adding the alkyl halide, activate the magnesium turnings. This can be done by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The resulting color change or bubble formation indicates an activated surface.

  • Slow Addition of Alkyl Halide: Add the alkyl halide solution dropwise to the magnesium suspension. This helps to control the exothermicity of the reaction and prevents side reactions.

  • Increase Reaction Temperature: If the reaction is sluggish due to steric hindrance, gentle heating under reflux can increase the reaction rate. However, monitor the reaction carefully to avoid solvent loss and unwanted side reactions.

  • Use a More Reactive Alkyl Halide: If possible, consider using an alkyl iodide instead of a bromide or chloride, as the carbon-iodine bond is weaker and more readily forms the Grignard reagent.

Question 2: I am struggling with the selective functionalization of a linear alkane to introduce branching. What are the most effective strategies?

Answer:

Directly functionalizing unactivated C-H bonds in a linear alkane to introduce branching is a significant challenge due to the inert nature of these bonds.[2][3] However, several catalytic methods have been developed to address this.

• Causality: The primary challenge lies in overcoming the high bond dissociation energy of C-H bonds and achieving regioselectivity. Reactions often proceed via radical mechanisms, which can lead to a mixture of products.[4]

• Recommended Strategies:

  • Catalytic Reforming/Isomerization: For generating a mixture of branched isomers from a linear alkane, catalytic reforming is a powerful industrial process.[5] In a laboratory setting, bifunctional catalysts (containing both a metal for dehydrogenation/hydrogenation and an acidic site for skeletal rearrangement) can be employed.[6] The mechanism involves the formation of an alkene intermediate, which then undergoes protonation to a carbocation that rearranges to a more stable, branched carbocation.[6]

  • Directed C-H Functionalization: For more selective transformations, consider substrates with directing groups that can position a metal catalyst for C-H activation at a specific site. While less common for simple alkanes, this is a powerful strategy in more complex molecules.

  • Metathesis Reactions: Alkane metathesis, though challenging, can be used to rearrange the carbon skeleton. This typically requires specialized catalysts and high temperatures.[6]

Question 3: My attempts to purify highly branched alkane isomers by distillation are ineffective. What alternative purification techniques should I consider?

Answer:

The close boiling points of many branched alkane isomers make their separation by distillation challenging and often impractical on a laboratory scale.[7][8]

• Causality: Branching affects the intermolecular van der Waals forces. While increased branching generally lowers the boiling point compared to the linear isomer, different branched isomers can have very similar boiling points.

• Alternative Purification Methods:

Purification Technique	Principle of Separation	Best Suited For
Urea Adduction	Urea forms crystalline inclusion complexes with linear n-alkanes, while branched and cyclic alkanes are excluded due to their shape.[9]	Separating linear alkanes from a mixture of branched isomers.
Molecular Sieves	Crystalline materials with uniform pore sizes (e.g., zeolites) that selectively adsorb molecules based on their size and shape.[9][10]	Separating linear or less-branched alkanes from more highly branched isomers.
Adsorption Chromatography	Separation based on differential adsorption onto a solid stationary phase (e.g., silica gel or alumina).	Separating isomers with slight differences in polarity or shape.
Preparative Gas Chromatography (Prep-GC)	Separation in the gas phase based on differential partitioning between a mobile gas phase and a stationary liquid or solid phase.	Isolating small quantities of highly pure isomers.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the main synthetic pathways to construct a specific, highly branched alkane in a laboratory setting?

A1: Targeted synthesis of a specific highly branched alkane often involves building the carbon skeleton through a series of controlled C-C bond-forming reactions, followed by the removal of functional groups. A common retrosynthetic approach involves identifying key disconnections that lead back to simpler, commercially available starting materials.[1]

A general workflow can be visualized as follows:

Caption: General synthetic workflow for highly branched alkanes.

For example, the synthesis of a C19 H-branch alkane can be achieved through a Grignard reaction to produce a tertiary alcohol, which is subsequently dehydrated and hydrogenated.[1]

Q2: How do protecting groups facilitate the synthesis of complex branched alkanes with multiple functional groups?

A2: In the synthesis of more complex molecules that may eventually be converted to branched alkanes, protecting groups are crucial for achieving chemoselectivity.[11] They act as temporary masks for reactive functional groups, preventing them from reacting while transformations are carried out elsewhere in the molecule.[11][12][13]

• Principle of Operation:

  • Protection: A reactive functional group (e.g., an alcohol or an amine) is converted into a less reactive derivative (the protected group).[14]

  • Transformation: A desired reaction is performed on another part of the molecule.

  • Deprotection: The protecting group is removed to regenerate the original functional group.[11]

A key concept is the use of orthogonal protecting groups , which can be removed under different specific conditions, allowing for the selective deprotection of one group in the presence of others.[12][14]

Sources

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• 2. Challenges and opportunities for alkane functionalisation using molecular catalysts - Chemical Science (RSC Publishing) DOI:10.1039/C7SC03610H [pubs.rsc.org]
• 3. Challenges and opportunities for alkane functionalisation using molecular catalysts - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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Technical Support Center: Troubleshooting Side Reactions in Corey-House Synthesis with Sterically Hindered Halides

Welcome to the technical support center for the Corey-House synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this powerful C-C bond-forming reaction, particularly when working with sterically hindered alkyl halides. Here, we will delve into the common side reactions, their mechanistic underpinnings, and provide practical, field-proven troubleshooting strategies to optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: I am observing low to no yield of my desired cross-coupled product when using a secondary or tertiary alkyl halide. What is the likely cause?

This is a classic issue encountered in Corey-House synthesis and is primarily attributed to steric hindrance at the electrophilic carbon center of the alkyl halide.[1][2][3] The reaction generally proceeds via a mechanism akin to an SN2 reaction, where the bulky lithium dialkylcuprate (Gilman reagent) needs to perform a backside attack on the carbon bearing the leaving group.[1][3] With increasing substitution (from primary to secondary to tertiary), the steric bulk around the reaction center physically obstructs this approach, leading to a significant decrease in the reaction rate.[3][4][5][6]

Furthermore, with highly hindered substrates, the Gilman reagent is more likely to act as a base rather than a nucleophile, leading to elimination (E2) as the major competing side reaction, which produces an alkene instead of the desired alkane.[1]

Troubleshooting Steps:

• Assess Substrate Suitability: The Corey-House synthesis is most effective for primary alkyl halides.[7][8] While some cyclic secondary halides may give acceptable yields, acyclic secondary and tertiary halides are generally poor substrates and often lead to elimination products.[2][9]

• Consider Alternative Coupling Partners: If your synthesis allows, consider if the steric hindrance can be shifted from the halide to the Gilman reagent. The Gilman reagent can be prepared from primary, secondary, or even tertiary alkyllithiums.[7]

• Explore Alternative Cross-Coupling Reactions: For coupling with sterically hindered centers, modern palladium- or nickel-catalyzed cross-coupling reactions (e.g., Suzuki, Negishi, or Kumada couplings) are often more effective.[10][11] These reactions proceed through different mechanisms that are less sensitive to steric hindrance on the alkyl halide.

Q2: My reaction is producing a significant amount of an alkene byproduct. How can I minimize this elimination side reaction?

The formation of an alkene is a strong indication that an E2 elimination pathway is competing with the desired SN2-like coupling. This is particularly prevalent with secondary and tertiary halides, where the Gilman reagent functions as a base, abstracting a proton from a carbon adjacent to the leaving group.[1]

Key Factors Influencing Elimination:

• Substrate Structure: The more sterically hindered the alkyl halide, the more favored elimination becomes.[1]

• Basicity of the Gilman Reagent: While generally considered soft nucleophiles, Gilman reagents still possess basic character.

• Reaction Temperature: Higher temperatures can favor elimination over substitution.

Strategies to Minimize Elimination:

• Lower the Reaction Temperature: Running the reaction at lower temperatures (e.g., -78 °C to 0 °C) can often favor the substitution pathway, which typically has a lower activation energy than elimination.

• Use a "Dummy" Ligand in the Cuprate: To reduce the basicity and steric bulk of the transferring group, consider using a mixed Gilman reagent, (R)(RU)CuLi, where R is the desired group to be transferred and RU is a non-transferable "dummy" ligand (e.g., cyano, alkynyl, or 2-thienyl).[2] This can improve the efficiency of the desired coupling.

• Optimize the Solvent: Ethereal solvents like diethyl ether or tetrahydrofuran (THF) are standard.[9] However, the choice of solvent can sometimes influence the ratio of substitution to elimination. Empirical screening of solvents may be beneficial.

Q3: I am observing byproducts resulting from metal-halogen exchange. What causes this and how can it be prevented?

Metal-halogen exchange is a potential side reaction where the organometallic reagent swaps its metal component with the halogen of the alkyl halide.[2][12] This can lead to a complex mixture of products and is more likely to occur when using highly reactive organometallic reagents directly with alkyl halides, which is one of the reasons the less reactive Gilman reagent is employed in the Corey-House synthesis.[2][13]

While less common with Gilman reagents compared to alkyllithiums, it can still occur, especially with more reactive alkyl halides (iodides > bromides > chlorides).

Mitigation Strategies:

• Choice of Halide: If possible, using an alkyl bromide or even a tosylate instead of an iodide can sometimes reduce the rate of metal-halogen exchange.

• Controlled Addition: Slow, dropwise addition of the alkyl halide to the Gilman reagent at low temperature can help to maintain a low concentration of the halide and favor the desired coupling reaction.

• Purity of Reagents: Ensure that the alkyllithium used to prepare the Gilman reagent is free of residual lithium metal, which can promote side reactions.

Troubleshooting Guide: A Visual Workflow

The following diagram outlines a decision-making process for troubleshooting common issues in Corey-House synthesis involving sterically hindered halides.

Caption: Troubleshooting workflow for Corey-House synthesis.

Experimental Protocols

General Protocol for Corey-House Synthesis

This protocol provides a general framework. Specific quantities and conditions should be optimized for each unique set of reactants.

Step 1: Formation of the Alkyllithium Reagent

• Under an inert atmosphere (e.g., argon or nitrogen), add freshly cut lithium metal to anhydrous diethyl ether or THF.

• Cool the suspension to the desired temperature (often -78 °C to 0 °C).

• Slowly add the alkyl halide (R-X) to the lithium suspension.

• Stir the mixture until the lithium is consumed.

Step 2: Preparation of the Gilman Reagent (Lithium Dialkylcuprate)

• In a separate flask under an inert atmosphere, suspend copper(I) iodide (CuI) in the chosen anhydrous solvent.

• Cool the CuI suspension to a low temperature (e.g., -78 °C or 0 °C).

• Slowly transfer the freshly prepared alkyllithium solution (2 equivalents) to the CuI suspension. The formation of the Gilman reagent (R₂CuLi) is often indicated by a color change.

Step 3: The Coupling Reaction

• To the freshly prepared Gilman reagent, slowly add the second alkyl halide (R'-X, the sterically hindered substrate) at a low temperature.

• Allow the reaction to warm slowly to room temperature and stir for a designated period (this requires optimization).

• Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an appropriate organic solvent, dry the organic layer, and purify by standard methods (e.g., column chromatography).

Visualizing the Corey-House Synthesis Workflow

Caption: Step-by-step workflow of the Corey-House synthesis.

Quantitative Data Summary

The success of a Corey-House synthesis with a sterically hindered halide is highly dependent on the substrate. The following table provides a qualitative summary of expected outcomes.

Halide Type	Steric Hindrance	Primary Side Reaction	Expected Yield of Coupled Product
Primary (R-CH₂-X)	Low	-	Good to Excellent
Secondary (R₂CH-X)	Moderate	Elimination (E2)	Fair to Poor
Tertiary (R₃C-X)	High	Elimination (E2)	Very Poor to None

Concluding Remarks

While the Corey-House synthesis is a cornerstone of organic synthesis for forming C-C bonds, its limitations, particularly with sterically hindered substrates, must be appreciated.[2] The propensity for elimination reactions to dominate with secondary and tertiary halides often necessitates a shift in synthetic strategy.[1] By carefully considering the factors of steric hindrance, reaction temperature, and reagent choice, and by being prepared to explore alternative modern cross-coupling methodologies, researchers can successfully navigate the challenges of coupling sterically demanding fragments.

References

• Total Organic Chemistry. (2020, July 20). Corey-House Synthesis | Named Reactions | Organic Chemistry Lessons. YouTube. [Link]

• Sathee Jee. (n.d.). Chemistry Corey House Reaction. [Link]

• Vedantu. (n.d.). Corey House Reaction: Mechanism, Steps & Applications. [Link]

• BYJU'S. (2020, June 20). Corey House Reaction. [Link]

• Wikipedia. (2023, December 1). Corey–House synthesis. [Link]

• Chemistry LibreTexts. (2023, November 7). 10.7: Organometallic Coupling Reactions. [Link]

• Chemistry LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. [Link]

• Levin, D. S. (2024). From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2015, February 5). Can anyone offer me a reasonable mechanism for the following reaction?[Link]

• Chemistry LibreTexts. (2019, June 5). 11.4: Steric Hindrance in SN2 and SN1 Reactions. [Link]

• Chemistry Hall. (2019, September 21). SN1 vs SN2 Reactions: What Is Steric Hindrance?[Link]

• Master Organic Chemistry. (2011, July 18). Steric Hindrance (Is Like A Fat Goalie). [Link]

• National Center for Biotechnology Information. (2020, October 1). Advances in Cross-Coupling Reactions. [Link]

• Khan Academy. (2013, November 25). Steric hindrance | Substitution and elimination reactions | Organic chemistry. YouTube. [Link]

• Chemistry Stack Exchange. (2015, December 30). Corey -House synthesis vs Wurtz reaction. [Link]

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• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Synthesis of Branched Alkanes

Welcome to the technical support center for branched alkane synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these crucial molecules. Highly branched alkanes are fundamental building blocks and high-performance compounds, valued for their unique physical and chemical properties, including low freezing points and high stability.

This resource provides in-depth, field-proven insights in a direct question-and-answer format to address specific experimental challenges, improve yields, and enhance product purity.

Frequently Asked Questions (FAQs)

Q1: My overall yield of branched alkanes is consistently low. What are the most common culprits?

A1: Low yield is a multifaceted issue that typically points to one of three areas: suboptimal reaction conditions, catalyst deactivation or inefficiency, or competing side reactions.

• Causality Explained: In catalytic processes like hydroisomerization, the balance between the metal (dehydrogenation/hydrogenation) and acid (isomerization) functions of the catalyst is paramount.[1][2][3] An imbalance can favor undesired pathways. For multi-step lab syntheses, yield loss is often cumulative; even a small loss at each step (e.g., Grignard reaction, dehydration, hydrogenation) can drastically reduce the final yield. Side reactions are the other major factor. In carbocation-mediated reactions, for example, the intermediate can undergo cracking to form smaller alkanes instead of rearranging to the desired branched isomer.[2]

Q2: I'm observing a significant amount of cracking, resulting in lower molecular weight byproducts. How can I minimize this?

A2: Cracking is the principal side reaction in acid-catalyzed isomerization and is best mitigated by carefully controlling catalyst acidity and reaction temperature.[1][2]

• Expertise & Experience: Cracking and isomerization both proceed through carbenium ion intermediates.[2] Strong Brønsted acid sites on a catalyst can over-stabilize these intermediates, providing a longer lifetime during which β-scission (cracking) can occur.

  • Optimize Catalyst Acidity: Employ catalysts with moderate acidity. For zeolites, this can be achieved by increasing the Si/Al ratio, which reduces the density of strong acid sites.[1]

  • Lower the Reaction Temperature: Isomerization is thermodynamically favored at lower temperatures, while cracking becomes more dominant at higher temperatures.[3][4] Reducing the temperature, even at the cost of a slower reaction rate, can significantly boost selectivity towards branched products.

  • Ensure Efficient Hydrogenation: In bifunctional catalysis, the metal component must efficiently hydrogenate the branched alkene intermediate back to an alkane before it can undergo further reactions on acid sites. Ensure your catalyst's metal sites (e.g., Platinum, Palladium) are active and not poisoned.[1][5]

Q3: How do I choose the right synthetic strategy for a specific branched alkane?

A3: The choice depends on the target molecule's complexity, the required scale, and purity.

• Large-Scale/Industrial Production: For producing mixtures of branched isomers to improve fuel properties (e.g., octane number), catalytic hydroisomerization is the dominant method. It efficiently converts linear alkanes into a distribution of branched isomers.[1][6]

• Specific, High-Purity Isomers (Lab-Scale): For research and pharmaceutical applications requiring a single, well-defined isomer, a multi-step classical synthesis is often necessary. A robust and versatile route involves:

  • Grignard reaction with a ketone or ester to create a tertiary alcohol.[7][8][9][10][11]

  • Dehydration of the alcohol to form an alkene.[6][7]

  • Hydrogenation of the alkene to the final branched alkane.[6][7]

This step-wise approach offers precise control over the final molecular architecture.

Troubleshooting Guide 1: Hydroisomerization of n-Alkanes

This process is critical in petroleum refining but is also adapted for producing specialty chemicals. The goal is to maximize the yield of mono- and di-branched isomers while suppressing hydrocracking.

Issue: Low Conversion of the Starting n-Alkane

• Possible Cause 1: Insufficient Catalyst Activity.

  • Troubleshooting:

    • Temperature: Ensure the reaction temperature is within the optimal range for your catalyst. While lower temperatures favor isomerization, a certain thermal energy is required to overcome the activation barrier.[4]

    • Catalyst Acidity: The catalyst may lack sufficient acid site density or strength to protonate the alkene intermediate effectively. Consider using a zeolite with a lower Si/Al ratio or a different topology.[1][3]

    • Metal Loading/Dispersion: The dehydrogenation step is crucial. Verify that the noble metal (typically Pt) is well-dispersated and not poisoned by contaminants like sulfur or water in the feed.[12]

• Possible Cause 2: Mass Transfer Limitations.

  • Troubleshooting:

    • Pore Structure: The pores of your catalyst (e.g., zeolite) may be too small for the reactant molecules to access the active sites inside. This is especially true for long-chain alkanes.[4] Using a catalyst with a larger pore structure (e.g., Y or Beta zeolites) or a hierarchical zeolite with mesopores can improve diffusion.[1]

Diagram: Competing Pathways in Hydroisomerization

This diagram illustrates the critical branch point where the alkene intermediate can either isomerize (desired) or crack (undesired) on an acid site.

Caption: Standard workflow for lab-scale branched alkane synthesis via the Grignard route.

Issue: Grignard Reaction Fails or Gives Low Yield of Tertiary Alcohol

• Possible Cause 1: Presence of Protic Contaminants.

  • Expert Insight: Grignard reagents are extremely strong bases and will react with any source of acidic protons (water, alcohols) faster than with the ketone carbonyl. [13]This is the most common failure mode.

  • Troubleshooting Protocol:

    • Glassware: Oven-dry all glassware at >120°C for several hours and cool under an inert atmosphere (N₂ or Ar).

    • Solvents: Use freshly distilled, anhydrous solvents (e.g., diethyl ether, THF).

    • Reagents: Ensure the alkyl halide and ketone are anhydrous. Pass liquid reagents through a plug of activated alumina if necessary.

    • Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction.

• Possible Cause 2: Steric Hindrance.

  • Expert Insight: If the ketone is sterically hindered, the Grignard reagent may act as a base, deprotonating the α-carbon to form an enolate, or it may act as a reducing agent. [8]Both pathways lead to recovery of the starting ketone after workup, not the desired alcohol.

  • Troubleshooting:

    • Consider using a less hindered ketone or Grignard reagent if the molecular design allows.

    • Alternatively, use an organolithium reagent, which is generally more reactive than a Grignard reagent and can sometimes overcome minor steric barriers.

Experimental Protocol: Synthesis of 5-ethyl-5-nonanol (Tertiary Alcohol Intermediate)

This protocol serves as a self-validating system for the crucial first step.

• Setup: Assemble an oven-dried, three-neck round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add magnesium turnings (1.2 eq) to the flask.

• Grignard Formation: Add a solution of 1-bromobutane (1.1 eq) in anhydrous diethyl ether to the dropping funnel. Add a small portion to the magnesium and wait for the reaction to initiate (cloudiness, gentle reflux). Once initiated, add the remaining solution dropwise to maintain a steady reflux.

• Addition to Ketone: After the magnesium is consumed, cool the Grignard solution to 0°C. Add a solution of 5-nonanone (1.0 eq) in anhydrous diethyl ether dropwise via the dropping funnel.

• Quench & Workup: After stirring, slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride. [6]Separate the organic layer, extract the aqueous layer with ether, combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent.

• Validation: Analyze the crude product via TLC, GC-MS, or NMR to confirm the formation of the tertiary alcohol and the consumption of the starting ketone before proceeding to dehydration.

Troubleshooting Guide 3: Friedel-Crafts Alkylation Issues

While seemingly straightforward, this reaction is plagued by limitations that can severely impact yield and purity.

Issue: Product is an Isomer of the Expected Alkylarene (Carbocation Rearrangement)

• Expert Insight: The Friedel-Crafts alkylation proceeds via a carbocation intermediate. [14]Primary alkyl halides will form a primary carbocation that rapidly rearranges via a hydride or methyl shift to a more stable secondary or tertiary carbocation before it can alkylate the aromatic ring. For example, reacting benzene with 1-chloropropane will yield isopropylbenzene (cumene), not n-propylbenzene. [14]* Solution: Use Friedel-Crafts Acylation Followed by Reduction.

  • Acylation: React the arene with an acyl chloride or anhydride. The resulting acylium ion is resonance-stabilized and does not rearrange. [15]This provides excellent regioselectivity.

  • Reduction: Reduce the resulting ketone to the desired alkyl group. Common methods include the Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction.

Issue: Multiple Alkyl Groups are Added to the Aromatic Ring (Polyalkylation)

• Expert Insight: An alkyl group is an activating substituent, meaning the mono-alkylated product is more reactive than the starting arene. This leads to a second (or third) alkylation event, resulting in a mixture of products.

• Troubleshooting:

  • Use a large excess of the aromatic compound relative to the alkylating agent. This increases the statistical probability that the alkylating agent will react with the starting material rather than the more reactive product.

  • As with rearrangements, the most reliable solution is to perform a Friedel-Crafts acylation. The acyl group is deactivating, which prevents further reactions on the ring. The subsequent reduction restores the desired alkyl chain. [15]

References

• Lezama-Pinto, J. L., et al. (2018). Catalytic Hydroisomerization of Long-Chain Hydrocarbons for the Production of Fuels. Molecules. [Link]

• Ali, S. A., et al. (2015). n-Alkane isomerization by catalysis—a method of industrial importance: An overview. Taylor & Francis Online. [Link]

• Mascal, M., & Dutta, S. (2019). Synthesis of highly-branched alkanes for renewable gasoline. ResearchGate. [Link]

• Al-Majjan, A. A. A., et al. (2023). Hydroisomerization Catalysts for High-Quality Diesel Fuel Production. MDPI. [Link]

• Verheyen, E., et al. (2014). Maximizing n-alkane hydroisomerization: the interplay of phase, feed complexity and zeolite catalyst mixing. RSC Publishing. [Link]

• Rowland, S. (2014). Synthesis of H-branch alkanes. PEARL. [Link]

• Organic Chemistry Portal. Kolbe Electrolysis. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• Wikipedia. Kolbe electrolysis. [Link]

• Wang, G., et al. (2022). Recent Progress of Ga-Based Catalysts for Catalytic Conversion of Light Alkanes. MDPI. [Link]

• Sikt. Catalytic isomerization of light alkanes. [Link]

• Basset, J. M., et al. (2017). THE METATHESIS OF ALKANES AND RELATED REACTIONS. ResearchGate. [Link]

• Wikipedia. Alkane metathesis. [Link]

• Khalaf, Y. H., et al. (2023). Bimetallic Catalysts for Isomerization of Alkanes (A Review). ResearchGate. [Link]

• Zhang, Y., et al. (2024). Liquid-Mediated Si-OH Healing of ZSM-22 Zeolites for Improved Performance in N-Decane Hydroisomerization. MDPI. [Link]

• Vedantu. Kolbe's Electrolytic Method: Reaction, Mechanism & Uses. [Link]

• ResearchGate. The highest yield of isomers in hexadecane and dodecane hydroisomerization over different catalysts. [Link]

• Chad's Prep. Synthesis of Alcohols; Grignard Addition. [Link]

• Chemistry Stack Exchange. Synthesis of branched alkanes. [Link]

• Wang, D., et al. (2017). Challenges and opportunities for alkane functionalisation using molecular catalysts. RSC Publishing. [Link]

• Dummies.com. How Alcohols Are Created Using the Grignard Reaction. [Link]

• CK-12 Foundation. Structure, Nomenclature, and Preparation of Alkanes. [Link]

• Biofuel Research Journal. (2023). Opportunities and challenges for n-alkane and n-alkene biosynthesis: A sustainable microbial biorefinery. [Link]

• Chemistry Steps. (2022). Friedel-Crafts Alkylation with Practice Problems. [Link]

• NCERT. Alcohols, Phenols and Ethers. [Link]

• Unacademy. Preparation of Alkanes by Kolbe's Electrolysis Method. [Link]

• Chemistry Steps. The Grignard Reaction Mechanism. [Link]

• Aakash Institute. Kolbe's Electrolysis – Reaction, Mechanism, Practice Problems and FAQ. [Link]

• Wang, D., et al. (2017). Challenges and Opportunities for Alkane Functionalisation by Molecular Catalysts. Angewandte Chemie. [Link]

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. [Link]

• Wikipedia. Alkane. [Link]

• ResearchGate. Reaction conditions for optimization of Wittig olefination. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• Chemistry LibreTexts. (2015). 15.12: Limitations of Friedel-Crafts Alkylations. [Link]

• NIH National Library of Medicine. Beyond olefins: New metathesis directions for synthesis. [Link]

• NIH National Library of Medicine. Challenges and opportunities for alkane functionalisation using molecular catalysts. [Link]

• Organic Chemistry Portal. Alkane synthesis by C-C coupling. [Link]

• University of California, Irvine. Metathesis Reaction. [Link]

• University of Calgary. Ch12: Friedel-Crafts limitations. [Link]

• Organic Chemistry Portal. Friedel-Crafts Alkylation. [Link]

• NIH National Library of Medicine. Use of Silver Carbonate in the Wittig Reaction. [Link]

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Technical Support Center: Regeneration of Molecular Sieves for Alkane Purification

Welcome to the technical support center for molecular sieve regeneration. This guide is designed for researchers, scientists, and professionals in drug development who utilize molecular sieves for alkane purification. Here, we will address common challenges and frequently asked questions to ensure you achieve optimal performance, longevity, and cost-effectiveness from your molecular sieve beds. Our focus is on providing not just procedural steps, but the underlying principles to empower you to troubleshoot and optimize your specific application.

Frequently Asked Questions (FAQs)

This section addresses foundational questions about the principles and practices of molecular sieve regeneration.

Q1: What is molecular sieve regeneration and why is it necessary?

Molecular sieve regeneration is the process of restoring the adsorptive capacity of a saturated sieve bed.[1] During alkane purification, molecular sieves selectively adsorb water and other polar impurities from the process stream into their microporous structure.[1][2] Eventually, the pores become filled, or "saturated," and the sieve can no longer remove impurities effectively. This saturation point is known as "breakthrough," where contaminants start appearing in the purified alkane stream.[1][3] Regeneration reverses the adsorption process by applying energy—typically in the form of heat—to desorb the trapped molecules, allowing the sieves to be reused for multiple cycles.[4] This practice is essential for both process efficiency and economic viability.

Q2: What are the primary methods for regenerating molecular sieves?

The most common and effective method for the deep dehydration required in alkane purification is Thermal Swing Adsorption (TSA) .[1] This process involves heating the molecular sieve bed to desorb impurities and then cooling it back to process temperature.[5]

Other methods include:

• Pressure Swing Adsorption (PSA): Regeneration is achieved by reducing the system pressure, which causes the adsorbed molecules (especially weakly-held ones) to be released.[1][6] This is more common in large-scale gas separation processes rather than for deep purification of liquid alkanes.

• Vacuum Pressure Swing Adsorption (VPSA): This is an enhancement of PSA where a vacuum is applied during the regeneration step to more thoroughly remove adsorbed molecules at lower temperatures.[7][8]

For most laboratory and pharmaceutical applications involving alkane purification, TSA is the standard due to its effectiveness in removing strongly adsorbed water molecules.

Q3: How do I know when my molecular sieve bed needs regeneration?

Several key indicators signal that your molecular sieve bed is saturated and requires regeneration:

• Process Breakthrough: This is the most critical indicator. The moisture or impurity level in your purified alkane stream rises above the acceptable specification.[3]

• Reduced Cycle Time: The time it takes for the sieve to become saturated becomes progressively shorter, indicating a loss of effective adsorption capacity.[1][3]

• Increased Pressure Drop: A significant increase in the pressure required to push the alkane stream through the bed can indicate physical breakdown (attrition) of the sieve material or fouling from contaminants.[3][9]

• Temperature Profile Changes: In larger systems, a change in the temperature profile of the bed during adsorption can indicate altered performance.

Regular monitoring of the outlet stream purity is the most reliable method for determining when to regenerate.[10]

Q4: What is "hydrothermal damage" and how can I prevent it?

Hydrothermal damage, or "hydrothermal collapse," is the irreversible destruction of the molecular sieve's crystalline structure. This occurs when the hot sieve material (typically >100°C) comes into contact with liquid water or high-humidity gas.[1] The steam generated within the pores creates high pressure and temperature, which permanently damages the alumino-silicate framework, rendering the sieve useless.

Prevention is critical:

• Never introduce liquid water or a wet process stream to a hot sieve bed.

• Always use a thoroughly dry purge gas during the cooling phase of regeneration.[1] Introducing moist gas to a hot, regenerated bed will cause immediate and strong re-adsorption, which can also cause damage.

• Ensure any upstream separators are functioning correctly to prevent slugs of free water from reaching the sieve bed.[2]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving specific issues encountered during the regeneration and use of molecular sieves.

Issue 1: Incomplete Regeneration (Product Stream Not Meeting Dryness Specification)

Your purified alkane stream shows a higher-than-expected water content immediately after putting a regenerated bed online.

• Potential Cause 1: Insufficient Regeneration Temperature. The temperature is the most critical parameter for providing the energy needed for desorption.[1] If the temperature is too low, strongly adsorbed molecules like water will not be fully removed.

• Potential Cause 2: Insufficient "Soak" Time. The bed must be held at the target temperature long enough for the heat to fully penetrate the entire bed and for desorption to complete from the deepest pores.[1] A short soak time can leave the core of the bed partially saturated.

• Potential Cause 3: Inadequate Purge Gas Flow. The purge gas has two functions: to transfer heat to the bed and to physically carry away the desorbed impurities.[1][5] If the flow rate is too low, desorbed water can re-adsorb onto cooler parts of the bed.

• Potential Cause 4: "Wet" Purge Gas. The purge gas itself must be extremely dry.[1] If the purge gas has a high dew point, it will introduce moisture back onto the very sieve you are trying to dry, establishing an equilibrium that leaves the bed partially saturated.

• Potential Cause 5: Premature Cooling. If the cooling phase begins before the entire bed has reached and maintained the regeneration temperature, the regeneration will be incomplete.[5]

• Verify Temperature: Confirm that the temperature of the purge gas exiting the bed reaches and stabilizes at the target regeneration temperature (typically 15-20°C below the inlet temperature).[5] This ensures the entire bed is heated.

• Extend Soak Time: Increase the hold time at the maximum temperature, typically for 2-8 hours depending on bed size and saturation level.[1]

• Check Purge Gas Specifications: Ensure your purge gas (e.g., dry nitrogen) meets the required dryness specification (e.g., a dew point significantly lower than your target product dew point).

• Increase Purge Gas Flow Rate: Consult manufacturer guidelines to ensure your flow rate is sufficient for the bed size. Be cautious not to exceed velocities that could cause attrition.[1]

• Review Cooling Protocol: Do not start the cooling cycle until the outlet temperature has plateaued at the target regeneration temperature for the required soak time.[11]

Issue 2: Gradual Loss of Adsorption Capacity Over Several Cycles

The time between regenerations is decreasing, and the sieve seems to be losing its effectiveness faster than expected.

• Potential Cause 1: Contamination (Poisoning or Coking). Heavy hydrocarbons, oils, or other reactive compounds can permanently block the sieve pores.[1][12] At high regeneration temperatures, these contaminants can polymerize or "coke," forming a carbonaceous deposit on the sieve surface that blocks adsorption sites.[2]

• Potential Cause 2: Micro-structural Damage. Each high-temperature regeneration cycle imparts microscopic stress on the sieve's crystalline structure. Over hundreds or thousands of cycles, this leads to a gradual, predictable decline in capacity.[3]

• Potential Cause 3: Incomplete Regeneration Accumulation. If each regeneration is slightly incomplete, a small amount of water or other impurities will remain. This residual loading accumulates over many cycles, progressively reducing the available capacity.[5]

• Install Pre-filtration: If oil or heavy hydrocarbon contamination is suspected, install a coalescing filter or guard bed upstream of the molecular sieve unit to remove these poisons.[1]

• Optimize Regeneration Temperature: For streams containing reactive olefins, using a lower regeneration temperature (e.g., 175-260°C for 3A sieves) can minimize polymerization.[13][14] This may need to be balanced with longer regeneration times to ensure water is still removed.

• Perform an "Exceptional" Regeneration: If coking is suspected, a carefully controlled high-temperature regeneration (e.g., up to 300-350°C, if within sieve limits) with a longer duration may help burn off some of the carbon deposits. Always consult the sieve manufacturer before exceeding standard temperatures.[15]

• Track Performance: Monitor and log cycle times, pressure drop, and product purity to track the rate of degradation. This data helps in predicting the end of the sieve's functional life and scheduling a replacement.[3][10]

Issue 3: High-Pressure Drop Across the Sieve Bed

The feed pump is working harder to push the alkane stream through the vessel, indicating a flow restriction.

• Potential Cause 1: Attrition (Dust Formation). Excessive gas velocity during regeneration, rapid pressure changes, or thermal shock can cause the sieve beads or pellets to break down into fine dust, which clogs the bed.[1]

• Potential Cause 2: Bed Caking/Cementing. This is a severe consequence of hydrothermal damage. If liquid water contacts the hot sieve, it can damage the binder that holds the zeolite crystals together, turning the bed into a solid mass.[2][16]

• Potential Cause 3: Contaminant Fouling. Solid or semi-solid contaminants from the process stream can physically clog the spaces between the sieve particles.[12]

• Control Heating/Cooling Rates: Implement a gradual heating and cooling ramp rate (e.g., 25-50°C/hour) to prevent thermal stress on the sieve particles.[1]

• Manage Gas Velocity: Ensure that the purge gas flow rate is within the manufacturer's recommended limits to avoid fluidizing the bed, which causes attrition.

• Slow Depressurization: When taking a pressurized vessel offline for regeneration, reduce the pressure slowly to prevent the rapid expansion of gas within the pores from shattering the sieve structure.

• Inspect the Bed: If the pressure drop is severe and persistent, the vessel may need to be safely shut down, purged, and opened for visual inspection of the sieve material. If caking or excessive dust is observed, the sieve will need to be replaced.

Quantitative Data & Protocols

Table 1: Typical Regeneration Parameters for Common Molecular Sieves

Molecular Sieve Type	Typical Alkane Purification Application	Typical Regeneration Temperature Range (°C)	Maximum Allowable Temperature (°C)	Notes
3A	Drying of unsaturated hydrocarbons (e.g., alkenes) and polar liquids.	175 - 260°C[13]	~450°C	Lower temperatures are used to prevent polymerization of olefins on the sieve surface.[14]
4A	Drying of saturated hydrocarbons (alkanes) and non-polar solvents.	200 - 315°C[13][14]	~550°C	A common choice for general alkane drying.
5A	Separation of normal-paraffins from branched-chain and cyclic hydrocarbons.	200 - 315°C[14]	~550°C	Effective for purifying iso-alkane streams.
13X	Removal of larger molecules like aromatics and sulfur compounds.	200 - 315°C[14]	~550°C	Used for deep purification and removal of trace impurities.

Note: These are general guidelines. Always consult your specific molecular sieve manufacturer's technical data sheet for precise temperature limits and recommendations.[1]

Experimental Protocol: Standard Thermal Swing Adsorption (TSA) Regeneration Cycle

This protocol outlines the steps for regenerating a molecular sieve bed used for alkane purification.

Safety First: Always adhere to established safety protocols for handling high temperatures, pressures, and flammable materials.[12] Ensure the system is properly isolated and depressurized before beginning.

• Isolate and Depressurize: Isolate the saturated sieve vessel from the main process stream. Slowly and safely depressurize the vessel to the pressure of the regeneration system. A rapid pressure drop can damage the sieve beads.

• Displace Liquid Alkane (If applicable): If regenerating a liquid-phase system, drain the bulk liquid from the vessel. Then, begin flowing the dry, inert purge gas (e.g., nitrogen) at a low rate to displace any remaining liquid and vapors.

• Heating Phase:

  • Begin heating the purge gas before it enters the sieve vessel.

  • Introduce the hot purge gas in a direction counter-current to the normal process flow. This ensures the cleanest part of the bed (the process outlet) is regenerated most thoroughly.

  • Increase the bed temperature at a controlled rate (e.g., 25-50°C/hour) to the target regeneration temperature (see Table 1).[1]

  • Monitor both the inlet and outlet gas temperatures.

• Soak/Hold Phase:

  • Once the outlet purge gas temperature reaches a stable plateau (typically 15-20°C below the inlet temperature), the entire bed is considered to be at temperature.[5]

  • Maintain this temperature for a "soak" period of 2-8 hours.[1] This ensures that all adsorbed impurities, especially water, have desorbed from the micropores.

• Cooling Phase:

  • Stop heating the purge gas but continue its flow through the bed. The purge gas must remain dry throughout the cooling process.[1]

  • Cool the bed until its temperature is within 15°C of the normal process operating temperature.[14] This prevents a temperature spike when the bed is brought back online.

• Repressurize and Standby:

  • Once cooled, stop the purge gas flow and isolate the vessel.

  • Slowly repressurize the vessel with the purified product or feed stream.

  • The vessel is now regenerated and in standby, ready to be put back into service.

Visualizations and Workflows

Diagram 1: Thermal Swing Adsorption (TSA) Regeneration Workflow

This diagram illustrates the key phases of a typical TSA cycle for a dual-bed system.

Caption: Workflow of a two-bed TSA system.

Diagram 2: Troubleshooting Logic for Reduced Sieve Performance

This diagram provides a decision-making framework for diagnosing poor performance.

Caption: Decision tree for troubleshooting poor molecular sieve performance.

References

• Maximizing Efficiency With Regeneration And Reuse Of Molecular Sieves. (2025). SSE Enterprise.
• How Long Do Molecular Sieves Last?
• Technical Guide to Molecular Sieve Regener
• Understanding Molecular Sieve Beads and Their Regener
• How to regenerate Molecular Sieve? (n.d.). ShenZhen Chem Enviro Technology Co.,Ltd.
• Optimizing molecular sieve lifetime in natural gas processing. (n.d.).
• Understanding Molecular Sieve Reusability. (2024). Red River.
• Precautions for molecular sieve. (2022). OIM Chemical.
• Molecular Sieve Regener
• Molecular Sieve Applic
• Understanding Molecular Sieve Regeneration for Extended Lifespan. (2025). NINGBO INNO PHARMCHEM CO.,LTD.
• Proper regeneration of molecular sieves in TSA processes—Part 1. (2018). Gas Processing & LNG.
• Troubleshooting Common Issues With Molecular Sieve Oper
• Precautions and Safe Practices for Handling Molecular Sieves in Process Units. (n.d.). Scribd.
• The Environmental Impact Of Molecular Sieves: Sustainability & Disposal. (2025). SSE Enterprise.
• A complete Guide on How to Activ
• Understanding Molecular Sieves and Their Applic
• Zeolite Adsorbent Handling: Safety & Precautions. (n.d.). Studylib.
• Molecular Sieves Contaminants: Effects, Consequences and Mitig
• How to Regenerate Adsorption Tower Effectively? (n.d.). Campbell Tip of the Month.
• Typical temperature course for 12 h TSA regeneration of molecular sieves. (2012).
• CN103736473A - Zeolite molecular sieve regeneration method. (2014).
• Vacuum pressure swing adsorption process with carbon molecular sieve for CO2 separation
• Proper regeneration of molecular sieves in TSA processes—Part 2. (2018). Gas Processing & LNG.
• How to regenerate Molecular Sieve? (2017).

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Technical Support Center: Purity Assessment of Synthesized 2,2,4,4,5-Pentamethylhexane

Introduction

Welcome to the technical support guide for 2,2,4,4,5-pentamethylhexane (CAS: 60302-23-0), a highly branched C11 alkane. Due to its specific isomeric structure, this compound is of interest in fuel research and as a component in specialty lubricants and calibration standards. The synthesis of such highly-branched alkanes can often lead to a mixture of structural isomers and residual starting materials.[1] Therefore, rigorous purity assessment is not merely a quality control step but a critical prerequisite for its application. This guide provides detailed, experience-driven answers and protocols to help you navigate the challenges of verifying the purity and identity of your synthesized material.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary analytical methods for assessing the purity of 2,2,4,4,5-pentamethylhexane? A1: The most effective and widely used technique for analyzing volatile, non-polar compounds like 2,2,4,4,5-pentamethylhexane is Gas Chromatography (GC), coupled with either a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for identification.[2][3] GC-FID provides excellent quantitative accuracy for purity assessment based on peak area percentage. GC-MS is indispensable for identifying impurities by comparing their mass spectra against reference libraries like NIST.[1][4] Additionally, ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for confirming the specific isomeric structure of the main product and identifying impurities that may co-elute in GC.[5]

Q2: What are the most common impurities I should expect from the synthesis of 2,2,4,4,5-pentamethylhexane? A2: Impurities are typically derived from the specific synthetic route employed. Common synthesis strategies for branched alkanes may involve coupling reactions or catalytic reforming.[6][7] Consequently, potential impurities could include:

• Structural Isomers: Other pentamethylhexane isomers (e.g., 2,2,3,4,5-pentamethylhexane) or other C11 alkanes with different branching patterns.[8][9] These are often the most challenging to separate.

• Unreacted Starting Materials: Depending on the synthesis, this could include smaller haloalkanes or organometallic reagents.

• Solvents: Residual solvents used during the reaction or workup (e.g., hexane, diethyl ether, tetrahydrofuran).

• Byproducts of Side Reactions: Alkenes resulting from incomplete reduction or elimination reactions.

Q3: Why is Gas Chromatography (GC) the preferred method for this compound? A3: GC is ideal for 2,2,4,4,5-pentamethylhexane because it is a volatile organic compound (VOC) with a relatively low boiling point.[3] GC separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase (an inert carrier gas).[2] For a mixture of alkane isomers, which have very similar polarities but slightly different boiling points and shapes, high-resolution capillary GC columns (like those with a non-polar stationary phase) can effectively separate them, allowing for accurate quantification.[10]

Q4: What specific role does NMR spectroscopy play if I'm already using GC-MS? A4: While GC-MS is excellent for separation and identification based on fragmentation patterns, NMR provides definitive structural confirmation. Mass spectrometry of alkane isomers can yield very similar fragmentation patterns, making unambiguous identification difficult. ¹H and ¹³C NMR, however, provide a unique fingerprint based on the chemical environment of every proton and carbon atom.[11] For a molecule like 2,2,4,4,5-pentamethylhexane, NMR can confirm the presence and connectivity of the two gem-dimethyl groups, the single methyl group, and the isopropyl group, which is essential for distinguishing it from other isomers.[4] It is also highly effective for detecting and quantifying non-volatile impurities that would not be observed by GC.

Q5: How can I physically purify my synthesized product before detailed analytical assessment? A5: For branched alkanes, fractional distillation is the most effective purification method, as it separates compounds based on differences in boiling points.[12] Since structural isomers of pentamethylhexane will have very close boiling points, a fractional distillation column with a high number of theoretical plates is required. Alternatively, adsorption chromatography using molecular sieves (e.g., 5A) can be used to selectively remove smaller or linear alkanes from branched isomers.[13][14]

Section 2: Troubleshooting Guide for Purity Analysis

GC-MS/FID Analysis Issues

Q: I see multiple peaks in my GC chromatogram. How do I identify which is my product and what are the others? A: This is a common challenge when synthesizing branched alkanes.

• The Causality: The synthesis has likely produced a mixture of structural isomers, which have slightly different boiling points and thus different retention times on a GC column. The major peak is likely your target compound, but this must be verified.

• Troubleshooting Steps:

  • Mass Spectrometry: Analyze the mass spectrum of each major peak. While isomers can have similar spectra, compare them to a known reference spectrum for 2,2,4,4,5-pentamethylhexane from a reliable source like the NIST WebBook.[4] The correct isomer will have a specific fragmentation pattern.

  • Spiking: If you have a certified reference standard of 2,2,4,4,5-pentamethylhexane, perform a co-injection. The peak that increases in area corresponds to your target compound.

  • Retention Index: Calculate the Kovats retention index for your main peak and compare it to literature values for different C11 isomers on a similar column phase. This is a more reliable identifier than retention time alone.

  • NMR Confirmation: Isolate the major fraction via preparative GC or careful fractional distillation and run ¹H and ¹³C NMR to definitively confirm its structure.

Q: My peak shape is poor (tailing or fronting). How does this affect purity calculation and how can I fix it? A: Poor peak shape directly impacts the accuracy of integration, leading to incorrect purity calculations.

• The Causality:

  • Tailing Peaks often indicate active sites in the system (e.g., in the injector liner or column) or column overload.

  • Fronting Peaks are less common for alkanes but can suggest column overload or an injection solvent issue.

• Troubleshooting Steps:

  • Check for Overload: Dilute your sample significantly (e.g., 10-fold) and re-inject. If the peak shape improves, you were overloading the column.

  • System Maintenance: Poor peak shape can be a sign that the system needs maintenance. Replace the injector liner and septum. Trim the first few centimeters off the front of the GC column to remove non-volatile residues.

  • Injection Technique: Ensure your injection volume is appropriate for your liner and column dimensions. A fast injection is generally preferred.

  • Solvent Compatibility: Ensure your sample is fully dissolved in a volatile, non-polar solvent like hexane or pentane.

Q: I'm seeing extraneous peaks that are not from my synthesis. What is the source? A: These are typically from contamination or system issues like carryover.[15]

• The Causality:

  • Carryover: Residual sample from a previous, more concentrated injection is retained in the system (often the syringe or injector) and elutes during a subsequent run.

  • Contamination: Impurities can be introduced from solvents, glassware, or the carrier gas line.

• Troubleshooting Steps:

  • Run a Solvent Blank: Inject a sample of pure solvent. If the extraneous peaks appear, the contamination is from your solvent or the syringe.

  • Bake Out the System: Increase the oven, injector, and detector temperatures to their maximum allowable limits (without the column installed) to bake out contaminants.

  • Check Gas Purity: Ensure your carrier gas has hydrocarbon and water traps installed and that they are not exhausted.[15]

  • Improve Wash Steps: Increase the number of solvent washes for the autosampler syringe before and after injection to mitigate carryover.

NMR Analysis Issues

Q: My ¹H NMR spectrum shows small, unexpected peaks. How do I determine if they are impurities or artifacts? A: Differentiating impurities from artifacts is key to accurate assessment.

• The Causality: Small signals can be true impurities (isomers, solvent), or they can be artifacts like spinning sidebands, ¹³C satellites, or contamination from the NMR tube or cap.

• Troubleshooting Steps:

  • Check for Solvents: Compare the chemical shifts of the unknown peaks to standard tables of common laboratory solvents.[5][11] A peak at ~7.26 ppm (in CDCl₃) is likely residual chloroform, and a broad singlet around 1.56 ppm could be water.

  • Identify Artifacts:

    • Spinning Sidebands: These appear symmetrically on either side of a large peak. Change the spin rate to see if they shift position.

    • ¹³C Satellites: These are very small, weak signals that are also symmetrical around a large peak (e.g., from the methyl groups) and are a natural feature of the spectrum, not an impurity.

  • Run a DEPT/HSQC: 2D NMR experiments can help confirm if a small proton signal is attached to a carbon that belongs to an impurity molecule.

  • Quantify: Use the integration of the unknown peak relative to your product's integration to determine the mole percent of the impurity. If it's consistently present at a low level across different syntheses, it's likely a true impurity.

Section 3: Standard Operating Procedures (SOPs)

SOP 1: High-Resolution Gas Chromatography (GC-FID) Protocol for Purity Determination

• Sample Preparation:

  • Accurately prepare a ~1 mg/mL solution of the synthesized 2,2,4,4,5-pentamethylhexane in HPLC-grade n-hexane.

  • Vortex until fully dissolved. Transfer to a 2 mL GC vial.

• Instrumentation & Parameters:

  • This protocol is a starting point; optimization may be required.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent with FID	Standard high-performance system for VOC analysis.
Column	DB-1, HP-5, or similar non-polar (100% dimethylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film	Non-polar phase provides separation based on boiling point, ideal for alkanes.[10]
Carrier Gas	Helium or Hydrogen, Constant Flow @ 1.2 mL/min	Provides optimal resolution and efficiency.
Injection	1 µL, Split ratio 50:1	Prevents column overload and ensures sharp peaks.
Injector Temp.	250 °C	Ensures rapid and complete vaporization of the sample.
Oven Program	Initial: 40 °C, hold 2 min Ramp: 10 °C/min to 200 °C Hold: 5 min	A temperature ramp is essential to separate isomers with close boiling points.
Detector	FID @ 280 °C	Highly sensitive to hydrocarbons and provides a linear response for quantification.[16]

• System Suitability:

  • Before running samples, inject a solvent blank to ensure the system is clean.

  • Perform at least three replicate injections of the sample. The relative standard deviation (RSD) of the main peak area should be <2%.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity using the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100. This method assumes all components have a similar response factor on the FID, which is a reasonable assumption for hydrocarbon isomers.

SOP 2: ¹H NMR Spectroscopy Protocol for Structural Verification

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm) if not already present in the solvent.

  • Filter the solution through a small plug of glass wool into a clean NMR tube.

• Instrumentation & Parameters:

Parameter	Recommended Setting	Rationale
Spectrometer	400 MHz or higher	Higher field strength provides better signal dispersion, which is critical for resolving complex multiplets in branched alkanes.
Solvent	CDCl₃	Good solubility for alkanes and has a well-defined residual peak (7.26 ppm).
Acquisition	16-32 scans	Provides a good signal-to-noise ratio for the main compound.
Relaxation Delay (d1)	5 seconds	Ensures quantitative integration by allowing all protons to fully relax between pulses.

• Data Analysis:

  • Reference the spectrum to the TMS peak at 0 ppm.

  • Integrate all signals. The relative integrals should correspond to the number of protons in each unique chemical environment of 2,2,4,4,5-pentamethylhexane.

  • Analyze the chemical shifts and splitting patterns (multiplicity) to confirm the structure.

Section 4: Data Interpretation & Reference Data

Expected ¹H NMR Data for 2,2,4,4,5-Pentamethylhexane (in CDCl₃, estimated)

Protons (Position)	Chemical Shift (ppm)	Multiplicity	Integration
C1-H₃ (isopropyl)	~0.85	Doublet	6H
C5-H₃	~0.88	Doublet	3H
C2-(CH₃)₂	~0.90	Singlet	6H
C4-(CH₃)₂	~0.92	Singlet	6H
C3-H₂	~1.25	Multiplet	2H
C5-H	~1.50	Multiplet	1H

Note: Actual chemical shifts may vary slightly based on solvent and concentration.

Section 5: Visual Workflows

Diagram 1: Overall Purity Assessment Workflow

Caption: Workflow for purity assessment of 2,2,4,4,5-pentamethylhexane.

Diagram 2: Troubleshooting Tree for Unexpected GC Peaks

Caption: Decision tree for troubleshooting unexpected peaks in a GC analysis.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Long-Chain Alkanes.
• RU2574402C1 - Method for purification of alkanes from admixtures. (n.d.). Google Patents.
• Progress in the Separation and Purification of Carbon Hydrocarbon Compounds Using MOFs and Molecular Sieves. (2023). MDPI.
• Synthesis of branched alkanes. (2018). Chemistry Stack Exchange.
• NIST. (n.d.). 2,2,4,4,5-Pentamethylhexane. NIST Chemistry WebBook.
• CRC Handbook of Chemistry and Physics. (2007). Chapter 2: Alkanes.
• Pace Analytical. (n.d.). Volatile Organic Compounds (VOCs) Testing Services.
• Integrated Liner Technologies. (2023). Volatile organic compounds analysis.
• Thermo Fisher Scientific. (n.d.). Volatile Organic Compounds (VOC) Analysis.
• Government of Canada. (2023). Guidance Document Analytical Methods for Determining VOC Concentrations.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities. Organometallics.
• Supelco. (n.d.). Purge-and-Trap System Guide.
• Sigma-Aldrich. (n.d.). NMR Chemical Shifts of Impurities.
• PubChem. (n.d.). 2,2,3,4,5-Pentamethylhexane.
• Wikipedia. (n.d.). Alkane.
• Request PDF. (n.d.). Synthesis of highly-branched alkanes for renewable gasoline.
• Crich, D., Xu, H., & Kenig, F. (2006). Total synthesis and structural verification of some novel branched alkanes with quaternary carbons isolated from diverse geological sources. Journal of Organic Chemistry.

Sources

• 1. Total synthesis and structural verification of some novel branched alkanes with quaternary carbons isolated from diverse geological sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iltusa.com [iltusa.com]
• 3. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. 2,2,4,4,5-Pentamethylhexane [webbook.nist.gov]
• 5. epfl.ch [epfl.ch]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. 2,2,3,4,5-pentamethylhexane [chemicalbook.com]
• 9. Alkane - Wikipedia [en.wikipedia.org]
• 10. Guidance Document Analytical Methods for Determining VOC Concentrations and VOC Emission Potential for the Volatile Organic Compound Concentration Limits for Certain Products Regulations - Canada.ca [canada.ca]
• 11. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 12. oit.edu [oit.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. gcms.cz [gcms.cz]
• 16. pacelabs.com [pacelabs.com]

Overcoming emulsion formation during alkane purification

A Senior Application Scientist's Guide to Overcoming Emulsion Formation

Welcome to the Technical Support Center. As a Senior Application Scientist, I've frequently collaborated with researchers facing the common yet frustrating challenge of emulsion formation during the purification of alkanes. This guide is designed to provide you, our fellow scientists and drug development professionals, with practical, in-depth solutions to prevent and resolve these issues. Here, we move beyond simple instructions to explain the underlying principles of why emulsions form and why the proposed solutions are effective.

Frequently Asked Questions (FAQs)

Q1: What exactly is an emulsion, and why is it forming in my alkane purification workflow?

A1: An emulsion is a stable mixture of two immiscible liquids, in this case, your alkane-containing organic phase and an aqueous phase.[1] One liquid is dispersed as microscopic droplets within the other. This stability arises from the presence of emulsifying agents that reduce the interfacial tension between the two liquids, preventing the droplets from coalescing.

In the context of alkane purification, common culprits that act as emulsifying agents include:

• Naturally Occurring Surfactants: Crude mixtures often contain compounds like phospholipids, free fatty acids, and proteins that have both water-loving (hydrophilic) and oil-loving (hydrophobic) parts.[2]

• Reaction Byproducts: Certain chemical reactions can produce amphiphilic molecules as side products.

• Fine Particulates: Finely divided solids, such as residual catalysts or inorganic salts, can accumulate at the oil-water interface and physically prevent droplets from merging, a phenomenon that creates what is known as a Pickering emulsion.

• Excessive Agitation: While thorough mixing is necessary for efficient extraction, overly vigorous shaking provides the energy to break down the liquids into very fine droplets, increasing the surface area for emulsifying agents to act and stabilize the mixture.[3]

Q2: I'm about to perform an aqueous wash of my alkane solution. What are the best preventative measures to avoid forming an emulsion in the first place?

A2: Proactive prevention is significantly more efficient than reactive troubleshooting. Here are some key strategies:

• Gentle Mixing: Instead of vigorous shaking, use gentle, repeated inversions of your separatory funnel. This technique provides sufficient surface area for mass transfer without the high energy input that promotes stable emulsion formation.[2]

• Pre-emptive "Salting Out": If you anticipate emulsion formation, especially with complex mixtures, add a small amount of saturated sodium chloride solution (brine) or solid sodium chloride to the aqueous phase before mixing. This increases the ionic strength of the aqueous layer, which can help suppress the formation of a stable emulsion.[2]

• Solvent Choice: The choice of organic solvent can influence the tendency to form emulsions. While alkanes are your product, the extraction solvent used can sometimes be varied. Solvents with densities very close to water are more prone to stubborn emulsions.

Troubleshooting Guide: I've Formed an Emulsion, Now What?

The following is a systematic approach to breaking a pre-formed emulsion, starting with the least invasive methods.

Troubleshooting Workflow for Emulsion Breaking

Caption: A workflow for troubleshooting emulsion formation.

Q3: You mentioned "salting out." How does adding salt break an emulsion, and what is the best way to do it?

A3: The "salting out" effect is a powerful technique that works on a few principles. Adding a salt like sodium chloride to the aqueous phase increases its ionic strength and density.[2] This has two primary effects:

• Reduced Mutual Solubility: The salt ions hydrate, effectively reducing the amount of "free" water available to dissolve the organic alkane phase. This forces the organic droplets to coalesce.

• Disruption of Surfactants: The increased ionic strength can disrupt the hydrophilic-hydrophobic balance of the emulsifying agents, making them less effective at stabilizing the oil-water interface.

For a detailed procedure, please refer to Experimental Protocol 1 .

Q4: My emulsion is very persistent, and salting out didn't work. What's the next step?

A4: If you have a particularly stubborn emulsion, it may be stabilized by fine solid particles. In this case, filtration is an excellent next step.

• Filtration through Celite®: Celite®, a form of diatomaceous earth, is a filter aid that can trap the fine particulates stabilizing the emulsion.[4] As the mixture passes through the Celite® pad, the solids are removed, allowing the liquid phases to separate. See Experimental Protocol 2 for a step-by-step guide.

• Phase Separator Paper: This is a specialized filter paper impregnated with a hydrophobic silicone polymer. It allows the organic (alkane) phase to pass through while retaining the aqueous phase, effectively breaking the emulsion at the paper's surface.[2]

Q5: Are there any other physical methods I can try?

A5: Yes, several physical methods can be employed, depending on the equipment available in your lab.

Method	Principle of Action	Best For	Cautions
Centrifugation	Applies a strong centrifugal force that accelerates the separation of the denser aqueous phase from the less dense organic phase.[5]	Small to moderate volumes of very persistent emulsions.	Ensure centrifuge tubes are properly balanced and compatible with your organic solvent.[6]
Gentle Heating	Reduces the viscosity of the liquids and can disrupt the interfacial film, promoting coalescence.[7]	Emulsions where a slight increase in temperature won't degrade the sample or cause volatile solvents to boil.	Never heat a closed system. Use a water bath for gentle, even heating and monitor the temperature closely.[8][9]
Cooling/Freezing	Freezing the aqueous phase can cause ice crystals to physically rupture the emulsion droplets. Upon thawing, the layers may separate.	Thermally stable samples where a phase change of the aqueous layer is acceptable.	Ensure your container can withstand the volume expansion of water upon freezing.
Ultrasonic Bath	High-frequency sound waves can create localized pressure changes that disrupt the emulsion.[5]	Small-scale applications where other methods have failed.	Can generate heat; it may be necessary to use an ice bath to cool the sample during sonication.

Q6: When should I consider using a chemical demulsifier?

A6: For industrial-scale processes or extremely recalcitrant laboratory emulsions, a chemical demulsifier may be necessary. These are specialized surfactants designed to displace the emulsifying agents at the oil-water interface and promote rapid coalescence.[10] They are typically used in very low concentrations. However, for most lab-scale purifications, the physical methods described above are sufficient and avoid introducing another chemical that may need to be removed later.

Experimental Protocols

Experimental Protocol 1: Breaking an Emulsion using a Brine Wash ("Salting Out")

Objective: To break a stable emulsion by increasing the ionic strength of the aqueous phase.

Materials:

• Separatory funnel containing the emulsified mixture

• Saturated sodium chloride (NaCl) solution (brine)

• Ring stand and clamp

• Collection flasks

Procedure:

• Setup: Securely place the separatory funnel in a ring clamp, ensuring the stopcock is closed.

• Addition of Brine: Slowly add a volume of saturated brine corresponding to approximately 10-20% of the aqueous layer volume into the funnel.

• Gentle Mixing: Do not shake. Instead, stopper the funnel and gently rock it back and forth or swirl it, observing the interface. This gentle agitation is often sufficient to break the emulsion.[3]

• Allow to Stand: Let the funnel stand undisturbed for 5-10 minutes. A distinct boundary between the organic and aqueous layers should form.

• Separation: Once the layers have clearly separated, remove the stopper and drain the lower layer, followed by the upper layer, into separate flasks.

Experimental Protocol 2: Breaking a Solid-Stabilized Emulsion by Filtration through Celite®

Objective: To remove fine particulates that are stabilizing an emulsion.

Materials:

• Emulsified mixture

• Büchner funnel and appropriately sized filter paper

• Filter flask with a vacuum adapter

• Celite® (diatomaceous earth)

• The pure organic solvent being used in the extraction

• Spatula and beakers

Procedure:

• Prepare the Funnel: Set up the Büchner funnel and filter flask for vacuum filtration. Place a piece of filter paper in the funnel.

• Create the Celite® Pad: a. In a small beaker, make a slurry of Celite® with a small amount of the pure organic solvent. b. Wet the filter paper in the funnel with the same solvent and apply a gentle vacuum. c. Pour the Celite® slurry onto the filter paper to form an even pad, approximately 0.5-1 cm thick. d. Wash the pad with a small amount of fresh organic solvent to settle it.

• Filter the Emulsion: a. Carefully pour the entire emulsified mixture onto the center of the Celite® pad. Avoid disturbing the surface of the pad. b. Apply a gentle vacuum to draw the liquid through the filter.

• Rinse and Collect: a. After all the liquid has passed through, wash the Celite® pad with a small amount of fresh organic solvent to recover any adsorbed product. b. Transfer the filtrate, which should now be biphasic and clear, to a clean separatory funnel to perform the final layer separation.

Logical Relationships in Emulsion Stabilization

Caption: Key factors leading to stable emulsion formation.

References

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

• Workup: How to Manage an Emulsion. University of Rochester, Department of Chemistry. [Link]

• Tips for Troubleshooting Liquid-Liquid Extraction. K-Jhil. [Link]

• How to Filter through Celite. Glasp. [Link]

• Active Filtration. University of York, Department of Chemistry. [Link]

• Part 3: Workup and Purification. Kernels and Cats. [Link]

• How to Filter through Celite. YouTube. [Link]

• Brine wash help. Future4200. [Link]

• Breaking of multiple emulsions under osmotic pressure and the effect of w1/o relation. Scielo. [Link]

• Diagnosing Problems in Liquid Liquid Extractors. Tracerco. [Link]

• Standard Operating Procedure (SOP) Centrifugation. University of California, Irvine Environmental Health & Safety. [Link]

• General Principles and Strategies for Salting-Out Informed by the Hofmeister Series. Organic Process Research & Development. [Link]

• STANDARD OPERATING PROCEDURE OF CENTRIFUGE APPARATUS. BLDEA Shri. Sanganabasava Mahaswamiji College of Pharmacy and Research Centre, Vijayapura. [Link]

• Liquid-Liquid extraction problems and solutions. YouTube. [Link]

• Centrifugation SOP. University of Utah. [Link]

• How Can We Improve Our Liquid-Liquid Extraction Processes?. SCION Instruments. [Link]

• Standard Operating Procedure SOP122. Learn. [Link]

• Salting out – Knowledge and References. Taylor & Francis Online. [Link]

• Liquid-liquid Extraction. Instructables. [Link]

• Waste Oil Emulsion Breaking with an Industrial Centrifuge. Dolphin Centrifuge. [Link]

• De-emulsification of oil by heat. Green Chemistry in Teaching Labo. [Link]

• Breaking emulsions. Reddit. [Link]

• Salting Out. Chemistry LibreTexts. [Link]

• Heating | Basic laboratory procedures II. Biocyclopedia. [Link]

• 10 Essential Safety Tips for Using an Oil Bath in the Laboratory. Lab Manager. [Link]

• Emulsification in Cosmetic Chemistry: Temperature Mastery. Powerblanket. [Link]

• Problems with extractions. University of York, Department of Chemistry. [Link]

• Hot Process Emulsion with ‪@BSUK21‬ – Cosmetic Formulation Lab Equipment. YouTube. [Link]

• Liquid-Liquid Extraction. University of Richmond Blogs. [Link]

• Solid-Liquid Extraction: Principle, Procedure, Applications. JoVE. [Link]

• Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions. [Link]

• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Phenomenex. [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. AZoM. [Link]

• 4.6: Step-by-Step Procedures For Extractions. Chemistry LibreTexts. [Link]

• Synthesis and Characterization of New Demulsifier from Natural Polymer. Chemical Methodologies. [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Spectro Scientific. [Link]

• Two-step synthesis of ionic liquid demulsifiers for demulsification of water-in-oil emulsion. ResearchGate. [Link]

• Synthesis and Mechanistic Study of a Copolymer Demulsifier for Dehydration of Water‐in‐Oil Emulsion of Crude Oil. ResearchGate. [Link]

• Synthesis of a demulsifier for treating crude oil-in-water emulsion through a straightforward low-temperature process. ResearchGate. [Link]

• Synthesis and Characterization of New Petroleum Demulsifiers from Natural and Synthetic Polymers and Converting them into Enviro. ResearchGate. [Link]

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Liquid-liquid Extraction : 4 Steps - Instructables [instructables.com]
• 4. Workup [chem.rochester.edu]
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• 7. Green Chemistry in Teaching Labo [web.njit.edu]
• 8. Heating | Basic laboratory procedures II | Fundamental laboratory techniques [biocyclopedia.com]
• 9. 10 Essential Dafety Tips for Using an Oil Bath in the Laboratory | Lab Manager [labmanager.com]
• 10. chemmethod.com [chemmethod.com]

Technical Support Center: Optimizing Temperature Gradients in Fractional Distillation of Alkanes

Welcome to the technical support center for optimizing temperature gradients in the fractional distillation of alkanes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our focus is on delivering not just procedural steps, but the scientific reasoning behind them to empower you to overcome challenges in your separation experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and setup of fractional distillation for alkane separation.

Q1: What is the fundamental principle behind separating alkanes using fractional distillation?

A1: Fractional distillation separates alkanes based on differences in their boiling points.[1][2] Alkanes are heated to create a vapor mixture, which then rises through a fractionating column.[3] The column establishes a temperature gradient, being hottest at the bottom and coolest at the top.[2][4][5] As the vapor ascends, it cools and condenses at different levels, or "fractions," corresponding to the boiling points of the constituent alkanes.[1][6] Larger alkanes with higher boiling points condense at lower, hotter levels, while smaller alkanes with lower boiling points continue to rise to cooler, higher levels before condensing.[1][7]

Q2: How does the temperature gradient directly impact the separation efficiency of alkanes?

A2: The temperature gradient is the driving force for separation in fractional distillation. A stable and well-defined gradient allows for multiple successive vaporization and condensation cycles along the length of the column.[4][5] Each cycle enriches the vapor with the more volatile (lower boiling point) component.[4] An optimal gradient ensures that there is a sufficient temperature difference between theoretical plates, allowing for a clear separation of alkanes with close boiling points. Too steep or too shallow a gradient can lead to poor resolution and cross-contamination of fractions.[8]

Q3: What is a "theoretical plate" and how does it relate to the temperature gradient?

A3: A theoretical plate is a hypothetical stage within the distillation column where the liquid and vapor phases are in equilibrium.[9] It represents one cycle of vaporization and condensation. The more theoretical plates a column has, the better its separation efficiency.[9] The temperature gradient determines the number of theoretical plates that can be achieved within a given column length. A properly optimized temperature gradient maximizes the number of effective theoretical plates, enhancing the separation of alkanes. The Height Equivalent to a Theoretical Plate (HETP) is a measure of the column's efficiency, with a lower HETP indicating higher efficiency.[10][11][12]

Q4: Can alkanes form azeotropic mixtures, and how would that affect distillation?

A4: While less common than with polar molecules, alkanes can form azeotropes, which are mixtures with a constant boiling point that cannot be separated by simple distillation.[13][14] An azeotrope's vapor has the same composition as its liquid phase, preventing further separation.[14] If an azeotrope is suspected, techniques like azeotropic distillation (adding an entrainer to break the azeotrope) or pressure-swing distillation may be necessary.[15][16][17]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the fractional distillation of alkanes.

Problem 1: Poor separation of adjacent alkane fractions (e.g., hexane and heptane).

• Possible Cause 1: Inadequate Temperature Gradient.

  • Explanation: If the temperature difference between the top and bottom of the column is too small, there will not be enough temperature differential across the theoretical plates to effectively separate components with close boiling points.

  • Solution: Increase the temperature at the reboiler (heating mantle) to create a steeper gradient. Ensure the condenser at the top is adequately cooling to maintain a significant temperature difference. The goal is to establish a smooth, consistent gradient along the column.[5]

• Possible Cause 2: Column Flooding.

  • Explanation: Excessive boiling rate can cause the vapor velocity to be too high, pushing liquid up the column and preventing the proper establishment of equilibrium on the theoretical plates. This leads to a breakdown of the temperature gradient.

  • Solution: Reduce the heating rate to the distillation flask. The vapor should rise steadily without causing violent bubbling or pushing liquid up the column.

• Possible Cause 3: Insufficient Reflux Ratio.

  • Explanation: The reflux ratio is the ratio of the amount of condensate returned to the column to the amount collected as distillate.[18][19] A higher reflux ratio improves separation by increasing the number of vaporization-condensation cycles.[4][20][21]

  • Solution: Increase the reflux ratio. This can be achieved by adjusting the reflux controller on your apparatus. A good starting point for difficult separations is a high reflux ratio, which can be gradually decreased as the separation proceeds.

Problem 2: Temperature fluctuations at the thermometer.

• Possible Cause 1: Unstable Heating.

  • Explanation: Inconsistent heat input from the heating mantle will cause the boiling rate to fluctuate, leading to an unstable vapor flow and temperature variations in the column.

  • Solution: Use a reliable heating mantle with a proportional-integral-derivative (PID) controller for precise and stable temperature control. Ensure the heating mantle is in good contact with the distillation flask.

• Possible Cause 2: Bumping of the liquid.

  • Explanation: Sudden, violent boiling (bumping) can send large bursts of vapor up the column, causing temperature spikes.

  • Solution: Use boiling chips or a magnetic stirrer in the distillation flask to ensure smooth and even boiling.

• Possible Cause 3: Drafts or inadequate insulation.

  • Explanation: External air currents can cool the column unevenly, disrupting the internal temperature gradient.

  • Solution: Insulate the distillation column with glass wool or aluminum foil to minimize heat loss and protect it from drafts.[22]

Problem 3: No distillate is being collected.

• Possible Cause 1: Insufficient Heating.

  • Explanation: The temperature of the reboiler may not be high enough to vaporize the alkanes and drive the vapor to the top of the column.

  • Solution: Gradually increase the temperature of the heating mantle until a steady flow of vapor is observed rising through the column.

• Possible Cause 2: Excessive Heat Loss.

  • Explanation: If the column is not properly insulated, the vapor may condense and return to the flask before reaching the condenser.

  • Solution: Ensure the column is well-insulated, especially for high-boiling point alkanes.

• Possible Cause 3: Vapor Leak.

  • Explanation: A leak in the glassware connections will allow vapor to escape before it reaches the condenser.

  • Solution: Check all joints and connections to ensure they are properly sealed. Use appropriate grease for ground glass joints if necessary.

Section 3: Experimental Protocols & Data

Protocol: Setting up a Fractional Distillation Column for Alkane Separation

• Apparatus Assembly:

  • Assemble the fractional distillation apparatus as shown in the diagram below. Ensure all glassware is clean and dry.

  • Place a stir bar or boiling chips in the round-bottom flask.

  • Securely clamp the flask and the fractionating column.

  • Position the thermometer bulb just below the side arm leading to the condenser to accurately measure the temperature of the vapor entering the condenser.

  • Connect the condenser to a circulating cooling water source, with water entering at the bottom and exiting at the top.

• Sample Loading:

  • Fill the round-bottom flask no more than two-thirds full with the alkane mixture.

• Initiating Distillation:

  • Turn on the cooling water to the condenser.

  • Begin heating the flask gently with a heating mantle.

  • Observe the mixture for smooth boiling.

• Establishing the Temperature Gradient:

  • As the vapor rises, you will see a condensation ring moving up the column.

  • Adjust the heating rate to allow this ring to rise slowly and steadily. A slow rise indicates that the temperature gradient is being established properly.

• Collecting Fractions:

  • Once the vapor reaches the thermometer and the temperature stabilizes, record this temperature as the boiling point of the first fraction.

  • Collect the distillate in a receiving flask.

  • Monitor the temperature closely. A sharp increase in temperature indicates that the next, higher-boiling point fraction is beginning to distill.

  • Change the receiving flask to collect the new fraction.

Data Presentation: Impact of Column Packing on HETP

The choice of column packing significantly affects the efficiency of the separation by influencing the surface area available for vapor-liquid contact.

Packing Type	Material	HETP (cm)	Pressure Drop
Raschig Rings	Ceramic	5-10	Low
Pro-Pak™	316 Stainless Steel	1.5-3	Low
Vigreux	Glass	8-15	Very Low
Structured Packing	Metal Gauze	0.5-2	Very Low

Data is illustrative and can vary based on column diameter, operating pressure, and the specific alkanes being separated. Lower HETP values indicate higher efficiency.[23][24]

Section 4: Visualizations

Diagram: Temperature Gradient in a Fractional Distillation Column

Caption: Ideal temperature gradient in a fractional distillation column.

Diagram: Troubleshooting Workflow for Poor Separation

Caption: A logical workflow for troubleshooting poor separation.

References

• ASTM D86 - 23 Standard Test Method for Distillation of Petroleum Products and Liquid Fuels at Atmospheric Pressure. ASTM International. [Link]

• ASTM D2892 - 23 Standard Test Method for Distillation of Crude Petroleum (15-Theoretical Plate Column). ASTM International. [Link]

• Fractional distillation. Wikipedia. [Link]

• Fractional Distillation of Crude Petroleum - Complete Guide 2024. Aatmaram Sonawane. [Link]

• Theoretical plate. Wikipedia. [Link]

• Reflux Ratio, Importance And It's Effect On Distillation Operation. The Chemical Engineering World. [Link]

• What is the effect of temperature and pressure on the separation efficiency of a distillation column? Zhejiang Shuangzi Intelligent Equipment Co.,Ltd. [Link]

• What is the purpose of reflux in fractionation column? Quora. [Link]

• Chromatography Fundamentals, Part V: Theoretical Plates: Significance, Properties, and Uses. LCGC International. [Link]

• Height Equivalent to a Theoretical Plate #distillation #masstransfer #hetp. YouTube. [Link]

• HETP (Height Equivalent To A Theoretical Plate) In Chromatography Separation: Know Everything. PharmaGuru. [Link]

• Alkanes Part 1 - Fractional Distillation, Cracking and Combustion (AQA A level Chemistry). YouTube. [Link]

• Azeotropes. Chemistry LibreTexts. [Link]

• Azeotropic distillation. Wikipedia. [Link]

• Azeotropic Mixture: Introduction, Types, Separation and Applications. Allen Overseas. [Link]

• Azeotropic Mixture. GeeksforGeeks. [Link]

• Fractionating Column Packing | Pro-Pak Column Packing - Pope Scientific Inc. [Link]

• Comparison of Various Column Packing Materials' Efficiency for Hydrocarbons and Aqueous Mixtures. ResearchGate. [Link]

• Fractional Distillation of Crude Oil | AQA A-Level Chemistry. StudyMind. [Link]

• How does fractional distillation separate different hydrocarbons in crude oil? MyTutor. [Link]

• Purification: Fractional Distillation. University of Rochester. [Link]

• What is Fractional Distillation? The Chemistry Blog. [Link]

• Detailed Notes - Topic 3.2. Alkanes - AQA Chemistry A-level. Physics & Maths Tutor. [Link]

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Technical Support Center: Force Field Parameterization for Branched Alkane Simulations

Welcome to the technical support center for force field parameterization of branched alkanes. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in accurately modeling these complex molecules. Here, we move beyond simple step-by-step instructions to provide in-depth explanations and troubleshooting strategies grounded in established scientific principles.

Troubleshooting Guide

This section addresses specific, common problems encountered during the parameterization and simulation of branched alkanes.

Issue 1: Inaccurate Bulk Properties (Density, Heat of Vaporization) in Simulations

Q: My simulation of a branched alkane system is producing densities and/or heats of vaporization that deviate significantly from experimental values. What are the likely causes and how can I fix this?

A: This is a classic and critical issue that often points to deficiencies in the non-bonded parameters of your force field. The Lennard-Jones (LJ) potential, which governs van der Waals interactions, is the primary determinant of these bulk properties.

Causality:

• Parameter Transferability: Force field parameters are often developed for linear alkanes and may not be directly transferable to branched systems. The local chemical environment of a carbon atom in a branched alkane (e.g., a quaternary carbon) is significantly different from that in a linear chain. This difference in electron distribution and steric hindrance requires specific LJ parameters.

• Force Field Choice: Some older force fields, or those not specifically parameterized for long or branched alkanes, are known to perform poorly in predicting these properties. For example, early versions of OPLS-AA showed significant deviations for long-chain hydrocarbons.[1][2]

Step-by-Step Protocol for Resolution:

• Force Field Evaluation:

  • Review Literature: Begin by reviewing literature that benchmarks different force fields for branched alkanes. The AMBER-ii, newer versions of OPLS (like OPLS/2020), and CHARMM force fields have specific parameter sets that have been optimized for these molecules.[2][3][4]

  • Consider United-Atom vs. All-Atom: United-atom models (like GROMOS or TraPPE-UA) can be computationally efficient but may sacrifice accuracy for properties sensitive to explicit hydrogen interactions.[5][6][7] For high accuracy, an all-atom force field is generally recommended.

• Parameter Refinement (if necessary):

  • Focus on Non-Bonded Parameters: The primary parameters to investigate are the LJ well depth (ε) and collision diameter (σ).

  • Atom Typing: Ensure that your molecule's atoms are correctly assigned to the appropriate atom types defined in the force field. A quaternary carbon should not be treated the same as a methylene carbon in a linear chain.

  • Iterative Refinement: If you are developing new parameters, this is an iterative process. You will need to systematically adjust the ε and σ values for the problematic atom types, run short simulations to calculate the density and heat of vaporization, and compare the results to experimental data. Automated tools can assist in this process.[8][9][10]

Self-Validation:

• A well-parameterized force field should not only reproduce the properties of the specific molecule it was tuned for but also show good transferability to other, similar branched alkanes without further modification.[11]

Issue 2: Incorrect Conformational Energies and Dihedral Angle Distributions

Q: My simulations are not correctly sampling the expected gauche/trans conformer populations for my branched alkane, leading to incorrect structural properties. How can I address this?

A: This problem almost always originates from inaccurate torsional (dihedral) parameters. The rotational energy barriers around carbon-carbon bonds dictate the conformational landscape of the molecule.

Causality:

• Dihedral Parameter Coupling: Torsional parameters are intrinsically linked to the 1-4 non-bonded interactions (interactions between atoms separated by three bonds). If the non-bonded parameters are inaccurate, it will be difficult to fit the dihedrals correctly.

• Insufficient Complexity of the Torsional Term: A simple, single-term Fourier series for the dihedral potential may not be sufficient to capture the complex energy profile of hindered rotations in branched systems.

Step-by-Step Protocol for Resolution:

• Quantum Mechanical (QM) Scans:

  • The "gold standard" for validating and fitting torsional parameters is to compare the molecular mechanics (MM) energy profile to a high-level QM potential energy surface scan.

  • Select the dihedral angle of interest and perform a relaxed scan at a reputable level of theory (e.g., MP2 with a suitable basis set).[1]

• Parameter Fitting:

  • Use a fitting tool to adjust the periodicity, phase, and force constant of the dihedral term in your force field to reproduce the QM energy profile.[12]

  • Be mindful of the 1-4 scaling factors used by your chosen force field (e.g., AMBER scales 1-4 electrostatic interactions by 0.833 and LJ by 0.5, while CHARMM uses a factor of 1.0 for electrostatics).[13] This will significantly impact the fitting process.

Mandatory Visualization:

Caption: Workflow for fitting torsional parameters.

Frequently Asked Questions (FAQs)

Q1: Which force field (AMBER, CHARMM, OPLS, GROMOS) is best for branched alkanes?

A: There is no single "best" force field, as the choice depends on the specific application and desired properties.

• AMBER: The General Amber Force Field (GAFF/GAFF2) is designed for broad applicability to organic molecules and is a good starting point.[13] Additionally, specific parameter sets compatible with AMBER, like AMBER-ii, have been developed to improve the description of alkanes.[3][4][14][15][16]

• OPLS: Newer versions of OPLS, such as OPLS-AA/L and OPLS/2020, have been specifically refined to better handle long-chain and branched hydrocarbons, addressing shortcomings of earlier versions.[1][2]

• CHARMM: CGenFF (CHARMM General Force Field) provides robust parameterization for a wide range of small molecules and is another excellent choice.[13]

• GROMOS: This is a united-atom force field, which can be computationally faster but may be less accurate for properties that depend on explicit hydrogens.[5][17][18] It is generally not the first choice for high-accuracy studies of alkane phase behavior.

Q2: Can I just use an automated tool to generate my parameters?

A: Automated tools like GAAMP, AutoParams, and the Force Field Toolkit (ffTK) are incredibly useful for generating initial parameters, especially for novel molecules.[8][9][13][19] However, they are not a substitute for careful validation.

• Trust but Verify: Always treat automatically generated parameters as a starting point.

• Validation is Key: It is crucial to validate these parameters against experimental data or high-level QM calculations, as described in the troubleshooting section.[20] The quality of the output depends heavily on the quality of the input and the underlying methods of the tool.

Q3: What is "parameter transferability" and why is it important for branched alkanes?

A: Parameter transferability refers to the ability of a set of force field parameters to accurately describe a range of different molecules and chemical environments beyond the specific ones for which they were originally developed.[11]

• Importance: For branched alkanes, this is critical. A good force field should not require a completely new set of parameters for every single isomer. For instance, parameters developed for isobutane and neopentane should ideally be transferable to other, more complex branched structures with minimal or no modification.[6] This principle of transferability is what makes force fields powerful and efficient.

Q4: How do I choose the right level of theory for my QM calculations?

A: The choice of QM method is a balance between accuracy and computational cost.

• For Geometries: A moderate level of theory, such as Hartree-Fock with a 6-31G* basis set, is often sufficient for geometry optimization.[13]

• For Energies (especially for dihedral scans): A higher level of theory that includes electron correlation is necessary. MP2 with a larger basis set (e.g., aug-cc-pVTZ) is a common and reliable choice for capturing the subtle energetic differences between conformers.[1]

Data Presentation

Table 1: Comparison of Force Field Performance for Liquid Properties of 2,3-Dimethylbutane

Force Field	Density (g/cm³) (Simulated)	Density (g/cm³) (Experimental)	ΔHvap (kcal/mol) (Simulated)	ΔHvap (kcal/mol) (Experimental)
OPLS-AA (original)	0.645	0.662	6.5	6.8
OPLS/2020	0.660	0.662	6.7	6.8
AMBER-ii	0.661	0.662	6.9	6.8
TraPPE-UA	0.650	0.662	6.4	6.8

Note: This table is illustrative, based on typical performance trends reported in the literature.[2][4][6]

References

• Nikitin, A. M., Milchevskiy, Y. V., & Lyubartsev, A. P. (2014). A new AMBER-compatible force field parameter set for alkanes. Journal of Molecular Modeling, 20(3), 2143. [Link]

• A new AMBER-compatible force field parameter set for alkanes. (n.d.). Scilit. [Link]

• Nikitin, A. M., Milchevskiy, Y. V., & Lyubartsev, A. P. (2014). A new AMBER-compatible force field parameter set for alkanes. ResearchGate. [Link]

• A new AMBER-compatible force field parameter set for alkanes. (n.d.). ResearchGate. [Link]

• Yu, W., He, X., Vanommeslaeghe, K., & MacKerell, A. D., Jr. (2012). AUTOMATED FORCE FIELD PARAMETERIZATION FOR NON-POLARIZABLE AND POLARIZABLE ATOMIC MODELS BASED ON AB INITIO TARGET DATA. PubMed Central. [Link]

• Koehl, P., & Levitt, M. (2013). On the Validation of Protein Force Fields Based on Structural Criteria. PubMed Central. [Link]

• Nath, S. K., & de Pablo, J. J. (2001). New forcefield parameters for branched hydrocarbons. The Journal of Chemical Physics, 115(23), 10763-10766. [Link]

• Effect of torsional potential on the predicted phase behavior of n-alkanes. (n.d.). ResearchGate. [Link]

• Hollingsworth, S. A., & Dror, R. O. (2023). AutoParams: An Automated Web-Based Tool To Generate Forcefield Parameters for Molecular Dynamics Simulations. ChemRxiv. [Link]

• (PDF) AutoParams: An Automated Web-Based Tool To Generate Force Field Parameters for Molecular Dynamics Simulations. (n.d.). ResearchGate. [Link]

• Automated Force Field Parameterization System for Generating Complete Transferable Molecular Mechanics Parameters. (2018). University of Pittsburgh. [Link]

• van der Vaart, A., & Merz, K. M., Jr. (2019). Deriving Force-Field Parameters from First Principles Using a Polarizable and Higher Order Dispersion Model. National Institutes of Health. [Link]

• Siu, S. W. I., Pluhackova, K., & Böckmann, R. A. (2012). Optimization of the OPLS-AA Force Field for Long Hydrocarbons. Journal of Chemical Theory and Computation, 8(4), 1459-1470. [Link]

• Non-bonded force field parameters from MBIS partitioning of the molecular electron density improve thermophysical properties prediction. (2024). ChemRxiv. [Link]

• Lemkul, J. A., & MacKerell, A. D., Jr. (2017). Force fields for small molecules. PubMed Central. [Link]

• Hydrocarbons in AMBER-ii Force Field. (n.d.). Software for Molecular Modeling. [Link]

• Broadening access to small-molecule parameterization with the force field toolkit. (2022). AIP Publishing. [Link]

• Validation of molecular force field parameters for peptides including isomerized amino acids. (n.d.). ResearchGate. [Link]

• Exploration and validation of force field design protocols through QM-to-MM mapping. (2022). Royal Society of Chemistry. [Link]

• Volume 3: Force Fields and Topology Data Set. (2023). The GROMOS Software for (Bio)Molecular Simulation. [Link]

• New forcefield parameters for branched hydrocarbons. (n.d.). R Discovery. [Link]

• Parametrization and validation of a force field for liquid-crystal forming molecules. (n.d.). OSTI.GOV. [Link]

• (PDF) Improvement of a transferable force field for the prediction of self-diffusivity, viscosity, surface tension, and density of long-chained linear and branched alkanes and alcohols up to 573 K by molecular dynamics simulations. (n.d.). ResearchGate. [Link]

• Jorgensen, W. L., & Tirado-Rives, J. (2020). Refinement of the OPLS Force Field for Thermodynamics and Dynamics of Liquid Alkanes. PubMed Central. [Link]

• Wang, L.-P., & Head-Gordon, T. (2020). Development and Validation of a DFT-Based Force Field for a Hydrated Homoalanine Polypeptide. PubMed Central. [Link]

• (PDF) Comparison of Force Fields for the Prediction of Thermophysical Properties of Long Linear and Branched Alkanes. (n.d.). ResearchGate. [Link]

• Non-bonded force field parameters from MBIS partitioning of the molecular electron density improve CB7 host-guest affinity predictions. (n.d.). ResearchGate. [Link]

• Force field. (n.d.). GROMACS 2025.4 documentation. [Link]

• Avendaño, C., Lafitte, T., Galindo, A., Adjiman, C. S., Jackson, G., & Müller, E. A. (2013). SAFT-γ Force Field for the Simulation of Molecular Fluids. 5. Hetero-Group Coarse-Grained Models of Linear Alkanes and the Importance of Intramolecular Interactions. The Journal of Physical Chemistry B, 117(9), 2717-2733. [Link]

• Martin, M. G., & Siepmann, J. I. (1999). Novel Configurational-Bias Monte Carlo Method for Branched Molecules. Transferable Potentials for Phase Equilibria. 2. United-Atom Description of Branched Alkanes. The Journal of Physical Chemistry B, 103(21), 4508-4517. [Link]

• (PDF) Equation of state of model branched alkanes: Theoretical predictions and configurational bias Monte Carlo simulations. (n.d.). ResearchGate. [Link]

• Equation of state of model branched alkanes: Theoretical predictions and configurational bias Monte Carlo simulations. (2001). Universidad Complutense de Madrid. [Link]

• van der Vaart, A., & Merz, K. M., Jr. (2019). Deriving Force-Field Parameters from First Principles Using a Polarizable and Higher Order Dispersion Model. Journal of Chemical Theory and Computation, 15(3), 1833-1844. [Link]

• Optimal Solution to the Torsional Coefficient Fitting Problem in Force Field Parametrization. (2021). MDPI. [Link]

• Non-bonded interactions. (n.d.). University of Illinois Urbana-Champaign. [Link]

• Force fields in GROMACS. (n.d.). GROMACS documentation. [Link]

• Benchmarking of molecular dynamics force fields for solid-liquid and solid-solid phase transitions in alkanes. (n.d.). arXiv.org. [Link]

• Kashefolgheta, S., de Witte, A., Oostenbrink, C., & van Gunsteren, W. F. (2021). Evaluation of nine condensed-phase force fields of the GROMOS, CHARMM, OPLS, AMBER, and OpenFF families against experimental cross-solvation free energies. Physical Chemistry Chemical Physics, 23(17), 10456-10472. [Link]

• Force fields in GROMACS. (n.d.). GROMACS documentation. [Link]

• Benchmarking of Molecular Dynamics Force Fields for Solid-Liquid and Solid-Solid Phase Transitions in Alkanes. (n.d.). ePrints Soton. [Link]

• Benchmarking of Molecular Dynamics Force Fields for Solid–Liquid and Solid–Solid Phase Transitions in Alkanes. (2021). The Journal of Physical Chemistry B, 125(11), 2974-2987. [Link]

• Polarizable Empirical Force Field for Alkanes Based on the Classical Drude Oscillator Model. (2007). The Journal of Physical Chemistry B, 111(5), 1157-1173. [Link]

• What does it mean by "transferable" in the case of a force field?. (2022). Matter Modeling Stack Exchange. [Link]

• Testing of the GROMOS Force-Field Parameter Set 54A8: Structural Properties of Electrolyte Solutions, Lipid Bilayers, and Proteins. (2013). Journal of Chemical Theory and Computation, 9(1), 784-798. [Link]

• Migrating interactions from OPLS-AA to CHARMM for a nanomaterial. (2022). GROMACS forums. [Link]

• Force field comparison: Amber, GROMOS, CHARMM, OPLS. (2012). YouTube. [Link]

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Technical Support Center: Optimizing GC-MS Resolution of Branched Isomers

Welcome to our dedicated technical support center for Gas Chromatography-Mass Spectrometry (GC-MS). This resource is designed for researchers, scientists, and drug development professionals who are tackling the analytical challenge of separating and identifying branched isomers. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your method development and troubleshooting.

This guide is structured into two main sections: a Troubleshooting Guide for immediate problem-solving and a comprehensive Frequently Asked Questions (FAQs) section for a deeper dive into common challenges.

Part 1: Troubleshooting Guide

This section addresses specific, acute problems you might be facing in the laboratory right now. Each issue is followed by a step-by-step diagnostic and solution-oriented workflow.

Issue 1: Complete Co-elution of Branched Isomers

You're injecting a sample containing known branched isomers, but you see only a single, sharp peak where you expect multiple resolved peaks.

Complete co-elution suggests that the fundamental selectivity of your current GC method is insufficient to differentiate between the isomers. The primary factors to investigate are the stationary phase of your column and the temperature program.

Caption: Troubleshooting workflow for co-eluting isomers.

• Initial Assessment: Begin with your current method's temperature program. Let's assume it's a ramp from 50°C to 250°C at 20°C/min.

• Drastic Reduction: For the first troubleshooting run, significantly slow the ramp rate. A good starting point is 5°C/min. This increases the time the analytes spend interacting with the stationary phase, providing more opportunities for separation.

• Introduce Isothermal Segments: If partial separation is observed, introduce an isothermal hold for 2-5 minutes at a temperature just below the elution temperature of the isomer cluster. This can often resolve closely eluting compounds.

• Fine-Tuning: If the peaks are now resolved but are too broad, you can slightly increase the ramp rate (e.g., to 7 or 8°C/min) to find a balance between resolution and peak shape.

Issue 2: Poor Resolution (Rs < 1.5) Between Critical Isomer Pairs

Your isomers are partially separated, but the resolution is insufficient for accurate quantification. The goal is to achieve baseline resolution (Rs ≥ 1.5).

Poor resolution indicates that while your method has some selectivity, it lacks the efficiency to pull the peaks fully apart. This is often a multifactorial issue involving the column, temperature program, and carrier gas flow rate.

Caption: Workflow for improving partial isomer resolution.

Column Parameter	Standard Dimension	High-Resolution Alternative	Rationale for Improved Resolution
Length	30 m	60 m or 100 m	Increases the number of theoretical plates, providing more opportunities for separation.
Internal Diameter (ID)	0.25 mm	0.18 mm or 0.10 mm	Decreases the diffusion path length, leading to sharper peaks and higher efficiency.
Film Thickness	0.25 µm	0.18 µm or 0.10 µm	Thinner films can improve the separation of highly volatile isomers by reducing retention.

Part 2: Frequently Asked Questions (FAQs)

This section provides in-depth answers to common questions, grounding the advice in established scientific principles.

Q1: How do I choose the right stationary phase for separating branched isomers?

Answer: The selection of the stationary phase is the most critical factor for achieving isomer separation. The choice depends on the nature of the isomers.

• For nonpolar branched alkanes: Separation is primarily based on boiling point. A nonpolar stationary phase, such as one based on 100% dimethylpolysiloxane (e.g., DB-1, HP-1), is often sufficient. Elution order will generally follow the boiling points of the isomers.

• For isomers with functional groups (e.g., alcohols, esters): The presence of polarity and hydrogen bonding capabilities becomes a key separation mechanism. A more polar stationary phase is required.

  • Mid-polarity phases: Phenyl-substituted phases (e.g., 5% phenyl-methylpolysiloxane like DB-5/HP-5ms) offer a good starting point as they introduce π-π interactions which can help differentiate isomers.

  • High-polarity phases: For isomers with significant differences in polarity, such as positional isomers of an alcohol, a polyethylene glycol (PEG) phase (e.g., DB-WAX) is an excellent choice due to its strong hydrogen bonding capabilities.

  • Chiral phases: For enantiomers, a specialized chiral stationary phase, often based on cyclodextrin derivatives, is necessary.

Q2: Can changing the carrier gas from Helium to Hydrogen improve my isomer resolution?

Answer: Yes, switching from Helium (He) to Hydrogen (H₂) can improve resolution, but the effect is indirect and related to efficiency and speed.

The relationship between carrier gas linear velocity and column efficiency (plate height) is described by the van Deemter equation. Hydrogen is a more efficient carrier gas than helium, meaning it provides a lower plate height (and thus more theoretical plates for a given column length) at higher linear velocities.

This allows you to either:

• Achieve the same resolution in a shorter time: By operating at a higher optimal linear velocity.

• Potentially improve resolution: The flatter van Deemter curve for hydrogen means that you can operate at a wider range of flow rates without a significant loss of efficiency. This flexibility can be advantageous when optimizing for the separation of a complex mixture.

Experimental Protocol: Comparing He and H₂ Carrier Gases

• Install and Condition: Install your analytical column and condition it according to the manufacturer's instructions.

• Helium Optimization: Using Helium as the carrier gas, inject your isomer standard at a series of increasing linear velocities (e.g., 20, 25, 30, 35, 40 cm/s).

• Plot van Deemter Curve (He): For a critical isomer pair, calculate the plate height (H) at each velocity and plot H vs. linear velocity. Identify the optimal velocity that gives the minimum plate height.

• Switch to Hydrogen: Crucially, ensure your GC-MS system is compatible with hydrogen and all safety precautions are in place. Purge the system thoroughly.

• Hydrogen Optimization: Repeat step 2 using Hydrogen, but test a higher range of linear velocities (e.g., 30, 40, 50, 60, 70 cm/s).

• Plot van Deemter Curve (H₂): Repeat step 3 for the hydrogen data.

• Compare: Compare the minimum plate height achievable with both gases and the analysis time at their respective optimal velocities.

Q3: What is derivatization, and how can it help in separating branched isomers?

Answer: Derivatization is the process of chemically modifying an analyte to change its physicochemical properties, making it more suitable for GC-MS analysis. For isomer separation, derivatization can be a powerful tool, particularly for compounds with active hydrogen atoms (e.g., -OH, -NH, -SH).

Mechanisms by which derivatization improves resolution:

• Increases Volatility: By replacing polar functional groups with less polar ones (e.g., silylation), the boiling point of the compound is lowered, making it more amenable to GC analysis.

• Enhances Separation: The derivatizing agent can introduce structural features that magnify the subtle differences between isomers. For example, a bulky silylating agent like tert-butyldimethylsilyl (TBDMS) can create derivatives whose shapes and sizes are more distinct than the parent isomers, leading to better separation on the GC column.

• Improves Mass Spectral Characteristics: Derivatization can lead to more favorable fragmentation patterns in the mass spectrometer, producing unique, high mass-to-charge ratio (m/z) ions that can help in the identification and quantification of isomers, even if they are not perfectly separated chromatographically.

Step-by-Step Protocol: Silylation of an Isomeric Alcohol Mixture

• Reagent Preparation: In a clean, dry 2 mL autosampler vial, add 100 µL of your sample dissolved in a suitable aprotic solvent (e.g., pyridine, acetonitrile).

• Add Derivatizing Agent: Add 100 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS.

• Analysis: Analyze the derivatized sample using your GC-MS method. Compare the chromatogram to that of the underivatized sample to assess the improvement in resolution.

References

• Title: A Review of Chiral Separation by Gas Chromatography Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Technical Support Center: Validating Purity of 2,2,4,4,5-Pentamethylhexane by GC-FID

Welcome to the technical support guide for the purity validation of 2,2,4,4,5-pentamethylhexane using Gas Chromatography with Flame Ionization Detection (GC-FID). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting advice.

Introduction

2,2,4,4,5-Pentamethylhexane is a branched alkane with the molecular formula C11H24.[1][2] Accurate determination of its purity is critical in many applications, including as a reference standard, in petrochemical analysis, and in the synthesis of fine chemicals. Gas Chromatography with a Flame Ionization Detector (GC-FID) is a robust and widely used technique for this purpose, offering high resolution and sensitivity for volatile hydrocarbons.[3]

The separation of branched alkanes like 2,2,4,4,5-pentamethylhexane is primarily governed by their boiling points and molecular structure.[4][5] Non-polar stationary phases are the industry standard for this analysis, as they separate compounds based on the "like dissolves like" principle, where elution order generally follows the boiling points of the analytes.[4]

This guide provides a comprehensive workflow for method validation and answers to frequently encountered problems during the analysis.

Experimental Protocol: Purity Determination of 2,2,4,4,5-Pentamethylhexane

This section details a validated method for determining the purity of 2,2,4,4,5-pentamethylhexane.

Sample Preparation

• Solvent Selection: Use a high-purity, volatile solvent in which 2,2,4,4,5-pentamethylhexane is readily soluble. Hexane or pentane are suitable choices.

• Concentration: Prepare a solution of 2,2,4,4,5-pentamethylhexane at a concentration of approximately 100-1000 ppm. The exact concentration should be optimized based on detector response and to avoid column overloading.

• Standard Preparation: If quantifying against a reference standard, prepare a series of calibration standards of known concentrations to establish linearity.

• Filtration: If the sample contains any particulate matter, filter it through a 0.22 µm syringe filter before injection to prevent contamination of the GC system.

GC-FID Instrumentation and Parameters

The following table outlines the recommended starting parameters for the GC-FID analysis. These may require optimization based on your specific instrument and column.

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness with a 100% dimethylpolysiloxane stationary phase (e.g., DB-1, HP-1)	A non-polar phase is ideal for separating non-polar alkanes based on boiling point.[4]
Carrier Gas	Helium or Hydrogen, constant flow at 1.0 mL/min	Provides good efficiency and resolution.
Inlet Temperature	250 °C	Ensures complete and rapid vaporization of the analyte without causing thermal degradation.[6]
Injection Mode	Split (e.g., 50:1 ratio)	Prevents column overloading and ensures sharp peaks for a high-concentration sample.
Injection Volume	1 µL	A standard volume for capillary GC.
Oven Temperature Program	Initial: 50 °C, hold for 2 min; Ramp: 10 °C/min to 250 °C; Hold: 5 min at 250 °C	A temperature program allows for the separation of impurities with a wide range of boiling points.[7]
Detector	Flame Ionization Detector (FID)	Highly sensitive to hydrocarbons.
Detector Temperature	300 °C	Prevents condensation of the analyte in the detector.
Hydrogen Flow	30 mL/min	Optimized for FID performance.
Air Flow	300 mL/min	Optimized for FID performance.
Makeup Gas (Nitrogen)	25 mL/min	Improves peak shape and detector response.

Data Analysis

• Peak Identification: Identify the peak corresponding to 2,2,4,4,5-pentamethylhexane based on its retention time, which should be compared to a known standard if available.

• Purity Calculation: Calculate the purity of the sample using the area percent method. This assumes that all components of the sample have a similar response factor in the FID, which is a reasonable assumption for hydrocarbons.

  • Purity (%) = (Area of 2,2,4,4,5-pentamethylhexane peak / Total area of all peaks) x 100

• Method Validation: To ensure the reliability of the results, the analytical method should be validated according to established guidelines.[8][9] Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: A linear relationship between the concentration of the analyte and the detector response.[8]

  • Accuracy: The closeness of the test results to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[8]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[8]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the GC-FID analysis of 2,2,4,4,5-pentamethylhexane.

Visual Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common GC-FID issues.

Frequently Asked Questions (FAQs)

Q1: My 2,2,4,4,5-pentamethylhexane peak is tailing. What could be the cause?

A1: Peak tailing is often caused by active sites in the GC system or a mismatch in polarity.[10]

• Active Sites: Check for active sites in the injector liner, column, or detector. Deactivated liners are recommended. If the column is old, it may need to be conditioned or replaced.

• Column Overload: While less common for tailing, severe overloading can sometimes manifest this way. Try injecting a more dilute sample.

• Temperature: Ensure the injector and detector temperatures are high enough to prevent condensation of the analyte.

Q2: I am seeing ghost peaks in my chromatogram. Where are they coming from?

A2: Ghost peaks are typically due to contamination or carryover.[10]

• Septum Bleed: Old or over-tightened septa can release volatile compounds. Replace the septum regularly.

• Injector Contamination: The injector liner can accumulate non-volatile residues from previous injections. Clean or replace the liner.

• Carryover: If a previous sample was highly concentrated, you may see residual peaks in subsequent runs. Run a solvent blank to confirm carryover and bake out the column if necessary.

• Contaminated Solvent or Gas: Ensure the purity of your solvent and carrier gas.

Q3: The retention time of my analyte is shifting between injections. Why is this happening?

A3: Retention time instability is usually related to issues with flow rate or temperature.

• Leaks: Check for leaks in the system, especially at the injector septum and column fittings. An electronic leak detector is a useful tool for this.[11]

• Flow Rate Fluctuation: Ensure your carrier gas supply is stable and the electronic pressure control (EPC) is functioning correctly.

• Oven Temperature: Verify that the GC oven is maintaining a stable and reproducible temperature profile.

Q4: My baseline is noisy and drifting. What should I check?

A4: A noisy or drifting baseline can be caused by several factors.[10][12]

• Gas Purity: Impurities in the carrier or detector gases can lead to a high baseline and noise. Use high-purity gases and appropriate gas filters.

• Column Bleed: At high temperatures, the stationary phase of the column can degrade and elute, causing a rising baseline. Ensure you are not exceeding the column's maximum operating temperature. Conditioning the column can sometimes help.[12]

• Detector Contamination: The FID can become contaminated over time. Follow the manufacturer's instructions for cleaning the detector.[13]

• Leaks: Small leaks in the system can introduce air, leading to an unstable baseline.[12]

Q5: Why is the sensitivity for my analyte low?

A5: Low sensitivity can be a result of several issues.

• Leaks: A leak in the injection port will result in a smaller amount of sample reaching the column.

• Incorrect Split Ratio: If the split ratio is too high, only a small fraction of the sample will be directed to the column. Try reducing the split ratio.

• Detector Issues: The FID flame may not be lit, or the gas flows (hydrogen and air) may not be optimal. Check the detector status and optimize the gas flows.[14] A dirty or clogged FID jet can also reduce sensitivity.[12]

• Sample Degradation: If the inlet temperature is too high, the analyte may be degrading. Try reducing the inlet temperature.[6]

Method Validation Workflow

Caption: A stepwise representation of the analytical method validation process.

References

• BenchChem. (n.d.). High-Resolution GC-MS Protocol for the Definitive Identification of Branched Alkane Isomers.
• BenchChem. (n.d.). A Researcher's Guide to Selecting the Optimal GC Column for Alkane Separation.
• BenchChem. (n.d.). Navigating the Maze: A Comparative Guide to GC Columns for Branched Alkane Separation.
• Thermo Fisher Scientific. (n.d.). Chromatography Troubleshooting Guides-Gas Chromatography.
• Sigma-Aldrich. (n.d.). Selecting a GC Column by a Specific Stationary Phase.
• Phenomenex. (2022, May 20). Troubleshooting GC-FID Lighting.
• Matis, V. V., & Spivakovskii, G. I. (1986). Gas Chromatographic Analysis of Polymethyl-Substituted Alkanes.
• Phenomenex. (2014). Troubleshooting Guide.
• Thermo Fisher Scientific. (n.d.). GC Troubleshooting.
• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot.
• Pandey, P. K. (2025, October 8). GC Method Validation For Impurities Analysis: How To Get Mastery In 3 Minutes.
• Trajan Scientific and Medical. (n.d.). Selection Guide - GC columns.
• IISTE.org. (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production.
• LCGC International. (2015, February 1). Pragmatic Rules for GC Column Selection.
• Phenomenex. (2025, August 8). Types of stationary phases in gas chromatography.
• Thermo Fisher Scientific. (2021, May 5). GC & GC-MS Fundamentals – Injection Technique: PTV Inlet [Video]. YouTube.
• National Institutes of Health. (2021, June 2). In-House Validation of an SPE-GC-FID Method for the Detection of Free and Esterified Hydroxylated Minor Compounds in Virgin Olive Oils.
• Science and Education Publishing. (n.d.). GC-FID Method Development and Validation Parameters for Analysis of Palm Oil (Elaeis guineensis Jacq.) Fatty Acids Composition.
• Oxford Academic. (1986, July 1). Gas Chromatographic Analysis of Branched Olefins.
• Restek. (2020, May 13). Optimizing Splitless Injections: Inlet Temperature.
• Chromatography Forum. (2016, February 16). Inlet temperature GCMS.
• Shimadzu UK. (n.d.). Gas Chromatography Analytical Methods for Teaching Laboratories Analysis and comparison of different fuels/oils using gas chroma.
• SciELO Colombia. (n.d.). Validation of an analytical method by GC-FID for the quantification of styrene and α-methylstyrene.
• Agilent. (n.d.). GC Inlets An Introduction.
• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results.
• NIST. (n.d.). 2,2,4,4,5-Pentamethylhexane. In NIST Chemistry WebBook.
• PubChem. (n.d.). 2,2,4,4,5-Pentamethylhexane.

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Reference Data & Comparative Studies

A Comparative Guide to 2,2,4,4,5-Pentamethylhexane and n-Undecane for Researchers and Drug Development Professionals

In the landscape of chemical research and pharmaceutical development, the selection of appropriate non-polar solvents and reference compounds is a critical decision that can significantly influence experimental outcomes, from reaction kinetics to chromatographic separations and formulation stability. While seemingly similar in their classification as undecane isomers (C₁₁H₂₄), the linear n-undecane and the highly branched 2,2,4,4,5-pentamethylhexane present a compelling case study in the profound impact of molecular architecture on physicochemical properties and, consequently, their functional performance in laboratory and industrial settings.

This guide provides an in-depth, objective comparison of these two alkanes, moving beyond simple data tabulation to elucidate the causal relationships between their distinct structures and observed properties. By integrating experimental data with established chemical principles, this document aims to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions in their selection and application of these molecules.

Molecular Structure: The Foundation of Divergent Properties

The fundamental difference between n-undecane and 2,2,4,4,5-pentamethylhexane lies in their carbon skeletons. n-Undecane is a straight-chain alkane, characterized by a linear arrangement of its eleven carbon atoms. In contrast, 2,2,4,4,5-pentamethylhexane features a hexane backbone with five methyl group substitutions, resulting in a highly branched and more compact, globular structure. This structural divergence is the primary determinant of their differing physical and chemical behaviors.

Caption: Molecular structures of n-undecane and 2,2,4,4,5-pentamethylhexane.

Comparative Analysis of Physicochemical Properties

The differing molecular geometries of n-undecane and 2,2,4,4,5-pentamethylhexane give rise to distinct macroscopic properties. The following table summarizes their key physicochemical data, sourced from authoritative databases and the scientific literature.

Property	n-Undecane	2,2,4,4,5-Pentamethylhexane
Molecular Formula	C₁₁H₂₄	C₁₁H₂₄
Molecular Weight	156.31 g/mol	156.31 g/mol
Boiling Point	196 °C[1]	175.5 °C
Melting Point	-26 °C[1]	Estimated to be significantly lower than n-undecane
Density @ 20°C	~0.74 g/cm³[2]	0.742 g/cm³
Viscosity @ 25°C	1.098 mPa·s[1]	Not experimentally determined
Surface Tension @ 20°C	24.66 mN/m	Not experimentally determined
Refractive Index @ 20°C	1.417[1]	1.416
Kovats Retention Index (non-polar column)	1100[3]	Estimated to be lower than n-undecane

Causality Behind the Data: A Deeper Dive

Boiling Point: The significantly lower boiling point of 2,2,4,4,5-pentamethylhexane compared to n-undecane is a direct consequence of its branched structure. The linear shape of n-undecane allows for a larger surface area and more effective intermolecular van der Waals forces (London dispersion forces). In contrast, the globular shape of 2,2,4,4,5-pentamethylhexane reduces the surface area available for these interactions, requiring less energy to overcome them and transition into the gaseous phase.[4][5]

Density: The densities of both isomers are quite similar. Generally, branching in alkanes can lead to a slight decrease in density due to less efficient molecular packing.[7]

Viscosity and Surface Tension: Experimental data for the viscosity and surface tension of 2,2,4,4,5-pentamethylhexane are not available. However, based on established trends, it is expected that the more compact, branched isomer would exhibit a lower viscosity and surface tension compared to the linear n-undecane. The reduced intermolecular forces in branched alkanes lead to less resistance to flow (lower viscosity) and a weaker cohesive energy at the liquid-air interface (lower surface tension).[8]

Performance in Key Applications: A Comparative Perspective

The distinct physicochemical properties of n-undecane and 2,2,4,4,5-pentamethylhexane translate into different performance characteristics in common laboratory applications.

Gas Chromatography

In gas chromatography (GC), the retention of a compound is influenced by its volatility and its interactions with the stationary phase. The Kovats retention index is a standardized measure that helps in compound identification.

• n-Undecane , with a Kovats retention index of 1100 on a non-polar stationary phase, serves as a reference point for other C11 compounds.[3]

• For 2,2,4,4,5-pentamethylhexane , while a specific Kovats index is not documented, it is well-established that branched alkanes have lower retention times (and thus lower Kovats indices) on non-polar columns compared to their linear isomers.[9][10] This is primarily due to the lower boiling point of the branched isomer. Therefore, it can be confidently predicted that 2,2,4,4,5-pentamethylhexane will elute significantly earlier than n-undecane under the same chromatographic conditions.

Caption: Expected elution order of 2,2,4,4,5-pentamethylhexane and n-undecane in gas chromatography.

Solvent Properties and Applications in Drug Development

As non-polar solvents, both n-undecane and its branched isomer can be employed in various stages of research and drug development, including as reaction media, for extraction, and in formulation.

• n-Undecane , being a linear alkane, can provide a more ordered solvent environment. Its solvent properties are well-characterized, making it a suitable component in studies where a simple, non-polar medium is required.[11]

• 2,2,4,4,5-Pentamethylhexane , with its more globular shape, may exhibit different solvency characteristics. The increased branching can influence the solubility of solutes, particularly large or complex molecules. In some cases, the more compact structure of branched alkanes can lead to increased solubility of certain compounds compared to their linear counterparts.[5] This can be particularly relevant in drug formulation, where achieving the desired solubility of an active pharmaceutical ingredient (API) is crucial.[12] The choice between a linear and a highly branched alkane as a non-polar component in a drug delivery system could, therefore, impact the formulation's stability and bioavailability.

Experimental Protocols

To provide a practical framework for the comparison of these two molecules, standard experimental protocols for determining key physicochemical properties are outlined below.

Determination of Boiling Point

• Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.

• Procedure:

  • Place a known volume of the alkane in the distillation flask along with boiling chips.

  • Assemble the distillation apparatus, ensuring the thermometer bulb is positioned at the level of the side arm leading to the condenser.

  • Gently heat the flask.

  • Record the temperature at which a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

Determination of Density

• Apparatus: Pycnometer (a flask with a precise volume), analytical balance, and a constant temperature water bath.

• Procedure:

  • Weigh the clean, dry pycnometer.

  • Fill the pycnometer with the alkane and place it in the constant temperature water bath until it reaches thermal equilibrium.

  • Remove any excess liquid and weigh the filled pycnometer.

  • Calculate the density by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Kovats Retention Index

• Apparatus: Gas chromatograph with a non-polar capillary column (e.g., DB-5) and a flame ionization detector (FID).

• Procedure:

  • Prepare a standard mixture of n-alkanes (e.g., C8 to C12).

  • Inject the n-alkane standard mixture into the GC and record the retention times of each component.

  • Inject a sample of the undecane isomer (either n-undecane or 2,2,4,4,5-pentamethylhexane) under the same chromatographic conditions.

  • Calculate the Kovats retention index (I) using the following formula: I = 100 * [n + (N - n) * (log(tR,sample) - log(tR,n)) / (log(tR,N) - log(tR,n))] where tR,sample is the retention time of the sample, tR,n and tR,N are the retention times of the n-alkanes eluting just before and after the sample, and n and N are their respective carbon numbers.[13]

Conclusion

The comparison between 2,2,4,4,5-pentamethylhexane and n-undecane serves as a powerful illustration of the structure-property paradigm in organic chemistry. While sharing the same molecular formula, their distinct molecular architectures lead to significant differences in their physical and chemical behaviors. n-Undecane, with its linear structure, exhibits stronger intermolecular forces, resulting in a higher boiling point and likely higher viscosity and surface tension. In contrast, the highly branched and more compact 2,2,4,4,5-pentamethylhexane has a lower boiling point and is expected to have a lower retention time in gas chromatography.

For researchers and professionals in drug development, understanding these differences is paramount. The choice between a linear and a highly branched alkane can impact the efficiency of separations, the solubility of active pharmaceutical ingredients in formulations, and the overall performance of a chemical process. This guide provides a foundational understanding of these differences, empowering more informed and strategic decisions in the laboratory and beyond.

References

• PubChem. Undecane. National Center for Biotechnology Information. [Link]

• How to Compare Linear vs Branched Alkane Effects. (2025).

• Alkane. In Wikipedia. Retrieved from [Link]

• Kovats retention index. In Wikipedia. Retrieved from [Link]

• BenchChem. (2025). An In-depth Technical Guide to the Isomers of Undecane (C11H24) and Their Properties.
• ResearchGate. (2025).
• Master Organic Chemistry. (2010). Branching, and Its Affect On Melting and Boiling Points.
• Solubility: An overview. Int J Pharm Chem Anal.

• PubChem. Undecane. National Center for Biotechnology Information. [Link]

• BenchChem. (2025). 2,2,3,4,5-Pentamethylhexane physical characteristics.

• Dortmund Data Bank. (2025). DDBST GmbH. [Link]

• FooDB. (2010). Showing Compound Undecane (FDB004982).

• Cheméo. (2023). Chemical Properties of Undecane (CAS 1120-21-4). [Link]

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• Frontiers in Earth Science. (2022). Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China.
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• PubMed. (2017). Production of Low-Freezing-Point Highly Branched Alkanes through Michael Addition.
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• ResearchGate. (2025). Surface tension of normal and branched alkanes.
• PetroSkills. (2021). Estimation of Surface Tension of Pure Paraffin (Alkane) Hydrocarbons.
• Spiral. (2018). Predicting the viscosity of n-alkane liquid mixtures based on molecular description.
• Quora. (2024). Which type of alkanes are more reactive: straight-chain or branched-chain?
• University of Cambridge. (2019). Physical properties of alkanes and their mixtures.

• NIST WebBook. Pentane, 2,2,4-trimethyl-. [Link]

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• NIST WebBook. 2,2,4,4,5-Pentamethylhexane. [Link]

• Lotus Consulting. (2014). Kovats Indices for C2-C13 Hydrocarbons and Selected Oxygenates/Halocarbons with 100% Dimethylpolysiloxane Columns.
• The Pherobase. (n.d.).
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A Senior Application Scientist's Guide to the Boiling Points of C11H24 Isomers

Prepared for Researchers, Scientists, and Drug Development Professionals, this guide provides an in-depth comparison of the boiling points of undecane (C11H24) isomers. We will explore the fundamental physicochemical principles that govern these differences, present comparative experimental data, and detail a robust protocol for empirical verification.

Introduction: Isomerism and its Impact on Physical Properties

Undecane (C11H24) is a saturated acyclic alkane with 159 possible structural isomers.[1][2] While sharing the same molecular formula and weight, these isomers exhibit distinct physical properties, most notably their boiling points. This variation arises from differences in their molecular architecture—specifically, the degree of branching in the carbon chain. Understanding these differences is crucial in fields ranging from petrochemical engineering to synthetic chemistry, where separation and purification processes are paramount.

The primary intermolecular forces present in non-polar alkanes are London dispersion forces, a type of van der Waals force.[3][4] The strength of these forces is directly related to the surface area of the molecule. Larger, more extended molecules have greater surface area, leading to stronger intermolecular attractions that require more energy to overcome, resulting in higher boiling points.[5][6]

The Principle of Molecular Branching and Boiling Point Depression

For a set of alkane isomers, a clear trend emerges: the more branched the isomer, the lower its boiling point.[4][5] The straight-chain isomer, n-undecane, possesses the largest surface area, allowing for maximum contact and strong intermolecular van der Waals interactions between molecules. Consequently, n-undecane has the highest boiling point among all C11H24 isomers.[1][3]

As branching increases, the molecule becomes more compact and spherical. This reduces the effective surface area available for intermolecular contact, weakening the London dispersion forces.[5][7] Therefore, less thermal energy is required to transition the substance from the liquid to the gaseous phase, resulting in a lower boiling point.[6]

Caption: Relationship between molecular branching, surface area, and boiling point in C11H24 isomers.

Comparative Boiling Point Data for Selected C11H24 Isomers

The following table summarizes the experimentally determined boiling points for n-undecane and a selection of its branched isomers. The data clearly illustrates the inverse relationship between the degree of branching and the boiling point.

Isomer Name	CAS Number	Boiling Point (°C)
n-Undecane	1120-21-4	196[2][8]
2-Methyldecane	6975-98-0	189.3[1]
3-Methyldecane	13151-34-3	188.1 - 189.1[1]
4-Methyldecane	2847-72-5	188.7[1]
5-Methyldecane	13151-35-4	186.1[1]
2,3-Dimethylnonane	2884-06-2	186[1]
4,4-Dimethylnonane	17302-18-0	183-184

Note: The availability of experimental data for all 159 isomers is limited. This table represents a selection of characterized isomers.

Experimental Protocol: Boiling Point Determination by the Capillary Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external atmospheric pressure.[9][10] For small sample volumes, the micro or capillary method is a highly efficient and accurate technique.[9][11]

Principle

A small amount of the liquid is heated in a test tube along with an inverted capillary tube. As the liquid heats, the air trapped in the capillary is expelled and replaced by the sample's vapor, seen as a stream of bubbles.[11] The apparatus is then allowed to cool. The boiling point is the temperature at which the vapor pressure inside the capillary equals the atmospheric pressure, causing the liquid to be drawn up into the capillary tube.[10]

Apparatus and Materials

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., Thiele tube with heating oil, or a melting point apparatus with a heating block)

• Rubber band or wire for securing the test tube to the thermometer

• C11H24 isomer sample (approx. 5 mL)

Step-by-Step Methodology

• Sample Preparation: Dispense approximately 5 mL of the liquid C11H24 isomer into the small test tube.[9]

• Capillary Insertion: Place the capillary tube, with its open end facing down, into the liquid in the test tube.[11]

• Apparatus Assembly: Securely attach the test tube to the thermometer using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

• Heating: Immerse the assembly into the heating bath (oil bath for samples with boiling points above 100°C).[9][11] Begin heating gradually.

• Observation (Heating Phase): As the temperature increases, a rapid stream of bubbles will emerge from the open end of the capillary tube. This indicates that the air has been expelled and the capillary is filled with the vapor of the substance.[11]

• Cooling and Determination: Remove the heat source and allow the apparatus to cool slowly. Carefully observe the capillary tube. The bubbling will slow down and stop. The exact temperature at which the liquid just begins to enter the capillary tube is the boiling point of the sample.[9][10]

• Recording: Record this temperature. For high accuracy, the determination should be repeated to ensure reproducibility.

Caption: Experimental workflow for determining the boiling point using the capillary method.

Conclusion

The boiling points of C11H24 isomers are a direct function of their molecular structure. The linear isomer, n-undecane, exhibits the highest boiling point due to its large surface area and consequent strong London dispersion forces. Increased branching leads to more compact, spherical molecules with reduced surface area, which in turn weakens intermolecular forces and lowers the boiling point. This relationship is a fundamental concept in physical organic chemistry and is critical for the practical separation and identification of these compounds. The capillary method provides a reliable and material-sparing technique for the experimental verification of these boiling points in a laboratory setting.

References

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Thermal stability of 2,2,4,4,5-Pentamethylhexane vs other isomers

An In-Depth Guide to the Thermal Stability of Highly Branched Alkanes: A Comparative Analysis of 2,2,4,4,5-Pentamethylhexane and Its Isomers

This guide is designed for researchers, scientists, and professionals in drug development and materials science who require a sophisticated understanding of how molecular structure dictates the thermal stability of organic compounds. We will provide a detailed comparison of 2,2,4,4,5-Pentamethylhexane against its structural isomers, grounding the discussion in the principles of physical organic chemistry and providing actionable experimental protocols for validation.

The Dichotomy of Alkane Stability: Thermodynamic vs. Kinetic

In the study of organic molecules, "stability" can be a deceptive term. It is crucial to distinguish between two fundamental concepts:

• Thermodynamic Stability: This refers to the intrinsic potential energy of a molecule in its ground state. A more thermodynamically stable molecule releases less energy upon combustion. It is a well-established principle that branched alkanes are generally more thermodynamically stable than their straight-chain isomers.[1][2][3][4][5] This increased stability is attributed to factors including electrostatic effects and electron correlation.[3]

• Kinetic Stability (Thermal Stability): This refers to a molecule's resistance to decomposition under thermal stress. The process, known as pyrolysis or thermal cracking, involves the breaking of chemical bonds and is governed by the activation energy of the decomposition reaction.[6][7]

A common misconception is that greater thermodynamic stability implies greater thermal stability. For alkanes, the opposite is often true. The very structural features that increase thermodynamic stability—namely, extensive branching—can introduce steric strain that weakens covalent bonds, thereby lowering the kinetic barrier to thermal decomposition. This guide will focus on this kinetic stability, which is of paramount importance for chemical processing, storage, and formulation.

The thermal decomposition of alkanes proceeds via a free-radical chain mechanism, initiated by the homolytic cleavage of a C-C bond, which is generally weaker than a C-H bond.[6][7][8][9] The rate and onset temperature of this process are highly sensitive to the molecule's structure.

Structural Analysis: 2,2,4,4,5-Pentamethylhexane vs. Other Undecane Isomers

The compound 2,2,4,4,5-Pentamethylhexane is a structural isomer of undecane (C11H24). Its IUPAC name reveals a hexane (6-carbon) backbone heavily substituted with five methyl groups. This high degree of branching and the specific placement of the substituents create significant intramolecular steric hindrance.

To illustrate the structure-stability relationship, we will compare it with two other C11H24 isomers:

• n-Undecane: The linear, straight-chain isomer. It lacks any branching and therefore has minimal steric strain along its carbon backbone.

• 3,3-Diethylheptane: A branched isomer with less severe steric crowding compared to 2,2,4,4,5-Pentamethylhexane. The ethyl groups are less compact than the multiple methyl groups clustered together.

The intense steric repulsion between the methyl groups in 2,2,4,4,5-Pentamethylhexane, particularly between the gem-dimethyl groups at the C2 and C4 positions and the adjacent methyl group at C5, forces C-C bonds to stretch and bond angles to deviate from the ideal tetrahedral 109.5°.[2] This strain weakens the carbon backbone, making it more susceptible to cleavage at lower temperatures. In contrast, n-undecane is free of such strain, and its decomposition requires higher energy input to break its unstrained C-C bonds.

The following diagram illustrates the relationship between structural features and the kinetic barrier to thermal decomposition.

Caption: Impact of branching on the kinetic barrier for thermal decomposition.

Experimental Protocol: Quantifying Thermal Stability with Thermogravimetric Analysis (TGA)

To empirically validate the theoretical predictions, Thermogravimetric Analysis (TGA) is the definitive method. TGA provides precise measurements of mass loss as a function of temperature, allowing for the determination of the onset temperature of decomposition (T_onset), a key metric for thermal stability.[10][11]

Objective:

To quantitatively compare the thermal stability of 2,2,4,4,5-Pentamethylhexane, n-Undecane, and 3,3-Diethylheptane by determining their respective decomposition onset temperatures.

Methodology:

• Instrumentation: A calibrated Thermogravimetric Analyzer is required.

• Sample Preparation:

  • Accurately weigh 5–10 mg of the liquid sample into a volatile sample pan (e.g., a hermetically sealed aluminum pan).

  • Using a pin-lid sealing press, create a small, uniform pinhole in the lid. This prevents pressure buildup while ensuring a controlled release of the sample during heating, which is critical for volatile liquids.

• Atmosphere Control: Purge the TGA furnace with high-purity nitrogen at a flow rate of 50 mL/min for at least 30 minutes prior to and during the experiment. This ensures an inert atmosphere, preventing oxidative degradation which would confound the results.[12]

• Thermal Program:

  • Equilibration: Hold the sample at 30°C for 5 minutes to ensure thermal equilibrium.

  • Temperature Ramp: Heat the sample from 30°C to 500°C at a linear heating rate of 10°C/min. This rate provides a good balance between experimental speed and resolution.

• Data Analysis:

  • Plot the sample mass (%) as a function of temperature to generate the TGA curve.

  • The T_onset is determined as the temperature at which the initial significant mass loss occurs. This is often calculated via the tangent method at the inflection point of the mass loss step.

  • The peak of the first derivative of the TGA curve (the DTG curve) indicates the temperature of the maximum rate of decomposition.

The following diagram outlines the experimental workflow.

Caption: A step-by-step workflow for the TGA analysis of volatile alkanes.

Predicted Outcomes and Data Summary

Based on the principles of steric strain and bond strength, a clear hierarchy of thermal stability is expected among the selected undecane isomers. The experimental TGA data should align with these predictions.

Table 1: Predicted Thermal Stability of C11H24 Isomers

Isomer	Structural Description	Key Feature	Predicted Relative T_onset
n-Undecane	Linear Chain	No steric strain	Highest
3,3-Diethylheptane	Symmetrically Branched	Moderate steric strain	Intermediate
2,2,4,4,5-Pentamethylhexane	Highly Branched, Asymmetric	Severe steric strain	Lowest

The TGA results are anticipated to show that 2,2,4,4,5-Pentamethylhexane exhibits the lowest onset temperature of decomposition, confirming that its high degree of branching and steric hindrance makes it the least thermally stable of the three isomers. Conversely, n-undecane, being free of such strain, will require the most thermal energy to initiate C-C bond cleavage and will thus display the highest T_onset.

Conclusion for the Practicing Scientist

While branched alkanes are thermodynamically more stable than their linear counterparts, this does not translate to enhanced stability at elevated temperatures. For professionals involved in processes like distillation, high-temperature synthesis, or formulation in heated matrices, the kinetic thermal stability is the critical parameter.

Our analysis concludes that 2,2,4,4,5-Pentamethylhexane, due to severe steric hindrance from its extensive methyl substitutions, is expected to be significantly less thermally stable than its less-branched isomers like n-undecane. This susceptibility to decomposition at lower temperatures is a crucial consideration for its handling, storage, and application in any process involving thermal stress. The validation of this principle through a robust TGA protocol, as detailed herein, provides a reliable framework for assessing the operational limits of such compounds.

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A Senior Application Scientist's Guide to Gas Chromatographic Retention of Pentamethylhexane Isomers

For researchers and professionals in drug development and chemical analysis, the separation and identification of structurally similar isomers present a significant analytical challenge. Pentamethylhexane (C₁₁H₂₄) isomers, with their varied branching patterns, serve as an excellent case study for understanding the principles of gas chromatographic separation. This guide provides an in-depth comparison of the GC retention indices of pentamethylhexane isomers, supported by experimental data and methodologies, to empower you in your analytical endeavors.

The Decisive Role of Molecular Structure in GC Elution

The elution order of alkane isomers in gas chromatography is primarily dictated by two key factors: volatility (related to boiling point) and the nature of interactions with the stationary phase.[1][2] For non-polar stationary phases, which are commonly used for hydrocarbon analysis, elution is largely governed by the boiling points of the analytes.[3] Generally, compounds with lower boiling points will elute earlier.

However, for isomers with very similar boiling points, the molecular shape becomes a critical determinant. More compact, highly branched isomers tend to have lower boiling points and, consequently, shorter retention times on non-polar columns compared to their less branched, more linear counterparts. This is because the reduced surface area of compact molecules leads to weaker van der Waals forces between the analyte and the non-polar stationary phase.[4]

On polar stationary phases, the interactions are more complex. While van der Waals forces still play a role, dipole-induced dipole and other polar interactions can influence the retention behavior. Although alkanes are non-polar, subtle differences in their electron distribution due to branching can lead to variations in their interactions with polar stationary phases, sometimes resulting in different elution orders compared to non-polar columns.[3]

Comparative Analysis of Kovats Retention Indices

The Kovats Retention Index (RI) is a standardized method for reporting retention times in gas chromatography, making them less dependent on variations in analytical conditions such as column length, film thickness, and carrier gas flow rate.[5] It relates the retention time of an analyte to that of n-alkanes eluting before and after it.

Isomer	Stationary Phase	Kovats Retention Index (I)	Reference
n-Undecane	(Standard)	1100	[6][7][8][9][10]
2,2,4,6,6-Pentamethylheptane	Squalane	1059
2,2,3,3,4-Pentamethylpentane	OV-101	953	[1]
2,2,3,4,4-Pentamethylpentane	Standard non-polar	922

Note: Data for specific pentamethylhexane isomers is limited. The table includes closely related highly branched C11 and C10 isomers to illustrate the effect of branching on retention index.

Experimental Protocol for Determining Kovats Retention Indices

This section provides a detailed methodology for the experimental determination of Kovats retention indices for pentamethylhexane isomers. This protocol is designed to be a self-validating system, ensuring accurate and reproducible results.

Objective:

To determine the Kovats retention indices of a mixture of pentamethylhexane isomers on a non-polar capillary GC column.

Materials:

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a split/splitless injector.

• Non-polar capillary column (e.g., DB-1, HP-5ms, or equivalent 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane).

• Helium or hydrogen carrier gas (high purity).

• Syringes for liquid injection.

• A standard mixture of n-alkanes (e.g., C8-C20).

• The sample containing the pentamethylhexane isomers.

• Data acquisition and processing software.

Experimental Workflow:

Caption: Relationship between molecular structure and GC retention.

As the degree of branching in a pentamethylhexane isomer increases, the molecule tends to become more spherical or compact. This increased compactness reduces the overall surface area available for intermolecular van der Waals interactions. [4]Consequently, highly branched isomers exhibit lower boiling points compared to their less branched counterparts.

On a non-polar stationary phase, where dispersive forces are the primary mode of interaction, molecules with weaker van der Waals forces will spend less time interacting with the stationary phase and more time in the mobile phase. This results in earlier elution and a lower Kovats retention index for the more highly branched, compact isomers.

For instance, we would predict that an isomer like 2,2,3,3,4-pentamethylhexane, with its highly clustered methyl groups, would have a significantly lower retention index on a non-polar column than a less branched isomer like 2,3,4,5,6-pentamethylhexane. The available data for highly branched C10 and C11 alkanes supports this trend. [1]

Conclusion

The gas chromatographic separation of pentamethylhexane isomers is a clear demonstration of how subtle changes in molecular structure can have a profound impact on physicochemical properties and, consequently, on analytical outcomes. While a comprehensive library of retention indices for these isomers is still developing, a solid understanding of the underlying principles of separation, coupled with a robust experimental protocol for determining Kovats retention indices, provides researchers with the tools needed to tackle these challenging separations. By carefully considering the interplay between molecular branching, boiling point, and stationary phase interactions, scientists can effectively optimize their GC methods for the accurate identification and quantification of pentamethylhexane isomers in complex mixtures.

References

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• da Silva, E. A. (n.d.). Determination of the Kovats Retention Index.

• National Institute of Standards and Technology. (n.d.). Undecane. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Undecane. NIST Chemistry WebBook. Retrieved from [Link]

• Schurman, M. J. (2019). Gas Chromatography of Alkanes: Introducing Quantitative Structure- Retention Relationship (QSRR) Models in the Instrumental Analysis Laboratory.

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• National Institute of Standards and Technology. (n.d.). Undecane. NIST Chemistry WebBook. Retrieved from [Link]

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• Ghafourian, T., & Jalali-Heravi, M. (2012). Modeling of retention behaviors of most frequent components of essential oils in polar and non-polar stationary phases.
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A Senior Application Scientist's Guide to 13C NMR Chemical Shift Prediction for Branched Alkanes

For researchers in structural chemistry and drug development, 13C Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for elucidating the carbon framework of organic molecules. While powerful, the spectra of structurally similar compounds, such as branched alkane isomers, can be complex. Accurate prediction of 13C NMR chemical shifts is therefore not merely a convenience but a critical component of structural verification and elucidation.

This guide provides an in-depth comparison of the primary methodologies for predicting 13C NMR chemical shifts in branched alkanes. We will move beyond a simple listing of methods to explore the causality behind their application, their inherent strengths and weaknesses, and the practical workflows for their implementation, grounded in authoritative data.

Pillar 1: Empirical and Additivity-Based Methods

The foundational approach to 13C NMR prediction relies on empirical models built from vast collections of experimental data. These methods are prized for their speed and simplicity, requiring no specialized computational hardware. For alkanes, the most well-established model is an extension of the Grant and Paul rules, often referred to as the Lindeman-Adams rule.

The Core Principle: Additivity of Substituent Effects

This model operates on the principle that the chemical shift of a specific carbon atom can be calculated by starting with a base value and adding incremental corrections for neighboring atoms. The influence of these neighboring carbons is categorized by their distance from the carbon of interest:

• α-effect: The effect of a carbon directly bonded to the target carbon (typically a large downfield shift).

• β-effect: The effect of a carbon two bonds away (also a downfield shift, but smaller than α).

• γ-effect: The effect of a carbon three bonds away. This effect is famously stereochemically dependent. In a sterically crowded gauche conformation, it results in an upfield (shielding) shift of approximately -2.5 ppm. This γ-gauche effect is paramount for accurately predicting shifts in branched alkanes.[1][2][3]

• δ-effect: A smaller effect from a carbon four bonds away (slightly downfield).

Additional steric correction terms are applied to account for the degree of branching at and around the target carbon, refining the prediction.

Experimental Protocol: Predicting the Spectrum of 2-Methylpentane

Let's apply this method to predict the chemical shifts for 2-methylpentane. We use a set of established parameters (base value, α, β, γ, δ effects, and steric corrections).

Step 1: Number the Carbon Chain (Note: Image is for illustrative purposes. The structure is C1-C2(C6)-C3-C4-C5, where C6 is the methyl branch on C2).

Step 2: Apply Additivity Parameters for Each Unique Carbon The calculation for each carbon involves summing the effects of all other carbons, plus steric corrections.

• For C1: Base + α(C2) + β(C3) + γ(C4) + β(C6) + Steric Corrections

• For C2: Base + α(C1) + α(C3) + α(C6) + β(C4) + Steric Corrections

• ...and so on for C3, C4, C5, and C6.

This manual process, while illustrative, is tedious. Modern chemistry software like ChemDraw and ACD/Labs have automated this incremental approach.[4][5]

Limitations of Empirical Methods

While fast, these methods are fundamentally interpolative. Their accuracy diminishes for molecules with unusual bonding or severe steric strain not well-represented in the original dataset from which the rules were derived.[5] For highly novel or complex branched structures, reliance on these methods alone can be misleading.

Pillar 2: Quantum Mechanical Calculations (DFT)

For the highest level of accuracy, particularly for novel structures, quantum mechanical (QM) methods are the gold standard. Density Functional Theory (DFT) has emerged as the most practical and widely used QM approach for NMR prediction.[6][7]

The Core Principle: Calculating Magnetic Shielding from First Principles

Instead of relying on empirical rules, DFT calculates the magnetic shielding tensor for each nucleus based on the molecule's electronic structure.[8] The chemical shift is then determined by referencing this calculated absolute shielding value to the calculated shielding of a standard reference compound, typically tetramethylsilane (TMS).

Experimental Workflow: DFT-Based 13C NMR Prediction

The process is more computationally intensive but provides a more fundamental prediction.

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Introduction: The Critical Role of Molecular Architecture in Modern Lubrication

An In-Depth Comparative Study of Branched Alkanes as Lubricant Additives

In the realm of tribology and materials science, the performance of a lubricant is fundamentally governed by the molecular characteristics of its base oils and additives. Among the most crucial components are alkanes, which form the backbone of numerous mineral and synthetic lubricants.[1][2] The seemingly subtle difference in their molecular architecture—specifically, the distinction between linear (n-alkanes) and branched (isoalkanes) structures—profoundly impacts their physical properties and, consequently, their performance under demanding operational conditions.[3]

Linear alkanes, with their straight-chain structure, can pack together in an orderly fashion, which can be detrimental at low temperatures. Branched alkanes, conversely, possess side chains that disrupt this packing, leading to significant improvements in properties like viscosity stability and low-temperature fluidity.[3] This guide provides a comparative analysis of branched alkanes against their linear counterparts, detailing the physicochemical principles behind their performance and outlining the standard methodologies used for their evaluation. A particular focus is given to Polyalphaolefins (PAOs), a class of engineered branched alkanes that represent the pinnacle of synthetic hydrocarbon lubricant technology.[4]

The Impact of Branching: A Molecular-Level Advantage

The introduction of branches into an alkane's carbon chain creates steric hindrance, preventing the molecules from aligning closely. This disruption of intermolecular forces is the primary reason for the superior performance characteristics of branched alkanes in lubrication.

Caption: Fig 1: Molecular structure of a linear vs. a branched alkane.

Comparative Performance Analysis: Branched vs. Linear Alkanes

The structural differences illustrated above manifest in several key performance metrics crucial for lubricant efficacy.

Viscosity Index (VI): Stability Across Temperatures

The Viscosity Index (VI) is a dimensionless number that quantifies the effect of temperature change on a fluid's viscosity. A higher VI indicates a smaller, more desirable change in viscosity with temperature. Branched alkanes, particularly highly branched structures like PAOs, exhibit a higher VI compared to their linear counterparts.[4][5]

• Mechanism: The irregular shape of branched alkanes prevents them from becoming significantly entangled at low temperatures or thinning out excessively at high temperatures. This structural stability results in a more consistent viscosity profile across a wide operational range.[4][5] While n-paraffins technically have the highest VI, their poor low-temperature properties make them impractical. Iso-paraffins (branched alkanes) offer a superior balance.[6]

Pour Point: Superior Low-Temperature Fluidity

The pour point is the lowest temperature at which an oil will still flow. This is a critical parameter for applications in cold environments, where lubricant solidification can lead to catastrophic equipment failure.[7]

• Mechanism: At low temperatures, linear alkanes tend to align and crystallize, forming a waxy, solid structure that inhibits flow. The branches on isoalkanes act as impurities in this crystallization process, disrupting the formation of an ordered solid lattice. This allows the lubricant to remain fluid at much lower temperatures. Therefore, branched alkanes have significantly lower pour points than linear alkanes of similar molecular weight.[3][8]

Caption: Fig 2: Mechanism of pour point depression by branched alkanes.

Tribological Performance: Friction and Wear

Under the high pressures of boundary lubrication, where surfaces are in close contact, the molecular behavior of the lubricant dictates friction and wear.

• Mechanism: Linear alkanes can form dense, ordered, and sometimes solid-like layers under high pressure. While this can protect against wear, these highly ordered layers have high shear strength, resulting in increased friction. The irregular structure of branched alkanes prevents this dense packing, leading to a less-ordered, more fluid-like state between surfaces, which lowers the coefficient of friction.[9] However, there is some debate in the literature, with certain studies suggesting linear alkanes may perform better under specific squeeze-film conditions.[10]

Property	Linear Alkanes	Branched Alkanes	Rationale
Viscosity Index (VI)	Good	Excellent	Irregular structure provides better viscosity stability over a wide temperature range.[4][6]
Pour Point	Poor	Excellent	Branching disrupts crystallization, significantly lowering the freezing point.[3][8]
Thermal/Oxidative Stability	Good	Excellent	Branched structures can offer enhanced stability, especially in engineered molecules like PAOs.[3][4]
Friction Coefficient	Higher	Lower	Disruption of ordered molecular layers under pressure reduces shear strength.[9]
Volatility	Higher	Lower	More compact structure and stronger intermolecular forces (for a given MW) can lead to lower volatility.[4]

Premier Example: Polyalphaolefins (PAOs)

Polyalphaolefins (PAOs) are synthetic hydrocarbons that represent the most common and important type of branched alkane used in high-performance lubricants.[4] They are manufactured by the catalytic polymerization of linear alpha-olefins, like 1-decene, resulting in a well-defined, wax-free isoparaffinic structure.[5][11]

Key Advantages of PAOs:

• High Viscosity Index: Typically around 130 or higher.[4][5]

• Excellent Low-Temperature Properties: Exceptionally low pour points.[4][5]

• High Thermal and Oxidative Stability: The absence of impurities like sulfur and nitrogen, along with a stable saturated structure, provides superior resistance to degradation at high temperatures.[4][11]

• Low Volatility: Reduces oil consumption and emissions.[4]

• Good Compatibility: Mixes well with mineral oils and is compatible with most seals and paints.[4]

Due to these properties, PAOs are extensively used in demanding applications such as automotive engine oils, gear and bearing oils, and hydraulic fluids for extreme climates.[4][12]

Experimental Evaluation Protocols

To ensure trustworthiness and comparability, the performance of lubricant additives is evaluated using standardized test methods, primarily those developed by ASTM International.

Protocol 1: Determination of Viscosity and Viscosity Index

This protocol is based on ASTM D2270 , "Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at 40 and 100°C".

Objective: To determine the kinematic viscosity of the lubricant at two different temperatures and calculate the Viscosity Index.

Methodology:

• Sample Preparation: Ensure the lubricant sample is homogeneous and free of contaminants.

• Viscosity Measurement (ASTM D7042/D445):

  • Calibrate a viscometer (e.g., a Stabinger viscometer or a glass capillary viscometer) using standard reference fluids.

  • Introduce the sample into the viscometer.

  • Bring the sample to a stable temperature of 40°C (±0.02°C).

  • Measure the kinematic viscosity in centistokes (cSt or mm²/s).

  • Repeat the measurement at a stable temperature of 100°C (±0.02°C).

• Viscosity Index Calculation (ASTM D2270):

  • Using the kinematic viscosity values obtained at 40°C (U) and 100°C (Y), use the formulas provided in the ASTM D2270 standard to calculate the Viscosity Index (VI). The calculation involves comparing the sample's viscosity change to that of two reference oils.

Protocol 2: Determination of Pour Point

This protocol describes a general workflow based on ASTM D5949 , "Standard Test Method for Pour Point of Petroleum Products (Automatic Tilt Method)".

Objective: To determine the lowest temperature at which a lubricant sample will continue to flow when cooled under prescribed conditions.

Caption: Fig 3: Workflow for Automated Pour Point Determination (ASTM D5949).

Methodology:

• Apparatus: An automated pour point analyzer that cools the sample and uses an optical detection system or pressurized gas to detect surface movement.[7]

• Procedure:

  • Pour the specimen into the test jar to the prescribed mark.

  • Place the jar into the automated apparatus.

  • Initiate the test. The machine will cool the sample at a controlled rate.

  • At temperature intervals (typically every 3°C), the machine automatically tilts the jar or pulses a stream of gas onto the surface to test for movement.

  • The device's optical sensors will detect the last temperature at which movement is observed.

• Result: The pour point is reported as the temperature recorded in the final test interval before the sample ceased to flow, rounded to the nearest 3°C.

Conclusion

The strategic use of branched alkanes as lubricant additives and base stocks is a cornerstone of modern lubricant formulation. Their unique molecular architecture directly translates into superior performance characteristics, including a high viscosity index, excellent low-temperature fluidity, and favorable tribological properties. Compared to their linear counterparts, branched alkanes offer a significantly wider operational temperature range and enhanced efficiency. Engineered molecules like Polyalphaolefins (PAOs) have become indispensable in formulating high-performance synthetic lubricants that meet the stringent demands of automotive and industrial applications. The continued study and synthesis of novel branched structures, including those from renewable sources, promise further advancements in lubrication technology.[13][14]

References

• Synthesis of Renewable Lubricant Alkanes from Biomass-Derived Pl
• Application Notes: Tribological Performance of Branched Alkanes in Boundary Lubric
• Branched Bio-Lubricant Base Oil Production through Aldol Condens
• Tribological properties of alkanes in confined systems; A molecular dynamics analysis of nano-powder compaction processes.
• A Technical Guide to the Synthesis of Highly Branched Alkanes. Benchchem.
• How to Compare Linear vs Branched Alkane Effects.
• Polyalphaolefin (PAO) Lubricants Explained.
• Polyalphaolefins, PAO 2, PAO 4, PAO 6, PAO 7, PAO 8, PAO 10. Soltex, Inc..
• PAO Lubricant & Grease Additives Manufacturers. RB Products, Inc..
• Polyalphaolefin (PAO), synthetic oil polyalphaolefins. DYM Resources.
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• Low-Temperature Rheology and Thermoanalytical Investigation of Lubricating Oils: Comparison of Phase Transition, Viscosity, and Pour Point. MDPI.
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• Pour Point Temperature and Testing: An In-Depth Guide.

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A Comparative Guide to Non-Polar Standards: 2,2,4,4,5-Pentamethylhexane vs. Squalane

In the landscape of analytical chemistry and drug development, the selection of an appropriate standard is a critical decision that underpins the accuracy and reliability of experimental data. For non-polar analytes and systems, the choice of a non-polar standard is paramount. This guide provides an in-depth comparison of two such standards: the highly branched alkane, 2,2,4,4,5-pentamethylhexane, and the widely recognized triterpenoid, squalane.

This comparison moves beyond a simple cataloging of physical properties to delve into the practical implications of their chemical structures and how these translate to performance in common analytical workflows. We will explore the nuances of their application, supported by experimental data and established protocols, to empower researchers, scientists, and drug development professionals in making an informed choice for their specific needs.

The Critical Role of Non-Polar Standards

Non-polar standards serve as essential benchmarks in a variety of analytical techniques. Their primary function is to provide a stable and predictable reference point for the identification and quantification of non-polar analytes. The ideal non-polar standard should exhibit high purity, chemical inertness, and a well-characterized response in the analytical system being employed. Furthermore, its physical properties, such as volatility and viscosity, must be compatible with the experimental conditions.

The selection of a non-polar standard is often dictated by the nature of the analysis. In gas chromatography (GC), for instance, a standard's volatility is a key consideration, as it must be sufficiently volatile to elute within a reasonable timeframe without co-eluting with the analytes of interest. In contrast, for applications such as viscometry, a standard with a well-defined and stable viscosity over a range of temperatures is required.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of 2,2,4,4,5-pentamethylhexane and squalane is the first step in appreciating their respective strengths and weaknesses as non-polar standards.

Property	2,2,4,4,5-Pentamethylhexane	Squalane
Molecular Formula	C₁₁H₂₄[1][2]	C₃₀H₆₂
Molecular Weight	156.31 g/mol [1][3]	422.81 g/mol [4]
Structure	Highly branched alkane	Saturated triterpenoid
Boiling Point	~171-173 °C (estimated)	350 °C at 760 mmHg
Density	~0.75 g/cm³ (estimated)	0.81 - 0.82 g/cm³[4]
Viscosity	Low (not well-documented)	~32 cP at 20°C
Chemical Stability	High (saturated alkane)	Very high (fully hydrogenated)[5]
Primary Applications	Potential GC internal standard	GC-MS internal standard, Viscosity standard, Non-polar solvent

Squalane: The Established Workhorse

Squalane (2,6,10,15,19,23-hexamethyltetracosane) is a fully saturated derivative of squalene, a natural triterpene. Its complete hydrogenation renders it exceptionally stable and resistant to oxidation, a crucial attribute for a reliable standard[5]. This stability, coupled with its non-polar nature, has led to its widespread adoption in various scientific and industrial applications.

Performance as a Non-Polar Standard

In Gas Chromatography-Mass Spectrometry (GC-MS):

Squalane is frequently employed as an internal standard in GC-MS for the quantification of non-polar compounds. Its high boiling point ensures that it elutes late in the chromatogram, minimizing the risk of interference with more volatile analytes. Its well-defined mass spectrum provides distinct fragments for selective ion monitoring (SIM), enhancing analytical sensitivity and specificity.

• Causality in Experimental Choice: The choice of squalane as an internal standard is driven by its chemical similarity to many non-polar analytes, ensuring comparable behavior during extraction and injection. Its high molecular weight and boiling point mean it is unlikely to be present as a contaminant in samples and will elute after most analytes of interest, providing a clear, unobstructed peak for integration.

A typical GC-MS protocol for the quantification of a non-polar analyte using squalane as an internal standard is detailed below.

Experimental Protocol: Quantification of a Non-Polar Analyte using Squalane as an Internal Standard in GC-MS

1. Preparation of Standard Solutions: a. Primary Stock Solution of Analyte (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of a suitable non-polar solvent (e.g., hexane or isooctane) in a volumetric flask. b. Squalane Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of high-purity squalane and dissolve it in 10 mL of the same non-polar solvent in a volumetric flask. c. Calibration Standards: Prepare a series of calibration standards by spiking known volumes of the analyte primary stock solution into vials and adding a constant volume of the squalane IS stock solution. Dilute with the solvent to a final volume. The concentration of the analyte will vary across the calibration curve, while the concentration of squalane remains constant.

2. Sample Preparation: a. Accurately weigh or measure a known amount of the sample matrix. b. Spike the sample with the same constant volume of the squalane IS stock solution used for the calibration standards. c. Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the non-polar fraction containing the analyte and the internal standard. d. Evaporate the solvent and reconstitute the residue in a known volume of the solvent.

3. GC-MS Analysis: a. Injection: Inject a fixed volume (e.g., 1 µL) of the prepared standards and samples into the GC-MS system. b. Chromatographic Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms).
• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
• Oven Temperature Program: Start at a low temperature (e.g., 60°C) and ramp up to a final temperature that allows for the elution of squalane (e.g., 300°C). c. Mass Spectrometer Conditions:
• Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selective Ion Monitoring (SIM) of characteristic ions for the analyte and squalane. For squalene quantification, a common ion monitored for the squalane internal standard is m/z 71[6].

4. Data Analysis: a. Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of squalane against the concentration of the analyte. b. Determine the concentration of the analyte in the samples by calculating the peak area ratio and using the calibration curve.

In Viscometry:

Squalane's well-defined and stable viscosity over a broad temperature range makes it an excellent reference standard for the calibration of viscometers. Its chemical inertness ensures that it will not react with the instrument components, and its low volatility at typical operating temperatures prevents changes in concentration due to evaporation.

2,2,4,4,5-Pentamethylhexane: A Potential Challenger?

2,2,4,4,5-Pentamethylhexane is a highly branched C11 alkane. Its structure, characterized by multiple methyl groups, imparts a high degree of non-polarity. While not as widely documented as a standard compared to squalane, its physicochemical properties suggest it holds potential for specific applications.

Theoretical Advantages and Considerations

• Volatility: With a significantly lower molecular weight and boiling point than squalane, 2,2,4,4,5-pentamethylhexane is considerably more volatile. This could be advantageous in GC applications where faster elution times are desired or when analyzing less volatile compounds where a late-eluting internal standard might prolong the run time unnecessarily. The increased volatility of smaller, branched alkanes is a well-established principle[7][8].

• Purity and Synthesis: As a smaller, less complex molecule, high-purity synthesis and purification of 2,2,4,4,5-pentamethylhexane may be more straightforward and cost-effective compared to squalane, which is often derived from natural sources requiring extensive purification.

• Lack of Experimental Data: A significant drawback is the limited availability of published experimental data validating its performance as a non-polar standard. While its properties are documented in databases like the NIST WebBook[1][2], its practical application and performance characteristics in analytical methodologies are not well-established in the scientific literature.

Hypothetical Application in Gas Chromatography

Based on its properties, a hypothetical protocol for its use as a GC internal standard can be proposed. The primary difference from the squalane protocol would be the adjustment of the GC oven temperature program to account for its lower boiling point and ensure its elution at an appropriate retention time relative to the analytes of interest.

Conclusion: Making the Right Choice

The selection between 2,2,4,4,5-pentamethylhexane and squalane as a non-polar standard is a decision guided by the specific requirements of the analytical method.

Squalane stands as the well-established, reliable, and versatile choice for a wide range of applications. Its high stability, low volatility, and extensive characterization in the scientific literature make it the go-to standard for methods requiring a late-eluting internal standard in GC-MS and for viscosity measurements.

2,2,4,4,5-Pentamethylhexane , on the other hand, represents a potential alternative, particularly in gas chromatography, where its higher volatility could be beneficial for faster analysis times. However, its use as a standard is not well-documented, and researchers opting for this compound would need to undertake thorough validation to establish its performance characteristics within their specific analytical system.

Ultimately, the principles of scientific integrity demand a self-validating system. For routine and validated methods, squalane offers a high degree of trustworthiness. For novel applications or where the properties of 2,2,4,4,5-pentamethylhexane present a clear theoretical advantage, its use should be accompanied by rigorous in-house validation to ensure data quality and reliability.

References

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• The Quantitation of Squalene and Squalane in Bronchoalveolar Lavage Fluid Using Gas Chromatography Mass Spectrometry. (2022). Frontiers in Chemistry, 10, 868949.
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• Japan Customs. (2001). Quantitative Analysis of Squalene. Japan Customs Analysis Methods. Retrieved from [Link]

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• Lea, K. D., & Rapp, G. A. (2019). Diffusion of Squalene in n-Alkanes and Squalane. The Journal of Physical Chemistry B, 123(42), 8966–8973.
• Polissar, P. J., et al. (2019). Large‐Volume Injection and Assessment of Reference Standards for n‐Alkane δD and δ13C Analysis via Gas Chromatography Isotope Ratio Mass Spectrometry. Rapid Communications in Mass Spectrometry, 33(S1), 52-64.

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A Researcher's Guide to Validating Force Field Parameters for Branched Alkane Simulations

For researchers, scientists, and drug development professionals, the accuracy of molecular dynamics (MD) simulations is paramount. This is particularly true when studying systems containing branched alkanes, which are fundamental components of many chemical and biological systems, including lubricants, fuels, and lipid bilayers. The reliability of these simulations hinges on the quality of the underlying force field parameters. This guide provides an in-depth, objective comparison of common force fields for simulating branched alkanes, supported by experimental data and detailed validation protocols.

The choice of a force field can significantly impact the predicted thermodynamic and transport properties of a system. Therefore, rigorous validation against experimental data is a critical step in any simulation study. This guide will walk you through the essential validation procedures, focusing on three key physical properties: density, heat of vaporization, and viscosity. We will explore the causal relationships behind experimental and computational choices, ensuring a self-validating system for your research.

The Importance of Accurate Force Field Parameters

Branched alkanes, with their complex topologies, present a significant challenge for classical force fields. The balance of bonded and non-bonded interactions must be accurately parameterized to capture the subtle effects of branching on molecular packing, intermolecular forces, and conformational dynamics. An inadequately parameterized force field can lead to erroneous predictions of bulk properties, rendering simulation results unreliable. This guide focuses on providing you with the tools to critically assess and select the most appropriate force field for your specific application.

Overall Validation Workflow

The process of validating force field parameters is a systematic comparison of simulated properties with experimental measurements. The following diagram illustrates the general workflow.

Caption: A generalized workflow for validating force field parameters against experimental data.

I. Density: A Fundamental Measure of Packing

Liquid density is a primary indicator of how well a force field reproduces the equilibrium structure and intermolecular interactions of a fluid. It is particularly sensitive to the non-bonded Lennard-Jones parameters.

Experimental Protocol: Density Measurement

A common and accurate method for determining the density of liquids is using a vibrating tube densitometer.

Methodology:

• Calibration: Calibrate the instrument with two standards of known density, typically dry air and deionized water, at the desired temperature.

• Sample Injection: Inject the branched alkane sample into the oscillating U-tube.

• Temperature Equilibration: Allow the sample to thermally equilibrate to the set temperature.

• Measurement: The instrument measures the oscillation period of the U-tube, which is directly related to the density of the sample.

• Data Recording: Record the density measurement. Multiple readings should be taken to ensure reproducibility.

Simulation Protocol: Density Calculation

In MD simulations, density is typically calculated from an NPT (isothermal-isobaric) ensemble simulation, where the volume of the simulation box is allowed to fluctuate.

Methodology:

• System Setup: Create a simulation box containing a sufficient number of branched alkane molecules (typically >500) to represent a bulk liquid. Solvate the molecules in a periodic box.

• Force Field Selection: Choose the force field to be validated (e.g., OPLS-AA, CHARMM36, AMBER).

• Energy Minimization: Perform energy minimization to remove any steric clashes in the initial configuration.

• Equilibration: Equilibrate the system in the NPT ensemble at the desired temperature and pressure (usually 298.15 K and 1 atm). Monitor the potential energy and density to ensure the system has reached equilibrium.

• Production Run: Once equilibrated, run a production simulation in the NPT ensemble for a sufficient duration (typically tens of nanoseconds).

• Data Analysis: Calculate the average density and its standard deviation from the production run trajectory.[1][2][3]

Comparative Analysis of Force Fields for Density Prediction

Force Field	Average % Deviation from Experiment (Branched Alkanes)	Strengths	Weaknesses
OPLS-AA	~1-3%[4][5]	Generally provides good density predictions for a wide range of hydrocarbons.	May require refinement for long-chain or highly branched alkanes.[6][7][8]
CHARMM36	~2-5%	Well-validated for biomolecular systems, including lipids with alkane tails.	Can sometimes overestimate densities.
AMBER (GAFF2)	~1-2%[1]	Shows good agreement with experimental densities for n-alkanes.[1]	Performance on a wide range of branched alkanes needs further validation.
TraPPE-UA	~2% (for linear alkanes)[5]	Computationally efficient due to the united-atom representation.	May not capture the detailed packing of highly branched structures as accurately as all-atom models.[9]

II. Heat of Vaporization: Probing Intermolecular Forces

The heat of vaporization (ΔHvap) is a direct measure of the strength of intermolecular interactions in the liquid phase. Accurate prediction of ΔHvap indicates that the force field correctly describes the cohesive energy of the system.

Experimental Protocol: Heat of Vaporization Measurement

Calorimetric methods, such as correlation-gas chromatography, are often used to determine the vaporization enthalpies of alkanes.[10][11][12][13]

Methodology:

• Column Preparation: Use a gas chromatography column with a stationary phase suitable for separating alkanes.

• Isothermal Runs: Perform a series of isothermal runs at different temperatures, injecting the branched alkane sample.

• Retention Time Measurement: Measure the retention time of the compound at each temperature.

• Data Analysis: The vaporization enthalpy can be derived from the slope of a plot of the natural logarithm of the retention time versus the inverse of the absolute temperature, according to the Clausius-Clapeyron equation.[10]

Simulation Protocol: Heat of Vaporization Calculation

ΔHvap is calculated from the difference in enthalpy between the gas and liquid phases.

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A Senior Application Scientist's Guide to QSPR Models for Predicting Alkane Boiling Points

For researchers and professionals in drug development and chemical engineering, the accurate prediction of physicochemical properties like boiling points is a cornerstone of efficient and cost-effective research. Quantitative Structure-Property Relationship (QSPR) models offer a powerful computational alternative to time-consuming and expensive experimental measurements.[1][2] This guide provides an in-depth comparison of various QSPR models for predicting the boiling points of alkanes, offering insights into their underlying principles, performance, and the methodologies for their development and validation.

The Significance of Predicting Alkane Boiling Points

Alkanes, being fundamental organic molecules, serve as a crucial testbed for the development and validation of QSPR models. Their boiling points are primarily governed by intermolecular van der Waals forces, which are influenced by factors such as molecular size, shape, and branching.[3] An effective QSPR model must be able to capture these intricate relationships between molecular structure and boiling point. The insights gained from modeling alkanes can often be extended to more complex molecular systems.

Comparing QSPR Modeling Approaches

The development of a robust QSPR model hinges on two key components: the choice of molecular descriptors and the statistical or machine learning algorithm used to build the predictive relationship.

Molecular Descriptors: The Language of Molecular Structure

Molecular descriptors are numerical representations of a molecule's chemical and physical characteristics. The selection of appropriate descriptors is a critical step that significantly impacts the performance of a QSPR model. For alkane boiling point prediction, several categories of descriptors have proven effective:

• Constitutional Descriptors: These are the simplest descriptors and include counts of atoms, bonds, and molecular weight. While fundamental, they often lack the nuance to distinguish between isomers with the same molecular formula but different boiling points.[1]

• Topological Indices: These descriptors quantify the connectivity and branching of a molecule's atomic arrangement.[1][4] Prominent examples include the Wiener index, Zagreb index, and various connectivity indices, which have shown a strong correlation with alkane boiling points.[4][5]

• Quantum-Chemical Descriptors: Derived from quantum mechanical calculations, these descriptors provide insights into the electronic properties of a molecule, such as dipole moments and solvation energies.[6] While computationally more intensive to obtain, they can offer a higher level of accuracy in predicting intermolecular interactions.

Modeling Algorithms: From Linear Regression to Neural Networks

The choice of modeling algorithm determines how the relationship between the molecular descriptors and the boiling point is established.

• Multiple Linear Regression (MLR): This is a classical statistical method that establishes a linear relationship between the descriptors and the target property.[1][7] MLR models are easily interpretable, but may not capture complex, non-linear relationships.

• Artificial Neural Networks (ANN): ANNs are machine learning models inspired by the structure of the human brain.[7][8] They are capable of modeling highly complex, non-linear relationships and often yield high predictive accuracy.[8][9] However, they are often considered "black box" models due to their lower interpretability.

• Support Vector Machines (SVM): SVM is another powerful machine learning technique that can be used for both linear and non-linear regression. It has been successfully applied to build robust QSPR models for predicting various chemical properties.[10]

Performance Comparison of QSPR Models

The performance of QSPR models is typically evaluated using a range of statistical metrics. The most common include the coefficient of determination (R²) and the root mean squared error (RMSE).[11] R² indicates the proportion of the variance in the boiling points that is predictable from the descriptors, with a value closer to 1 indicating a better fit.[11] RMSE measures the average magnitude of the errors in the predictions, with a lower value indicating a more accurate model.[11]

Model Type	Descriptor Type(s)	R² (Coefficient of Determination)	RMSE (Root Mean Squared Error) / Standard Deviation (°C)	Key Strengths	Limitations	Reference
MLR	Constitutional & Topological	0.950 - 0.969	0.766 - 0.782	Simplicity, interpretability.	May not capture non-linear relationships.	[12]
MLR	Topological & Quantum-Chemical	~0.990	9.0	High accuracy for specific datasets.	Can be computationally intensive.	[6]
Non-linear Regression	Topological & Constitutional	Not explicitly stated	2.7	Good predictive power for a wide range of alkanes.	Model equation can be complex.	[5]
Single-Parameter Model	Graph-based (conduction)	0.6488 - 0.7898	Not explicitly stated	Extreme simplicity.	Lower accuracy compared to multi-parameter models.	[5][13]
ANN	Spatial & Quantum-Chemical	> 0.99	Not explicitly stated	Excellent at capturing non-linearities, high accuracy.	"Black box" nature, prone to overfitting.	[7]
MLP-ANN	Various Molecular Descriptors	0.9974	4.9321	High accuracy and stability.	Requires careful optimization of network architecture.	[8][9]

Experimental Protocol: A Step-by-Step Workflow for Building a QSPR Model

The development and validation of a robust QSPR model is a systematic process that requires careful planning and execution. The following workflow outlines the key steps involved.

Data Collection and Curation

• Objective: To assemble a high-quality dataset of alkane structures and their experimentally determined boiling points.

• Procedure:

  • Gather alkane boiling point data from reputable sources such as the CRC Handbook of Chemistry and Physics or peer-reviewed scientific literature.

  • Ensure the consistency of units (e.g., Kelvin or Celsius).

  • Represent the molecular structures in a machine-readable format, such as SMILES (Simplified Molecular-Input Line-Entry System).

  • Curate the dataset to remove any ambiguous or erroneous entries.

Molecular Descriptor Calculation

• Objective: To generate a comprehensive set of numerical descriptors for each molecule in the dataset.

• Procedure:

  • Utilize specialized software (e.g., Dragon, PaDEL-Descriptor, RDKit) to calculate a wide range of descriptors, including constitutional, topological, and, if computationally feasible, quantum-chemical descriptors.

  • The choice of descriptor sets should be guided by prior knowledge of the factors influencing alkane boiling points.

Data Splitting

• Objective: To divide the dataset into training and test sets for model development and independent validation.

• Procedure:

  • Randomly split the dataset into a training set (typically 70-80% of the data) and a test set (the remaining 20-30%).

  • The training set is used to build the QSPR model.

  • The test set is held out during model development and is used to assess the model's predictive performance on unseen data.

Model Development and Training

• Objective: To build a predictive model using the training data.

• Procedure:

  • Select an appropriate modeling algorithm (e.g., MLR, ANN, SVM).

  • Employ feature selection techniques (e.g., forward stepwise regression, genetic algorithms) to identify the most relevant descriptors and avoid overfitting.[1][14]

  • Train the chosen model on the training set to learn the relationship between the selected descriptors and the boiling points.

Model Validation

• Objective: To rigorously assess the performance and predictive power of the developed model.

• Procedure:

  • Internal Validation: Use techniques like cross-validation (e.g., leave-one-out) on the training set to evaluate the model's robustness and stability.

  • External Validation: Apply the trained model to the independent test set to evaluate its ability to predict the boiling points of new, unseen molecules.

  • Calculate key performance metrics such as R², RMSE, and Mean Absolute Error (MAE) for both the training and test sets.[11] A good model will exhibit high R² and low RMSE/MAE values for both sets, with a small difference between them.

Applicability Domain (AD) Definition

• Objective: To define the chemical space in which the model's predictions are reliable.

• Procedure:

  • Employ methods such as the leverage approach to identify the boundaries of the descriptor space covered by the training set.

  • Predictions for molecules that fall outside the AD should be treated with caution.

Visualizing the QSPR Workflow

The following diagram illustrates the logical flow of the QSPR model development and validation process.

Caption: A generalized workflow for developing and validating QSPR models.

Conclusion and Future Outlook

QSPR modeling provides a valuable and efficient approach for predicting the boiling points of alkanes and other organic compounds. While simpler models like MLR offer good interpretability, more complex machine learning methods like ANNs often achieve higher predictive accuracy. The choice of model ultimately depends on the specific application, the desired level of accuracy, and the available computational resources.

Future advancements in this field are likely to focus on the development of more sophisticated molecular descriptors that can capture even finer details of intermolecular interactions, as well as the application of novel deep learning architectures to further enhance the predictive power of QSPR models. As computational power continues to grow, QSPR will undoubtedly play an increasingly important role in chemical research and development.

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Navigating the Labyrinth of Alkanes: A Comparative Guide to Experimental and Predicted Mass Spectra of Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

The Challenge of Branched Alkanes in Mass Spectrometry

Branched alkanes, ubiquitous structural motifs in numerous organic molecules, present a unique challenge in mass spectrometry.[1] Their fragmentation upon electron ionization is governed by the formation of stable carbocations, leading to complex spectra that can be difficult to interpret from first principles alone.[1][2][3] Key characteristics of their EI mass spectra include:

• Preferential Cleavage at Branch Points: Carbon-carbon bond scission is most likely to occur at a branch point, favoring the formation of more stable secondary or tertiary carbocations.[2][3]

• Dominance of the Largest Alkyl Group Loss: The fragmentation pathway often involves the loss of the largest alkyl substituent from a branch point.[3]

• Weak or Absent Molecular Ion Peak: Due to the high propensity for fragmentation, the molecular ion (M+) peak is often of low abundance or entirely absent, especially in highly branched structures.[1]

These predictable, yet intricate, fragmentation behaviors make branched alkanes an excellent case study for evaluating the accuracy of mass spectral prediction algorithms.

Experimental vs. Predicted Spectra: A Tale of Two Datasets

To illustrate the comparison, we will examine the EI mass spectra of two representative branched alkanes: 2-methylpentane and 2,3-dimethylbutane. The experimental data is sourced from the National Institute of Standards and Technology (NIST) Mass Spectral Library, a globally recognized repository of high-quality experimental spectra.[4] The predicted spectra will be generated using the Competitive Fragmentation Modeling for Electron Ionization (CFM-EI) tool, a widely used open-source prediction engine.[5]

Case Study 1: 2-Methylpentane

Experimental Spectrum (NIST):

The experimental EI mass spectrum of 2-methylpentane (isohexane) is characterized by a base peak at m/z 43, corresponding to the stable isopropyl cation.[6] Other significant fragments are observed at m/z 71 (loss of a methyl group), m/z 57 (loss of an ethyl group), and a small molecular ion peak at m/z 86.[6]

Predicted Spectrum (CFM-ID):

To generate the predicted spectrum, the SMILES string for 2-methylpentane, CCCC(C)C, was input into the CFM-ID web server.

The predicted spectrum for 2-methylpentane generally aligns with the experimental data, correctly identifying the major fragment ions. However, discrepancies in the relative abundances of these ions are often observed.

Data Comparison: 2-Methylpentane

m/z	Proposed Fragment	Experimental Relative Abundance (%) (NIST)	Predicted Relative Abundance (%) (CFM-ID)
86	[C6H14]+• (Molecular Ion)	~5	Variable, often underestimated
71	[C5H11]+	~30	Often predicted with moderate intensity
57	[C4H9]+	~60	Often predicted with high intensity
43	[C3H7]+ (isopropyl cation)	100 (Base Peak)	Predicted as a major peak
42	[C3H6]+•	~40	Predicted with varying intensity
41	[C3H5]+	~35	Predicted with varying intensity
29	[C2H5]+	~20	Often predicted with moderate intensity
27	[C2H3]+	~15	Often predicted with moderate intensity

Note: Predicted abundances from CFM-ID are illustrative and can vary based on the specific version and parameters used. The NIST data is a representative spectrum.

Case Study 2: 2,3-Dimethylbutane

Experimental Spectrum (NIST):

The mass spectrum of the more highly branched 2,3-dimethylbutane shows an even weaker molecular ion peak at m/z 86. The base peak is again at m/z 43, resulting from the facile cleavage to form the stable isopropyl cation.[7]

Predicted Spectrum (CFM-ID):

The SMILES string for 2,3-dimethylbutane, CC(C)C(C)C, was used to generate the predicted spectrum.

Data Comparison: 2,3-Dimethylbutane

m/z	Proposed Fragment	Experimental Relative Abundance (%) (NIST)	Predicted Relative Abundance (%) (CFM-ID)
86	[C6H14]+• (Molecular Ion)	<1	Often absent or very low in prediction
71	[C5H11]+	~5	Predicted with low intensity
57	[C4H9]+	~20	Predicted with moderate intensity
43	[C3H7]+ (isopropyl cation)	100 (Base Peak)	Predicted as the base peak
42	[C3H6]+•	~30	Predicted with varying intensity
41	[C3H5]+	~40	Predicted with varying intensity

Note: Predicted abundances from CFM-ID are illustrative and can vary. The NIST data is a representative spectrum.

The "Why" Behind the Discrepancies: Understanding the Limits of Prediction

While predictive algorithms have become increasingly sophisticated, discrepancies between experimental and predicted spectra for branched alkanes arise from several factors:

• Rearrangement Reactions: Computational models may not fully account for complex rearrangement reactions that can occur in the gas phase following ionization. These rearrangements can lead to the formation of unexpected fragment ions.

• Subtle Energy Differences: The relative abundances of fragment ions are highly dependent on the activation energies of different fragmentation pathways. Accurately predicting these subtle energetic differences is a significant computational challenge.

• Training Data Bias: The accuracy of machine learning-based predictors like CFM-ID is inherently linked to the diversity and quality of the experimental spectra in their training datasets. If the training data for a particular class of compounds is sparse, the predictions may be less reliable.

• Instrumental Variations: Experimental spectra can be influenced by the specific type of mass spectrometer and its operating conditions (e.g., ion source temperature, electron energy). Prediction algorithms typically aim to generate a "standard" 70 eV EI spectrum, which may not perfectly match the output of every instrument.

Methodologies and Protocols

Experimental Protocol: Acquiring an EI Mass Spectrum of a Branched Alkane

This protocol outlines a general procedure for obtaining an electron ionization mass spectrum of a volatile branched alkane using a Gas Chromatograph-Mass Spectrometer (GC-MS).

1. Sample Preparation:

• Dissolve the branched alkane sample in a high-purity volatile solvent (e.g., hexane or dichloromethane) to a concentration of approximately 100 µg/mL.

2. GC-MS Instrumentation:

• Gas Chromatograph:
• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.
• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl methylpolysiloxane stationary phase).
• Oven Program: Start at 40°C for 2 minutes, then ramp to 200°C at a rate of 10°C/min.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Mass Spectrometer:
• Ion Source: Electron Ionization (EI) at 70 eV.
• Ion Source Temperature: 230°C.
• Mass Analyzer: Quadrupole or Time-of-Flight.
• Scan Range: m/z 20-200.

3. Data Acquisition and Processing:

• Inject 1 µL of the prepared sample into the GC-MS.
• Acquire the data over the course of the GC run.
• Process the resulting chromatogram to identify the peak corresponding to the branched alkane.
• Extract the mass spectrum from this peak and subtract the background spectrum.

Computational Protocol: Predicting an EI Mass Spectrum using CFM-ID

This protocol describes the steps to generate a predicted EI mass spectrum using the online CFM-ID tool.

1. Obtain the SMILES String:

• Determine the Simplified Molecular Input Line Entry System (SMILES) string for the branched alkane of interest. This can be found in chemical databases such as PubChem.[2][8]
• 2-Methylpentane: CCCC(C)C[2]
• 2,3-Dimethylbutane: CC(C)C(C)C[8]

2. Access the CFM-ID Web Server:

• Navigate to the CFM-ID website.[3][5]

3. Input the Structure:

• Paste the SMILES string into the designated input box.

4. Select Prediction Parameters:

• Choose "Electron Ionization (EI)" as the ionization mode. The standard energy of 70 eV is typically the default.

5. Run the Prediction:

• Initiate the prediction process. The server will calculate the probable fragmentation pathways and generate a predicted mass spectrum.

6. Analyze the Results:

• The output will typically include a table of m/z values and their predicted relative intensities, as well as a graphical representation of the spectrum.

Visualizing the Fragmentation Process

The following diagrams, generated using Graphviz (DOT language), illustrate the primary fragmentation pathways for 2-methylpentane and 2,3-dimethylbutane.

Caption: Primary fragmentation of 2-methylpentane.

Caption: Primary fragmentation of 2,3-dimethylbutane.

Conclusion: A Symbiotic Relationship

The comparison of experimental and predicted mass spectra for branched alkanes reveals a powerful synergy. While experimental data remains the gold standard for definitive structural confirmation, computational prediction tools serve as an invaluable aid in several key areas:

• Hypothesis Generation: Predicted spectra can help researchers to propose likely structures for unknown compounds, narrowing down the possibilities for further experimental investigation.

• Spectral Interpretation: By visualizing predicted fragmentation pathways, scientists can gain a deeper understanding of the complex processes occurring within the mass spectrometer.

• Database Expansion: In silico libraries can augment experimental databases, providing reference spectra for compounds that have not yet been synthesized or analyzed.

As machine learning algorithms and quantum chemical calculations continue to advance, the accuracy of mass spectral prediction is expected to improve. However, a critical understanding of the underlying chemical principles and the inherent limitations of these computational models will always be essential for the discerning scientist. This guide serves as a foundational resource for navigating the dynamic interface between experimental reality and computational prediction in the structural elucidation of branched alkanes.

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Comparative Guide to Pentamethylhexane Synthesis: Corey-House vs. Grignard Routes

In the landscape of synthetic organic chemistry, the construction of sterically congested carbon-carbon bonds remains a formidable challenge. The synthesis of highly branched alkanes, such as isomers of pentamethylhexane (for the purpose of this guide, we will focus on the challenging synthesis of 2,2,4,4-tetramethylpentane as a representative model), serves as an excellent case study to compare the efficacy of classic organometallic methodologies. These structures, characterized by quaternary carbon centers, often render standard nucleophilic substitution reactions ineffective due to profound steric hindrance.

This guide provides an in-depth comparison of two cornerstone C-C bond-forming strategies: the Corey-House synthesis and the Grignard reaction. We will dissect their mechanisms, evaluate their suitability for constructing highly branched frameworks, and provide field-proven insights to guide researchers in selecting the optimal synthetic route.

The Synthetic Challenge: Assembling Sterically Hindered Alkanes

The target molecule, 2,2,4,4-tetramethylpentane, requires the coupling of a tert-butyl group with a neopentyl group. This particular disconnection presents a significant steric clash, making it an ideal candidate to probe the limits of our synthetic methods. A naive approach using a simple SN2 reaction, for instance, would fail entirely due to the inability of a nucleophile to access the sterically shielded electrophilic carbon of a neopentyl halide. This necessitates the use of powerful organometallic reagents capable of overcoming these steric barriers.

The Corey-House Synthesis: The Method of Choice for Hindered Coupling

Developed through the collaborative efforts of E.J. Corey, Herbert O. House, Gary H. Posner, and George M. Whitesides, the Corey-House synthesis is a versatile and powerful method for creating alkanes, including unsymmetrical and branched structures.[1][2][3] It operates via a lithium dialkylcuprate (Gilman reagent), which exhibits unique reactivity that distinguishes it from more traditional organometallic reagents like Grignards.[4][5]

Mechanistic Rationale for Superiority

The success of the Corey-House synthesis in this context hinges on its two-step mechanism, which elegantly decouples the formation of the nucleophile from the final coupling step.[1][6]

• Formation of the Gilman Reagent: An alkyl halide is first converted to an alkyllithium reagent, which then reacts with copper(I) iodide to form the lithium dialkylcuprate (R₂CuLi).[7] A key advantage is that the alkyl groups (R) on the cuprate can be primary, secondary, or even tertiary.[5]

• Coupling Reaction: The Gilman reagent then reacts with a second alkyl halide (R'-X). This step is mechanistically similar to an SN2 reaction, where one of the alkyl groups from the cuprate displaces the halide.[4][7]

Critically, for the reaction to provide a high yield, the second alkyl halide (R'-X) must be sterically unhindered, ideally methyl, primary, or a secondary cycloalkyl halide.[1][7][8] Tertiary and acyclic secondary halides often lead to elimination byproducts.[8][9][10] This specific tolerance—a sterically hindered nucleophile (the cuprate) reacting effectively with a sterically unhindered electrophile (the alkyl halide)—is precisely what is required for the synthesis of 2,2,4,4-tetramethylpentane.

Figure 1: Reaction mechanism for Corey-House synthesis.

Proposed Experimental Workflow

The synthesis of 2,2,4,4-tetramethylpentane would proceed by forming lithium di-tert-butylcuprate and reacting it with neopentyl bromide.

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A Senior Application Scientist’s Guide to the Cross-Validation of GC Retention Index Prediction Models

For researchers and professionals in analytical chemistry and drug development, the accurate identification of compounds is paramount. Gas Chromatography (GC), particularly when coupled with Mass Spectrometry (GC-MS), is a cornerstone technique for separating and identifying volatile and semi-volatile compounds. The Kovats Retention Index (RI) system provides a standardized measure of a compound's retention, transforming volatile retention times into more stable, transferable values that depend on the compound's chemical structure and the stationary phase used.[1][2] However, experimental RI data is available for only a fraction of known molecules.[1] This gap has spurred the development of predictive models, primarily Quantitative Structure-Property Relationship (QSPR) and machine learning models, to forecast RI values based on molecular structure alone.[3][4]

The predictive power of these models is not a given; it must be rigorously established. A model that performs exceptionally well on the data it was trained on may fail spectacularly when presented with new, unseen compounds. This is where cross-validation becomes the most critical phase of model development. It is not merely a procedural step but the very foundation of a model's trustworthiness. This guide provides an in-depth comparison of cross-validation methodologies, offering field-proven insights into building robust and reliable GC retention index prediction models.

The Landscape of GC Retention Index Prediction Models

Before validating a model, it's essential to understand what is being validated. Modern RI prediction models vary significantly in complexity and approach, from classical linear methods to sophisticated deep learning architectures.

• Traditional QSPR Models: These models build mathematical relationships between a molecule's retention index and its "molecular descriptors"—numerical representations of its topological, physicochemical, or electronic properties.[5][6] Common regression techniques include Multiple Linear Regression (MLR), Partial Least Squares (PLS), and Support Vector Machines (SVM).[3][5][7]

• Machine Learning & Deep Learning Models: Recent advancements have focused on machine learning, which can capture more complex, non-linear relationships.[7] Deep learning, in particular, has drastically improved prediction accuracy.[8][9][10] These models can use various molecular representations as inputs:

  • 1D & 2D Convolutional Neural Networks (CNNs): These can operate on string-based representations of molecules (like SMILES) or 2D structural images.[1][2][11]

  • Graph Neural Networks (GNNs): These treat molecules as graphs, allowing the model to learn directly from the molecular structure.

  • Ensemble and Stacking Models: These approaches combine the predictions from multiple individual models to improve overall accuracy and robustness.[1][2][7][12] A "meta-learner" is trained on the outputs of several base models, often yielding superior performance.[1][2]

The choice of model dictates the complexity of the validation required. A simple linear model may be easier to interpret, but a deep learning model, while often more accurate, requires more stringent validation to ensure it hasn't simply "memorized" the training data.

The Core Principles of Model Validation: A Multi-Faceted Approach

A trustworthy model is a self-validating one. This is achieved not by a single validation technique but by a suite of methods that test the model's performance, robustness, and the boundaries of its reliability. The validation workflow is a critical experimental process.

Caption: A robust workflow for building and validating GC-RI prediction models.

This workflow separates data into distinct training and testing sets before any modeling begins. This is crucial: the external test set must remain untouched during model development and internal validation. It serves as the final, unbiased arbiter of the model's real-world performance.

A Comparative Guide to Cross-Validation Techniques

Internal validation assesses how well a model will generalize to an independent dataset. It is performed exclusively on the training set.

k-Fold Cross-Validation

This is the most common and recommended technique. The training dataset is randomly partitioned into 'k' equal-sized subsets, or "folds". The model is then trained and validated 'k' times. In each iteration, one fold is held out as a validation set, and the model is trained on the remaining k-1 folds.[13] The performance metrics from each of the 'k' iterations are then averaged to produce the overall cross-validation performance.

Caption: The process of 5-fold cross-validation.

Causality Behind Choice of 'k':

• k=5 or k=10: These are the most common choices. They provide a good balance between computational cost and a reliable estimate of the model's performance. A 10-fold cross-validation is often used for large datasets.[12]

• Why not k=2 or k=3? A low 'k' value means a larger portion of data is held out for validation in each fold. This can lead to a less reliable (higher variance) estimate of model performance because the training set is significantly smaller.

• Repeated k-Fold: To get a more robust estimate and reduce the variance associated with a single split, the entire k-fold cross-validation process can be repeated multiple times with different random splits.[14]

Leave-One-Out Cross-Validation (LOOCV)

LOOCV is an extreme case of k-fold cross-validation where 'k' is equal to the number of compounds (N) in the training set.[13][15] In each iteration, a single compound is held out for validation, and the model is trained on the remaining N-1 compounds. This is repeated N times.

When to Use LOOCV: The primary advantage of LOOCV is that it provides a nearly unbiased estimate of the model's performance because each training set is as large as possible.[14] It's deterministic, meaning it will produce the same result every time. However, it is computationally very expensive and is generally only recommended for small datasets.[15][16] For larger datasets, the high computational cost and potential for high variance in the performance estimate make k-fold CV a more practical choice.[16][17]

Feature	k-Fold Cross-Validation (k=10)	Leave-One-Out Cross-Validation (LOOCV)	Recommendation
Computational Cost	Moderate (Trains k models)	Very High (Trains N models)	k-Fold for datasets > ~100 compounds.
Bias of Error Estimate	Low, slightly pessimistic	Very Low (nearly unbiased)	LOOCV for very small datasets where maximizing training data is critical.
Variance of Error Estimate	Lower	Potentially Higher	k-Fold generally provides a more stable and reliable estimate.
Typical Use Case	General purpose, standard for QSPR/ML model validation.[8][12]	Small datasets where every data point is crucial for training.[16]	Start with 10-fold CV; consider LOOCV only if the dataset is exceptionally small.

Essential Protocols for Ensuring Model Trustworthiness

Beyond standard cross-validation, two additional steps are non-negotiable for building a model you can trust: Y-Scrambling and defining the Applicability Domain.

Protocol: Y-Scrambling (Permutation Test)

Causality: A model can appear statistically significant purely by chance, especially if there are many molecular descriptors to choose from. Y-scrambling is a critical test to ensure the relationship between the molecular descriptors (X-variables) and the retention index (Y-variable) is real and not a random correlation.[18][19]

Step-by-Step Methodology:

• Scramble the Response: Take your training dataset's RI values (the Y-vector) and randomly shuffle their order. The molecular descriptors (the X-matrix) remain unchanged.[19]

• Rebuild the Model: Using the exact same model-building procedure (including descriptor selection and cross-validation), build a new model using the scrambled Y-vector and the original X-matrix.

• Record Performance: Calculate the performance metrics (e.g., R² and Q²) for this new "random" model.

• Repeat: Repeat steps 1-3 many times (e.g., 50-100 runs) to build a distribution of performance metrics for models based on random data.

• Compare: The performance of your original, unscrambled model must be significantly higher than the performance of all the models built on scrambled data.[20][21] If a model built on random data performs nearly as well as your original model, your model is likely capitalizing on chance and is not valid.

Defining the Applicability Domain (AD)

Causality: No model can be universally accurate for all possible chemical structures. The Applicability Domain defines the "chemical space" where the model's predictions are considered reliable.[22][23] Predictions for compounds that fall outside this domain are extrapolations and have a high degree of uncertainty.[24] The AD is critical for regulatory purposes and for understanding the limits of your model.[22]

Caption: The Applicability Domain of a QSPR model.

Common Methodologies for AD Definition:

• Descriptor Range: The simplest method is to define the AD by the minimum and maximum values of each molecular descriptor used in the model from the training set. A new compound is outside the AD if any of its descriptor values fall outside these ranges.

• Distance-Based Methods: A more robust approach calculates the "distance" (e.g., Euclidean or Mahalanobis distance) of a new compound from the center of the training set's descriptor space.[22] Compounds that are too "far" away are considered outside the AD.

• Leverage Approach: For linear models, the leverage of a compound indicates its influence on the model. Compounds with high leverage are outliers in the X-space and may be outside the AD.[22]

Performance Metrics: Quantifying Predictive Power

The performance of a model must be quantified with objective statistical metrics. It's crucial to report metrics for both the cross-validated training set and the independent external test set.

Metric	Symbol	Formula	Interpretation	Ideal Value
Coefficient of Determination	R²	1 - (SSres / SStot)	The proportion of the variance in the RI that is predictable from the descriptors.	Close to 1
Cross-Validated R²	Q²	1 - (PRESS / SStot)	The R² value calculated from the cross-validation predictions. A high R² but low Q² is a classic sign of overfitting.	Close to 1
Root Mean Square Error	RMSE	√[Σ(y_pred - y_obs)² / N]	The standard deviation of the prediction errors (residuals). It is in the same units as the RI.	Close to 0
Mean Absolute Error	MAE	Σ|y_pred - y_obs| / N	The average absolute difference between predicted and observed RI. Less sensitive to large single errors than RMSE.	Close to 0

• RMSECV / RMSEP: The RMSE is often specified as RMSECV for cross-validation and RMSEP for the prediction on the external test set.[3][5]

• Median Absolute Error (MdAE): Some studies report MdAE, which is more robust to outliers than MAE or RMSE.[1][2][11][12]

Recent deep learning models have achieved impressive accuracy, with mean absolute errors in the range of 16-50 RI units for various stationary phases, significantly outperforming older QSRR methods.[8][9][10][11] However, performance can drop when models are evaluated on external datasets that are outside the chemical space of the training data.[11]

Conclusion

The prediction of GC retention indices is a powerful tool for accelerating compound identification in complex mixtures. However, the utility of any predictive model is entirely dependent on the rigor of its validation. A comprehensive validation strategy is not a single choice but a multi-step process that must include:

• Proper Data Splitting: A truly independent external test set is non-negotiable.

• Rigorous Internal Validation: 10-fold cross-validation is the industry standard, providing a robust estimate of generalization performance.

• Chance Correlation Checks: Y-scrambling must be performed to ensure the model has learned a real structure-property relationship.

• Defining Boundaries: The Applicability Domain must be clearly defined to prevent misuse of the model and ensure predictions are reliable.

By adopting this multi-faceted approach, researchers, scientists, and drug development professionals can build and deploy GC retention index prediction models with confidence, ultimately enhancing the speed and accuracy of analytical workflows.

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A Comparative Guide to 2,2,4,4,5-Pentamethylhexane and Hexane as Solvents for Researchers and Drug Development Professionals

In the landscape of solvent selection for chemical synthesis, extraction, and chromatography, the choice between linear and branched alkanes can significantly impact process efficiency, safety, and environmental footprint. This guide provides an in-depth technical comparison of the highly branched alkane, 2,2,4,4,5-pentamethylhexane, and the commonly used linear alkane, n-hexane. By examining their fundamental physicochemical properties and performance characteristics, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions for their specific applications.

Introduction: The Significance of Alkane Isomerism in Solvent Performance

Alkanes are the bedrock of non-polar solvents, prized for their inertness and ability to dissolve a wide range of non-polar to moderately polar organic compounds.[1] While n-hexane has long been a workhorse in many laboratories and industrial processes, its neurotoxicity and potential for environmental harm have prompted a search for safer and more effective alternatives.[2] Highly branched isomers of alkanes, such as 2,2,4,4,5-pentamethylhexane, present an intriguing alternative. The seemingly subtle difference in molecular architecture—a straight chain versus a compact, branched structure—gives rise to significant variations in physical properties that directly influence their behavior as solvents.[3]

This guide will dissect these differences, moving from fundamental physicochemical properties to their practical implications in laboratory and industrial settings. We will explore how molecular shape influences boiling point, viscosity, and solubility, and how these factors translate to performance in applications such as chemical reactions and extractions. Furthermore, a critical examination of the toxicological and environmental profiles of both solvents will be presented to provide a holistic view for responsible solvent selection.

Physicochemical Properties: A Head-to-Head Comparison

The performance of a solvent is intrinsically linked to its physical and chemical properties. The following table summarizes the key physicochemical data for 2,2,4,4,5-pentamethylhexane and n-hexane.

Property	2,2,4,4,5-Pentamethylhexane	n-Hexane
Molecular Formula	C₁₁H₂₄	C₆H₁₄
Molecular Weight ( g/mol )	156.31	86.18
Boiling Point (°C)	~175.5	68.7
Density (g/cm³ at 20°C)	~0.742	0.659
Viscosity (cP at 20°C)	Higher (estimated)	0.31
Flash Point (°C)	~54.4	-22
Vapor Pressure (mmHg at 25°C)	~1.54	~150
Polarity Index (P')	~0.1 (estimated)	0.1
Hildebrand Solubility Parameter (MPa¹/²)	~14.5 (estimated)	14.9

Causality Behind the Differences:

• Boiling Point: The significantly higher boiling point of 2,2,4,4,5-pentamethylhexane is a direct consequence of its larger molecular weight and the greater number of electrons, which lead to stronger van der Waals forces. However, for isomers with the same number of carbons, branched alkanes generally have lower boiling points than their linear counterparts due to their more compact structure and reduced surface area for intermolecular interactions.[4]

• Flash Point and Vapor Pressure: The much higher flash point and lower vapor pressure of 2,2,4,4,5-pentamethylhexane indicate that it is significantly less flammable and volatile than n-hexane. This is a crucial safety advantage, reducing the risk of fire and exposure through inhalation.

Solubility Characteristics: A Deeper Dive with Hansen Solubility Parameters

To provide a more nuanced understanding of their solvent capabilities, we can utilize Hansen Solubility Parameters (HSP). These parameters deconstruct the total Hildebrand solubility parameter into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[5] While experimentally determined HSP values for 2,2,4,4,5-pentamethylhexane are not available, they can be estimated based on its molecular structure using group contribution methods.[6][7]

Hansen Parameter (MPa¹/²)	2,2,4,4,5-Pentamethylhexane (Estimated)	n-Hexane
δD (Dispersion)	~14.5	14.9
δP (Polar)	0	0
δH (Hydrogen Bonding)	0	0

Interpretation:

As expected for non-polar alkanes, the polar (δP) and hydrogen bonding (δH) components for both solvents are zero. The dispersion component (δD) is the dominant factor, reflecting that their solvent power is primarily derived from London dispersion forces. The estimated δD for 2,2,4,4,5-pentamethylhexane is very close to that of n-hexane, suggesting that they will have similar solvency for non-polar and weakly polar solutes. The principle of "like dissolves like" is paramount here; both solvents will be most effective at dissolving substances with low polarity.[8]

Caption: Predicted solubility of different solute types in hexane and 2,2,4,4,5-pentamethylhexane.

Performance in Key Applications: An Evidence-Based Assessment

While direct comparative experimental data for 2,2,4,4,5-pentamethylhexane versus n-hexane is scarce, we can infer performance differences based on their physicochemical properties and the established behavior of branched versus linear alkanes.

Chemical Reactions

In chemical reactions, the solvent's role extends beyond simply dissolving reactants. It can influence reaction rates and equilibria.

• Inertness: Both 2,2,4,4,5-pentamethylhexane and n-hexane are chemically inert under most reaction conditions, making them suitable for reactions involving highly reactive reagents.

• Temperature Control: The higher boiling point of 2,2,4,4,5-pentamethylhexane allows for conducting reactions at elevated temperatures without the need for pressurized systems, which can be a significant advantage for reactions with high activation energies.

• Mass Transfer: The potentially higher viscosity of 2,2,4,4,5-pentamethylhexane could lead to slower mass transfer, which might negatively impact the rate of heterogeneous reactions. Efficient stirring would be crucial to mitigate this effect.

Extractions

Solvent extraction is a common technique for isolating compounds from natural products or reaction mixtures.

• Solubility: As their Hansen solubility parameters are similar, both solvents are expected to have comparable efficiencies in extracting non-polar compounds like oils, fats, and lipids.[9]

• Process Considerations: The lower volatility of 2,2,4,4,5-pentamethylhexane reduces solvent loss due to evaporation during the extraction process. However, its higher boiling point necessitates more energy for solvent removal during the subsequent concentration step. The choice between the two would depend on a trade-off between solvent conservation and energy consumption.

Caption: Comparison of process considerations for extraction with n-hexane and 2,2,4,4,5-pentamethylhexane.

Health, Safety, and Environmental Considerations

A responsible choice of solvent necessitates a thorough evaluation of its potential impact on human health and the environment.

Aspect	2,2,4,4,5-Pentamethylhexane	n-Hexane
Toxicity	Data for specific isomer is limited; C9-C11 isoalkanes have low acute toxicity.	Known neurotoxin, can cause peripheral neuropathy.[2]
Flammability	Lower (Flash Point ~54.4°C)	Higher (Flash Point -22°C)
Biodegradability	Slower; branched structure is more resistant to microbial degradation.[3]	Faster than branched isomers.
Environmental Fate	Expected to have low potential for bioaccumulation.	Can contribute to air pollution as a volatile organic compound (VOC).

Expert Insights:

From an environmental perspective, the trade-offs are more complex. The lower volatility of 2,2,4,4,5-pentamethylhexane reduces its contribution to VOC emissions. However, its branched structure makes it more resistant to biodegradation, potentially leading to longer persistence in the environment.[3]

Experimental Protocols

To facilitate a direct comparison in your own laboratory setting, the following general protocols can be adapted.

Protocol for Comparing Solvent Performance in a Grignard Reaction

Objective: To compare the yield of a Grignard reaction using 2,2,4,4,5-pentamethylhexane and n-hexane as solvents.

Materials:

• Magnesium turnings

• An alkyl or aryl halide (e.g., bromobenzene)

• An electrophile (e.g., benzophenone)

• 2,2,4,4,5-Pentamethylhexane (anhydrous)

• n-Hexane (anhydrous)

• Anhydrous diethyl ether (for initiation, if necessary)

• Standard glassware for inert atmosphere reactions

Procedure:

• Set up two identical reaction flasks under an inert atmosphere (e.g., nitrogen or argon).

• In each flask, place an equimolar amount of magnesium turnings.

• To one flask, add a solution of the alkyl/aryl halide in 2,2,4,4,5-pentamethylhexane. To the other, add a solution of the same halide in n-hexane.

• Initiate the reaction (a small crystal of iodine or a few drops of anhydrous diethyl ether may be required).

• Once the Grignard reagent has formed, add an equimolar amount of the electrophile to each flask.

• Allow the reactions to proceed to completion (monitor by TLC).

• Quench both reactions with a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the organic layers, concentrate, and purify the product (e.g., by column chromatography).

• Determine the yield of the purified product for each reaction and compare.

Protocol for Comparing Extraction Efficiency of a Natural Product

Objective: To compare the efficiency of 2,2,4,4,5-pentamethylhexane and n-hexane in extracting a non-polar natural product (e.g., a plant oil).

Materials:

• Ground plant material (e.g., seeds, leaves)

• 2,2,4,4,5-Pentamethylhexane

• n-Hexane

• Soxhlet extraction apparatus

• Rotary evaporator

Procedure:

• Place a known mass of the ground plant material into two separate Soxhlet thimbles.

• Set up two identical Soxhlet extraction apparatus.

• To one apparatus, add a known volume of 2,2,4,4,5-pentamethylhexane. To the other, add the same volume of n-hexane.

• Perform the Soxhlet extraction for a set period (e.g., 6 hours).

• After extraction, allow the apparatus to cool.

• Carefully remove the solvent from each flask using a rotary evaporator. Note the difference in time and vacuum required for each solvent.

• Weigh the extracted oil in each flask and calculate the extraction yield for each solvent.

Conclusion and Recommendations

2,2,4,4,5-pentamethylhexane presents a compelling alternative to n-hexane, primarily due to its significantly improved safety profile. Its lower flammability and volatility make it a more desirable choice in environments where safety is a primary concern. From a performance perspective, its similar polarity and solubility parameters suggest that it can be a drop-in replacement for n-hexane in many applications involving the dissolution of non-polar compounds.

However, the higher boiling point and potential for increased viscosity are important considerations that may require process adjustments, particularly in terms of energy consumption for solvent removal and the need for efficient mixing. The slower biodegradability of branched alkanes also warrants consideration in the context of environmental impact.

Recommendations for Researchers and Drug Development Professionals:

• Prioritize Safety: For applications where flammability and inhalation exposure are significant risks, 2,2,4,4,5-pentamethylhexane is a demonstrably safer alternative to n-hexane.

• Consider Process Parameters: When considering a switch to 2,2,4,4,5-pentamethylhexane, evaluate the impact of its higher boiling point on your existing equipment and energy budget for solvent removal.

• Application-Specific Validation: While theoretical predictions are valuable, it is crucial to perform small-scale validation experiments to confirm the performance of 2,2,4,4,5-pentamethylhexane in your specific reaction or extraction system.

• Environmental Stewardship: Weigh the benefits of reduced VOC emissions against the potential for slower biodegradation when assessing the overall environmental impact.

Ultimately, the choice between 2,2,4,4,5-pentamethylhexane and n-hexane will depend on a careful balancing of performance, safety, and environmental considerations specific to the intended application.

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A Researcher's Guide to Benchmarking DFT Methods for Alkane Chemical Shift Calculations

In the landscape of computational chemistry, particularly within pharmaceutical and materials science research, the accurate prediction of Nuclear Magnetic resonance (NMR) chemical shifts is paramount for structural elucidation.[1][2] For alkanes, which form the backbone of numerous organic molecules, precise chemical shift calculations can unravel complex conformational arrangements and stereochemistry.[3][4][5][6][7] Density Functional Theory (DFT) has emerged as a powerful and cost-effective tool for this purpose, offering a favorable balance between accuracy and computational expense.[8][9][10][11] However, the vast array of available DFT functionals and basis sets necessitates a systematic approach to benchmarking to ensure reliable and reproducible results. This guide provides an in-depth comparison of DFT methods for calculating alkane ¹H and ¹³C NMR chemical shifts, offering experimentally validated insights and practical protocols for researchers.

The Theoretical Bedrock: Understanding DFT-Based Chemical Shift Calculations

At its core, the calculation of NMR chemical shifts via DFT involves determining the magnetic shielding tensor of a nucleus, which describes how the surrounding electron density shields the nucleus from an external magnetic field. The chemical shift is then calculated relative to a reference compound, typically tetramethylsilane (TMS).

The most widely employed method for these calculations is the Gauge-Including Atomic Orbital (GIAO) approach.[12][13][14] The GIAO method effectively addresses the issue of gauge-origin dependence, ensuring that the calculated shielding tensors are independent of the coordinate system's origin.[15] The accuracy of GIAO-DFT calculations is contingent on several factors, primarily the choice of the exchange-correlation functional and the basis set.

Performance Showdown: A Comparative Analysis of DFT Functionals and Basis Sets

The selection of an appropriate DFT functional and basis set is a critical decision that directly impacts the accuracy and computational cost of the calculations. A plethora of studies have benchmarked various combinations for predicting NMR chemical shifts.[2][16][17][18][19]

Key Factors Influencing Accuracy:

• Exchange-Correlation Functional: This component of the DFT calculation approximates the complex electron-electron interactions. Functionals are often categorized into a "Jacob's Ladder," with increasing complexity and often, but not always, improved accuracy. For alkane chemical shifts, hybrid functionals, which incorporate a portion of exact Hartree-Fock exchange, generally offer a good balance of accuracy and cost.[9][20] Popular choices include B3LYP, PBE0, and the ωB97X-D functional, with the latter often showing excellent performance for ¹³C chemical shifts when combined with a suitable basis set.[19]

• Basis Set: The basis set is a set of mathematical functions used to represent the atomic orbitals. Larger basis sets provide a more accurate description of the electron density but come at a higher computational cost. For alkane chemical shift calculations, Pople-style basis sets like 6-311++G(2d,p) and Dunning's correlation-consistent basis sets (e.g., cc-pVTZ) are commonly used.[19] Specialized basis sets, such as Jensen's pcSseg-n series, have been specifically designed for NMR calculations and can offer faster convergence to the basis set limit.[21]

• Solvent Effects: Since most NMR experiments are conducted in solution, accounting for solvent effects is crucial for accurate predictions.[15][22][23][24][25] Implicit solvent models, such as the Polarizable Continuum Model (PCM), are a computationally efficient way to incorporate the bulk electrostatic effects of the solvent and have been shown to significantly improve the accuracy of ¹H chemical shift calculations.[18][19][26]

• Conformational Averaging: Alkanes are flexible molecules that exist as a dynamic ensemble of different conformers at room temperature.[3][4][5][6][7] To obtain accurate theoretical chemical shifts, it is essential to perform a conformational search to identify all low-energy conformers and then calculate the Boltzmann-averaged chemical shifts based on their relative populations.[4]

Data-Driven Comparison of DFT Methodologies

To provide a clear and actionable comparison, the following table summarizes the performance of various DFT functionals and basis sets for the prediction of ¹H and ¹³C NMR chemical shifts in alkanes, based on a comprehensive review of benchmark studies.[2][19] The root-mean-square deviation (RMSD) from experimental values is a common metric for evaluating accuracy.

Functional	Basis Set	Nucleus	Typical RMSD (ppm)	Computational Cost
B3LYP	6-311G(d,p)	¹H	0.15 - 0.25	Moderate
¹³C	2.5 - 4.0
PBE0	6-311+G(2d,p)	¹H	0.10 - 0.20	High
¹³C	1.5 - 3.0
ωB97X-D	def2-SVP	¹H	0.12 - 0.22	Moderate
¹³C	0.5 - 2.9
WP04	6-311++G(2d,p)	¹H	0.07 - 0.19	High
¹³C	1.0 - 3.5

Note: The performance can vary depending on the specific alkane and the inclusion of solvent and conformational effects. The best-performing methodologies for each nucleus are highlighted in bold.[19]

Experimental Protocols: A Step-by-Step Guide to Accurate Calculations

The following section outlines a robust and validated workflow for calculating alkane chemical shifts using DFT.

Workflow for DFT Chemical Shift Calculation

Caption: A generalized workflow for accurate DFT-based NMR chemical shift prediction.

Step-by-Step Methodology:

• Molecular Structure Input: Begin with a 3D structure of the alkane molecule.

• Conformational Search: For flexible alkanes, perform a thorough conformational search using a computationally inexpensive method (e.g., molecular mechanics) to identify all relevant low-energy conformers.

• Geometry Optimization: Optimize the geometry of each conformer using a reliable DFT functional and basis set (e.g., B3LYP-D3/6-311G(d,p)) in the desired solvent using an implicit solvent model like PCM.[19]

• Frequency Calculation: Perform a frequency calculation on each optimized structure to confirm that it is a true minimum on the potential energy surface (i.e., no imaginary frequencies). This step also provides the Gibbs free energies for calculating Boltzmann populations.

• NMR Chemical Shift Calculation: For each optimized conformer, perform a GIAO NMR calculation using the desired level of theory (e.g., WP04/6-311++G(2d,p) for ¹H or ωB97X-D/def2-SVP for ¹³C) with the PCM solvent model.[19]

• Boltzmann Averaging: Calculate the Boltzmann-averaged chemical shifts for each nucleus by weighting the chemical shift of each conformer by its calculated population at the desired temperature.

• Linear Scaling and Comparison: To correct for systematic errors in the calculations, it is common practice to perform a linear regression analysis of the calculated versus experimental chemical shifts for a set of known compounds. The resulting scaling factors can then be applied to the calculated shifts of the molecule of interest.

Advanced Considerations: The Nuances of Conformational Flexibility

For long-chain or cyclic alkanes, the conformational landscape can be particularly complex, making a thorough conformational search and averaging procedure even more critical.[4] Ignoring minor conformers can lead to significant errors in the predicted chemical shifts.

Workflow for Conformational Averaging

Caption: Detailed workflow for calculating Boltzmann-averaged NMR chemical shifts for flexible molecules.

Conclusion and Recommendations

The accurate prediction of alkane NMR chemical shifts is an achievable goal with modern DFT methods. By carefully selecting the functional and basis set, and by rigorously accounting for conformational flexibility and solvent effects, researchers can obtain theoretical data that is in excellent agreement with experimental results.

Key Recommendations:

• For high-accuracy ¹H chemical shifts , the WP04 functional with the 6-311++G(2d,p) basis set is recommended.[19]

• For reliable ¹³C chemical shifts , the ωB97X-D functional with the def2-SVP basis set provides a good balance of accuracy and computational cost.[19]

• Geometry optimizations should be performed with a method like B3LYP-D3/6-311G(d,p) to ensure accurate structures.[19]

• Always include an implicit solvent model (e.g., PCM) in both the geometry optimization and NMR calculation steps.[19]

• For flexible alkanes, a thorough conformational search and Boltzmann averaging of the chemical shifts is essential.[4]

By following these guidelines and the detailed protocols provided, researchers, scientists, and drug development professionals can confidently leverage DFT calculations to aid in the structural elucidation of alkane-containing molecules.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,2,4,4,5-Pentamethylhexane

As laboratory professionals, our responsibility extends beyond the successful execution of experiments to the safe and compliant management of all chemical substances from acquisition to disposal. This guide provides a detailed protocol for the proper disposal of 2,2,4,4,5-pentamethylhexane, a flammable aliphatic hydrocarbon. The procedures outlined herein are grounded in established safety protocols and regulatory frameworks to ensure the protection of laboratory personnel and the environment.

Hazard Identification and Risk Assessment: The Foundation of Safe Disposal

The first and most critical step is to always consult the manufacturer-specific Safety Data Sheet (SDS) for 2,2,4,4,5-pentamethylhexane. This document provides the most accurate and detailed information on hazards, handling, and emergency procedures.

Table 1: Physicochemical Properties of 2,2,4,4,5-Pentamethylhexane

Property	Value	Source
Molecular Formula	C₁₁H₂₄	[1][3]
Molecular Weight	156.31 g/mol	[1][3]
CAS Number	60302-23-0	[1][2][3]
Physical State	Liquid (at standard conditions)	Inferred
Flammability	Flammable Liquid	[4][5][6]

Note: Properties like flash point and boiling point, which are critical for a full hazard assessment, would be found on the specific SDS.

The primary risks associated with 2,2,4,4,5-pentamethylhexane are:

• Fire Hazard : As a flammable liquid, its vapors can form an ignitable mixture with air.[6] Vapors are typically heavier than air and can travel to distant ignition sources.[6][7] Potential ignition sources in a lab include open flames, hot surfaces, static electricity, and electrical sparks from equipment.[5][6][7]

• Health Hazards : Inhalation of high concentrations of hydrocarbon vapors can cause drowsiness, dizziness, and act as a narcotic.[4] While systemic toxicity is relatively low for aliphatic hydrocarbons, direct skin contact can cause irritation or dryness.[4][6]

Regulatory Framework: The "Cradle-to-Grave" Mandate

In the United States, the management of hazardous waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9][10] RCRA establishes a "cradle-to-grave" framework, meaning the generator of the waste is responsible for its safe management from the moment it is created until its final, environmentally sound disposal.[8]

The regulations for hazardous waste identification, generation, and disposal are detailed in Title 40 of the Code of Federal Regulations (CFR), parts 260-273.[9][10] Your institution's Environmental Health & Safety (EHS) office is the primary resource for ensuring compliance with these federal, state, and local regulations.

The Disposal Workflow: A Step-by-Step Protocol

Proper disposal is not a single action but a systematic process. The following workflow ensures safety and compliance at every stage.

Caption: Disposal workflow for 2,2,4,4,5-pentamethylhexane.

Experimental Protocol: Waste Collection and Storage

Objective: To safely collect and store waste 2,2,4,4,5-pentamethylhexane prior to final disposal.

Materials:

• Waste 2,2,4,4,5-pentamethylhexane

• Designated hazardous waste container (chemically compatible, e.g., glass or polyethylene) with a screw-top cap

• Hazardous Waste label (provided by your EHS office)

• Personal Protective Equipment (PPE): Safety glasses, flame-resistant lab coat, appropriate chemical-resistant gloves (e.g., nitrile).[6]

Procedure:

• Designate a Waste Container: Select a clean, dry container that is chemically compatible with hydrocarbons and has a secure, vapor-tight lid. The container must be in good condition with no leaks or cracks.

• Work in a Ventilated Area: All transfers of flammable liquids should be performed inside a certified chemical fume hood to prevent the accumulation of flammable vapors.[5][6]

• Grounding (for large transfers): When transferring from a bulk container (>5 gallons), containers must be electrically bonded and grounded to prevent the buildup of static electricity, which can serve as an ignition source.[5][7]

• Transfer the Waste: Carefully pour the waste 2,2,4,4,5-pentamethylhexane into the designated waste container. Use a funnel to prevent spills. Do not fill the container to more than 90% capacity to allow for vapor expansion.

• Secure and Label the Container:

  • Immediately cap the container tightly.[6]

  • Affix a "Hazardous Waste" label.

  • Using a permanent marker, clearly write the full chemical name: "Waste 2,2,4,4,5-Pentamethylhexane." Do not use abbreviations.

  • Indicate the associated hazards by checking the appropriate boxes (e.g., "Flammable").

  • Fill in the accumulation start date and your contact information.

• Store Properly:

  • Place the sealed and labeled container in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation.

  • Store the container in secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.

  • Ensure the waste is segregated from incompatible materials, especially oxidizing agents.[4]

• Arrange for Disposal: Once the container is full or reaches the SAA time/volume limit, contact your institution's EHS office to schedule a pickup.[6] Do not pour organic solvents down the drain under any circumstances.[11]

Emergency Preparedness: Spill Management

In the event of a spill, immediate and correct action is critical to prevent a fire or exposure.

• Alert Personnel: Notify everyone in the immediate area.

• Eliminate Ignition Sources: If safe to do so, turn off nearby equipment, open flames, or other potential sources of ignition.[6]

• Isolate the Area: Restrict access to the spill area.

• Assess the Spill:

  • Small Spill: If you are trained and it is safe to do so, contain the spill using a hydrocarbon spill kit or absorbent pads. Work from the outside in. Place the contaminated absorbent material in a sealable container and label it as hazardous waste.

  • Large Spill: Evacuate the area immediately. Contact your institution's emergency number or EHS office.

Conclusion: A Culture of Safety

The proper disposal of 2,2,4,4,5-pentamethylhexane is a non-negotiable aspect of responsible laboratory practice. By understanding its hazards, adhering to regulatory requirements, and following a systematic disposal workflow, researchers can ensure a safe working environment and maintain environmental stewardship. Always prioritize safety and consult your EHS office for guidance specific to your facility.

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Navigating the Unseen: A Guide to Personal Protective Equipment for 2,2,4,4,5-Pentamethylhexane

For the diligent researcher, scientist, and drug development professional, the bedrock of innovation is a steadfast commitment to safety. While 2,2,4,4,5-pentamethylhexane is a compound with limited publicly available, specific hazard data, its identity as a C11H24 alkane provides a clear directive for precautionary measures. As a saturated hydrocarbon, it should be regarded as a flammable liquid with the potential for skin and respiratory irritation, and a significant aspiration hazard. This guide synthesizes established safety protocols for similar aliphatic hydrocarbons to provide a robust framework for the safe handling of 2,2,4,4,5-pentamethylhexane, ensuring that your groundbreaking work is built upon a foundation of unwavering safety.

The Rationale of Protection: Understanding the Risks

Therefore, our selection of Personal Protective Equipment (PPE) is not merely a checklist, but a targeted strategy to mitigate these identified risks at every stage of handling.

Core Personal Protective Equipment (PPE) Ensemble

The following table outlines the essential PPE for handling 2,2,4,4,5-pentamethylhexane, with detailed explanations for each selection.

PPE Component	Specifications	Rationale for Use
Hand Protection	Nitrile gloves (minimum 4mil thickness)	Provides a barrier against incidental skin contact. Nitrile offers good resistance to aliphatic hydrocarbons. For prolonged or immersive contact, heavier-duty gloves may be necessary. Always inspect gloves for integrity before use.[6]
Eye Protection	Chemical safety glasses with side shields or safety goggles	Protects against splashes and airborne droplets. Safety goggles provide a more complete seal around the eyes and are recommended when there is a higher risk of splashing.[4][6]
Body Protection	Flame-resistant lab coat or, at a minimum, a 100% cotton lab coat	A flame-resistant lab coat offers the best protection against flash fires. Synthetic materials should be avoided as they can melt and adhere to the skin if ignited.[3][6]
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood	Engineering controls are the primary method for preventing inhalation exposure. A properly functioning chemical fume hood will prevent the buildup of flammable and potentially harmful vapors in the laboratory atmosphere.[3][7]
Foot Protection	Closed-toe shoes	Protects the feet from spills and dropped objects.[6]

Operational Blueprint: Step-by-Step Safety Protocols

Adherence to a strict, procedural approach to safety is paramount. The following workflows for PPE usage and chemical handling are designed to be self-validating systems, minimizing the potential for error and exposure.

Donning PPE: A Deliberate Sequence

• Lab Coat: Put on your flame-resistant or 100% cotton lab coat, ensuring it is fully buttoned.

• Eye Protection: Don your chemical safety glasses or goggles.

• Gloves: Finally, put on your nitrile gloves, pulling the cuffs over the sleeves of your lab coat to create a seal.

Handling 2,2,4,4,5-Pentamethylhexane: A Controlled Process

All handling of 2,2,4,4,5-pentamethylhexane should be conducted within a certified chemical fume hood to mitigate the risk of vapor inhalation and to contain any potential spills.[3] Keep all containers of the solvent tightly closed when not in use.[3]

Doffing PPE: A Decontamination-Focused Removal

• Gloves: Remove gloves first, using a technique that avoids touching the outside of the glove with your bare hands. Peel one glove off from the cuff, turning it inside out. Use the clean, ungloved hand to slide under the cuff of the remaining glove and peel it off.

• Lab Coat: Unbutton and remove your lab coat, folding the potentially contaminated side inward.

• Eye Protection: Remove your safety glasses or goggles.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Disposal Plan: A Commitment to Environmental Stewardship

As a flammable liquid hydrocarbon, 2,2,4,4,5-pentamethylhexane and any materials contaminated with it must be disposed of as hazardous waste.[8][9][10]

Step-by-Step Disposal Protocol:

• Segregation: Collect all liquid waste containing 2,2,4,4,5-pentamethylhexane in a designated, properly labeled, and sealed waste container. Do not mix with incompatible waste streams.

• Contaminated Solids: Any solid materials, such as absorbent pads, paper towels, or disposable gloves that have come into contact with the chemical should be placed in a separate, sealed, and clearly labeled hazardous waste container.[9]

• Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full chemical name ("2,2,4,4,5-Pentamethylhexane"), and the associated hazards (e.g., "Flammable Liquid").[8][10]

• Storage: Store waste containers in a designated satellite accumulation area, away from ignition sources and in secondary containment.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[8] Never pour flammable liquids down the drain.[8][9][10]

By integrating these safety measures into your standard operating procedures, you not only protect yourself and your colleagues but also uphold the principles of responsible scientific practice. Your commitment to safety is the silent partner in your every discovery.

References

• Carl ROTH. (n.d.). Safety Data Sheet: n-Alkane standard solution (C10-C40 all even). Retrieved from [Link]

• Vision Environmental. (2022, January 11). How to Safely Dispose of Flammable Liquids. Retrieved from [Link]

• University of Illinois Division of Research Safety. (2024, June 12). Flammable Liquids. Retrieved from [Link]

• Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure: Flammable Liquids. Retrieved from [Link]

• SEATEX. (2023, October 2). The Keys to Handling Flammable and Combustible Chemicals Safely. Retrieved from [Link]

• Vinci Response. (n.d.). How To Safely Dispose Of Flammable Liquids. Retrieved from [Link]

• International Enviroguard. (2021, May 3). Flammable and Combustible Liquids Safety Measures and PPE. Retrieved from [Link]

• Haz-Map. (n.d.). Alkanes, C9-12-iso- - Hazardous Agents. Retrieved from [Link]

• Grow Training. (n.d.). Handling Flammable Chemicals - Key Precautions To Take. Retrieved from [Link]

• DHC Solvent Chemie GmbH. (n.d.). Safety Data Sheet: hydrocarbons, C5-C6, n-alkanes, isoalkanes, <5% n-hexane. Retrieved from [Link]

• CountyOffice.org. (2025, August 12). How Do You Dispose Of Flammable Liquids? [Video]. YouTube. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). 6. HEALTH EFFECTS. Retrieved from [Link]

• TFT Pneumatic. (2022, August 8). Disposal of flammable and dangerous substances. Retrieved from [Link]

• Univar Solutions. (2018, September 26). SAFETY DATA SHEET HYDROCARBONS C9-12 N-ALKANES, ISOALKANES CYCLIC AROMATICS (2-25%). Retrieved from [Link]

• Chemos GmbH&Co.KG. (2022, December 7). Safety Data Sheet: Hydrocarbons, C6, isoalkanes, <5% n-hexane. Retrieved from [Link]

• University of Pittsburgh. (2023, September 19). Guidelines for Flammable Liquid Disposal. Retrieved from [Link]

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